6-Bromo-2-methylbenzo[d]oxazole

• CAS: 151230-42-1

Core Science & Biosynthesis

An In-Depth Technical Guide to 6-Bromo-2-methylbenzo[d]oxazole: Properties, Reactivity, and Synthetic Applications

Abstract

6-Bromo-2-methylbenzo[d]oxazole is a versatile heterocyclic building block of significant interest to the pharmaceutical and materials science sectors. Its structure, featuring a privileged benzoxazole core, a reactive bromine handle, and a stabilizing methyl group, makes it an ideal substrate for a variety of synthetic transformations. This guide provides an in-depth analysis of its chemical properties, spectroscopic profile, and reactivity, with a particular focus on its application in palladium-catalyzed cross-coupling reactions. Detailed, field-proven protocols for key transformations are presented, underpinned by mechanistic insights to guide experimental design and optimization.

Core Molecular Profile and Physicochemical Properties

6-Bromo-2-methylbenzo[d]oxazole, also known as 6-bromo-2-methylbenzoxazole, is a solid organic compound whose utility is primarily derived from the strategic placement of a bromine atom on the benzoxazole scaffold.[1][2] This bromine serves as a versatile functional handle for introducing molecular complexity.

Structural and Identification Data

• Molecular Formula: C₈H₆BrNO[1][2]

• Molecular Weight: 212.04 g/mol [1][2]

• CAS Number: 151230-42-1[1][2]

• Canonical SMILES: Cc1nc2ccc(Br)cc2o1[2]

• InChI Key: ZCGXHOLCXPKKBO-UHFFFAOYSA-N[2]

Physicochemical Data

The physical properties of this compound are critical for determining appropriate handling, storage, and reaction conditions. It is a yellow to orange solid under standard conditions.[1]

Property	Value	Source(s)
Melting Point	44-49 °C	[1][2][3]
Boiling Point (Predicted)	264.8 ± 13.0 °C	[1][3]
Density (Predicted)	1.606 ± 0.06 g/cm³	[1][3]
Flash Point	>110 °C	[1][3]
pKa (Predicted)	-0.09 ± 0.30	[1]
Form	Solid	[1][2]

Storage and Handling

Due to its chemical nature, specific storage conditions are required to maintain its integrity. The compound should be stored in a freezer under an inert atmosphere (e.g., Argon or Nitrogen) at temperatures below -20°C.[1][3]

Safety Profile: 6-Bromo-2-methylbenzo[d]oxazole is classified as a hazardous substance. It is harmful if swallowed, causes skin irritation, may cause respiratory irritation, and poses a risk of serious eye damage.[1][2][4]

• Hazard Codes: H302, H315, H318, H335[1][2]

• Precautionary Statements: P280, P301+P312+P330, P302+P352, P305+P351+P338+P310[1][2]

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.[4][5] Handle in a well-ventilated area or fume hood.

Synthesis and Spectroscopic Characterization

The most common synthetic route to 6-Bromo-2-methylbenzo[d]oxazole involves the cyclization of 2-amino-5-bromophenol with an acetylating agent.

General Synthesis Protocol

A reliable method involves the reaction of 2-amino-5-bromophenol with triethyl orthoacetate, often catalyzed by a weak acid.[1][6]

• Reagent Setup: To a solution of 2-amino-5-bromophenol (1.0 eq) in a suitable solvent, add triethyl orthoacetate (1.5-2.0 eq).

• Catalysis: A catalytic amount of acetic acid can be added to facilitate the reaction.[6]

• Reaction: The mixture is heated to reflux for approximately 30 minutes to 1 hour, or until TLC analysis indicates the consumption of the starting material.[6]

• Work-up: Upon completion, the reaction is cooled to room temperature and quenched with water. The aqueous layer is extracted with an organic solvent like ethyl acetate.[1]

• Purification: The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate or sodium sulfate, and concentrated under reduced pressure. The resulting crude product is purified by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure compound.[1]

Caption: General workflow for the synthesis of 6-Bromo-2-methylbenzo[d]oxazole.

Spectroscopic Data

• ¹H NMR: Protons on the aromatic ring would be expected in the δ 7.0-8.0 ppm range. The methyl protons would appear as a sharp singlet, typically in the δ 2.5-2.8 ppm range.

• ¹³C NMR: The methyl carbon would appear around δ 14-15 ppm. The aromatic and heterocyclic carbons would be found in the δ 110-165 ppm region. The carbon bearing the bromine (C-6) would be significantly influenced by the halogen's electronic effects.

Chemical Reactivity and Synthetic Utility

The synthetic value of 6-Bromo-2-methylbenzo[d]oxazole lies in its capacity to undergo palladium-catalyzed cross-coupling reactions. The C-Br bond at the 6-position is the primary site of reactivity, allowing for the facile formation of new carbon-carbon and carbon-heteroatom bonds. This capability is crucial in drug discovery for scaffold decoration and structure-activity relationship (SAR) studies.[7][8]

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the coupling of organohalides with boronic acids or their esters.[9][10] This reaction is widely used to synthesize biaryl and substituted aromatic compounds.[9]

Mechanistic Rationale: The reaction proceeds via a catalytic cycle involving a palladium(0) species.[10]

• Oxidative Addition: The cycle begins with the oxidative addition of the aryl bromide (6-Bromo-2-methylbenzo[d]oxazole) to a Pd(0) complex, forming a Pd(II) intermediate.

• Transmetalation: The boronic acid is activated by a base (e.g., K₂CO₃, K₃PO₄) to form a more nucleophilic boronate species.[11] This species then transfers its organic group to the Pd(II) complex, displacing the halide.

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, regenerating the Pd(0) catalyst and forming the final C-C coupled product.[10]

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Field-Proven Protocol: Synthesis of 6-Aryl-2-methylbenzo[d]oxazole This protocol is a representative example based on standard literature procedures for Suzuki couplings of aryl bromides.[12][13]

• Reaction Setup: In an oven-dried Schlenk flask, combine 6-Bromo-2-methylbenzo[d]oxazole (1.0 eq), the desired arylboronic acid (1.1-1.5 eq), and a base such as K₂CO₃ or K₃PO₄ (2.0-3.0 eq).

• Catalyst Addition: Add the palladium catalyst, such as Pd(PPh₃)₄ (2-5 mol%) or a combination of a palladium source like Pd₂(dba)₃ (1-2 mol%) and a ligand like SPhos or XPhos (2-4 mol%). The choice of ligand is critical and often depends on the steric and electronic properties of the coupling partners.

• Solvent Addition: Add a degassed solvent system, typically a mixture like 1,4-dioxane/water or toluene/ethanol.[12]

• Inert Atmosphere: Purge the flask with an inert gas (Argon or Nitrogen) for 5-10 minutes.

• Heating: Heat the reaction mixture to 80-110 °C and monitor by TLC or LC-MS. Reaction times can vary from 2 to 24 hours.

• Work-up and Purification: After cooling, dilute the reaction with water and extract with an organic solvent (e.g., ethyl acetate). The organic phase is washed, dried, and concentrated. The crude product is then purified via column chromatography or recrystallization.

Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination is a powerful method for constructing carbon-nitrogen bonds, a linkage ubiquitous in pharmaceuticals.[14] This reaction couples an aryl halide with a primary or secondary amine, catalyzed by a palladium complex.[14][15]

Mechanistic Rationale: The mechanism is similar to the Suzuki coupling but involves an amine and results in the formation of an amido-complex.[14]

• Oxidative Addition: Pd(0) adds to the C-Br bond of the benzoxazole.

• Amine Coordination & Deprotonation: The amine coordinates to the Pd(II) center. A base (e.g., NaOt-Bu, K₂CO₃) deprotonates the coordinated amine to form a palladium-amido complex.

• Reductive Elimination: This complex undergoes reductive elimination to form the desired C-N bond and regenerate the Pd(0) catalyst.

Caption: Catalytic cycle of the Buchwald-Hartwig amination reaction.

Field-Proven Protocol: Synthesis of 6-(Amino)-2-methylbenzo[d]oxazole This protocol is a representative example based on established Buchwald-Hartwig procedures.[16][17]

• Reaction Setup: In a glovebox or under an inert atmosphere, charge an oven-dried vial or flask with 6-Bromo-2-methylbenzo[d]oxazole (1.0 eq), the desired amine (1.1-1.5 eq), a palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a suitable phosphine ligand (e.g., BINAP, Xantphos, 2-4 mol%), and a strong, non-nucleophilic base (e.g., NaOt-Bu, K₃PO₄, or Cs₂CO₃, 1.5-2.5 eq).

• Solvent Addition: Add a dry, degassed aprotic solvent such as toluene, 1,4-dioxane, or DME.

• Heating: Seal the vessel and heat the mixture, typically between 80-120 °C, until the starting material is consumed as monitored by TLC or LC-MS.

• Work-up and Purification: Cool the reaction to room temperature. Quench carefully with saturated aqueous NH₄Cl or water. Extract the product into an organic solvent. The combined organic layers are washed, dried, and concentrated. Purification is achieved by column chromatography on silica gel.

Applications in Research and Development

The benzoxazole nucleus is a "privileged scaffold" in medicinal chemistry, appearing in numerous compounds with diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[18][19][20] 6-Bromo-2-methylbenzo[d]oxazole serves as a key intermediate for synthesizing libraries of novel benzoxazole derivatives for drug discovery campaigns.[7][8] The ability to easily modify the 6-position allows for fine-tuning of a molecule's pharmacokinetic and pharmacodynamic properties. For example, recent studies have identified benzo[d]oxazole derivatives as promising dual inhibitors targeting the PD-1/PD-L1 and VISTA pathways in cancer immunotherapy.[20]

Conclusion

6-Bromo-2-methylbenzo[d]oxazole is a high-value chemical intermediate whose properties are well-suited for applications in modern synthetic and medicinal chemistry. Its robust synthesis and, most importantly, its predictable reactivity in palladium-catalyzed cross-coupling reactions make it an essential tool for researchers. The protocols and mechanistic insights provided in this guide are intended to empower scientists and drug development professionals to effectively utilize this versatile building block in the creation of novel and functional molecules.

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• SAFETY DATA SHEET - 6-Methylbenzoxazole.

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• Discovery of Benzo[d]oxazoles as Novel Dual Small-Molecule Inhibitors Targeting PD-1/PD-L1 and VISTA Pathway - PubMed.

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A Senior Application Scientist's Technical Guide to 6-Bromo-2-methylbenzo[d]oxazole

Abstract

This guide provides a comprehensive technical overview of 6-Bromo-2-methylbenzo[d]oxazole, a heterocyclic building block of significant interest in contemporary drug discovery and materials science. We will delve into its core physicochemical properties, detail a robust and reproducible synthetic protocol with mechanistic insights, explore its applications as a versatile scaffold, and provide essential safety and handling guidelines. The central objective is to equip researchers with the foundational knowledge required to effectively utilize this compound in their synthetic endeavors. The primary identifier for this compound is CAS Number 151230-42-1 .[1][2][3]

Core Compound Identification and Physicochemical Properties

6-Bromo-2-methylbenzo[d]oxazole belongs to the benzoxazole class of heterocyclic compounds, which are recognized as "privileged scaffolds" in medicinal chemistry due to their presence in a wide range of biologically active molecules.[4][5][6] The strategic placement of a bromine atom on the benzene ring and a methyl group on the oxazole ring provides distinct physicochemical characteristics and synthetic handles for further molecular elaboration.

Key quantitative data for this compound are summarized below for rapid reference.

Identifier & Property	Value	Source(s)
CAS Number	151230-42-1	[1][2][3]
Molecular Formula	C₈H₆BrNO	[1][2]
Molecular Weight	212.04 g/mol	[1][2]
IUPAC Name	6-Bromo-2-methyl-1,3-benzoxazole	[1]
Appearance	Yellow to orange solid	[2][7]
Melting Point	44-49 °C	[1][2][7]
Boiling Point (Predicted)	264.8 ± 13.0 °C	[1][2][7]
Density (Predicted)	1.606 ± 0.06 g/cm³	[1][2][7]
SMILES String	Cc1nc2ccc(Br)cc2o1
InChI Key	ZCGXHOLCXPKKBO-UHFFFAOYSA-N

Synthesis Protocol and Mechanistic Rationale

The most common and efficient synthesis of 6-Bromo-2-methylbenzo[d]oxazole involves the acid-catalyzed condensation and subsequent cyclization of 2-amino-5-bromophenol with an acetylating agent, typically triethyl orthoacetate or a similar equivalent. This method is favored for its high yields and operational simplicity.

Experimental Workflow Diagram

Caption: A typical laboratory workflow for the synthesis of 6-Bromo-2-methylbenzo[d]oxazole.

Detailed Step-by-Step Protocol

This protocol is adapted from established procedures and is designed for reproducibility.[1][7]

• Reagent Preparation: To a round-bottom flask equipped with a reflux condenser, add 2-amino-5-bromophenol (1.00 g, 5.32 mmol).

• Reaction Initiation: Add triethyl orthoacetate (1.75 mL, 9.58 mmol) and a catalytic amount of glacial acetic acid (approx. 0.006 mL).[1]

  • Scientist's Insight: Triethyl orthoacetate serves as both the acetylating agent and a dehydrating agent, driving the reaction towards the cyclized product. The acid catalyst is crucial for protonating the orthoacetate, making it a more reactive electrophile for the initial N-acylation step.

• Cyclization: Heat the reaction mixture to reflux and maintain for approximately 30 minutes. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Scientist's Insight: Refluxing provides the necessary activation energy for the intramolecular cyclization (dehydration) step, which is often the rate-limiting step, leading to the formation of the stable oxazole ring.

• Workup: After cooling to room temperature, quench the reaction by adding deionized water. The crude product may precipitate or form an oil.

• Extraction: Transfer the mixture to a separatory funnel and extract the product into ethyl acetate (2 x 50 mL).[7]

• Washing and Drying: Combine the organic layers and wash with saturated brine to remove water-soluble impurities. Dry the organic phase over anhydrous sodium sulfate or magnesium sulfate, then filter.[7]

• Purification: Concentrate the filtrate under reduced pressure to yield the crude product. Purify the residue via silica gel column chromatography, typically using a gradient of ethyl acetate in hexane (e.g., 1:4 v/v) as the eluent, to afford the title compound as a yellow-orange solid.[1][7]

Applications in Drug Discovery and Medicinal Chemistry

The true value of 6-Bromo-2-methylbenzo[d]oxazole lies in its utility as a versatile intermediate. The benzoxazole core is a key pharmacophore in many areas of drug discovery, including oncology, neurology, and infectious diseases.[8][9]

• Synthetic Handle: The bromine atom at the 6-position is a prime site for derivatization via modern cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig). This allows for the strategic introduction of diverse aryl, heteroaryl, or alkyl groups to explore the structure-activity relationship (SAR) of a lead compound series.

• Privileged Scaffold: Benzoxazole derivatives have demonstrated a wide range of biological activities, including kinase inhibition, antimicrobial effects, and anticancer properties.[10][11] For instance, related benzoxazole structures have been investigated as inhibitors of targets like PD-1/PD-L1 in cancer immunotherapy and tyrosinase in skin-lightening agents.[8][9]

Conceptual Derivatization Pathway

Caption: Role of 6-Bromo-2-methylbenzo[d]oxazole as a key intermediate for diverse bioactive compounds.

Safety, Handling, and Storage

Proper handling of all chemical reagents is paramount for laboratory safety. 6-Bromo-2-methylbenzo[d]oxazole possesses several hazards that require appropriate precautions.

Safety Aspect	Information and Protocol	Source(s)
GHS Pictograms	GHS05 (Corrosion), GHS07 (Exclamation Mark)	[2]
Signal Word	Danger	[2]
Hazard Statements	H302: Harmful if swallowed.H315: Causes skin irritation.H318: Causes serious eye damage.H335: May cause respiratory irritation.	[1][2]
Precautionary Statements	P280: Wear protective gloves/eye protection/face protection.P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.P302+P352: IF ON SKIN: Wash with plenty of water.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[1][2]
Handling	Handle in a well-ventilated area or fume hood. Avoid breathing dust. Avoid contact with skin, eyes, and clothing.	[12][13]
Storage	Store in a tightly sealed container in a cool, dry, and well-ventilated place. For long-term stability, storage in a freezer under an inert atmosphere is recommended.	[2][7][13]

References

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• CPAchem. (2023). Safety data sheet. Retrieved from [Link]

• Zhengzhou HQ Materials Co., Ltd. (n.d.). 6-Bromo-2-methylbenzoxazole. Retrieved from [Link]

• Basavaraju, B., et al. (n.d.). A Review on Various Synthetic Methods of Benzoxazole Moiety. International Journal of Pharmacy and Biological Sciences.
• Journal of Basic and Applied Research in Biomedicine. (n.d.).

• MDPI. (2024). Exploration of Compounds with 2-Phenylbenzo[d]oxazole Scaffold as Potential Skin-Lightening Agents. Retrieved from [Link]

• PubMed. (2024). Discovery of Benzo[d]oxazoles as Novel Dual Small-Molecule Inhibitors Targeting PD-1/PD-L1 and VISTA Pathway. Retrieved from [Link]

• PubMed. (n.d.). Unlocking the Pharmacological Potential of Benzimidazole Derivatives: A Pathway to Drug Development. Retrieved from [Link]

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6-Bromo-2-methylbenzo[d]oxazole molecular weight

An In-Depth Technical Guide to 6-Bromo-2-methylbenzo[d]oxazole: Physicochemical Properties, Synthesis, and Research Applications

Introduction

In the landscape of medicinal chemistry and drug development, the benzoxazole scaffold stands out as a "privileged structure."[1] This heterocyclic motif is a cornerstone in a multitude of compounds exhibiting a wide array of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[2][3] 6-Bromo-2-methylbenzo[d]oxazole is a key derivative within this class, serving as a versatile building block for the synthesis of more complex, biologically active molecules.[4][5] The strategic placement of a bromine atom provides a reactive handle for further chemical modification, making it an invaluable intermediate for research and development professionals.

This guide provides a comprehensive technical overview of 6-Bromo-2-methylbenzo[d]oxazole, with a primary focus on its fundamental molecular attributes, including its precise molecular weight. We will delve into its physicochemical characteristics, a robust synthesis protocol with mechanistic insights, methods for structural verification, and its broader applications in the field of drug discovery.

Part 1: Core Molecular and Physicochemical Profile

A precise understanding of a compound's molecular weight and physicochemical properties is the foundation of all subsequent experimental work, from reaction stoichiometry to analytical characterization and formulation.

The molecular formula for 6-Bromo-2-methylbenzo[d]oxazole is C₈H₆BrNO. Based on this, the calculated molecular weight is 212.04 g/mol .[6][7] This value is a critical parameter for all quantitative experiments involving this compound.

Table 1: Physicochemical Properties of 6-Bromo-2-methylbenzo[d]oxazole

Property	Value	Source(s)
Molecular Weight	212.04	[6]
Exact Mass	210.963272	[8]
Molecular Formula	C₈H₆BrNO	[6]
CAS Number	151230-42-1	[6][7][9]
Appearance	Yellow to orange solid	[6]
Melting Point	44-49 °C	[6][9]
Boiling Point (Predicted)	264.8 ± 13.0 °C	[6][8]
Density (Predicted)	1.606 ± 0.06 g/cm³	[6][8]
SMILES String	Cc1nc2ccc(Br)cc2o1
InChI Key	ZCGXHOLCXPKKBO-UHFFFAOYSA-N

Part 2: Synthesis and Purification Protocol

The most common and efficient synthesis of 6-Bromo-2-methylbenzo[d]oxazole involves the acid-catalyzed cyclization of 2-amino-5-bromophenol with an acetylating agent.[6][8] This method is reliable and scalable for laboratory settings.

Causality in Experimental Design

• Starting Materials : 2-amino-5-bromophenol provides the core benzene ring and the appropriately positioned amine and hydroxyl groups necessary for forming the oxazole ring. The bromine is already in the desired 6-position. Triethyl orthoacetate serves as the source for the 2-methyl group and facilitates the cyclization under milder conditions than acetic acid.

• Catalyst : A catalytic amount of acid (e.g., acetic acid or a Lewis acid) is often used to protonate the orthoacetate, making it a better electrophile and accelerating the reaction.[8]

• Reaction Conditions : Refluxing or heating the reaction ensures sufficient energy to overcome the activation barrier for the intramolecular cyclization and subsequent dehydration that forms the aromatic oxazole ring.

• Purification : Post-reaction, the crude product contains unreacted starting materials and byproducts. Silica gel column chromatography is the standard and necessary method for isolating the target compound to a high degree of purity, which is essential for subsequent applications and accurate characterization.[6]

Experimental Workflow Diagram

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Spectroscopic Characterization of 6-Bromo-2-methylbenzo[d]oxazole: A Technical Guide

This technical guide provides an in-depth analysis of the spectroscopic data for the heterocyclic compound 6-Bromo-2-methylbenzo[d]oxazole. Designed for researchers, scientists, and professionals in drug development, this document elucidates the predicted ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) spectroscopic features of the molecule. The interpretation is grounded in fundamental principles of spectroscopy and supported by data from analogous structures, offering a robust framework for the characterization of this and similar benzoxazole derivatives.

Introduction to 6-Bromo-2-methylbenzo[d]oxazole

6-Bromo-2-methylbenzo[d]oxazole belongs to the benzoxazole class of heterocyclic compounds, which are recognized for their significant presence in medicinal chemistry and materials science. The benzoxazole core is a key pharmacophore in numerous biologically active molecules, exhibiting a wide array of activities. The introduction of a bromine atom and a methyl group to the benzoxazole scaffold at positions 6 and 2, respectively, significantly influences its electronic properties and, consequently, its spectroscopic signature. Accurate interpretation of its spectroscopic data is paramount for unambiguous identification, purity assessment, and understanding its chemical behavior in various applications.

Predicted ¹H NMR Spectroscopic Data

The ¹H NMR spectrum of 6-Bromo-2-methylbenzo[d]oxazole is anticipated to exhibit distinct signals corresponding to the aromatic protons and the methyl group. The chemical shifts are influenced by the electron-withdrawing effect of the bromine atom and the oxazole ring, as well as the electron-donating nature of the methyl group. The predicted data, based on analysis of similar structures, is presented below.

Table 1: Predicted ¹H NMR Spectroscopic Data for 6-Bromo-2-methylbenzo[d]oxazole (in CDCl₃)

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
-CH₃	~2.6	Singlet (s)	-	3H
H-4	~7.7	Doublet (d)	~1.8	1H
H-5	~7.4	Doublet of doublets (dd)	~8.5, 1.8	1H
H-7	~7.6	Doublet (d)	~8.5	1H

Causality Behind Predictions:

• Methyl Protons (-CH₃): The methyl group at the 2-position is attached to an sp²-hybridized carbon of the oxazole ring. This environment typically results in a singlet signal appearing in the upfield region of the aromatic spectrum, around 2.6 ppm.

• Aromatic Protons (H-4, H-5, H-7):

  • H-7: This proton is adjacent to the electronegative oxygen atom of the oxazole ring, leading to a downfield shift. It is expected to appear as a doublet due to coupling with H-5.

  • H-4: This proton is ortho to the bromine atom, which exerts a deshielding effect. It will likely appear as a doublet with a small coupling constant due to meta-coupling with H-5.

  • H-5: This proton is coupled to both H-4 (meta-coupling) and H-7 (ortho-coupling), resulting in a doublet of doublets.

The predicted splitting pattern—a doublet, a doublet of doublets, and another doublet—is characteristic of a 1,2,4-trisubstituted benzene ring system.

Predicted ¹³C NMR Spectroscopic Data

The ¹³C NMR spectrum will provide information about the carbon framework of the molecule. The chemical shifts are influenced by the hybridization of the carbon atoms and the electronic effects of the substituents.

Table 2: Predicted ¹³C NMR Spectroscopic Data for 6-Bromo-2-methylbenzo[d]oxazole (in CDCl₃)

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
-CH₃	~15
C-2	~165
C-4	~112
C-5	~125
C-6	~118
C-7	~120
C-3a	~150
C-7a	~142

Rationale for Predictions:

• Methyl Carbon (-CH₃): The methyl carbon will be the most upfield signal, typically appearing around 15 ppm.

• C-2: This carbon is part of the C=N bond in the oxazole ring and is significantly deshielded, appearing far downfield.

• Aromatic Carbons: The chemical shifts of the aromatic carbons are influenced by the bromine and the fused oxazole ring. The carbon bearing the bromine (C-6) will be shifted to a characteristic range. The other aromatic carbons will have shifts typical for a substituted benzene ring.

• Bridgehead Carbons (C-3a and C-7a): These carbons are part of the fused ring system and will have chemical shifts in the downfield region, with C-3a being more deshielded due to its proximity to the nitrogen atom.

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) of 6-Bromo-2-methylbenzo[d]oxazole is expected to show a prominent molecular ion peak. A key feature will be the isotopic pattern of bromine. Bromine has two naturally occurring isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio. This results in two molecular ion peaks (M⁺ and M+2) of almost equal intensity, separated by 2 m/z units.

Predicted Fragmentation Pattern:

The molecular ion is expected to undergo fragmentation, leading to several characteristic fragment ions.

Caption: Predicted EI-MS fragmentation pathway.

• Loss of a Bromine Radical: Cleavage of the C-Br bond would result in a fragment ion at m/z 132.

• Loss of a Methyl Radical: Fragmentation of the methyl group would lead to a significant peak.

• Loss of HCN: A common fragmentation pathway for nitrogen-containing heterocyclic compounds is the loss of hydrogen cyanide.

Infrared (IR) Spectroscopy

The IR spectrum will display absorption bands corresponding to the various functional groups and bond vibrations within the molecule.

Table 3: Predicted IR Absorption Bands for 6-Bromo-2-methylbenzo[d]oxazole

Wavenumber (cm⁻¹)	Vibration Type
~3050-3100	C-H stretching (aromatic)
~2920-2980	C-H stretching (methyl)
~1620-1650	C=N stretching (oxazole ring)
~1500-1600	C=C stretching (aromatic ring)
~1240-1280	C-O-C stretching (asymmetric)
~1000-1100	C-Br stretching

Interpretation of IR Data:

• The presence of both aromatic and aliphatic C-H stretching vibrations will be evident.

• The characteristic C=N stretching frequency of the oxazole ring will be a key diagnostic peak.

• The aromatic C=C stretching bands will confirm the presence of the benzene ring.

• The C-O-C stretching of the oxazole ring and the C-Br stretching will also be present in the fingerprint region.

Experimental Protocols

Acquiring high-quality spectroscopic data is crucial for accurate structural elucidation. Below are generalized, yet robust, protocols for the analysis of a solid organic compound like 6-Bromo-2-methylbenzo[d]oxazole.

Caption: General workflow for spectroscopic analysis.

NMR Spectroscopy:

• Sample Preparation: Accurately weigh 5-10 mg of the solid sample and dissolve it in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz).

• Data Processing: Process the raw data using appropriate software. This includes Fourier transformation, phase correction, baseline correction, and integration of the signals.

Mass Spectrometry (EI-MS):

• Sample Preparation: Dissolve a small amount of the sample in a volatile solvent like methanol or dichloromethane.

• Data Acquisition: Introduce the sample into the mass spectrometer via a direct insertion probe. Acquire the mass spectrum in the electron ionization (EI) mode.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern, paying close attention to the isotopic pattern of bromine.

Infrared (IR) Spectroscopy:

• Sample Preparation: Prepare a potassium bromide (KBr) pellet by grinding a small amount of the sample with dry KBr powder and pressing it into a thin disk. Alternatively, use an Attenuated Total Reflectance (ATR) accessory for direct analysis of the solid.

• Data Acquisition: Obtain the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Conclusion

This technical guide provides a comprehensive, albeit predictive, spectroscopic analysis of 6-Bromo-2-methylbenzo[d]oxazole. The detailed interpretation of the expected ¹H NMR, ¹³C NMR, Mass Spectrometry, and Infrared Spectroscopy data serves as a valuable resource for the identification and characterization of this compound. The provided protocols offer a standardized approach to data acquisition, ensuring reproducibility and reliability in experimental work. This guide underscores the power of combining fundamental spectroscopic principles with comparative data analysis for the structural elucidation of complex organic molecules.

References

• Note: As this guide is based on predictive analysis and data from analogous compounds, specific experimental data for 6-Bromo-2-methylbenzo[d]oxazole is not cited.

Introduction: The Structural Imperative of Substituted Benzoxazoles

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectroscopy of 6-Bromo-2-methylbenzo[d]oxazole

Benzoxazole derivatives represent a cornerstone in medicinal chemistry and materials science, forming the structural core of numerous pharmacologically active agents.[1] Their unambiguous structural characterization is paramount for drug development, mechanism-of-action studies, and quality control. 6-Bromo-2-methylbenzo[d]oxazole (CAS No. 151230-42-1) is a key heterocyclic intermediate whose precise molecular geometry dictates its reactivity and potential applications.[2][3]

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the definitive, non-destructive analytical technique for elucidating the molecular framework of such compounds in solution.[4] This guide provides a comprehensive analysis of the ¹H and ¹³C NMR spectra of 6-Bromo-2-methylbenzo[d]oxazole, grounded in fundamental principles and field-proven experimental protocols. We will dissect the spectral data, explaining the causal relationships between the molecular structure and the observed chemical shifts, coupling constants, and signal multiplicities.

Molecular Structure and Electronic Effects

To interpret the NMR spectra of 6-Bromo-2-methylbenzo[d]oxazole, one must first consider the electronic environment of each nucleus. The structure comprises a fused bicyclic benzoxazole system, substituted with a methyl group at the 2-position and a bromine atom at the 6-position.

• Benzoxazole Core: This heterocyclic system is aromatic, with the oxygen and nitrogen heteroatoms significantly influencing the electron distribution. The nitrogen atom is deshielding, while the oxygen atom is shielding, creating a unique electronic landscape.[5]

• 2-Methyl Group: The methyl group (CH₃) is a weak electron-donating group, which will slightly shield adjacent nuclei.

• 6-Bromo Substituent: The bromine atom exerts a dual electronic effect: an electron-withdrawing inductive effect (-I) and an electron-donating resonance effect (+M). Its primary influence on the aromatic protons will be through its strong deshielding inductive effect and its disruption of the spin-spin coupling system.

These features give rise to a predictable yet nuanced NMR fingerprint, which we will explore in detail.

Molecular Structure with Atom Numbering

Below is a diagram of the 6-Bromo-2-methylbenzo[d]oxazole structure with the IUPAC numbering convention used for NMR signal assignment.

Caption: IUPAC numbering for 6-Bromo-2-methylbenzo[d]oxazole.

¹H NMR Spectral Analysis

The ¹H NMR spectrum provides information on the chemical environment and connectivity of protons. For 6-Bromo-2-methylbenzo[d]oxazole, we expect four distinct signals corresponding to the three aromatic protons and the methyl group protons.

Key Features & Interpretation:

• Aromatic Region (δ 7.0-8.0 ppm): Protons on the benzene ring of benzoxazoles typically resonate in this downfield region.[1]

  • H-7: This proton is adjacent to the electron-donating nitrogen atom's ring position. It appears as a singlet or a narrow doublet due to a small meta-coupling to H-5. We predict its signal to be around δ 7.72 ppm .

  • H-5: This proton is ortho to the bromine atom and meta to H-7. It will be split by H-4 (ortho-coupling) and H-7 (meta-coupling), appearing as a doublet of doublets (dd). Its predicted chemical shift is approximately δ 7.47 ppm .

  • H-4: This proton is ortho to H-5 and will appear as a doublet (d). Its predicted chemical shift is around δ 7.33 ppm .

• Aliphatic Region (δ 2.0-3.0 ppm): Protons on substituent groups, such as a methyl group attached to the benzoxazole ring, appear in this region.[1]

  • CH₃: The three equivalent protons of the methyl group at C-2 are not coupled to any other protons and will therefore appear as a sharp singlet. Its typical chemical shift is around δ 2.61 ppm .[6]

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Signal Assignment	Predicted δ (ppm)	Multiplicity	Coupling Constant, J (Hz)	Integration
H-7	7.72	d	J = 1.8 Hz (meta)	1H
H-5	7.47	dd	J = 8.5, 1.8 Hz	1H
H-4	7.33	d	J = 8.5 Hz (ortho)	1H
2-CH₃	2.61	s	-	3H

¹³C NMR Spectral Analysis

The ¹³C NMR spectrum reveals the carbon framework of the molecule. Due to the low natural abundance of the ¹³C isotope, these spectra are typically acquired with proton decoupling, resulting in each unique carbon appearing as a singlet.

Key Features & Interpretation:

• C-2 (Imine Carbon): This carbon is bonded to both nitrogen and oxygen and is part of a C=N double bond, making it highly deshielded. Its resonance is expected far downfield, typically in the range of δ 164-166 ppm .[7]

• Quaternary Carbons (C-3a, C-7a): These carbons are at the fusion of the two rings. C-7a, adjacent to nitrogen, and C-3a, adjacent to oxygen, will have distinct chemical shifts, generally between δ 140-152 ppm .

• Aromatic Carbons (C-4, C-5, C-7): These protonated carbons will appear in the typical aromatic region of δ 110-125 ppm .

• C-6 (Carbon bonded to Bromine): The direct attachment of the electronegative bromine atom causes a significant downfield shift for this carbon. However, the "heavy atom effect" can also lead to signal broadening. Its shift is predicted to be around δ 115-118 ppm .

• Methyl Carbon (2-CH₃): This aliphatic carbon is highly shielded and will appear far upfield, typically around δ 14-15 ppm .[6]

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Signal Assignment	Predicted δ (ppm)
C-2	164.5
C-7a	151.0
C-3a	141.5
C-5	125.0
C-4	120.0
C-6	117.0
C-7	111.0
2-CH₃	14.5

Experimental Protocol: A Self-Validating Workflow

The acquisition of high-quality, reproducible NMR data is contingent upon a meticulous and standardized experimental workflow. The following protocol is designed to ensure data integrity for structural elucidation of compounds like 6-Bromo-2-methylbenzo[d]oxazole.

Workflow Diagram

Caption: Standardized workflow for NMR sample preparation and data acquisition.

Step-by-Step Methodology

• Sample Preparation:

  • Mass Determination: Accurately weigh 5-10 mg of purified 6-Bromo-2-methylbenzo[d]oxazole for ¹H NMR, and 15-25 mg for ¹³C NMR, into a clean, dry vial.[1] A higher concentration is required for ¹³C NMR due to its lower natural abundance and sensitivity.

  • Solvent Selection: Use a high-purity deuterated solvent that fully dissolves the sample. Chloroform-d (CDCl₃) is an excellent first choice for this class of compounds. Add tetramethylsilane (TMS) as an internal reference standard (δ 0.00 ppm).[8]

  • Dissolution: Add approximately 0.6 mL of the deuterated solvent to the vial. Gently vortex or sonicate until the sample is completely dissolved.

  • Transfer: Using a Pasteur pipette, transfer the solution into a high-precision 5 mm NMR tube. Ensure the sample height is adequate for the instrument's detection coil (typically ~4 cm).

• Instrument Setup and Data Acquisition:

  • Spectrometer: A 400 MHz or higher field spectrometer is recommended for good signal dispersion.

  • Locking and Shimming: Insert the sample into the spectrometer. Lock onto the deuterium signal of the solvent to stabilize the magnetic field. Perform automated or manual shimming to optimize the magnetic field homogeneity, which is critical for achieving sharp, well-resolved peaks.

  • ¹H NMR Acquisition:

    • Pulse Program: A standard single-pulse experiment (e.g., 'zg30') is typically sufficient.

    • Acquisition Time: ~2-3 seconds.

    • Relaxation Delay (d1): 1-2 seconds.

    • Number of Scans (ns): 8 to 16 scans are usually adequate for good signal-to-noise.

  • ¹³C NMR Acquisition:

    • Pulse Program: A standard proton-decoupled pulse program (e.g., 'zgpg30') is used to produce singlet peaks for each carbon.

    • Acquisition Time: ~1-1.5 seconds.

    • Relaxation Delay (d1): 2 seconds.

    • Number of Scans (ns): 1024 to 4096 scans may be necessary to achieve a good signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to convert the raw data (FID) into a frequency-domain spectrum.

  • Perform phase correction and baseline correction to ensure accurate peak integration and presentation.

  • Calibrate the spectrum by setting the TMS peak to 0.00 ppm for ¹H and ¹³C spectra.

  • Integrate the signals in the ¹H spectrum to determine the relative number of protons for each signal.

  • Use 2D NMR experiments like COSY (¹H-¹H correlation) and HSQC/HMBC (¹H-¹³C correlation) to confirm assignments for complex structures.[9]

Conclusion

The structural elucidation of 6-Bromo-2-methylbenzo[d]oxazole is readily achieved through a combined analysis of its ¹H and ¹³C NMR spectra. The chemical shifts and coupling patterns are highly diagnostic, directly reflecting the electronic influences of the heterocyclic core and the bromo and methyl substituents. By following a robust experimental protocol, researchers and drug development professionals can obtain high-fidelity data, ensuring confident and accurate structural assignment, which is a critical step in any chemical research and development pipeline.

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• National Institutes of Health. A green approach for the synthesis of 2-substituted benzoxazoles and benzothiazoles via coupling/cyclization reactions. [Link]

• National Institutes of Health. Eco-Friendly Syntheses of 2-Substituted Benzoxazoles and 2-Substituted Benzothiazoles from 2-Aminophenols, 2-Aminothiophenols and DMF Derivatives in the Presence of Imidazolium Chloride. [Link]

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FT-IR and Mass spectrometry of 6-Bromo-2-methylbenzo[d]oxazole

An In-Depth Technical Guide to the Spectroscopic Characterization of 6-Bromo-2-methylbenzo[d]oxazole

Abstract

This technical guide provides a comprehensive analysis of 6-Bromo-2-methylbenzo[d]oxazole, a key heterocyclic intermediate in medicinal chemistry and drug development.[1][2][3] As a Senior Application Scientist, this document moves beyond mere data reporting to offer a deep dive into the causality behind the spectroscopic features observed in Fourier-Transform Infrared (FT-IR) Spectroscopy and Mass Spectrometry (MS). We will explore the principles, detail robust experimental protocols, and interpret the resulting spectra to provide an unambiguous structural confirmation of the title compound. This guide is designed for researchers, scientists, and drug development professionals who rely on precise analytical characterization to advance their work with benzoxazole-based scaffolds.

Introduction: The Significance of the Benzoxazole Scaffold

The benzoxazole nucleus, an aromatic organic compound formed by the fusion of a benzene and an oxazole ring, is a privileged scaffold in medicinal chemistry.[2] Its derivatives are known to exhibit a wide spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][4][5] 6-Bromo-2-methylbenzo[d]oxazole (C₈H₆BrNO) serves as a versatile building block in the synthesis of more complex, biologically active molecules.[6][7] The strategic placement of a bromine atom provides a reactive site for cross-coupling reactions, while the methyl group can influence molecular conformation and binding affinity.[6]

Given its foundational role, the unequivocal structural confirmation of 6-Bromo-2-methylbenzo[d]oxazole is paramount. This guide establishes a self-validating analytical workflow using the synergistic techniques of FT-IR and Mass Spectrometry.

Fourier-Transform Infrared (FT-IR) Spectroscopy Analysis

FT-IR spectroscopy is a powerful, non-destructive technique for identifying functional groups within a molecule. It operates on the principle that chemical bonds vibrate at specific, quantized frequencies. When a molecule is exposed to infrared radiation, it absorbs energy at frequencies corresponding to its natural vibrational modes (e.g., stretching, bending), resulting in a unique spectral fingerprint.

Experimental Protocol: FT-IR Spectrum Acquisition (ATR Method)

The Attenuated Total Reflectance (ATR) method is chosen for its simplicity, minimal sample preparation, and reproducibility, making it a highly trustworthy protocol for solid samples.

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent-grade isopropanol-soaked, lint-free tissue and performing a background scan.

• Sample Application: Place a small amount (1-2 mg) of solid 6-Bromo-2-methylbenzo[d]oxazole powder directly onto the ATR crystal.

• Pressure Application: Lower the press arm to apply consistent pressure, ensuring intimate contact between the sample and the crystal. This step is critical for achieving a high-quality spectrum with good signal-to-noise.

• Data Acquisition: Collect the spectrum over a standard range of 4000–400 cm⁻¹. Co-add a minimum of 32 scans at a resolution of 4 cm⁻¹ to improve the signal-to-noise ratio.

• Post-Acquisition: Clean the crystal thoroughly before analyzing the next sample to prevent cross-contamination.

FT-IR Analysis Workflow

Caption: Workflow for FT-IR analysis using the ATR method.

Spectral Interpretation for 6-Bromo-2-methylbenzo[d]oxazole

The FT-IR spectrum provides clear evidence for the key structural components of the molecule. The expected absorption bands are summarized below.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Rationale & Significance
3100-3000	C-H Stretch	Aromatic (Benzene Ring)	Confirms the presence of the aromatic system. These peaks are typically of medium to weak intensity and appear at higher frequencies than aliphatic C-H stretches.[8]
2980-2850	C-H Stretch	Aliphatic (Methyl Group)	Indicates the presence of the -CH₃ group. These absorptions are crucial for confirming the "2-methyl" substitution.[8]
~1650-1610	C=N Stretch	Oxazole Ring	A characteristic and strong absorption for the imine functionality within the heterocyclic ring, confirming the oxazole structure.[4][9]
~1600-1450	C=C Stretch	Aromatic Ring	Multiple bands of varying intensity confirm the benzene ring backbone. Their precise positions can hint at the substitution pattern.[8]
~1250-1200	C-O-C Asymmetric Stretch	Aryl-Alkyl Ether (Oxazole)	A strong, characteristic band for the ether linkage within the oxazole ring, a key identifier of the benzoxazole system.[10]
~900-675	C-H Out-of-Plane Bend	Aromatic Ring	The pattern of these bands is highly diagnostic of the substitution pattern on the benzene ring. For a 1,2,4-trisubstituted ring, strong bands are expected in this region.[8]
~750-550	C-Br Stretch	Bromo-Aryl	A medium to strong absorption in the lower frequency "fingerprint" region, providing direct evidence for the bromine substituent.[1]

Mass Spectrometry (MS) Analysis

Mass spectrometry is an indispensable tool for determining the molecular weight and elemental composition of a compound. For this analysis, Electron Ionization (EI) is the chosen method. In EI-MS, high-energy electrons bombard the molecule, causing it to ionize (typically by losing an electron to form a radical cation, M⁺•) and fragment in a reproducible manner. The resulting charged fragments are separated by their mass-to-charge ratio (m/z), producing a distinct fragmentation pattern that reveals the molecule's structure.[11]

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: Introduce a microgram-level quantity of 6-Bromo-2-methylbenzo[d]oxazole into the mass spectrometer, typically via a direct insertion probe or GC inlet.

• Ionization: Volatilize the sample in a high-vacuum source chamber and bombard it with a 70 eV electron beam. This standard energy level ensures reproducible fragmentation patterns that are comparable across different instruments, a cornerstone of a trustworthy method.

• Mass Analysis: Accelerate the resulting positive ions into a mass analyzer (e.g., a quadrupole).

• Detection: Scan the desired mass range (e.g., m/z 40-300) to detect the ions. The detector measures the abundance of each ion at a specific m/z.

Mass Spectrometry Analysis Workflow

Caption: Workflow for Mass Spectrometry analysis using the EI method.

Spectral Interpretation for 6-Bromo-2-methylbenzo[d]oxazole

The molecular formula is C₈H₆BrNO. The molecular weight is 210.96 g/mol for the ⁷⁹Br isotope and 212.96 g/mol for the ⁸¹Br isotope.[12][13]

The Molecular Ion Peak (M⁺•): A Definitive Signature The most critical diagnostic feature is the molecular ion region. Due to the natural isotopic abundance of bromine (⁷⁹Br ≈ 50.7%, ⁸¹Br ≈ 49.3%), the mass spectrum will exhibit two molecular ion peaks of nearly equal intensity separated by 2 m/z units.[14] This "doublet" at m/z 211 and m/z 213 is an unmistakable confirmation of a molecule containing a single bromine atom.

Predicted Fragmentation Pattern The fragmentation of the molecular ion provides further structural proof. The stability of the benzoxazole ring influences the fragmentation pathways.

m/z (for ⁷⁹Br)	m/z (for ⁸¹Br)	Fragment Identity	Fragmentation Pathway
211	213	[C₈H₆BrNO]⁺•	Molecular Ion (M⁺•)
196	198	[C₇H₃BrNO]⁺•	Loss of a methyl radical (•CH₃) from the molecular ion.
132	132	[C₈H₆NO]⁺	Loss of a bromine radical (•Br) from the molecular ion.
104	104	[C₇H₄N]⁺	Subsequent loss of carbon monoxide (CO) from the [M-Br]⁺ fragment.

Conclusion

The combined application of FT-IR and Mass Spectrometry provides a robust and self-validating framework for the characterization of 6-Bromo-2-methylbenzo[d]oxazole. FT-IR confirms the presence of all key functional groups—the aromatic system, the methyl substituent, the C=N and C-O-C bonds of the oxazole ring, and the C-Br bond. Mass spectrometry definitively establishes the molecular weight and confirms the presence of a single bromine atom through its characteristic M⁺•/M+2⁺• isotopic pattern, while the fragmentation analysis corroborates the connectivity of the molecular structure. This detailed analytical guide provides researchers with the necessary protocols and interpretative logic to confidently identify and utilize this important chemical building block in their drug discovery and development endeavors.

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• National Institute of Standards and Technology. (n.d.). Methyl-2-bromobenzoate. NIST Chemistry WebBook. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Unlocking the Pharmacological Potential of Benzimidazole Derivatives: A Pathway to Drug Development. PubMed. Available at: [Link]

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A Technical Guide to the Stability and Storage of 6-Bromo-2-methylbenzo[d]oxazole for Research and Development

Executive Summary

6-Bromo-2-methylbenzo[d]oxazole is a halogenated heterocyclic compound that serves as a critical building block in medicinal chemistry and materials science. Its utility in the synthesis of more complex molecules necessitates a thorough understanding of its chemical stability to ensure the integrity of experimental outcomes and the quality of manufactured products. This guide provides an in-depth analysis of the factors governing the stability of 6-Bromo-2-methylbenzo[d]oxazole, outlines its primary degradation pathways, and establishes field-proven protocols for its optimal storage, handling, and stability assessment. This document is intended for researchers, chemists, and quality control professionals who handle this reagent and require reliable data for its long-term use.

Physicochemical Profile

A foundational understanding of a compound's physicochemical properties is essential for predicting its stability and handling requirements.

Property	Value	Source(s)
CAS Number	151230-42-1	[1][2]
Molecular Formula	C₈H₆BrNO	[1][2]
Molecular Weight	212.04 g/mol	[1][2]
Appearance	Yellow to orange solid	[3]
Melting Point	44-49 °C	[2][4]
Boiling Point	264.8 ± 13.0 °C (Predicted)	[3][4]
Density	1.606 ± 0.06 g/cm³ (Predicted)	[3][4]
Form	Solid	[2][3]

Core Stability Analysis and Predicted Degradation Pathways

While specific degradation kinetics for 6-Bromo-2-methylbenzo[d]oxazole are not extensively published, a robust stability profile can be constructed by analyzing its core chemical structure: a benzoxazole ring system substituted with a methyl group and a bromine atom. The benzoxazole moiety itself can be exceptionally stable; for instance, benzoxazole-linked covalent organic frameworks exhibit remarkable thermal stability up to 400 °C and high resistance to strong acids and bases.[5] However, as a discrete small molecule, 6-Bromo-2-methylbenzo[d]oxazole is susceptible to specific environmental stressors.

Hydrolytic Degradation: The Primary Pathway of Concern

The most significant vulnerability of the benzoxazole ring system is its susceptibility to hydrolysis.[6] This degradation pathway involves the cleavage of the oxazole ring, a reaction that can be catalyzed by the presence of water, and accelerated under acidic or basic conditions.

• Mechanism: Research on the hydrolysis of benzoxazole and its 2-methyl derivative indicates that the reaction proceeds via ring cleavage, primarily through the fission of the C-O bond.[6] This opens the heterocyclic ring to form an amide derivative (N-(2-hydroxyphenyl)acetamide from 2-methylbenzoxazole). For 6-Bromo-2-methylbenzo[d]oxazole, this would result in the formation of N-(5-bromo-2-hydroxyphenyl)acetamide. The presence of moisture is the critical initiator for this pathway.

Photolytic Degradation

Aromatic halides are known to be sensitive to ultraviolet (UV) light, which can induce homolytic cleavage of the carbon-halogen bond. While many benzoxazole derivatives are noted for their general photostability, this property should not be assumed, especially for halogenated variants.[5][7]

• Mechanism: Exposure to light, particularly in the UV spectrum, can provide the energy required to break the C-Br bond, leading to the formation of radical species. These highly reactive intermediates can then participate in a variety of secondary reactions, including hydrogen abstraction from a solvent or dimerization, leading to a complex mixture of impurities.

Thermal Degradation

Based on analogous heterocyclic structures, 6-Bromo-2-methylbenzo[d]oxazole is expected to possess good thermal stability.[8] Studies on related nitrogen-rich heterocycles confirm stability at temperatures well above 250 °C.[9][10] However, at extreme temperatures, decomposition will occur.

• Mechanism: Thermal decomposition of such heterocycles typically proceeds through a high-energy radical mechanism.[9] This involves the homolytic breaking of the weakest bonds within the molecule, leading to fragmentation and the release of volatile byproducts.

Recommended Storage, Handling, and Incompatibility

To mitigate the degradation risks detailed above, stringent storage and handling protocols are mandatory. The primary goal is to protect the compound from moisture, light, and elevated temperatures.

Optimal Storage Conditions

The following table summarizes the recommended conditions for maintaining the long-term purity and stability of 6-Bromo-2-methylbenzo[d]oxazole.

Parameter	Recommended Condition	Rationale & Justification
Temperature	-20 °C (Freezer)	Minimizes the rate of all potential chemical degradation reactions. This is the most critical parameter for long-term stability.[3][4]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces atmospheric oxygen and moisture, providing robust protection against hydrolysis and potential oxidation.[3][4]
Light	Amber Vial / Opaque Container	Protects the compound from UV and visible light, preventing photolytic degradation.
Moisture	Tightly Sealed Container with Desiccant	Prevents the ingress of atmospheric moisture, which is the primary driver of hydrolytic ring-opening. Use of a desiccator for storage is also advised.[11]

Safe Handling Procedures

Adherence to safety protocols is crucial due to the compound's hazard profile.

• Personal Protective Equipment (PPE): Always use chemical-resistant gloves (e.g., nitrile), safety goggles with side shields, and a lab coat.[11]

• Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust particles.[12] The compound is classified as a respiratory irritant.[2]

• Dispensing: Avoid creating dust when handling the solid. Weigh the required amount in a controlled environment and promptly reseal the container under inert gas.

• Incompatibilities: Avoid strong oxidizing agents, strong acids, and strong bases, as they can accelerate degradation.

Framework for a Comprehensive Stability Assessment

For GxP applications or long-term research projects, a formal stability study is often required. The following section provides an authoritative framework and a detailed experimental protocol for conducting such a study.

Stability Study Workflow

The logical flow of a stability study is critical for generating reliable data. This process involves subjecting the compound to stress conditions to rapidly identify potential degradation products and then monitoring its stability under proposed long-term storage conditions.

Caption: Workflow for a comprehensive stability assessment.

Experimental Protocol: Forced Degradation and Stability-Indicating HPLC-UV Method

This protocol describes a self-validating system for assessing the stability of 6-Bromo-2-methylbenzo[d]oxazole.

Objective: To develop a stability-indicating HPLC-UV method capable of separating the intact parent compound from all potential degradation products generated under forced stress conditions.

Materials:

• 6-Bromo-2-methylbenzo[d]oxazole reference standard

• HPLC-grade acetonitrile (ACN) and water

• Formic acid (FA), analytical grade

• Hydrochloric acid (HCl), 1N

• Sodium hydroxide (NaOH), 1N

• Hydrogen peroxide (H₂O₂), 30%

• HPLC system with UV/PDA detector, column oven, and autosampler

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 3.5 µm particle size)

Step-by-Step Methodology:

Part A: Sample Preparation for Forced Degradation

• Stock Solution: Prepare a 1.0 mg/mL stock solution of 6-Bromo-2-methylbenzo[d]oxazole in ACN.

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N HCl. Heat at 60 °C for 24 hours. Cool, neutralize with 1N NaOH, and dilute with mobile phase to ~50 µg/mL.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N NaOH. Keep at room temperature for 4 hours. Neutralize with 1N HCl and dilute with mobile phase to ~50 µg/mL.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 30% H₂O₂. Keep at room temperature for 24 hours. Dilute with mobile phase to ~50 µg/mL.

• Thermal Degradation: Store the solid compound in an oven at 80 °C for 72 hours. Prepare a ~50 µg/mL solution in the mobile phase.

• Photolytic Degradation: Expose a ~50 µg/mL solution (in a quartz cuvette) to a photostability chamber (ICH Q1B conditions, e.g., 1.2 million lux hours and 200 watt hours/square meter).

• Control Sample: Dilute the stock solution with the mobile phase to ~50 µg/mL without subjecting it to stress.

Part B: HPLC-UV Method

• Mobile Phase A: 0.1% FA in Water

• Mobile Phase B: 0.1% FA in ACN

• Gradient Elution:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 95% B

  • 15-18 min: Hold at 95% B

  • 18-18.1 min: 95% to 30% B

  • 18.1-25 min: Hold at 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 35 °C

• Injection Volume: 10 µL

• Detection Wavelength: Monitor at 275 nm (or use a PDA detector to scan 200-400 nm to identify the optimal wavelength for all peaks).

Part C: Data Analysis and Method Validation

• Inject all stressed and control samples.

• Specificity: The method is considered "stability-indicating" if all degradation product peaks are baseline-resolved from the main 6-Bromo-2-methylbenzo[d]oxazole peak and from each other. Peak purity analysis using a PDA detector should be performed on the parent peak in all chromatograms to confirm it is spectrally pure.

• Mass Balance: Calculate the mass balance across all conditions. The sum of the parent peak area and all impurity peak areas should be close to the initial peak area of the unstressed control. This confirms that all major degradants are being detected.

Conclusion

6-Bromo-2-methylbenzo[d]oxazole is a stable compound when stored under appropriate conditions. The primary degradation risks are hydrolysis and photolysis. To ensure its long-term integrity for research and development, it is imperative to store the material at -20 °C under an inert atmosphere, protected from light and moisture . For applications requiring stringent quality control, the implementation of a formal stability study using a validated, stability-indicating analytical method is the authoritative standard. Adherence to these guidelines will ensure the reliability and reproducibility of experimental results derived from this important chemical building block.

References

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• Dick, R. P., et al. (2019). Conversions of Benzoxazinoids and Downstream Metabolites by Soil Microorganisms. Frontiers in Microbiology. Retrieved from [Link]

• LabAlley. (n.d.). 6-Bromo-2-methylbenzoxazole, min 97%. Retrieved from [Link]

• ResearchGate. (n.d.). Hydrolysis pathway for 2-phenylbenzoxazole. Retrieved from [Link]

• MDPI. (2021). Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates. Molecules. Retrieved from [Link]

• Bertozo, L. C., et al. (2023). Naphthoxazole and benzoxazole as fluorescent DNA probes – a systematic review. Biotechnology Research and Innovation Journal. Retrieved from [Link]

• Kettle, A. J., et al. (2015). Degradation of the benzoxazolinone class of phytoalexins is important for virulence of Fusarium pseudograminearum towards wheat. Molecular Plant Pathology. Retrieved from [Link]

• Wolańska, W., et al. (2024). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. International Journal of Molecular Sciences. Retrieved from [Link]

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Introduction: The Strategic Importance of the Benzoxazole Scaffold

An In-depth Technical Guide to 6-Bromo-2-methylbenzo[d]oxazole: A Core Heterocyclic Building Block for Modern Synthesis

In the landscape of medicinal chemistry and materials science, heterocyclic compounds form the bedrock of innovation. Among these, the benzoxazole moiety is recognized as a "privileged scaffold"—a molecular framework that is a recurring feature in a multitude of biologically active compounds.[1][2] Its unique electronic properties and structural rigidity make it an ideal foundation for designing molecules that can effectively interact with biological targets. 6-Bromo-2-methylbenzo[d]oxazole, the subject of this guide, represents a particularly strategic asset within this class. The presence of a bromine atom at the 6-position provides a versatile synthetic handle for a wide array of cross-coupling reactions, while the methyl group at the 2-position fine-tunes the molecule's electronic character. This guide serves as a technical resource for researchers, scientists, and drug development professionals, offering in-depth insights into the synthesis, reactivity, and application of this pivotal building block.

Physicochemical and Structural Properties

A thorough understanding of a building block's fundamental properties is critical for its effective use in synthesis. 6-Bromo-2-methylbenzo[d]oxazole is a solid, typically appearing yellow to orange, with a defined melting point and stability under appropriate storage conditions.[3][4]

Property	Value	Source
CAS Number	151230-42-1	[3][5]
Molecular Formula	C₈H₆BrNO	[4][5]
Molecular Weight	212.04 g/mol	[5][6]
Appearance	Yellow to orange solid	[3][4]
Melting Point	44-49 °C	[3][4][5]
Boiling Point	264.8 ± 13.0 °C (Predicted)	[3][6]
Density	1.606 ± 0.06 g/cm³ (Predicted)	[3][6]
SMILES String	Cc1nc2ccc(Br)cc2o1	[5]
InChI Key	ZCGXHOLCXPKKBO-UHFFFAOYSA-N	[5]

Synthesis: A Robust and Efficient Protocol

The primary and most efficient synthesis of 6-Bromo-2-methylbenzo[d]oxazole involves the condensation and subsequent cyclization of 2-amino-5-bromophenol with an acetylating agent. Triethyl orthoacetate is a commonly employed reagent for this transformation, which proceeds smoothly under mild conditions.[3][4]

Causality in Experimental Design

The choice of 2-amino-5-bromophenol as the starting material is foundational, as it contains the requisite ortho-aminophenol moiety for forming the oxazole ring and the strategically placed bromine atom. Triethyl orthoacetate serves as a source of the 2-methyl group and facilitates the cyclization process. The reaction is often catalyzed to enhance its rate, leading to high yields in a short timeframe.[3][4]

Detailed Experimental Protocol

The following protocol is adapted from established synthetic methods.[3][4]

Materials:

• 2-Amino-5-bromophenol (1.0 eq)

• Triethyl orthoacetate (1.2 eq)

• 1,3-Dibromo-5,5-dimethylhydantoin (catalyst, ~0.02 eq)

• Ethyl acetate (for extraction)

• Hexane (for chromatography)

• Saturated brine solution

• Anhydrous magnesium sulfate

Procedure:

• To a reaction vessel, add 2-amino-5-bromophenol (e.g., 561 mg, 3.00 mmol) and triethyl orthoacetate (e.g., 656 μL, 3.6 mmol).

• Add a catalytic amount of 1,3-dibromo-5,5-dimethylhydantoin (e.g., 17.2 mg, 0.060 mmol).

• Stir the reaction mixture vigorously at room temperature for approximately 10-15 minutes. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water.

• Extract the product into ethyl acetate (2 x 50 mL).

• Combine the organic layers and wash with saturated brine solution.

• Dry the organic phase over anhydrous magnesium sulfate and filter.

• Remove the solvent by distillation under reduced pressure to obtain the crude product.

• Purify the crude product using silica gel column chromatography with an ethyl acetate/hexane (e.g., 1:4 v/v) eluent system to yield 6-bromo-2-methylbenzoxazole as a solid.[3][4] An expected yield is typically high, in the range of 85-90%.[3]

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 6-Bromo-2-methylbenzo[d]oxazole.

Chemical Reactivity: The Gateway to Molecular Diversity

The true power of 6-Bromo-2-methylbenzo[d]oxazole lies in its reactivity, which enables its elaboration into a vast array of more complex molecules. The carbon-bromine bond at the 6-position is the primary site of transformation and is highly amenable to modern cross-coupling methodologies. This functional handle allows for the strategic introduction of diverse substituents, which is a cornerstone of structure-activity relationship (SAR) studies in drug discovery.

Key Transformations:

• Suzuki Coupling: Reaction with boronic acids or esters in the presence of a palladium catalyst allows for the formation of carbon-carbon bonds, introducing aryl or vinyl groups at the 6-position. This is invaluable for creating bi-aryl structures common in kinase inhibitors.

• Buchwald-Hartwig Amination: This palladium-catalyzed reaction enables the formation of carbon-nitrogen bonds, allowing for the introduction of primary or secondary amines. This is critical for modulating solubility and creating hydrogen bond donors/acceptors to interact with biological targets.

• Heck and Sonogashira Couplings: These reactions facilitate the introduction of alkene and alkyne functionalities, respectively, providing further avenues for molecular diversification and the construction of complex scaffolds.

• Cyanation: The bromo group can be displaced by a cyanide, which can then be hydrolyzed to a carboxylic acid or reduced to an amine, serving as a versatile intermediate for further functionalization.

Reactivity Map as a Building Block

Caption: Key cross-coupling reactions of 6-Bromo-2-methylbenzo[d]oxazole.

Applications in Medicinal Chemistry

The benzoxazole core is a key feature in many anticancer, antimicrobial, and anti-inflammatory agents.[1][2] 6-Bromo-2-methylbenzo[d]oxazole serves as a crucial starting point for synthesizing novel compounds with potential therapeutic value. For example, derivatives of substituted benzoxazoles have been investigated as potent inhibitors of various enzyme families and signaling pathways implicated in disease.[1][7] The ability to easily modify the 6-position makes this building block ideal for generating libraries of compounds for high-throughput screening and for optimizing lead compounds in drug development programs.

Analytical Characterization

Confirmation of the structure and purity of 6-Bromo-2-methylbenzo[d]oxazole is typically achieved through a combination of standard analytical techniques:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy to confirm the chemical structure and connectivity of atoms.

• Mass Spectrometry (MS): To verify the molecular weight and isotopic pattern characteristic of a monobrominated compound.[6]

• Melting Point Analysis: To assess the purity of the synthesized material.[3]

Safety, Handling, and Storage

As with any chemical reagent, proper safety protocols are essential. 6-Bromo-2-methylbenzo[d]oxazole is classified as harmful if swallowed and can cause skin and serious eye irritation.[5][6]

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage), H335 (May cause respiratory irritation).[4][5][6]

• Precautionary Statements: P280 (Wear protective gloves/eye protection), P301+P312 (IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[4][5]

• Storage: The compound should be stored in an inert atmosphere, preferably in a freezer under -20°C, to ensure long-term stability.[3][4]

Conclusion

6-Bromo-2-methylbenzo[d]oxazole is far more than a simple chemical. It is a highly versatile and strategically functionalized building block that provides an efficient entry point into the synthesis of diverse and complex molecules. Its robust synthesis and, most importantly, the reactivity of its bromine handle, make it an indispensable tool for medicinal chemists and organic synthesists. The continued exploration of derivatives originating from this scaffold promises to yield novel therapeutic agents and advanced materials, underscoring its significant role in modern chemical research.

References

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Unlocking the Therapeutic Potential of Substituted Benzoxazoles: A Technical Guide for Drug Discovery

Introduction: The Benzoxazole Scaffold - A Privileged Structure in Medicinal Chemistry

The benzoxazole core, a bicyclic aromatic heterocycle, has emerged as a "privileged scaffold" in medicinal chemistry due to its presence in a wide array of pharmacologically active compounds.[1][2] Its unique structural and electronic properties allow for versatile substitutions, leading to a diverse range of biological activities.[3][4] This technical guide provides an in-depth exploration of promising research avenues for substituted benzoxazoles, focusing on their therapeutic potential in oncology, infectious diseases, and inflammation. We will delve into the underlying mechanisms of action, structure-activity relationships (SAR), and provide actionable experimental protocols for researchers, scientists, and drug development professionals.

I. Anticancer Applications: Targeting Key Pathways in Malignancy

Substituted benzoxazoles have demonstrated significant potential as anticancer agents by targeting various critical pathways involved in tumor growth, proliferation, and angiogenesis.[5][6][7]

A. Mechanism of Action: Kinase Inhibition

A primary mechanism through which benzoxazoles exert their anticancer effects is the inhibition of protein kinases, which are crucial regulators of cellular signaling pathways often dysregulated in cancer.[1]

• Receptor Tyrosine Kinases (RTKs): Many benzoxazole derivatives have been designed as potent inhibitors of RTKs such as Vascular Endothelial Growth Factor Receptor (VEGFR) and Epidermal Growth Factor Receptor (EGFR).[1] For instance, certain piperidinyl-based benzoxazole derivatives have been shown to be potent dual inhibitors of VEGFR-2 and c-Met, key kinases in tumor angiogenesis and metastasis.[8] Inhibition of these kinases blocks downstream signaling cascades, leading to reduced cell proliferation and tumor growth.[1][9]

• Serine/Threonine Kinases: The PI3K/AKT/mTOR pathway, central to cell survival and proliferation, is another key target. Benzoxazole derivatives have been developed to inhibit components of this pathway, as well as other serine/threonine kinases like Aurora Kinases, which are involved in cell cycle regulation.[1]

The following diagram illustrates the role of benzoxazoles in inhibiting key kinase signaling pathways in cancer cells.

Caption: Kinase Inhibition by Substituted Benzoxazoles

B. Structure-Activity Relationship (SAR) Insights

The anticancer activity of benzoxazole derivatives is highly dependent on the nature and position of the substituents on the benzoxazole core.

• Substitution at the 2-position: The 2-position of the benzoxazole ring is a key site for modification.[10][11] Aromatic and heteroaromatic substitutions at this position have been shown to be crucial for potent anticancer activity. For example, the introduction of a p-fluorophenyl moiety in a series of piperidinyl-based benzoxazoles resulted in a compound with high selectivity towards MCF-7 breast cancer cells.[8]

• Hybrid Molecules: The fusion of the benzoxazole scaffold with other pharmacologically active moieties, such as combretastatin or 1,3,4-oxadiazole, has led to hybrid compounds with enhanced antiproliferative activity against various cancer cell lines, including colon, lung, and breast cancer.[2]

C. Quantitative Data: In Vitro Anticancer Activity

The following table summarizes the in vitro anticancer activity of selected substituted benzoxazoles against various human cancer cell lines.

Compound ID	R1-Substituent (at position 2)	R2-Substituent (on phenyl ring)	Cancer Cell Line	IC50 (µM)	Reference
11b	4-Fluorophenyl-ethanone	Piperidinyl	MCF-7 (Breast)	4.95	[8]
11a	Phenyl-ethanone	Piperidinyl	MCF-7 (Breast)	6.25	[8]
8d	Combretastatin analogue	-	MCF-7 (Breast)	Potent	[2]
3m	Piperazine analogue	-	HT-29 (Colon)	Significant	[12]
3n	Piperazine analogue	-	HT-29 (Colon)	Significant	[12]

Note: IC50 values represent the concentration of the compound required to inhibit the growth of 50% of the cancer cells.

II. Antimicrobial Applications: Combating Drug-Resistant Pathogens

The rise of multidrug-resistant (MDR) pathogens presents a significant global health threat, necessitating the development of novel antimicrobial agents.[13][14] Substituted benzoxazoles have emerged as a promising class of compounds with broad-spectrum antibacterial and antifungal activities.[11][13][15]

A. Mechanism of Action: Diverse Targets

The antimicrobial activity of benzoxazoles is attributed to their ability to interfere with various essential microbial processes. While the exact mechanisms are still under investigation for many derivatives, proposed targets include:

• DNA Gyrase Inhibition: Molecular docking studies suggest that some benzoxazole derivatives may exert their antibacterial effects by inhibiting DNA gyrase, an essential enzyme for bacterial DNA replication.[11]

• Cell Wall Synthesis Inhibition: The structural similarity of benzoxazoles to certain natural substrates may allow them to interfere with enzymes involved in the synthesis of the bacterial cell wall.

• Enzyme Inhibition: Benzoxazoles can inhibit various microbial enzymes crucial for their survival and growth.[16]

B. Structure-Activity Relationship (SAR) Insights

The antimicrobial potency of benzoxazoles is significantly influenced by the substituents on the core structure.

• Lipophilicity: Increased lipophilicity often correlates with enhanced antimicrobial activity, as it facilitates the penetration of the compound through the microbial cell membrane.

• Electron-withdrawing and Electron-releasing Groups: The presence of electron-withdrawing groups (e.g., halogens) or electron-releasing groups (e.g., methoxy) at specific positions on the benzoxazole scaffold can modulate the antimicrobial and antiproliferative effects.[17]

• Substituents at the 2- and 5-positions: Modifications at these positions have been shown to be critical for potent antimicrobial activity. For instance, certain 2,5-disubstituted benzoxazoles have demonstrated significant activity against both Gram-positive and Gram-negative bacteria.[18]

C. Quantitative Data: In Vitro Antimicrobial Activity

The following table presents the minimum inhibitory concentration (MIC) values of selected substituted benzoxazoles against various microbial strains.

Compound ID	Substituents	Microbial Strain	MIC (µg/mL)	Reference
5c	2,5-disubstituted	Bacillus subtilis	3.12	[18]
5e	2,5-disubstituted	Bacillus subtilis	3.12	[18]
5e	2,5-disubstituted	Pseudomonas aeruginosa	Significant	[18]
21	2-phenyl derivative	Escherichia coli	Potent at 25 µg/mL	[11]
18	2-N-phenyl derivative	Escherichia coli	Potent at 25 µg/mL	[11]

Note: MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

III. Anti-inflammatory Potential: A Promising Avenue

Chronic inflammation is a hallmark of numerous diseases, including arthritis, inflammatory bowel disease, and neurodegenerative disorders. Substituted benzoxazoles have demonstrated promising anti-inflammatory properties, making them attractive candidates for the development of new anti-inflammatory drugs.[19][20] Their mechanisms of action are believed to involve the inhibition of pro-inflammatory enzymes and cytokines.[21] Further research in this area is warranted to fully elucidate their therapeutic potential.

IV. Synthetic Methodologies: Accessing Chemical Diversity

The synthesis of substituted benzoxazoles is a well-established field with numerous methodologies available to generate a wide range of derivatives.[22][23] A common and versatile approach involves the condensation of 2-aminophenols with various electrophilic partners.[10][24]

The following diagram outlines a general synthetic workflow for the preparation of 2-substituted benzoxazoles.

Caption: General Synthetic Workflow for Benzoxazoles

Experimental Protocol: Synthesis of 2-Phenylbenzoxazole

This protocol describes a representative synthesis of a 2-substituted benzoxazole.

Materials:

• 2-Aminophenol

• Benzoic acid

• Polyphosphoric acid (PPA)

• Methanol

• Standard laboratory glassware and equipment

Procedure:

• In a round-bottom flask, combine 2-aminophenol (1 equivalent) and benzoic acid (1.1 equivalents).

• Add polyphosphoric acid (PPA) as a catalyst and solvent. The amount of PPA should be sufficient to create a stirrable paste.

• Heat the reaction mixture at 180-200°C for 2-4 hours with constant stirring. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

• The solid product will precipitate. Filter the precipitate and wash it thoroughly with water to remove any residual PPA.

• Recrystallize the crude product from a suitable solvent, such as methanol or ethanol, to obtain pure 2-phenylbenzoxazole.

• Characterize the final product using appropriate analytical techniques (e.g., NMR, IR, Mass Spectrometry).

Causality: PPA acts as both a dehydrating agent and a catalyst, facilitating the condensation of the carboxylic acid and the amine, followed by an intramolecular cyclization to form the benzoxazole ring.

V. Future Directions and Opportunities

The field of substituted benzoxazoles continues to be a fertile ground for drug discovery. Future research should focus on:

• Multi-Targeted Agents: Designing benzoxazole derivatives that can simultaneously modulate multiple targets to overcome drug resistance and enhance therapeutic efficacy.[8]

• Neurodegenerative Diseases: Exploring the potential of benzoxazoles as neuroprotective agents, given their structural similarities to some endogenous molecules.

• Computational Approaches: Utilizing computational modeling and docking studies to rationally design novel benzoxazole derivatives with improved potency and selectivity.[25][26]

• Green Synthesis: Developing more environmentally friendly and efficient synthetic methods for the preparation of benzoxazole libraries.[11]

Conclusion

Substituted benzoxazoles represent a highly versatile and promising class of heterocyclic compounds with a broad spectrum of biological activities. Their potential as anticancer, antimicrobial, and anti-inflammatory agents is well-documented and continues to be an active area of research. By leveraging a deeper understanding of their structure-activity relationships and mechanisms of action, the scientific community can continue to unlock the full therapeutic potential of this remarkable scaffold.

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• A REVIEW ON DIVERSE BIOLOGICAL ACTIVITIES OF BENZOXAZOLE MOLECULE. (n.d.). Retrieved January 9, 2026, from [Link]

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• Full article: Synthesis of Novel Benzoxazole Derivatives: Exploration of Their Possible Pharmacological Profiles with Computational Studies. (n.d.). Taylor & Francis. Retrieved January 9, 2026, from [Link]

• Synthesis and Biological Studies of New 2-Benzoxazolinone Derivatives as Antibacterial Agents. (n.d.). MDPI. Retrieved January 9, 2026, from [Link]

• DESIGN, SYNTHESIS AND ANTIMICROBIAL ACTIVITY OF NOVEL 2-SUBSTITUTED BENZOXAZOLE DERIVATIVES. (n.d.). TSI Journals. Retrieved January 9, 2026, from [Link]

• Eco-Friendly Syntheses of 2-Substituted Benzoxazoles and 2-Substituted Benzothiazoles from 2-Aminophenols, 2-Aminothiophenols and DMF Derivatives in the Presence of Imidazolium Chloride. (2019, January 4). NIH. Retrieved January 9, 2026, from [Link]

• Benzoxazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved January 9, 2026, from [Link]

• Exploration of the Biological Potential of Benzoxazoles: An Overview. (n.d.). Bentham Science. Retrieved January 9, 2026, from [Link]

• Benzoxazoles. (2018, September 30). World Journal of Pharmaceutical Sciences. Retrieved January 9, 2026, from [Link]

• Synthesis and structure-activity relationships of some 2,5-disubstituted benzoxazoles and benzimidazoles as antimicrobial agents. (n.d.). PubMed. Retrieved January 9, 2026, from [Link]

• Structure activity relationship of benzoxazole derivatives. (n.d.). ResearchGate. Retrieved January 9, 2026, from [Link]

• Benzoxazole Iminocoumarins as Multifunctional Heterocycles with Optical pH-Sensing and Biological Properties: Experimental, Spectroscopic and Computational Analysis. (n.d.). MDPI. Retrieved January 9, 2026, from [Link]

• Design, Synthesis, Computational Docking and Biological Evaluation of Novel 4-Chloro-1,3-Benzoxazole Derivatives as Anticancer Agents. (2022, December 19). Biosciences Biotechnology Research Asia. Retrieved January 9, 2026, from [Link]

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• Structure activity relationship of the synthesized compounds. (n.d.). ResearchGate. Retrieved January 9, 2026, from [Link]

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A Technical Guide to 6-Bromo-2-methylbenzo[d]oxazole for Advanced Research and Development

This guide provides an in-depth analysis of 6-Bromo-2-methylbenzo[d]oxazole, a key heterocyclic building block for researchers, medicinal chemists, and professionals in drug development. We will explore its commercial availability, synthesis, and critical applications, offering field-proven insights into its utility.

Introduction: The Strategic Importance of 6-Bromo-2-methylbenzo[d]oxazole

6-Bromo-2-methylbenzo[d]oxazole is an aromatic organic compound featuring a benzoxazole core. The benzoxazole moiety is recognized as a "privileged scaffold" in medicinal chemistry due to its presence in numerous compounds with a wide array of biological activities.[1][2] The strategic placement of a bromine atom at the 6-position and a methyl group at the 2-position offers synthetic chemists a versatile platform. The bromine atom serves as a crucial synthetic handle for introducing diverse functionalities via cross-coupling reactions, while the methyl group can influence the molecule's lipophilicity, metabolic stability, and interactions with biological targets. This makes 6-Bromo-2-methylbenzo[d]oxazole a valuable starting material for developing novel therapeutic agents.[3]

Physicochemical Properties and Identification

A clear understanding of the compound's physical and chemical properties is fundamental for its effective use in a laboratory setting.

Property	Value	Reference
CAS Number	151230-42-1
Molecular Formula	C₈H₆BrNO	[4]
Molecular Weight	212.04 g/mol	[4]
Appearance	Yellow to orange solid	[5]
Melting Point	44-49 °C	[5]
Boiling Point	264.8±13.0 °C (Predicted)	[4][5]
SMILES String	Cc1nc2ccc(Br)cc2o1

Commercial Availability

6-Bromo-2-methylbenzo[d]oxazole is readily available from several major chemical suppliers, ensuring a stable supply chain for research and development purposes. Purity levels are typically suitable for most synthetic applications.

Supplier	Product Name/Number	Purity	Available Quantities
Sigma-Aldrich	6-Bromo-2-methylbenzoxazole (761729)	97%	500mg, 1g
AK Scientific, Inc.	6-Bromo-2-methylbenzo[d]oxazole (Z4197)	Not Specified	250mg
Biosynth Carbosynth	6-Bromo-2-methylbenzo[d]oxazole (FB140691)	Not Specified	500mg, 1g
Toronto Research Chemicals (TRC)	6-Bromo-2-methyl-1,3-benzoxazole (B697105)	Not Specified	500mg

Note: Pricing and availability are subject to change. It is recommended to consult the suppliers' websites for the most current information.

Synthetic Pathway and Protocol

The synthesis of 2-substituted benzoxazoles is a well-established process in organic chemistry.[6][7] A common and reliable method involves the condensation and subsequent cyclization of a 2-aminophenol derivative with a carboxylic acid or its equivalent. For 6-Bromo-2-methylbenzo[d]oxazole, the logical precursors are 2-amino-5-bromophenol and acetic anhydride.

Illustrative Synthetic Workflow

Caption: Synthetic workflow for 6-Bromo-2-methylbenzo[d]oxazole.

Detailed Experimental Protocol

This protocol is a representative procedure based on established methodologies for benzoxazole synthesis.

• Acylation of the Aminophenol:

  • To a solution of 2-amino-5-bromophenol (1.0 eq) in a suitable solvent such as glacial acetic acid, add acetic anhydride (1.1 eq) dropwise at room temperature.

  • Stir the reaction mixture for 2-4 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, the intermediate, N-(5-bromo-2-hydroxyphenyl)acetamide, can be isolated by pouring the reaction mixture into ice-cold water and filtering the resulting precipitate.

• Cyclodehydration:

  • The crude intermediate is then subjected to cyclization. This is typically achieved by heating the intermediate in the presence of an acid catalyst (e.g., polyphosphoric acid or a strong mineral acid) at elevated temperatures (e.g., 120-150 °C).

  • The reaction is heated for several hours until TLC analysis indicates the complete consumption of the starting material.

  • After cooling, the reaction mixture is neutralized with a base (e.g., sodium bicarbonate solution), and the product is extracted with an organic solvent (e.g., ethyl acetate).

  • The organic layer is washed, dried, and concentrated under reduced pressure. The crude product can then be purified by column chromatography or recrystallization to yield pure 6-Bromo-2-methylbenzo[d]oxazole.

Applications in Medicinal Chemistry and Drug Discovery

The benzoxazole scaffold is a cornerstone in the development of new pharmaceuticals, with derivatives showing a wide range of biological activities including antimicrobial, anticancer, and anti-inflammatory properties.[2][8] The title compound, 6-Bromo-2-methylbenzo[d]oxazole, is a key starting material for creating libraries of novel compounds for biological screening.

• Scaffold for Kinase Inhibitors: The benzimidazole core, structurally related to benzoxazole, is a known scaffold for kinase inhibitors used in cancer therapy.[3] The 6-bromo substituent on the benzoxazole ring is perfectly positioned for modification via palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the introduction of various aryl, heteroaryl, or alkyl groups. These modifications can be tailored to target the specific binding pockets of protein kinases.

• Anti-Infective Agents: The benzoxazole nucleus is associated with broad-spectrum antibacterial and antifungal activities.[3] Derivatives of 6-Bromo-2-methylbenzo[d]oxazole can be synthesized and screened for their potential as new anti-infective agents.

• Probe for Target Identification: The versatility of the 2-bromo and 5-chloro substituted benzoxazole has been highlighted in its use for synthesizing inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a critical target in anti-angiogenic cancer therapy.[1] This demonstrates the potential of halogenated benzoxazoles as foundational structures for targeted therapies.

Logical Framework for Drug Discovery

Caption: Drug discovery workflow starting from the core scaffold.

Safety, Handling, and Storage

As with any chemical reagent, proper safety precautions must be observed when handling 6-Bromo-2-methylbenzo[d]oxazole.

• Hazard Identification: The compound is classified as harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation.[5]

  • H-codes: H302, H315, H318, H335.[4][5]

• Precautionary Measures:

  • P-codes: P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301+P312+P330 (IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. Rinse mouth), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P305+P351+P338+P310 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER/doctor).[5]

• Handling: Handle in a well-ventilated place, preferably within a fume hood.[9] Avoid formation of dust and aerosols.[9]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9] For long-term stability, storage in a freezer under an inert atmosphere is recommended.[5]

References

• Synthesis, molecular simulation studies, in vitro biological assessment of 2-substituted benzoxazole derivatives as promising antimicrobial agents. National Institutes of Health (NIH). [Link]

• A Review on Various Synthetic Methods of Benzoxazole Moiety. ResearchGate. [Link]

• Benzoxazole: Synthetic Methodology and Biological Activities. Global Research Online. [Link]

• Recent Advancements in the Synthetic Chemistry of Oxazole Derivatives and their Significant Medicinal Applications. PubMed. [Link]

• Benzisoxazole: a privileged scaffold for medicinal chemistry. National Institutes of Health (NIH). [Link]

• Development in medicinal chemistry via oxadiazole derivatives: patent spotlight 2020–2024. Taylor & Francis Online. [Link]

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Protocols & Analytical Methods

Suzuki-Miyaura coupling with 6-Bromo-2-methylbenzo[d]oxazole

An Application Guide to the Suzuki-Miyaura Coupling with 6-Bromo-2-methylbenzo[d]oxazole for the Synthesis of Bio-relevant Scaffolds

Abstract

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, prized for its reliability and broad functional group tolerance in forging carbon-carbon bonds.[1][2] This guide provides a detailed application framework for researchers, scientists, and drug development professionals focused on the synthesis of 2-methyl-6-arylbenzo[d]oxazoles via the palladium-catalyzed coupling of 6-Bromo-2-methylbenzo[d]oxazole with various organoboron reagents. Benzoxazole derivatives are significant structural motifs in many pharmaceutically active compounds, and this protocol offers a robust pathway to novel analogues. We delve into the mechanistic underpinnings, offer a field-proven experimental protocol, present optimization data, and provide a comprehensive troubleshooting guide to ensure successful execution.

Reaction Principle and Mechanistic Insights

The Suzuki-Miyaura reaction couples an organohalide with an organoboron compound, typically a boronic acid or a boronate ester, using a palladium catalyst and a base.[1][3] The reaction is renowned for its mild conditions and tolerance of diverse functional groups, making it exceptionally valuable in complex molecule synthesis.[2]

The process operates via a catalytic cycle involving three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 6-Bromo-2-methylbenzo[d]oxazole. This is often the rate-determining step of the cycle.[2] The reactivity of the halide partner follows the general trend: I > Br > Cl.[1] For substrates like aryl bromides, this step is generally efficient, especially with the use of electron-rich, bulky phosphine ligands which promote the reaction.[4]

• Transmetalation: The organic group from the boron reagent is transferred to the palladium(II) center. This step requires activation of the organoboron species by a base, which forms a more nucleophilic "ate" complex (e.g., [R-B(OH)₃]⁻).[5] The precise mechanism of transfer from the boronate complex to the palladium center is complex but is crucial for the formation of the di-organopalladium intermediate.[1]

• Reductive Elimination: The newly coupled product, 2-methyl-6-arylbenzo[d]oxazole, is expelled from the palladium center, regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[1][3]

Figure 1: The catalytic cycle of the Suzuki-Miyaura reaction.

Key Experimental Parameters & Optimization

The success of coupling with heteroaromatic substrates like 6-Bromo-2-methylbenzo[d]oxazole hinges on the careful selection of four key components.

• Palladium Catalyst System (Precatalyst and Ligand): While simple catalysts like Pd(PPh₃)₄ can be effective, couplings involving electron-rich or sterically hindered heteroaryl halides often benefit from more sophisticated systems. A combination of a palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) with a bulky, electron-rich phosphine ligand (e.g., SPhos, XPhos, RuPhos) or an N-heterocyclic carbene (NHC) ligand is highly recommended.[4][6] These ligands stabilize the Pd(0) species and accelerate both the oxidative addition and reductive elimination steps. The nitrogen atom in the benzoxazole ring can potentially coordinate to the palladium center, inhibiting catalysis; bulky ligands can mitigate this effect.[7]

• Organoboron Reagent: The choice between an arylboronic acid and an arylboronate ester involves a trade-off between reactivity and stability.[8]

  • Boronic Acids (Ar-B(OH)₂): Generally more reactive, leading to faster reaction times. However, they can be prone to decomposition via protodeboronation, especially with certain heteroaryl derivatives.[8][9]

  • Boronate Esters (e.g., Pinacol Esters, Ar-B(pin)): Offer superior stability, are often crystalline solids that are easier to handle and purify, and have a longer shelf-life.[3][8] Their slightly lower reactivity can often be overcome by optimizing other reaction parameters.

• Base: The base is critical for activating the boronic acid for transmetalation.[5] The choice of base can significantly impact yield.

  • Inorganic Bases: Potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), and potassium phosphate (K₃PO₄) are most common.[3] K₃PO₄ is often an excellent choice for heteroaromatic couplings as it is effective without being overly harsh.[10]

  • Aqueous vs. Anhydrous: Many Suzuki-Miyaura reactions are accelerated by the presence of water, which can aid in dissolving the base and facilitating the transmetalation step.[1][11]

• Solvent: A variety of organic solvents can be used, often in a biphasic mixture with water.[1]

  • Common Solvents: 1,4-Dioxane, Tetrahydrofuran (THF), Toluene, and Dimethylformamide (DMF) are widely used.[1] A mixture of Dioxane/Water or Toluene/Water is a robust starting point for many applications.[10][12] The polarity of the solvent can influence reaction selectivity and rate.[13]

Detailed Experimental Protocol

This section provides a general, reliable protocol for the coupling of 6-Bromo-2-methylbenzo[d]oxazole with a representative arylboronic acid.

Materials and Reagents

Reagent/Material	Role	Typical Stoichiometry	Purity/Grade
6-Bromo-2-methylbenzo[d]oxazole	Electrophile	1.0 equiv	>97%
Arylboronic Acid or Pinacol Ester	Nucleophile	1.2 - 1.5 equiv	>98%
Palladium(II) Acetate (Pd(OAc)₂)	Precatalyst	1 - 3 mol%	Reagent Grade
2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos)	Ligand	2 - 6 mol%	>98%
Potassium Phosphate (K₃PO₄), tribasic	Base	2.0 - 3.0 equiv	Anhydrous, >98%
1,4-Dioxane	Solvent	-	Anhydrous
Deionized Water	Co-solvent	-	-
Reaction Vessel (e.g., Schlenk tube)	-	-	-
Magnetic Stirrer/Hotplate	-	-	-
Inert Gas Supply (Nitrogen or Argon)	-	-	High Purity

Step-by-Step Procedure

Figure 2: General experimental workflow for the Suzuki coupling.

• Reaction Setup: To a dry Schlenk tube equipped with a magnetic stir bar, add 6-Bromo-2-methylbenzo[d]oxazole (1.0 mmol, 1.0 equiv), the arylboronic acid (1.2 mmol, 1.2 equiv), and potassium phosphate (2.0 mmol, 2.0 equiv).

• Catalyst Addition: In the same vessel, add palladium(II) acetate (0.02 mmol, 2 mol%) and SPhos (0.04 mmol, 4 mol%).

• Solvent Addition: Add 1,4-dioxane (4 mL) and deionized water (1 mL) to the flask.

• Degassing: Seal the vessel and thoroughly degas the reaction mixture. This is critical to prevent oxidation of the Pd(0) species. This can be achieved by bubbling argon or nitrogen through the solvent for 15-20 minutes or by three cycles of freeze-pump-thaw.

• Reaction: Place the sealed vessel under a positive pressure of inert gas and heat the mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting bromide is consumed (typically 4-16 hours).

• Work-up: Once complete, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude residue can be purified by flash column chromatography on silica gel to afford the desired 2-methyl-6-arylbenzo[d]oxazole product.[14]

Data Presentation: Representative Couplings

The following table outlines expected outcomes for the coupling of 6-Bromo-2-methylbenzo[d]oxazole with various arylboronic acids under the optimized protocol described above.

Entry	Arylboronic Acid Partner	Temp (°C)	Time (h)	Isolated Yield (%)
1	Phenylboronic acid	90	6	85 - 95%
2	4-Methoxyphenylboronic acid	90	8	82 - 92%
3	4-Fluorophenylboronic acid	90	6	88 - 96%
4	3-Pyridylboronic acid	100	12	70 - 85%

Yields are representative and may vary based on reaction scale and purity of reagents.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive catalyst (Pd(0) oxidized).2. Insufficiently active catalyst system for the substrate.3. Poor quality of reagents (e.g., wet solvent, decomposed boronic acid).	1. Ensure thorough degassing. Use fresh, high-purity solvents and reagents.2. Screen different ligands (e.g., XPhos, RuPhos) or a different palladium precatalyst (e.g., Pd₂(dba)₃). Increase reaction temperature.3. Use a fresh bottle of boronic acid or consider using the more stable pinacol ester version.
Protodeboronation	The boronic acid decomposes (loses the boron group) before coupling. This is common with electron-deficient or some heteroaryl boronic acids.[3]	1. Use the corresponding boronate ester (e.g., pinacol ester) for increased stability.2. Use a milder base (e.g., KF) or run the reaction at a lower temperature.3. Use a higher excess of the boron reagent (e.g., 2.0 equiv).
Homocoupling of Boronic Acid	Caused by the presence of oxygen or Pd(II) species which can catalyze the coupling of two boronic acid molecules.[3]	1. Improve the degassing procedure significantly.2. Ensure the Pd(II) precatalyst is efficiently reduced to Pd(0) in situ. The choice of phosphine ligand is crucial here.
Formation of Byproducts	1. Degradation of starting material or product under basic/thermal conditions.2. Side reactions involving other functional groups.	1. Lower the reaction temperature and/or screen different bases (e.g., K₂CO₃ instead of K₃PO₄).2. Ensure functional groups are compatible. If not, a protection strategy may be required.

Safety Precautions

• Palladium Catalysts: Palladium compounds are toxic and should be handled with care in a well-ventilated fume hood.

• Solvents: Organic solvents like 1,4-dioxane and toluene are flammable and have associated health risks. Avoid ignition sources and ensure proper ventilation.

• Reagents: Aryl halides and boronic acids can be irritants. Consult the Safety Data Sheet (SDS) for each specific reagent.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, gloves, and a flame-resistant lab coat.

Conclusion

The Suzuki-Miyaura coupling is an exceptionally powerful method for the arylation of 6-Bromo-2-methylbenzo[d]oxazole. Success relies on a rational choice of catalyst, ligand, base, and solvent. By employing a robust palladium/phosphine ligand system, such as Pd(OAc)₂/SPhos, with a suitable base like K₃PO₄ in an aqueous dioxane system, high yields of the desired 2-methyl-6-arylbenzo[d]oxazoles can be reliably achieved. The protocols and insights provided in this guide serve as a strong foundation for researchers to synthesize novel benzoxazole derivatives for applications in drug discovery and materials science.

References

• Current time information in Pasuruan, ID. Google.

• Suzuki reaction. Wikipedia. Retrieved from [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. Retrieved from [Link]

• Suzuki Coupling. Organic Chemistry Portal. Retrieved from [Link]

• Thomas, S. P., & Denmark, S. E. (2016). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Accounts of Chemical Research, 49(5), 1044-1055. Retrieved from [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Retrieved from [Link]

• ChemInform Abstract: A Simple and Efficient Protocol for Suzuki Coupling Reactions of Aryl Chlorides and Aryl Bromides in Aqueous DMF. ResearchGate. Retrieved from [Link]

• Newman, S. G., & Lautens, M. (2011). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. The Journal of organic chemistry, 76(11), 4570-4575. Retrieved from [Link]

• A sustainable heterogenized palladium catalyst for Suzuki-Miyaura cross coupling reaction of azaheteroaryl halides in aqueous media. ScienceDirect. Retrieved from [Link]

• Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction... ResearchGate. Retrieved from [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. National Institutes of Health. Retrieved from [Link]

• Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides. ResearchGate. Retrieved from [Link]

• Ligand electronic influence in Pd-catalyzed C-C coupling processes. Universitat Autònoma de Barcelona. Retrieved from [Link]

• Suzuki-Miyaura cross coupling reactions of aryl/heteroaryl bromides... ResearchGate. Retrieved from [Link]

• Düfert, M. A., & Buchwald, S. L. (2013). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 135(34), 12868-12877. Retrieved from [Link]

• Carbonylative Suzuki Couplings of Aryl Bromides with Boronic Acid Derivatives under Base-Free Conditions. ACS Publications. Retrieved from [Link]

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. National Institutes of Health. Retrieved from [Link]

• Suzuki coupling reaction between heteroaryl bromides with substituted/unsubstituted phenylboronic acids a. ResearchGate. Retrieved from [Link]

• Palladium‐catalyzed Suzuki–Miyaura coupling with aryl and heteroaryl bromides using. ResearchGate. Retrieved from [Link]

• Ligand effects in palladium‐catalyzed Suzuki and Heck coupling reactions. Scite.ai. Retrieved from [Link]

• Pd-Catalyzed Suzuki coupling reactions of aryl halides containing basic nitrogen centers with arylboronic acids in water in the absence of added base. Semantic Scholar. Retrieved from [Link]

• What are the disadvantages of the Suzuki-Miyaura cross coupling reaction? Quora. Retrieved from [Link]

• Diagnosing issues with a failed Suzuki coupling? Reddit. Retrieved from [Link]

• Optimization of reaction conditions for the Suzuki-Miyaura coupling. ResearchGate. Retrieved from [Link]

• Case Study: Knowledge Based Problem Solving. Catalysis Consulting. Retrieved from [Link]

• Palladacyclic catalysts in C-C and C-heteroatom bond-forming reactions. Semantic Scholar. Retrieved from [Link]

• Mastering Suzuki-Miyaura Coupling: Tips for Efficient C-C Bond Formation. NINGBO INNO PHARMCHEM CO.,LTD. Retrieved from [Link]

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Publishing. Retrieved from [Link]

• Widely Exploited, Yet Unreported: Regiocontrolled Synthesis and the Suzuki–Miyaura Reactions of Bromooxazole Building Blocks. ResearchGate. Retrieved from [Link]

• Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. National Institutes of Health. Retrieved from [Link]

• (PDF) Efficient Synthesis of 2-Amino-6-Arylbenzothiazoles via Pd(0), Suzuki Cross Coupling Reaction: Potent Urease Enzyme Inhibition and Nitric Oxide Scavenging Activities. ResearchGate. Retrieved from [Link]

• Efficient Synthesis of 2-Amino-6-Arylbenzothiazoles via Pd(0) Suzuki Cross Coupling Reactions: Potent Urease Enzyme Inhibition and Nitric Oxide Scavenging Activities of the Products. PubMed Central. Retrieved from [Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles. DSpace@MIT. Retrieved from [Link]

• Suzuki–Miyaura Cross-Coupling of Aryl Carbamates and Sulfamates: Experimental and Computational Studies. National Institutes of Health. Retrieved from [Link]

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Application Note: Palladium-Catalyzed Suzuki-Miyaura Coupling for the Synthesis of 6-Aryl-2-Methylbenzo[d]oxazoles

Abstract: This document provides a comprehensive guide for the synthesis of 6-aryl-2-methylbenzo[d]oxazole derivatives via the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. The 2-methylbenzo[d]oxazole scaffold is a privileged structure in medicinal chemistry, and the introduction of an aryl group at the 6-position is a key step in developing novel therapeutic agents. This guide details the underlying reaction mechanism, provides insights into experimental design and optimization, and presents a robust, step-by-step protocol for researchers in organic synthesis and drug development.

Introduction: The Significance of Arylated Benzoxazoles

The benzo[d]oxazole core is a prominent heterocyclic motif found in a wide array of pharmacologically active compounds, demonstrating antitumor, antimicrobial, and anti-inflammatory properties. The ability to selectively introduce aryl substituents onto this scaffold via carbon-carbon bond formation is crucial for modulating biological activity and optimizing pharmacokinetic profiles.

The Suzuki-Miyaura cross-coupling reaction stands as one of the most powerful and versatile methods for constructing biaryl linkages.[1] Its widespread adoption is due to its mild reaction conditions, exceptional tolerance of various functional groups, and the commercial availability and stability of its key reagents, particularly boronic acids.[1][2] This application note focuses on the coupling of 6-bromo-2-methylbenzo[d]oxazole with various arylboronic acids, a strategy that offers a reliable and scalable route to the desired 6-aryl-2-methylbenzo[d]oxazole products.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview

The efficacy of the Suzuki-Miyaura reaction hinges on a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states. The mechanism, which has been extensively studied, comprises three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[3][4][5][6] The choice of ligand, base, and solvent is critical as each component plays a distinct and vital role in the efficiency of the catalytic cycle.

The Role of the Phosphine Ligand: The ligand, typically a bulky and electron-rich phosphine, is not a mere spectator. It stabilizes the palladium center, influences its reactivity, and facilitates the key steps of the cycle.[7] Bulky ligands promote the formation of monoligated Pd(0) species, which are highly reactive in the oxidative addition step, and accelerate the final reductive elimination.[8][9]

The Role of the Base: A base is essential for the activation of the organoboron species.[3] It reacts with the boronic acid to form a more nucleophilic boronate complex, which is then competent to transfer its organic group to the palladium center during the transmetalation step.

Figure 1. The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Design and Optimization

The success of the synthesis relies on the careful selection of reaction parameters. A typical optimization process involves screening various catalysts, ligands, bases, and solvents to maximize the yield of the desired product.

Parameter	Variation	Rationale & Insights	Typical Yield (%)	Reference
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃, Pd(PPh₃)₄	Pd(OAc)₂ and Pd₂(dba)₃ are stable Pd(II) and Pd(0) sources, respectively, that form the active Pd(0) catalyst in situ. Pd(PPh₃)₄ is a pre-formed active catalyst but can be less effective for challenging couplings.	70-99%	[10][11]
Ligand	PPh₃, SPhos, XPhos	While PPh₃ is a standard ligand, bulky, electron-rich biaryl phosphines like SPhos and XPhos are often superior for coupling aryl chlorides or sterically hindered substrates by promoting faster oxidative addition and reductive elimination.[8][9][12]	85-99%	[12][13]
Base	K₂CO₃, K₃PO₄, Cs₂CO₃	The choice of base is crucial. K₂CO₃ is a common and effective choice.[10] Stronger bases like K₃PO₄ or Cs₂CO₃ can be beneficial for less reactive boronic acids but may also promote side reactions like protodeboronation.[14]	80-99%	[10][14]
Solvent	Dioxane/H₂O, Toluene/H₂O, DMF	A mixture of an organic solvent and water is common. Water aids in dissolving the inorganic base and facilitates the formation of the active boronate species. Dioxane is often an excellent choice.[11]	75-99%	[1][11]
Temperature	80-110 °C	The reaction is typically heated to ensure a reasonable reaction rate. The optimal temperature depends on the reactivity of the specific substrates and the stability of the catalyst.[10]	-	[10]

Detailed Experimental Protocol: Synthesis of 2-Methyl-6-(p-tolyl)benzo[d]oxazole

This protocol describes a representative procedure for the Suzuki-Miyaura coupling of 6-bromo-2-methylbenzo[d]oxazole with 4-methylphenylboronic acid.

Causality Behind Choices:

• Inert Atmosphere: The Pd(0) catalyst and phosphine ligands are sensitive to oxygen, especially at elevated temperatures. An inert atmosphere of nitrogen or argon is critical to prevent catalyst degradation and ensure reproducibility.

• Degassing: Solvents can contain dissolved oxygen. Degassing by sparging with an inert gas or through freeze-pump-thaw cycles is essential to protect the catalyst.

• Reagent Stoichiometry: A slight excess of the boronic acid (1.1-1.5 equivalents) is typically used to drive the reaction to completion, accounting for potential homocoupling or protodeboronation side reactions.

• Purification: Flash column chromatography is a standard and effective method for separating the desired biaryl product from residual starting materials, the palladium catalyst, and boron-containing byproducts.

Figure 2. General experimental workflow for the Suzuki-Miyaura coupling.

Reagents and Equipment

• Reagents:

  • 6-bromo-2-methylbenzo[d]oxazole (1.0 mmol, 1.0 equiv)

  • 4-methylphenylboronic acid (1.2 mmol, 1.2 equiv)

  • Palladium(II) Acetate [Pd(OAc)₂] (0.02 mmol, 2 mol%)

  • 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos) (0.04 mmol, 4 mol%)

  • Potassium Carbonate (K₂CO₃), anhydrous (2.0 mmol, 2.0 equiv)

  • 1,4-Dioxane, anhydrous

  • Deionized Water

  • Ethyl Acetate (EtOAc)

  • Brine (saturated NaCl solution)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Silica Gel for column chromatography

  • Hexanes and Ethyl Acetate for eluent

• Equipment:

  • Round-bottom flask or reaction vial with a magnetic stir bar

  • Condenser

  • Schlenk line or balloon with an inert gas (Nitrogen or Argon)

  • Heating mantle or oil bath with temperature control

  • Separatory funnel

  • Rotary evaporator

  • Glassware for column chromatography

  • TLC plates and UV lamp

Step-by-Step Procedure

• Reaction Setup:

  • To a dry round-bottom flask containing a magnetic stir bar, add 6-bromo-2-methylbenzo[d]oxazole (1.0 mmol), 4-methylphenylboronic acid (1.2 mmol), Pd(OAc)₂ (0.02 mmol), SPhos (0.04 mmol), and K₂CO₃ (2.0 mmol).

  • Seal the flask with a septum and attach it to a condenser under a nitrogen or argon atmosphere.

  • Evacuate and backfill the flask with the inert gas three times to ensure an oxygen-free environment.

• Solvent Addition and Degassing:

  • Prepare a degassed 4:1 mixture of 1,4-dioxane and water by bubbling nitrogen through the solvent mixture for 15-20 minutes.

  • Using a syringe, add the degassed solvent mixture (e.g., 5 mL for a 1 mmol scale reaction) to the reaction flask.

  • Briefly purge the headspace of the flask with the inert gas one more time.

• Reaction Execution:

  • Lower the flask into a preheated oil bath set to 100 °C.

  • Stir the reaction mixture vigorously for 12-24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting 6-bromo-2-methylbenzo[d]oxazole is consumed.

• Aqueous Work-up:

  • Once the reaction is complete, remove the flask from the oil bath and allow it to cool to room temperature.

  • Dilute the reaction mixture with ethyl acetate (20 mL) and transfer it to a separatory funnel.

  • Wash the organic layer sequentially with water (2 x 15 mL) and brine (1 x 15 mL). This removes the inorganic base and other water-soluble impurities.

• Purification:

  • Dry the separated organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude residue is then purified by flash column chromatography on silica gel.

  • Elute with a gradient of hexanes and ethyl acetate (e.g., starting from 100% hexanes and gradually increasing to 5-10% ethyl acetate) to isolate the pure 2-methyl-6-(p-tolyl)benzo[d]oxazole.

  • Combine the pure fractions and remove the solvent in vacuo to yield the final product. Characterize by ¹H NMR, ¹³C NMR, and MS.

Conclusion

The palladium-catalyzed Suzuki-Miyaura cross-coupling is a highly effective and reliable method for the synthesis of 6-aryl-2-methylbenzo[d]oxazoles. By understanding the reaction mechanism and carefully optimizing key parameters such as the ligand, base, and solvent, researchers can achieve high yields for a diverse range of substrates. The protocol provided herein serves as a validated starting point for the synthesis of these valuable compounds, which are of significant interest in the fields of medicinal chemistry and materials science.

References

• Optimization of the reaction conditions for Suzuki-Miyaura coupling of... - ResearchGate. Available at: [Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize. Available at: [Link]

• Cross-coupling reaction - Wikipedia. Available at: [Link]

• Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond - MDPI. Available at: [Link]

• Pd-Catalyzed Cross Coupling Reactions - Chemistry LibreTexts. Available at: [Link]

• Pd-Catalyzed Cross Coupling Reactions - Chemistry LibreTexts. Available at: [Link]

• Optimization of reaction conditions for the Suzuki-Miyaura coupling - ResearchGate. Available at: [Link]

• What's the role of the phosphine ligand in Suzuki couplings? : r/chemistry - Reddit. Available at: [Link]

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC - NIH. Available at: [Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles - DSpace@MIT. Available at: [Link]

• Evaluation of P-bridged biaryl phosphine ligands in palladium-catalysed Suzuki–Miyaura cross-coupling reactions - PMC - PubMed Central. Available at: [Link]

• An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media - NIH. Available at: [Link]

• Optimization of the Reaction Condition for the Suzuki-Miyaura Coupling of 4a and 6 - ResearchGate. Available at: [Link]

• Optimization of reaction conditions for the Suzuki-Miyaura coupling... - ResearchGate. Available at: [Link]

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Application Notes & Protocols: Strategic Functionalization of the 6-Position of 2-Methylbenzoxazole for Drug Discovery

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: The 2-methylbenzoxazole scaffold is a privileged heterocyclic motif integral to numerous pharmacologically active agents, valued for its role in compounds with anticancer, antimicrobial, and anti-inflammatory properties.[1] Functionalization of its benzene ring, particularly at the 6-position, is a critical strategy for modulating biological activity, optimizing pharmacokinetic profiles, and developing novel therapeutic candidates. This guide provides a comprehensive overview of robust synthetic strategies for introducing diverse functionalities at this key position. We delve into the mechanistic rationale behind electrophilic aromatic substitution and modern palladium-catalyzed cross-coupling reactions, offering detailed, field-proven protocols. This document is designed to empower researchers to confidently synthesize and explore a wide chemical space of 6-substituted 2-methylbenzoxazole derivatives.

Part 1: Foundational Strategies for Activating the 6-Position

The journey to diverse 6-substituted 2-methylbenzoxazoles begins with the introduction of a versatile functional handle on the benzene ring. Electrophilic aromatic substitution (EAS) is the most direct and established method for this initial "activation" step. The benzoxazole ring system directs incoming electrophiles to the C4 and C6 positions. While this can lead to mixtures of isomers, reaction conditions can be optimized to favor substitution at the desired 6-position. The two most synthetically valuable EAS reactions in this context are halogenation and nitration.

Electrophilic Halogenation: Creating a Versatile Cross-Coupling Partner

Introducing a halogen, typically bromine or chlorine, at the 6-position transforms the inert C-H bond into a reactive C-X bond, creating an essential precursor for a multitude of palladium-catalyzed cross-coupling reactions.[2][3] The choice of halogenating agent and solvent is critical for achieving high regioselectivity and yield.

Protocol 1: Regioselective Bromination of 2-Methylbenzoxazole

Principle: This protocol employs N-Bromosuccinimide (NBS) as a mild and selective source of electrophilic bromine. The reaction is typically conducted in a polar aprotic solvent to facilitate the reaction while minimizing side products.

Materials and Reagents:

Reagent/Material	Grade	Supplier	Notes
2-Methylbenzoxazole	≥98%	Commercially Available	Starting Material
N-Bromosuccinimide (NBS)	≥98%	Commercially Available	Brominating Agent
Acetonitrile (MeCN)	Anhydrous	Commercially Available	Solvent
Saturated NaHCO₃ solution	Reagent	Lab Prepared	For quenching
Ethyl Acetate (EtOAc)	ACS Grade	Commercially Available	Extraction Solvent
Brine	Saturated	Lab Prepared	For washing
Anhydrous MgSO₄ or Na₂SO₄	Reagent	Commercially Available	Drying Agent
Round-bottom flask	-	-	-
Magnetic stirrer & stir bar	-	-	-
Separatory funnel	-	-	-
Rotary evaporator	-	-	-

Step-by-Step Methodology:

• Reaction Setup: To a 100 mL round-bottom flask, add 2-methylbenzoxazole (1.33 g, 10 mmol) and anhydrous acetonitrile (30 mL). Stir the solution at room temperature until the starting material is fully dissolved.

• Reagent Addition: Add N-Bromosuccinimide (1.78 g, 10 mmol) to the solution in one portion.

• Reaction Execution: Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the acetonitrile.

  • Redissolve the residue in ethyl acetate (50 mL).

  • Transfer the organic solution to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ solution (2 x 25 mL) and brine (1 x 25 mL).

• Purification:

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • The resulting crude product can be purified by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford 6-bromo-2-methylbenzoxazole as a solid.

Electrophilic Nitration: Gateway to Amino Derivatives

Nitration of the benzoxazole core introduces a nitro group, which is a versatile functional group in its own right and can be readily reduced to a primary amine. This amino group serves as a crucial handle for subsequent amide bond formations, reductive aminations, and diazotization reactions.

Protocol 2: Nitration of 2-Methylbenzoxazole

Principle: The standard nitrating mixture of concentrated nitric acid and sulfuric acid generates the highly electrophilic nitronium ion (NO₂⁺), which then attacks the electron-rich benzene ring of the benzoxazole.[4][5] Careful temperature control is paramount to prevent over-nitration and side reactions.[4]

Materials and Reagents:

Reagent/Material	Grade	Supplier	Notes
2-Methylbenzoxazole	≥98%	Commercially Available	Starting Material
Sulfuric Acid (H₂SO₄)	98%	Commercially Available	Catalyst/Solvent
Nitric Acid (HNO₃)	70%	Commercially Available	Nitrating Agent
Crushed Ice	-	Lab Prepared	For quenching
Saturated NaHCO₃ solution	Reagent	Lab Prepared	For neutralization
Dichloromethane (DCM)	ACS Grade	Commercially Available	Extraction Solvent
Anhydrous Na₂SO₄	Reagent	Commercially Available	Drying Agent
Round-bottom flask	-	-	-
Magnetic stirrer & stir bar	-	-	-
Ice bath	-	-	-
Dropping funnel	-	-	-

Step-by-Step Methodology:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-methylbenzoxazole (1.33 g, 10 mmol). Cool the flask in an ice bath to 0 °C.

• Acid Addition: Slowly add concentrated sulfuric acid (10 mL) to the flask while maintaining the temperature at 0-5 °C. Stir until the starting material is completely dissolved.

• Nitrating Agent Addition: Prepare the nitrating mixture by slowly adding concentrated nitric acid (1.0 mL) to concentrated sulfuric acid (4.0 mL) in a separate flask, pre-cooled in an ice bath. Transfer this mixture to a dropping funnel.

• Reaction Execution: Add the nitrating mixture dropwise to the stirred solution of 2-methylbenzoxazole over 30 minutes, ensuring the internal temperature does not exceed 10 °C. After the addition is complete, allow the reaction to stir at 0-5 °C for an additional 2 hours.

• Work-up:

  • Carefully pour the reaction mixture onto a beaker filled with approximately 100 g of crushed ice. A precipitate should form.

  • Slowly neutralize the mixture by adding saturated aqueous NaHCO₃ solution until the pH is ~7. Caution: Vigorous gas evolution (CO₂) will occur.

  • Extract the product with dichloromethane (3 x 50 mL).

• Purification:

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product via column chromatography (silica gel, hexane/ethyl acetate gradient) to yield 2-methyl-6-nitrobenzoxazole.

Part 2: Palladium-Catalyzed Cross-Coupling of 6-Halo-2-Methylbenzoxazole

With 6-halo-2-methylbenzoxazole in hand, the door opens to a vast array of powerful C-C and C-N bond-forming reactions. Palladium-catalyzed cross-couplings are the cornerstone of modern synthetic chemistry, enabling the precise and efficient construction of complex molecules under relatively mild conditions.[6]

Caption: Synthetic pathways for 6-position functionalization.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura coupling is an exceptionally versatile method for forming C(sp²)-C(sp²) bonds by reacting an organoboron species with an organic halide.[7][8] The reaction is renowned for its mild conditions, tolerance of diverse functional groups, and the commercial availability of a vast library of boronic acids and esters.

Mechanistic Insight: The catalytic cycle begins with the oxidative addition of the 6-halo-2-methylbenzoxazole to a Pd(0) complex. This is followed by transmetalation with a boronate species (formed by the reaction of the boronic acid with a base). The final step is reductive elimination, which forms the desired C-C bond and regenerates the Pd(0) catalyst.[9][10]

Caption: Simplified catalytic cycle for Suzuki-Miyaura coupling.

Protocol 3: Suzuki-Miyaura Coupling of 6-Bromo-2-Methylbenzoxazole

Principle: This protocol details the coupling of 6-bromo-2-methylbenzoxazole with a representative arylboronic acid using a standard palladium catalyst and base.

Materials and Reagents:

Reagent/Material	Grade	Supplier	Notes
6-Bromo-2-methylbenzoxazole	≥98%	From Protocol 1	Aryl Halide
Phenylboronic Acid	≥97%	Commercially Available	Coupling Partner
Pd(PPh₃)₄	≥99%	Commercially Available	Catalyst
Potassium Carbonate (K₂CO₃)	Anhydrous	Commercially Available	Base
1,4-Dioxane	Anhydrous	Commercially Available	Solvent
Deionized Water	-	-	Co-solvent
Ethyl Acetate (EtOAc)	ACS Grade	Commercially Available	Extraction Solvent
Celite®	-	Commercially Available	Filtration Aid

Step-by-Step Methodology:

• Reaction Setup: To an oven-dried Schlenk flask, add 6-bromo-2-methylbenzoxazole (212 mg, 1.0 mmol), phenylboronic acid (146 mg, 1.2 mmol), and potassium carbonate (414 mg, 3.0 mmol).

• Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 58 mg, 0.05 mmol).

• Solvent and Degassing: Evacuate and backfill the flask with argon or nitrogen three times. Add anhydrous 1,4-dioxane (8 mL) and deionized water (2 mL) via syringe. Degas the resulting suspension by bubbling argon through it for 15 minutes.

• Reaction Execution: Heat the reaction mixture to 90 °C and stir for 8-12 hours under an inert atmosphere. Monitor by TLC for completion.

• Work-up:

  • Cool the reaction to room temperature and dilute with ethyl acetate (30 mL).

  • Filter the mixture through a pad of Celite® to remove the palladium catalyst, washing the pad with additional ethyl acetate (20 mL).

  • Transfer the filtrate to a separatory funnel, wash with water (2 x 20 mL) and brine (1 x 20 mL).

• Purification:

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the residue by flash column chromatography (silica gel, hexane/ethyl acetate) to obtain 2-methyl-6-phenylbenzoxazole.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for the formation of carbon-nitrogen bonds, coupling aryl halides with amines.[11][12] This reaction has revolutionized the synthesis of anilines and their derivatives, which are prevalent in pharmaceuticals. The choice of phosphine ligand is crucial for the success of this reaction, as it influences catalyst stability and reactivity.[13][14]

Mechanistic Insight: Similar to the Suzuki coupling, the cycle involves oxidative addition of the aryl halide to Pd(0). The amine then coordinates to the palladium center, and a strong base deprotonates the coordinated amine to form a palladium-amido complex. Reductive elimination from this complex yields the C-N coupled product and regenerates the Pd(0) catalyst.[12]

Caption: Simplified catalytic cycle for Buchwald-Hartwig amination.

Protocol 4: Buchwald-Hartwig Amination of 6-Bromo-2-Methylbenzoxazole

Principle: This protocol describes the coupling of 6-bromo-2-methylbenzoxazole with morpholine, a common cyclic secondary amine, using a modern palladium pre-catalyst and a sterically hindered phosphine ligand.

Materials and Reagents:

Reagent/Material	Grade	Supplier	Notes
6-Bromo-2-methylbenzoxazole	≥98%	From Protocol 1	Aryl Halide
Morpholine	≥99%	Commercially Available	Amine Coupling Partner
Pd₂(dba)₃	≥97%	Commercially Available	Palladium Source
XPhos	≥98%	Commercially Available	Ligand
Sodium tert-butoxide (NaOtBu)	≥97%	Commercially Available	Base
Toluene	Anhydrous	Commercially Available	Solvent

Step-by-Step Methodology:

• Reaction Setup: In a glovebox, add 6-bromo-2-methylbenzoxazole (212 mg, 1.0 mmol), sodium tert-butoxide (144 mg, 1.5 mmol), Pd₂(dba)₃ (18 mg, 0.02 mmol), and XPhos (38 mg, 0.08 mmol) to an oven-dried Schlenk tube.

• Reagent Addition: Remove the tube from the glovebox. Add anhydrous toluene (5 mL) followed by morpholine (105 µL, 1.2 mmol) via syringe under an argon atmosphere.

• Reaction Execution: Seal the Schlenk tube and heat the mixture to 100 °C in an oil bath for 12-18 hours.

• Work-up:

  • Cool the reaction to room temperature and dilute with ethyl acetate (25 mL).

  • Quench the reaction by carefully adding water (10 mL).

  • Separate the layers and extract the aqueous phase with ethyl acetate (2 x 15 mL).

• Purification:

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, and concentrate.

  • Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate) to yield 4-(2-methylbenzoxazol-6-yl)morpholine.

Sonogashira Coupling: Installing Alkynyl Groups

The Sonogashira coupling reaction creates a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne.[15][16] This reaction is unique in that it typically requires a dual catalytic system of palladium and a copper(I) salt.[17] The resulting arylalkynes are valuable intermediates for further transformations, including "click" chemistry and the synthesis of complex natural products.

Protocol 5: Sonogashira Coupling of 6-Bromo-2-Methylbenzoxazole

Principle: This protocol uses a palladium catalyst in conjunction with a copper(I) co-catalyst and an amine base to couple 6-bromo-2-methylbenzoxazole with phenylacetylene.[15][16][18]

Materials and Reagents:

Reagent/Material	Grade	Supplier	Notes
6-Bromo-2-methylbenzoxazole	≥98%	From Protocol 1	Aryl Halide
Phenylacetylene	≥98%	Commercially Available	Alkyne Coupling Partner
PdCl₂(PPh₃)₂	≥98%	Commercially Available	Palladium Catalyst
Copper(I) Iodide (CuI)	≥98%	Commercially Available	Co-catalyst
Triethylamine (TEA)	Anhydrous	Commercially Available	Base/Solvent
Tetrahydrofuran (THF)	Anhydrous	Commercially Available	Solvent

Step-by-Step Methodology:

• Reaction Setup: To an oven-dried Schlenk flask, add 6-bromo-2-methylbenzoxazole (212 mg, 1.0 mmol), PdCl₂(PPh₃)₂ (35 mg, 0.05 mmol), and CuI (19 mg, 0.1 mmol).

• Solvent and Degassing: Evacuate and backfill the flask with argon three times. Add anhydrous THF (5 mL) and anhydrous triethylamine (5 mL) via syringe. Degas the solution with a stream of argon for 10 minutes.

• Reagent Addition: Add phenylacetylene (132 µL, 1.2 mmol) dropwise to the stirred mixture.

• Reaction Execution: Stir the reaction at room temperature for 6-10 hours under an argon atmosphere.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure.

  • Redissolve the residue in ethyl acetate (40 mL) and wash with saturated aqueous NH₄Cl solution (20 mL) and brine (20 mL).

• Purification:

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate) to afford 2-methyl-6-(phenylethynyl)benzoxazole.

Part 3: Summary and Outlook

The functionalization of the 6-position of 2-methylbenzoxazole is a highly tractable and rewarding endeavor for medicinal chemists. The protocols outlined in this guide represent a logical and powerful workflow, beginning with the strategic installation of a reactive handle via electrophilic aromatic substitution, followed by its conversion into a diverse array of derivatives using robust palladium-catalyzed cross-coupling reactions. By mastering these techniques, researchers can efficiently generate libraries of novel compounds, enabling the systematic exploration of structure-activity relationships and accelerating the discovery of new therapeutic agents. Future directions in this field may focus on the development of direct C-H activation strategies that bypass the need for pre-halogenation, further improving the atom economy and efficiency of these synthetic routes.[19]

References

• The Benzoxazole Heterocycle: A Comprehensive Review of the Most Recent Medicinal Chemistry Developments of Antiproliferative, Brain-Penetrant, and Anti-inflammatory Agents. (2024). Top Curr Chem (Cham).
• Benzoxazoles and oxazolopyridines in medicinal chemistry studies. (2015). Eur J Med Chem.
• Benzoxazole: Synthetic Methodology and Biological Activities. (2025). Journal of Drug Delivery and Therapeutics.
• Benzoxazoles. (2018). World Journal of Pharmaceutical Sciences.
• Chemistry and Pharmacological Exploration of Benzoxazole Derivatives. (n.d.).
• Transition metal catalysed C7 and ortho- selective halogenation of 2-arylbenzo[d]oxazoles. (n.d.).
• Buchwald–Hartwig amin
• Buchwald-Hartwig amin
• Eco-Friendly Syntheses of 2-Substituted Benzoxazoles and 2-Substituted Benzothiazoles from 2-Aminophenols, 2-Aminothiophenols and DMF Derivatives in the Presence of Imidazolium Chloride. (2019).
• Technical Support Center: Nitration of 2-Arylbenzoxazoles. (n.d.). Benchchem.
• The Buchwald-Hartwig Amin
• Buchwald-Hartwig Amin
• Sonogashira coupling. (n.d.). Wikipedia.
• Palladium-catalyzed cross-couplings by C–O bond activation. (n.d.). Catalysis Science & Technology (RSC Publishing).
• Buchwald-Hartwig Amination of Coordinating Heterocycles Enabled by Large-but-Flexible Pd-BIAN-NHC C
• Reaction conditions of different halogenation protocols. (n.d.).
• Palladium-Catalyzed Cross-Couplings by C–O Bond Activation. (n.d.).
• Sonogashira Coupling. (n.d.). Organic Chemistry Portal.
• Suzuki-Miyaura Cross-Coupling Reaction Catalyzed by Palladium Complexes of Hydroxynaphthalene-2-Oxazolines. (n.d.).
• Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview. (n.d.). MDPI.
• Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. (n.d.). MDPI.
• General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activ
• Application Notes and Protocols for the Nitration of Methyl-1,2,3-triazole. (n.d.). Benchchem.
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• Palladium Cross-Coupling Reactions 1. An Introduction. (2020). YouTube.
• Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts.
• The Suzuki–Miyaura Cross-Coupling Reactions of 2-, 6- or 8-Halopurines with Boronic Acids Leading to. (n.d.). SciSpace.
• Modified Palladium-Catalyzed Sonogashira Cross-Coupling Reactions under Copper-, Amine-, and Solvent-Free Conditions. (n.d.). Organic Chemistry Portal.
• A Technical Guide to 2-Methylbenzoxazole: Properties, Synthesis, and Biological Relevance. (n.d.). Benchchem.
• Sonogashira couplings catalyzed by collaborative (N-heterocyclic carbene)-copper and -palladium complexes. (n.d.). PubMed.
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• The Heck, Suzuki, and Olefin Metathesis Reactions. (2016). Master Organic Chemistry.
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Application Notes & Protocols: The Strategic Use of 6-Bromo-2-methylbenzo[d]oxazole in Modern Medicinal Chemistry

Introduction: The Benzoxazole Scaffold and the Unique Utility of a Brominated Intermediate

In the landscape of medicinal chemistry, certain molecular frameworks are deemed "privileged structures" due to their recurring presence in a multitude of biologically active compounds. The benzoxazole core is a quintessential example of such a scaffold, forming the basis for drugs with anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][2][3][4][5] Benzoxazoles are aromatic organic compounds composed of a benzene ring fused to an oxazole ring.[2] This heterocyclic system is relatively stable and offers multiple sites for functionalization, making it an attractive starting point for drug discovery campaigns.[2]

This guide focuses on a particularly valuable, yet underexplored, building block: 6-Bromo-2-methylbenzo[d]oxazole . The strategic placement of its substituents makes it a highly versatile intermediate for constructing diverse molecular libraries.

• The 2-methyl group: Influences the electronic properties and provides a potential site for further chemical modification.

• The 6-bromo substituent: This is the key synthetic handle. The bromine atom is an excellent leaving group for a variety of palladium-catalyzed cross-coupling reactions, enabling the facile introduction of aryl, heteroaryl, alkyl, and amino groups. This allows for systematic exploration of the chemical space around the core scaffold to optimize biological activity and pharmacokinetic properties.

These application notes will provide a detailed overview of the physicochemical properties of 6-Bromo-2-methylbenzo[d]oxazole, its synthetic applications, and detailed protocols for leveraging this scaffold in the development of potent kinase inhibitors and anticancer agents.

Physicochemical Properties and Handling

A thorough understanding of a starting material's properties is fundamental to its successful application in synthesis.

Property	Value	Reference
IUPAC Name	6-Bromo-2-methyl-1,3-benzoxazole
CAS Number	151230-42-1
Molecular Formula	C₈H₆BrNO
Molecular Weight	212.04 g/mol
Appearance	Solid
Melting Point	44-49 °C
SMILES	Cc1nc2ccc(Br)cc2o1

Safety & Handling: 6-Bromo-2-methylbenzo[d]oxazole is classified as an acute toxicant (oral), a skin irritant, and can cause serious eye damage. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times. All manipulations should be performed within a certified chemical fume hood.

Synthetic Utility: Diversification of the Scaffold

The primary value of 6-Bromo-2-methylbenzo[d]oxazole lies in its capacity for diversification via cross-coupling chemistry. The carbon-bromine bond at the 6-position is ripe for transformation, allowing for the creation of extensive compound libraries from a single, common intermediate.

Caption: Key synthetic diversification pathways for 6-Bromo-2-methylbenzo[d]oxazole.

Protocol 3.1: General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol describes a general method for introducing aryl or heteroaryl moieties at the 6-position. The causality for each step is explained to ensure robust and reproducible outcomes.

Objective: To synthesize 6-Aryl-2-methylbenzo[d]oxazole derivatives.

Materials:

• 6-Bromo-2-methylbenzo[d]oxazole (1.0 eq)

• Aryl/Heteroaryl boronic acid or pinacol ester (1.2 - 1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, 2.0 - 3.0 eq)

• Solvent (e.g., 1,4-Dioxane/H₂O, Toluene, or DMF)

• Nitrogen or Argon source for inert atmosphere

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried Schlenk flask, add 6-Bromo-2-methylbenzo[d]oxazole, the boronic acid, and the base.

  • Rationale: Flame-drying the glassware removes adsorbed water, which can otherwise hydrolyze the boronic acid and deactivate the catalyst.

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (Nitrogen or Argon) three times.

  • Rationale: The palladium catalyst, particularly in its active Pd(0) state, is sensitive to oxygen. Removing oxygen prevents catalyst degradation and ensures high reaction efficiency.

• Solvent & Catalyst Addition: Add the degassed solvent(s) followed by the palladium catalyst.

  • Rationale: Degassing the solvent (e.g., by sparging with argon for 15-30 minutes) is another critical step to remove dissolved oxygen. The catalyst is added last to minimize its exposure to any residual air.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously for 2-24 hours. Monitor the reaction progress by TLC or LC-MS.

  • Rationale: Heating provides the necessary activation energy for the catalytic cycle. Reaction time is empirical and should be determined by monitoring the consumption of the starting material.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., Ethyl Acetate) and wash with water and brine.

  • Rationale: The aqueous wash removes the inorganic base and salts. The brine wash helps to break any emulsions and further dry the organic layer.

• Purification: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel.

  • Rationale: This final step isolates the desired product from unreacted starting materials, catalyst residues, and byproducts.

Application in Kinase Inhibitor Development

The benzoxazole scaffold is a prominent feature in many kinase inhibitors.[6][7] Kinases are critical regulators of cell signaling, and their dysregulation is a hallmark of cancer.[1][8] Derivatives of benzoxazole have shown potent inhibitory activity against several kinases, including Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis.[6][9][10] Inhibition of VEGFR-2 is a clinically validated strategy to starve tumors of their blood supply.[9]

Caption: Simplified VEGFR-2 signaling pathway and the point of intervention for benzoxazole-based inhibitors.

Protocol 4.1: In Vitro VEGFR-2 Kinase Inhibition Assay

This protocol provides a framework for evaluating the inhibitory potency of newly synthesized 6-substituted-2-methylbenzoxazole derivatives against VEGFR-2.

Objective: To determine the IC₅₀ value of a test compound against VEGFR-2 kinase.

Materials:

• Recombinant human VEGFR-2 enzyme

• Kinase substrate (e.g., a poly(Glu, Tyr) 4:1 peptide)

• ATP (Adenosine triphosphate)

• Test compounds (dissolved in DMSO)

• Positive control inhibitor (e.g., Sorafenib)[10]

• Kinase assay buffer

• ADP-Glo™ Kinase Assay kit (Promega) or similar detection reagent

• 384-well microplates

Step-by-Step Methodology:

• Compound Preparation: Prepare a serial dilution of the test compounds in DMSO. A typical starting concentration is 10 mM, diluted to cover a range from 100 µM to 1 nM in the final assay.

  • Rationale: A wide concentration range is necessary to generate a full dose-response curve for accurate IC₅₀ calculation. DMSO is a common solvent, but its final concentration in the assay should be kept low (typically <1%) to avoid enzyme inhibition.

• Reaction Mixture: In a 384-well plate, add the kinase assay buffer, the VEGFR-2 enzyme, and the substrate. Then, add the test compound or control (DMSO for 0% inhibition, Sorafenib for 100% inhibition).

• Initiation: Pre-incubate the mixture for 10-15 minutes at room temperature to allow the compound to bind to the enzyme. Initiate the kinase reaction by adding ATP.

  • Rationale: The pre-incubation step ensures that the measurement reflects the true inhibitory potential of the compound. The reaction is started with ATP, which the kinase uses to phosphorylate the substrate.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30 °C) for a set time (e.g., 60 minutes).

• Detection: Stop the reaction and measure the amount of ADP produced (which is proportional to kinase activity) using the ADP-Glo™ reagent according to the manufacturer's protocol. This typically involves a two-step addition of reagents followed by luminescence reading on a plate reader.

• Data Analysis:

  • Convert the raw luminescence units into percent inhibition relative to the positive (Sorafenib) and negative (DMSO) controls.

  • Plot the percent inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value (the concentration at which 50% of kinase activity is inhibited).

Application in Anticancer Drug Discovery

Beyond specific kinase inhibition, the overall cytotoxic effect of new compounds against cancer cells is a primary metric of potential therapeutic value. The MTT assay is a standard colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability.

Caption: Experimental workflow for evaluating the in vitro anticancer activity of benzoxazole derivatives.

Protocol 5.1: MTT Assay for Cytotoxicity Screening

Objective: To determine the cytotoxic effect (IC₅₀) of a test compound on a cancer cell line.

Materials:

• Human cancer cell lines (e.g., HepG2 - liver, MCF-7 - breast, HCT116 - colon)[10]

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compounds (dissolved in DMSO)

• Positive control (e.g., Doxorubicin)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO or solubilization buffer

• 96-well cell culture plates

Step-by-Step Methodology:

• Cell Seeding: Seed the cancer cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a CO₂ incubator (37 °C, 5% CO₂).

  • Rationale: An overnight incubation allows cells to recover from trypsinization and enter a logarithmic growth phase, ensuring consistent metabolic activity.

• Compound Treatment: The next day, remove the medium and replace it with fresh medium containing serial dilutions of the test compounds. Include wells with medium only (blank), cells with DMSO (negative control), and cells with a standard cytotoxic drug (positive control).

• Incubation: Return the plate to the incubator for 48-72 hours.

  • Rationale: This extended incubation period allows the compound to exert its cytotoxic or cytostatic effects.

• MTT Addition: Add MTT solution to each well and incubate for an additional 2-4 hours.

  • Rationale: Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT tetrazolium salt to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

• Solubilization: Carefully remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance of the solubilized formazan at a wavelength of ~570 nm using a microplate reader.

• Data Analysis:

  • Subtract the blank absorbance from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the negative (DMSO) control.

  • Plot the percent viability against the logarithm of the compound concentration and fit to a dose-response curve to determine the IC₅₀ value.

Conclusion

6-Bromo-2-methylbenzo[d]oxazole is a strategically designed building block with significant potential in medicinal chemistry. Its true value is realized through the C-Br bond at the 6-position, which serves as a versatile anchor point for synthetic diversification. By employing robust cross-coupling methodologies, researchers can rapidly generate libraries of novel benzoxazole derivatives. The protocols detailed in this guide for kinase inhibition and cytotoxicity screening provide a clear and validated pathway for evaluating these new chemical entities as potential anticancer therapeutics. The continued exploration of this and related scaffolds is a promising avenue for the discovery of next-generation targeted therapies.

References

• Shanbhag, G. S., et al. (n.d.). Synthesis, molecular simulation studies, in vitro biological assessment of 2-substituted benzoxazole derivatives as promising antimicrobial agents. National Center for Biotechnology Information. Available at: [Link]

• (n.d.). Synthesis of some benzoxazole derivatives. Journal of Organic and Pharmaceutical Chemistry. Available at: [Link]

• Al-Sha'er, M. A., et al. (2025, October). Identification and biological assessment of amino benzoxazole derivatives as KDR inhibitors and potential anti-cancer agents. ResearchGate. Available at: [Link]

• (2025, February 20). Benzoxazole: Synthetic Methodology and Biological Activities. International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link]

• Sharma, D., et al. (2021). Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies. PubMed. Available at: [Link]

• (2019, February 4). A comprehensive review on biological activities of oxazole derivatives. National Center for Biotechnology Information. Available at: [Link]

• (2018, August 12). Benzoxazole derivatives: design, synthesis and biological evaluation. National Center for Biotechnology Information. Available at: [Link]

• (2025, January 20). Recent Advancements in the Synthetic Chemistry of Oxazole Derivatives and their Significant Medicinal Applications. PubMed. Available at: [Link]

• (n.d.). Structure activity relationship of benzoxazole derivatives. ResearchGate. Available at: [Link]

• (n.d.). Biological activities of benzoxazole and its derivatives. ResearchGate. Available at: [Link]

• (n.d.). Structure-activity relationships around the 2-position for benzoxazole hFAAH inhibitors. ScienceDirect. Available at: [Link]

• (2022, August 8). Modified Benzoxazole-Based VEGFR-2 Inhibitors and Apoptosis Inducers: Design, Synthesis, and Anti-Proliferative Evaluation. National Center for Biotechnology Information. Available at: [Link]

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Application Notes and Protocols for the Synthesis of Kinase Inhibitors from 6-Bromo-2-methylbenzo[d]oxazole

Introduction: The Benzoxazole Scaffold in Kinase Inhibition

The benzoxazole moiety is a privileged heterocyclic structure in medicinal chemistry, recognized for its presence in a wide array of pharmacologically active compounds.[1][2] Its structural and electronic properties make it an ideal scaffold for designing potent and selective inhibitors of protein kinases.[1][3] Kinases are a class of enzymes that play a critical role in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer.[1][4] Consequently, kinase inhibitors have become a major focus of modern drug discovery.[5]

The versatility of the benzoxazole core allows for extensive structural modifications, enabling the fine-tuning of inhibitory activity against specific kinase targets.[1] This guide focuses on the synthetic utility of a key starting material, 6-Bromo-2-methylbenzo[d]oxazole , as a versatile building block for the creation of diverse libraries of kinase inhibitors. The bromine atom at the 6-position serves as a crucial handle for introducing molecular diversity through palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions.[6][7][8]

This document provides a comprehensive overview of the synthetic strategies, detailed experimental protocols, and the underlying scientific rationale for developing novel kinase inhibitors from this readily accessible precursor.

Strategic Approaches to Diversification

The synthetic pathways to novel kinase inhibitors from 6-Bromo-2-methylbenzo[d]oxazole primarily revolve around the functionalization of the C6-bromo position. The two most powerful and widely employed methods are the Suzuki-Miyaura coupling for carbon-carbon bond formation and the Buchwald-Hartwig amination for carbon-nitrogen bond formation.

Suzuki-Miyaura Cross-Coupling: Building Biaryl Scaffolds

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of C-C bonds between aryl halides and boronic acids or their esters.[9][10] This reaction is particularly valuable in drug discovery for its mild conditions, broad functional group tolerance, and the commercial availability of a vast array of boronic acid building blocks.[8][10]

• Causality behind Experimental Choices: The choice of catalyst, ligand, base, and solvent system is critical for a successful Suzuki-Miyaura coupling. Palladium catalysts, such as Pd(PPh₃)₄ or Pd(OAc)₂, are commonly used.[7][8] The ligand plays a crucial role in stabilizing the palladium catalyst and facilitating the catalytic cycle. For nitrogen-containing heterocycles like benzoxazoles, which can coordinate to the metal and inhibit catalysis, the use of specialized ligands like SPhos or XPhos is often necessary to achieve high yields.[11] The base, typically a carbonate or phosphate, is required to activate the boronic acid for transmetalation. The solvent system, often a mixture of an organic solvent like dioxane and water, facilitates the dissolution of both the organic and inorganic reagents.[8][9]

Caption: General workflow for Suzuki-Miyaura coupling.

Buchwald-Hartwig Amination: Introducing Nitrogen-Containing Moieties

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[6] This reaction allows for the facile synthesis of aryl amines, which are common substructures in kinase inhibitors, from aryl halides and a wide range of primary and secondary amines.[6][12]

• Causality behind Experimental Choices: Similar to the Suzuki-Miyaura reaction, the success of the Buchwald-Hartwig amination is highly dependent on the choice of catalyst, ligand, and base.[12] The palladium catalyst, in conjunction with a bulky, electron-rich phosphine ligand (e.g., BINAP, Xantphos), is essential for facilitating the oxidative addition and reductive elimination steps of the catalytic cycle.[6] A strong, non-nucleophilic base, such as sodium tert-butoxide or lithium bis(trimethylsilyl)amide (LiHMDS), is typically required to deprotonate the amine and generate the active nucleophile.[13] The choice of solvent is also critical, with anhydrous, aprotic solvents like toluene or dioxane being commonly employed to prevent unwanted side reactions.[12]

Caption: General workflow for Buchwald-Hartwig amination.

Experimental Protocols

The following protocols are provided as a general guide. Optimization of reaction conditions may be necessary for specific substrates.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

Materials:

• 6-Bromo-2-methylbenzo[d]oxazole

• Aryl or heteroaryl boronic acid (1.2 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 equivalents)

• Solvent (e.g., 1,4-dioxane/water, 4:1 v/v)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware

Procedure:

• To a round-bottom flask, add 6-Bromo-2-methylbenzo[d]oxazole (1.0 mmol), the aryl or heteroaryl boronic acid (1.2 mmol), and the base (2.0 mmol).

• Evacuate and backfill the flask with an inert gas three times.

• Add the palladium catalyst (0.05 mmol) to the flask.

• Add the degassed solvent mixture (10 mL) to the flask.

• Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

Materials:

• 6-Bromo-2-methylbenzo[d]oxazole

• Primary or secondary amine (1.1 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd₂(dba)₃, 1-3 mol%)

• Ligand (e.g., BINAP or Xantphos, 2-6 mol%)

• Base (e.g., NaOtBu or LiHMDS, 1.5 - 2.0 equivalents)

• Anhydrous solvent (e.g., toluene or 1,4-dioxane)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware

Procedure:

• To a dry round-bottom flask, add the palladium catalyst (0.02 mmol) and the ligand (0.04 mmol).

• Evacuate and backfill the flask with an inert gas.

• Add the anhydrous solvent (5 mL) and stir for 10 minutes.

• Add 6-Bromo-2-methylbenzo[d]oxazole (1.0 mmol), the amine (1.2 mmol), and the base (1.5 mmol).

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the mixture with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Presentation: Representative Kinase Inhibitor Scaffolds

The following table summarizes representative kinase inhibitor scaffolds that can be synthesized from 6-Bromo-2-methylbenzo[d]oxazole using the described methodologies. The IC₅₀ values are illustrative and depend on the specific kinase target and the nature of the R group.

Starting Material	Coupling Partner (R-X)	Reaction Type	Resulting Scaffold	Potential Kinase Targets	Representative IC₅₀ Range
6-Bromo-2-methylbenzo[d]oxazole	Phenylboronic acid	Suzuki-Miyaura	2-Methyl-6-phenylbenzo[d]oxazole	RTKs (e.g., VEGFR, EGFR)[14][15]	0.1 - 5 µM
6-Bromo-2-methylbenzo[d]oxazole	Pyridine-4-boronic acid	Suzuki-Miyaura	2-Methyl-6-(pyridin-4-yl)benzo[d]oxazole	Serine/Threonine Kinases (e.g., Aurora, Pim)[1][16]	10 nM - 1 µM
6-Bromo-2-methylbenzo[d]oxazole	Aniline	Buchwald-Hartwig	N-Phenyl-2-methylbenzo[d]oxazol-6-amine	Tyrosine Kinases (e.g., c-Met)[3][14]	0.05 - 2 µM
6-Bromo-2-methylbenzo[d]oxazole	Morpholine	Buchwald-Hartwig	4-(2-Methylbenzo[d]oxazol-6-yl)morpholine	PI3K/AKT/mTOR pathway[1]	50 nM - 2.5 µM

Signaling Pathways and Mechanism of Action

Benzoxazole-based kinase inhibitors typically act as ATP-competitive inhibitors. They bind to the ATP-binding pocket of the kinase, preventing the phosphorylation of downstream substrate proteins and thereby interrupting the signaling cascade.

Caption: ATP-competitive kinase inhibition mechanism.

Conclusion

6-Bromo-2-methylbenzo[d]oxazole is a highly valuable and versatile starting material for the synthesis of novel kinase inhibitors. The strategic application of modern cross-coupling methodologies, such as the Suzuki-Miyaura and Buchwald-Hartwig reactions, provides a robust platform for the rapid generation of diverse chemical libraries. The protocols and insights provided in this guide are intended to empower researchers in their efforts to discover and develop the next generation of targeted therapies for a wide range of human diseases.

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• El-Damasy, A. K., et al. (2022). Modified Benzoxazole-Based VEGFR-2 Inhibitors and Apoptosis Inducers: Design, Synthesis, and Anti-Proliferative Evaluation. Pharmaceuticals, 15(8), 989. [Link]

• Semantic Scholar. (n.d.). Design and synthesis of novel benzoxazole analogs as Aurora B kinase inhibitors. Retrieved from [Link]

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• Taylor & Francis Online. (n.d.). Benzoxazole derivatives as new VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, in silico studies, and antiproliferative evaluation. Retrieved from [Link]

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• University of Liverpool. (n.d.). Amination of Benzoxazoles by Visible-Light Photoredox Catalysis. Retrieved from [Link]

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• ResearchGate. (n.d.). Widely Exploited, Yet Unreported: Regiocontrolled Synthesis and the Suzuki–Miyaura Reactions of Bromooxazole Building Blocks. Retrieved from [Link]

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• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. Retrieved from [Link]

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• Google Patents. (n.d.). WO2004066952A2 - Benzoxazole, benzothiazole, and benzimidazole derivatives for the treatment of cancer and other diseases.

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Application Notes and Protocols: Leveraging 6-Bromo-2-methylbenzo[d]oxazole for the Synthesis of Novel Antimicrobial Agents

Introduction: The Benzoxazole Scaffold in Antimicrobial Drug Discovery

The relentless rise of antimicrobial resistance necessitates the urgent development of novel therapeutic agents with unconventional mechanisms of action. Among the myriad of heterocyclic scaffolds explored in medicinal chemistry, the benzoxazole nucleus has emerged as a "privileged" structure. Its derivatives are known to exhibit a wide spectrum of pharmacological activities, including antimicrobial, antifungal, antiviral, and anticancer properties.[1][2][3] The benzoxazole ring system is a versatile starting point for the synthesis of bioactive molecules due to its relative stability and the potential for functionalization at various positions.[4] This allows for the fine-tuning of physicochemical and pharmacological properties to optimize efficacy and selectivity.

This guide focuses on the strategic use of a key intermediate, 6-bromo-2-methylbenzo[d]oxazole , in the synthesis of potent antimicrobial agents. The presence of the bromine atom at the 6-position offers a reactive handle for introducing diverse chemical moieties through various cross-coupling reactions, providing a pathway to novel chemical entities with enhanced biological activity. We will delve into the rationale behind this synthetic strategy, provide detailed experimental protocols, and discuss the structure-activity relationships (SAR) that underscore the importance of substitutions at the 6-position of the benzoxazole core.

The Strategic Importance of the 6-Bromo Substituent

The bromine atom on the benzoxazole ring is not merely a placeholder; it is a key functional group that enables a broad range of synthetic transformations. Its strategic placement at the 6-position allows for the exploration of chemical space in a region of the molecule that has been shown to significantly influence antimicrobial potency. The electron-withdrawing nature of the bromine atom can also modulate the electronic properties of the entire ring system, potentially impacting target binding.

The primary utility of the 6-bromo group lies in its ability to participate in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.[5][6] These powerful reactions allow for the formation of carbon-carbon and carbon-nitrogen bonds, respectively, under relatively mild conditions. This enables the introduction of a wide array of substituents, including aryl, heteroaryl, and amino groups, which are often found in potent antimicrobial compounds.[7][8]

Synthetic Workflow: From 6-Bromo-2-methylbenzo[d]oxazole to Bioactive Compounds

The general workflow for the synthesis of antimicrobial agents from 6-bromo-2-methylbenzo[d]oxazole involves a two-step process:

• Functionalization of the 6-position: This step utilizes the reactivity of the bromo group to introduce a new substituent.

• Biological Evaluation: The newly synthesized compounds are then screened for their antimicrobial activity against a panel of pathogenic bacteria and fungi.

The following diagram illustrates this general synthetic pathway.

Caption: General workflow for the synthesis and evaluation of antimicrobial agents.

Detailed Experimental Protocols

The following protocols are detailed examples of how 6-bromo-2-methylbenzo[d]oxazole can be utilized to synthesize antimicrobial agents.

Protocol 1: Synthesis of 6-Aryl-2-methylbenzo[d]oxazoles via Suzuki-Miyaura Coupling

This protocol describes the synthesis of 6-aryl substituted benzoxazoles, a class of compounds that has shown promising antimicrobial activity. The Suzuki-Miyaura coupling is a robust method for creating a carbon-carbon bond between the benzoxazole core and various aryl groups.[6]

Materials:

• 6-Bromo-2-methylbenzo[d]oxazole

• Arylboronic acid (e.g., phenylboronic acid, 4-methoxyphenylboronic acid)

• Palladium(II) acetate (Pd(OAc)₂)

• Xantphos

• Cesium carbonate (Cs₂CO₃)

• Toluene, anhydrous

• Standard laboratory glassware and purification equipment (silica gel for column chromatography)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add 6-bromo-2-methylbenzo[d]oxazole (1.0 mmol), the desired arylboronic acid (1.2 mmol), cesium carbonate (2.0 mmol), and Xantphos (0.1 mmol).

• Add palladium(II) acetate (0.05 mmol) to the flask.

• Add anhydrous toluene (10 mL) to the reaction mixture.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of celite to remove the catalyst.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure 6-aryl-2-methylbenzo[d]oxazole derivative.

Protocol 2: Synthesis of 6-(Amino-substituted)-2-methylbenzo[d]oxazoles via Buchwald-Hartwig Amination

This protocol outlines the synthesis of 6-amino substituted benzoxazoles. The introduction of an amino group can significantly impact the biological activity of the molecule. The Buchwald-Hartwig amination is a highly efficient method for the formation of a carbon-nitrogen bond.[5][7]

Materials:

• 6-Bromo-2-methylbenzo[d]oxazole

• Amine (e.g., morpholine, piperazine derivative)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• 2-(Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Toluene, anhydrous

• Standard laboratory glassware and purification equipment

Procedure:

• In a glovebox or under an inert atmosphere, combine 6-bromo-2-methylbenzo[d]oxazole (1.0 mmol), the desired amine (1.2 mmol), and sodium tert-butoxide (1.4 mmol) in a dry reaction vessel.

• In a separate vial, prepare the catalyst solution by dissolving Pd₂(dba)₃ (0.02 mmol) and XPhos (0.04 mmol) in anhydrous toluene (2 mL).

• Add the catalyst solution to the reaction vessel.

• Add additional anhydrous toluene (8 mL) to the reaction mixture.

• Seal the vessel and heat the reaction mixture to 100-110 °C for 12-24 hours, with stirring. Monitor the reaction by TLC.

• After cooling to room temperature, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with an organic solvent such as ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by flash column chromatography on silica gel to yield the desired 6-(amino-substituted)-2-methylbenzo[d]oxazole.

Antimicrobial Activity and Structure-Activity Relationship (SAR)

The antimicrobial efficacy of the synthesized benzoxazole derivatives is typically evaluated by determining their Minimum Inhibitory Concentration (MIC) against a panel of clinically relevant Gram-positive and Gram-negative bacteria, as well as fungal strains.[1][9]

Table 1: Representative Antimicrobial Activity of 6-Substituted Benzoxazole Derivatives

Compound ID	6-Substituent	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli	MIC (µg/mL) vs. C. albicans
1	-Br (Starting Material)	>256	>256	>256
2a	-Phenyl	128	256	128
2b	-4-Methoxyphenyl	64	128	64
3a	-Morpholinyl	32	64	128
3b	-4-Methylpiperazinyl	16	32	64

Note: The data in this table is illustrative and based on general trends observed in the literature. Actual MIC values will vary depending on the specific molecular structure and the microbial strains tested.

The structure-activity relationship (SAR) studies of 6-substituted benzoxazoles often reveal several key insights:

• Impact of the 6-Substituent: The nature of the substituent at the 6-position plays a critical role in determining the antimicrobial activity. In many cases, the introduction of aryl or amino groups leads to a significant enhancement of potency compared to the bromo-substituted precursor.[10]

• Lipophilicity and Permeability: The physicochemical properties of the 6-substituent, such as its lipophilicity and hydrogen bonding capacity, can influence the molecule's ability to penetrate the bacterial cell wall and membrane.

• Target Interaction: The substituent at the 6-position can directly interact with the biological target, which for many benzoxazole antimicrobials is believed to be DNA gyrase.[10][11]

The following diagram illustrates the key SAR points for 6-substituted benzoxazoles.

Caption: Structure-Activity Relationship (SAR) of 6-substituted benzoxazoles.

Conclusion and Future Perspectives

6-Bromo-2-methylbenzo[d]oxazole is a valuable and versatile starting material for the synthesis of novel antimicrobial agents. The strategic functionalization of the 6-position through robust and efficient cross-coupling reactions provides access to a diverse range of chemical structures with potent and broad-spectrum antimicrobial activity. The protocols and SAR insights provided in this guide offer a solid foundation for researchers and drug development professionals to design and synthesize the next generation of benzoxazole-based therapeutics to combat the growing threat of antimicrobial resistance. Future work in this area should focus on expanding the library of 6-substituted derivatives and exploring their mechanisms of action in greater detail to identify novel cellular targets.

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• Synthesis characterization and antimicrobial activity of 6-nitro-1H-benzo[d]imidazole-2-yl) methyl)-6-oxido-4,8-dihydro-1H-[9][10] dioxaphosphepino [5,6-c] pyrazole-6-yl) ureas/carboxamides- Mannich bases. Journal of Chemical and Pharmaceutical Research. N.d.

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• Benzoxazole: Synthetic Methodology and Biological Activities. Journal of Drug Delivery and Therapeutics. 2025;15(2):1-10.
• Kumar, R., et al. Synthesis and antibacterial activity of benzothiazole and benzoxazole-appended substituted 1,2,3-triazoles. Journal of Chemical Sciences. 2020;132(1):1-11.

• Sergeev, A. G., et al. (PDF) Palladium-Catalyzed Amination and Amidation of Benzo-Fused Bromine-Containing Heterocycles. ResearchGate. 2005. Available from: [Link]

• [Novel access to indazoles based on palladium-catalyzed amination chemistry]. Yakugaku Zasshi. 2012;132(1):5-16.

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• Zeyrek, C. T., et al. Synthesis, antimicrobial activity, density functional modelling and molecular docking with COVID-19 main protease studies of benzoxazole derivative: 2-(p-chloro-benzyl)-5-[3-(4-ethly-1-piperazynl) propionamido]. Journal of Molecular Structure. 2021;1230:129891.

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• Al-Badr, A. A. 17- Antibacterial and Antifungal Activities of Benzimidazole and Benzoxazole Derivatives. ResearchGate. 2010. Available from: [Link]

• Wujec, M., et al. Biological activity of 3-(2-benzoxazol-5-yl)alanine derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry. 2020;35(1):137-145.
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The Strategic Application of 6-Bromo-2-methylbenzo[d]oxazole in Advanced Materials Science

Herein, we provide a detailed guide for researchers, materials scientists, and professionals in drug development on the versatile applications of 6-Bromo-2-methylbenzo[d]oxazole. This key building block offers a strategic entry point for the synthesis of a new generation of high-performance organic electronic materials. Its unique combination of a bromine handle for cross-coupling reactions and the inherent electronic properties of the benzoxazole core makes it a valuable precursor for materials in Organic Light-Emitting Diodes (OLEDs), Organic Solar Cells (OSCs), and Organic Field-Effect Transistors (OFETs).

The Versatility of the 6-Bromo-2-methylbenzo[d]oxazole Scaffold

The 6-Bromo-2-methylbenzo[d]oxazole molecule is a bifunctional scaffold. The benzoxazole core is an electron-accepting unit that often imparts desirable photophysical properties, such as blue fluorescence and high thermal stability, to the final material.[1][2] The bromine atom at the 6-position serves as a reactive site, primarily for palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura and Buchwald-Hartwig aminations.[3][4] This allows for the straightforward introduction of a wide array of functional groups, enabling precise tuning of the electronic and morphological characteristics of the resulting materials.

Application in Organic Light-Emitting Diodes (OLEDs)

In the realm of OLEDs, derivatives of 6-Bromo-2-methylbenzo[d]oxazole can be engineered to function as emissive materials, host materials, or hole-transporting materials (HTMs). The wide bandgap of the benzoxazole moiety is particularly suited for developing deep-blue emitters, which remain a significant challenge in the field.[5][6]

Synthesis of a Blue-Emitting Material: A Suzuki Coupling Protocol

A common strategy to achieve blue emission is to couple the 6-Bromo-2-methylbenzo[d]oxazole core with an electron-donating group, such as a carbazole or triphenylamine derivative, via a Suzuki coupling reaction.[3][7] This creates a donor-acceptor (D-A) structure that can exhibit efficient intramolecular charge transfer (ICT), leading to strong fluorescence.

Protocol 1: Synthesis of 2-methyl-6-(9-phenyl-9H-carbazol-3-yl)benzo[d]oxazole

Materials:

• 6-Bromo-2-methylbenzo[d]oxazole

• (9-Phenyl-9H-carbazol-3-yl)boronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (K₃PO₄)

• Anhydrous 1,4-Dioxane

• Degassed water

Procedure:

• To a flame-dried Schlenk flask, add 6-Bromo-2-methylbenzo[d]oxazole (1.0 equiv.), (9-phenyl-9H-carbazol-3-yl)boronic acid (1.2 equiv.), potassium phosphate (3.0 equiv.), and SPhos (0.04 equiv.).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous 1,4-dioxane and a minimal amount of degassed water to the flask via syringe.

• Add Palladium(II) acetate (0.02 equiv.) to the reaction mixture.

• Heat the mixture to reflux (approximately 100 °C) and stir for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the desired blue-emitting material.

Causality Behind Experimental Choices:

• Palladium Catalyst and Ligand: The choice of Pd(OAc)₂ as the precatalyst and SPhos as the ligand is crucial for efficient coupling of heteroaryl halides. SPhos is a bulky, electron-rich phosphine ligand that promotes the oxidative addition and reductive elimination steps in the catalytic cycle, leading to high yields.[4]

• Base and Solvent: Potassium phosphate is a moderately strong base that is effective in Suzuki couplings. The 1,4-dioxane/water solvent system is commonly used to dissolve both the organic and inorganic reagents.

Fabrication of a Solution-Processed OLED Device

The synthesized material can be incorporated into a multilayer OLED device via solution processing techniques like spin-coating.[8][9]

Protocol 2: Fabrication of a Simple Blue OLED

Device Architecture: ITO / PEDOT:PSS / Emissive Layer / TPBi / LiF / Al

Materials:

• Patterned Indium Tin Oxide (ITO) coated glass substrates

• PEDOT:PSS (Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate) aqueous dispersion

• Synthesized emissive material (e.g., 2-methyl-6-(9-phenyl-9H-carbazol-3-yl)benzo[d]oxazole) dissolved in chlorobenzene (10 mg/mL)

• TPBi (1,3,5-Tris(1-phenyl-1H-benzimidazol-2-yl)benzene)

• Lithium fluoride (LiF)

• Aluminum (Al)

Procedure:

• Clean the ITO substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. Dry the substrates in an oven and treat with UV-ozone for 15 minutes.

• Spin-coat a thin layer of PEDOT:PSS (approx. 40 nm) onto the ITO surface to act as a hole injection layer. Anneal at 120 °C for 15 minutes in a nitrogen-filled glovebox.

• Spin-coat the emissive layer (approx. 60 nm) from the prepared solution onto the PEDOT:PSS layer. Anneal at 80 °C for 30 minutes to remove residual solvent.

• Transfer the substrates to a high-vacuum thermal evaporator (pressure < 10⁻⁶ Torr).

• Deposit a 30 nm layer of TPBi as the electron transport and hole blocking layer.

• Deposit a 1 nm layer of LiF as the electron injection layer.

• Deposit a 100 nm layer of Al as the cathode.

• Encapsulate the device to prevent degradation from moisture and oxygen.

Expected Performance Data:

Parameter	Expected Value
Emission Peak (λₑₗ)	~450 - 470 nm (Deep Blue)
CIE Coordinates (x, y)	(0.15, 0.10)
Turn-on Voltage	< 5 V
Maximum Luminance	> 1000 cd/m²
External Quantum Efficiency (EQE)	3-5%

Note: These are representative values and the actual performance will depend on the precise molecular structure, device architecture, and fabrication conditions.[5][10]

Application in Organic Solar Cells (OSCs)

In the field of OSCs, 6-Bromo-2-methylbenzo[d]oxazole can be used to synthesize conjugated polymers that act as either the donor or acceptor material in a bulk heterojunction (BHJ) device.[11][12] The electron-deficient nature of the benzoxazole unit makes it a suitable component for creating low bandgap donor-acceptor copolymers.

Synthesis of a Donor-Acceptor Conjugated Polymer

By copolymerizing a derivative of 6-Bromo-2-methylbenzo[d]oxazole (after converting the bromine to a more reactive group like a boronic ester) with an electron-rich comonomer, a conjugated polymer with a tailored bandgap can be synthesized.

Workflow for Polymer Synthesis:

Caption: Synthetic workflow for a donor-acceptor polymer.

Application in Organic Field-Effect Transistors (OFETs)

Materials derived from 6-Bromo-2-methylbenzo[d]oxazole can also be designed for use in OFETs. The planarity of the benzoxazole ring system can facilitate π-π stacking in the solid state, which is beneficial for charge transport.[13][14] By attaching appropriate solubilizing alkyl chains and other functional groups, materials with good processability and high charge carrier mobility can be achieved.

Device Architecture for a Bottom-Gate, Top-Contact OFET:

Caption: Bottom-gate, top-contact OFET architecture.

Conclusion

6-Bromo-2-methylbenzo[d]oxazole is a highly valuable and versatile building block for the synthesis of advanced organic materials. Its strategic use enables the creation of novel compounds with tailored properties for a range of applications in materials science, particularly in the field of organic electronics. The protocols and insights provided in this guide are intended to serve as a foundation for researchers to explore the full potential of this promising scaffold.

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• Volyniuk, D., et al. (2020). High-Performance OLED Host Materials: Photophysical Properties and Device Optimization of Carbazole-Benzocarbazole Derivatives. ResearchGate. [Link]

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Application Note: High-Throughput Derivatization of 6-Bromo-2-methylbenzo[d]oxazole for Accelerated Drug Discovery

Introduction: The Benzoxazole Scaffold as a Privileged Structure in Medicinal Chemistry

The benzoxazole ring system, an aromatic organic compound featuring a benzene ring fused to an oxazole ring, is a cornerstone of modern medicinal chemistry.[1][2][3] Its structural similarity to endogenous purine bases allows for effective interactions with a multitude of biological macromolecules, rendering it a "privileged scaffold" for therapeutic agent design.[1] Derivatives of this core have demonstrated a vast spectrum of pharmacological activities, including potent anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][4][5][6]

The strategic starting material, 6-Bromo-2-methylbenzo[d]oxazole, serves as an exceptionally versatile building block for constructing large, diverse small-molecule libraries. The bromine atom at the 6-position provides a reliable synthetic handle for a variety of robust and well-characterized palladium-catalyzed cross-coupling reactions.[7][8] This application note provides detailed, field-proven protocols for the derivatization of this scaffold using Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, specifically adapted for a high-throughput screening (HTS) format to accelerate the identification of novel drug candidates.[9][10][11]

Overall High-Throughput Screening (HTS) Workflow

The successful generation of a chemical library for HTS is a multi-step process that demands careful planning, execution, and quality control. The workflow begins with the strategic selection of diverse building blocks and culminates in the biological evaluation of the purified final compounds. Each step is designed to be automated and scalable.

Caption: High-level workflow from library synthesis to hit identification.

Core Derivatization Protocols for Parallel Synthesis

Palladium-catalyzed cross-coupling reactions are the methods of choice for derivatizing the 6-bromo position due to their high functional group tolerance, robust nature, and extensive documentation in the literature.[8][12] The following protocols are optimized for a 96-well plate format, enabling the simultaneous synthesis of dozens to hundreds of unique analogs.

Suzuki-Miyaura Coupling: C(sp²)–C(sp²) Bond Formation

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation, enabling the synthesis of biaryl and heteroaryl-aryl structures.[12][13][14] Its tolerance of aqueous conditions and the stability of the requisite boronic acid or ester coupling partners make it exceptionally well-suited for HTS library generation.

Caption: General scheme for Suzuki-Miyaura coupling.

Protocol: Parallel Suzuki-Miyaura Coupling in 96-Well Plates

• Reagent Preparation:

  • Plate A (Boronic Acids): Prepare 0.1 M stock solutions of 96 diverse boronic acids/esters in a suitable solvent (e.g., DME or DMF). Dispense 250 µL (0.025 mmol, 1.25 eq) of each unique boronic acid into the corresponding wells of a 96-well reaction block.

  • Plate B (Scaffold): Prepare a 0.1 M stock solution of 6-Bromo-2-methylbenzo[d]oxazole in dioxane. Dispense 200 µL (0.020 mmol, 1.0 eq) into each well of the reaction block containing the boronic acids.

  • Catalyst/Base Slurry: In a separate vial, prepare a slurry of Pd(dppf)Cl₂ (3 mol%) and K₂CO₃ (3.0 eq) in a 3:1 mixture of dioxane:water. Causality: Pd(dppf)Cl₂ is a robust, air-stable precatalyst effective for a wide range of boronic acids. Potassium carbonate is a moderately strong inorganic base that is sufficient to drive the catalytic cycle without degrading sensitive functional groups.[15][16]

• Reaction Assembly:

  • Using a multichannel pipette or automated liquid handler, dispense 300 µL of the catalyst/base slurry into each well of the reaction block.

  • Seal the 96-well plate securely with a pierceable, solvent-resistant cap mat.

• Reaction Execution:

  • Place the sealed reaction block onto a heating shaker block pre-heated to 85 °C.

  • Agitate the reaction mixture at 600 RPM for 12-16 hours. Self-Validation: A small aliquot (5 µL) can be taken from a few representative wells, diluted, and analyzed by UPLC-MS to confirm the consumption of the starting material.

• Work-up and Purification:

  • Allow the plate to cool to room temperature.

  • Add 500 µL of ethyl acetate to each well and mix thoroughly.

  • Pass the contents of each well through a silica-based solid-phase extraction (SPE) cartridge, eluting with ethyl acetate to remove inorganic salts and the catalyst.

  • Collect the eluent in a new 96-well collection plate and concentrate to dryness under a stream of nitrogen or using a centrifugal evaporator. The resulting library is ready for QC and biological screening.

Buchwald-Hartwig Amination: C(sp²)–N Bond Formation

This reaction is indispensable for introducing nitrogen-based functionality, creating aryl amines, anilines, and related structures that are prevalent in pharmaceuticals.[17][18] The choice of ligand is critical for achieving high efficiency.

Caption: General scheme for Buchwald-Hartwig amination.

Protocol: Parallel Buchwald-Hartwig Amination in 96-Well Plates

• Reagent Preparation (Inert Atmosphere - Glovebox):

  • Plate A (Amines): Prepare 0.12 M stock solutions of 96 diverse primary or secondary amines in anhydrous toluene. Dispense 200 µL (0.024 mmol, 1.2 eq) into the wells of a 96-well reaction block.

  • Master Mix: Prepare a master mix containing:

    • 6-Bromo-2-methylbenzo[d]oxazole (1.0 eq)

    • Pd₂(dba)₃ (2 mol%)

    • XPhos (4.5 mol%)

    • Sodium tert-butoxide (NaOtBu) (1.4 eq)

    • Anhydrous Toluene to achieve a final concentration of 0.1 M for the bromo-scaffold.

  • Causality: Sterically hindered, electron-rich phosphine ligands like XPhos are essential to promote the reductive elimination step, which is often rate-limiting, especially with less nucleophilic amines.[19][20] NaOtBu is a strong, non-nucleophilic base required to deprotonate the amine and facilitate its entry into the catalytic cycle.[17]

• Reaction Assembly (Inert Atmosphere):

  • Dispense 200 µL of the master mix into each well of the reaction block containing the amines.

  • Seal the plate securely with a cap mat inside the glovebox.

• Reaction Execution:

  • Transfer the sealed plate to a heating shaker block pre-heated to 100 °C.

  • Agitate at 600 RPM for 12-18 hours. Self-Validation: Reaction completion can be monitored by UPLC-MS, looking for the disappearance of the bromo-scaffold and the appearance of the product mass.

• Work-up and Purification:

  • Cool the plate to room temperature.

  • Quench the reaction by adding 200 µL of saturated aqueous NH₄Cl to each well.

  • Add 500 µL of ethyl acetate, mix, and allow the layers to separate.

  • The organic layer can be purified using an appropriate SPE cartridge or directly subjected to preparative HPLC for compounds requiring higher purity.[21]

Sonogashira Coupling: C(sp²)–C(sp) Bond Formation

The Sonogashira coupling provides access to aryl alkynes, introducing linear, rigid linkers into molecules—a valuable strategy for exploring new regions of chemical space.[22][23] Modern protocols often allow for copper-free conditions, which simplifies work-up.

Caption: General scheme for Sonogashira coupling.

Protocol: Parallel Sonogashira Coupling in 96-Well Plates

• Reagent Preparation:

  • Plate A (Alkynes): Prepare 0.11 M stock solutions of 96 diverse terminal alkynes in THF. Dispense 200 µL (0.022 mmol, 1.1 eq) into the wells of a 96-well reaction block.

  • Master Mix: Prepare a master mix in THF containing:

    • 6-Bromo-2-methylbenzo[d]oxazole (1.0 eq)

    • Pd(PPh₃)₄ (5 mol%)

    • Copper(I) iodide (CuI) (2 mol%)

    • Triethylamine (TEA) (2.5 eq)

  • Causality: The Sonogashira reaction follows a dual catalytic cycle. The palladium catalyst facilitates the oxidative addition of the aryl bromide, while the copper co-catalyst activates the terminal alkyne by forming a copper(I) acetylide species.[22][24] Triethylamine acts as both the base and a solvent.

• Reaction Assembly:

  • Dispense 200 µL of the master mix into each well containing the alkynes.

  • Seal the plate and purge briefly with an inert gas (e.g., nitrogen or argon).

• Reaction Execution:

  • Agitate the plate at room temperature for 16-24 hours. For less reactive partners, the plate can be gently heated to 50 °C. Self-Validation: The formation of triethylammonium bromide salt may cause the reaction mixture to become cloudy, providing a visual cue of reaction progress.

• Work-up and Purification:

  • Dilute each well with 500 µL of diethyl ether.

  • Filter the contents through a pad of celite in a filter plate to remove the copper salts and ammonium bromide precipitate.

  • Wash the celite pad with an additional 200 µL of diethyl ether.

  • Collect the filtrate and concentrate to dryness. The crude product can be further purified by SPE or preparative HPLC as needed.

Data Summary and HTS Considerations

The choice of derivatization strategy depends on the desired structural diversity for the screening library. The table below summarizes the key aspects of each protocol.

Parameter	Suzuki-Miyaura Coupling	Buchwald-Hartwig Amination	Sonogashira Coupling
Bond Formed	C(sp²)–C(sp²)	C(sp²)–N	C(sp²)–C(sp)
Product Class	Biaryls, Heteroaryl-aryls	Aryl amines, Anilines	Aryl Alkynes
Key Coupling Partner	Boronic Acids / Esters	Primary / Secondary Amines	Terminal Alkynes
Typical Catalyst	Pd(dppf)Cl₂	Pd₂(dba)₃ / XPhos	Pd(PPh₃)₄ / CuI
Typical Base	K₂CO₃	NaOtBu	Triethylamine (TEA)
Typical Conditions	Dioxane/H₂O, 85 °C	Toluene, 100 °C, Inert Atm.	THF, Room Temp.

Library Quality Control (QC): Before biological screening, it is imperative to assess the purity and identity of the library compounds. A representative subset (5-10%) of the library should be analyzed by LC-MS and ¹H NMR to confirm that the reactions proceeded as expected and to establish an average purity level for the plate. A minimum purity threshold (e.g., >85%) is typically required for HTS campaigns to minimize false positives.

Conclusion

6-Bromo-2-methylbenzo[d]oxazole is a superior starting scaffold for the rapid generation of diverse chemical libraries. The palladium-catalyzed Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira cross-coupling reactions provide robust and scalable methods for its derivatization. By implementing these protocols in a parallel, 96-well format, research organizations can significantly accelerate their drug discovery pipelines, enabling the efficient screening of thousands of novel compounds against a wide array of biological targets.

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Application Notes and Protocol for Sonogashira Coupling of 6-Bromo-2-methylbenzo[d]oxazole

Introduction: The Strategic Importance of Sonogashira Coupling in Heterocyclic Chemistry

The Sonogashira cross-coupling reaction stands as a cornerstone in modern organic synthesis, enabling the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide. This powerful transformation, typically catalyzed by a palladium complex with a copper(I) co-catalyst, has profound implications in the synthesis of complex molecules, particularly in the realms of pharmaceuticals, natural products, and materials science. The reaction's utility is underscored by its operational simplicity and the mild conditions under which it can often be conducted.[1]

This guide provides a detailed protocol and in-depth scientific rationale for the Sonogashira coupling of 6-Bromo-2-methylbenzo[d]oxazole. The benzoxazole moiety is a privileged scaffold in medicinal chemistry, and the introduction of an alkynyl group at the 6-position opens a gateway for further molecular diversification, making this protocol highly relevant for researchers in drug discovery and development. We will delve into the mechanistic underpinnings of the reaction, offer a step-by-step experimental procedure, and provide a comprehensive troubleshooting guide to ensure successful execution.

Mechanistic Rationale: A Tale of Two Catalytic Cycles

The Sonogashira coupling reaction elegantly proceeds through two interconnected catalytic cycles: a palladium cycle and a copper cycle.[2] A thorough understanding of this mechanism is paramount for rational optimization and troubleshooting.

The palladium cycle commences with the active Pd(0) species undergoing oxidative addition to the C-Br bond of 6-Bromo-2-methylbenzo[d]oxazole. The reactivity of aryl halides in this step generally follows the order I > Br > Cl, making the bromo-substituted benzoxazole a suitable substrate. The resulting Pd(II) complex is then primed for the crucial transmetalation step.

Concurrently, the copper cycle involves the reaction of the terminal alkyne with a copper(I) salt, typically CuI, in the presence of a base. The base deprotonates the terminal alkyne, facilitating the formation of a copper acetylide intermediate. This copper acetylide then undergoes transmetalation with the Pd(II) complex, transferring the alkynyl group to the palladium center. The final step in the palladium cycle is reductive elimination, which forms the desired carbon-carbon bond of the product, 2-methyl-6-alkynylbenzo[d]oxazole, and regenerates the active Pd(0) catalyst, allowing the cycle to continue.[2]

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Application Notes &amp; Protocols: Strategic Execution of the Heck Reaction for 6-Bromo-2-methylbenzo[d]oxazole

Introduction: The Strategic Value of the Heck Reaction in Heterocyclic Chemistry

The Mizoroki-Heck reaction stands as a cornerstone of modern organic synthesis, enabling the palladium-catalyzed formation of carbon-carbon bonds between unsaturated halides and alkenes.[1][2] Its discovery, recognized with the 2010 Nobel Prize in Chemistry, revolutionized the synthesis of complex organic molecules by offering a reliable and functional-group-tolerant method for creating substituted alkenes.[1] This reaction is particularly valuable in drug discovery and materials science, where the core structure of 6-Bromo-2-methylbenzo[d]oxazole serves as a versatile scaffold. The ability to functionalize the C6 position via C-C bond formation opens a direct pathway to novel derivatives with potential applications as pharmaceuticals, organic electronics, and fluorescent probes.

This guide provides a comprehensive overview and a detailed protocol for the Heck coupling of 6-Bromo-2-methylbenzo[d]oxazole. We will delve into the mechanistic underpinnings of the reaction, explain the critical role of each reaction component, and offer a robust, field-proven protocol designed for high-yield synthesis.

Reaction Principle and Catalytic Cycle

The Heck reaction proceeds through a Pd(0)/Pd(II) catalytic cycle.[1][3] Understanding this mechanism is paramount for rational troubleshooting and optimization. The cycle consists of four primary steps: oxidative addition, migratory insertion, β-hydride elimination, and reductive elimination (catalyst regeneration).[4]

• Oxidative Addition: The active 14-electron Pd(0) catalyst initiates the cycle by inserting into the carbon-bromine bond of 6-Bromo-2-methylbenzo[d]oxazole.[1][5] This forms a square planar Pd(II) complex.

• Alkene Coordination & Migratory Insertion: The alkene coupling partner coordinates to the Pd(II) center. This is followed by a syn-migratory insertion of the alkene into the palladium-aryl bond, forming a new carbon-carbon bond and a σ-alkylpalladium(II) intermediate.[5][6]

• β-Hydride Elimination: For the reaction to proceed, the alkylpalladium(II) intermediate must possess a hydrogen atom syn-periplanar to the palladium center. A syn-β-hydride elimination occurs, transferring this hydrogen to the palladium, forming a palladium-hydride species and releasing the substituted alkene product.[6]

• Reductive Elimination & Catalyst Regeneration: In the presence of a base, the palladium-hydride species undergoes reductive elimination to form H-X (in this case, HBr), which is neutralized by the base.[7] This crucial step regenerates the active Pd(0) catalyst, allowing the cycle to continue.[3][5]

Caption: The catalytic cycle of the Mizoroki-Heck reaction.

Key Parameters and Component Selection: An Expert's Perspective

The success of a Heck reaction is not accidental; it is the result of a rational selection of components tailored to the specific substrate. For an electron-rich heterocyclic aryl bromide like 6-Bromo-2-methylbenzo[d]oxazole, careful consideration of the following parameters is critical.

Component	Selection & Rationale
Palladium Precatalyst	Pd(OAc)₂ (Palladium(II) Acetate): Highly recommended. It is air-stable, less expensive than many Pd(0) sources, and is efficiently reduced in situ to the active Pd(0) species by phosphine ligands, amines, or the solvent itself.[8][9] Pd(PPh₃)₄ is a viable Pd(0) alternative but is more air-sensitive.
Ligand	Monodentate Phosphines (e.g., P(o-tol)₃, PPh₃): Tris(o-tolyl)phosphine (P(o-tol)₃) is often superior for less reactive aryl bromides as it promotes catalyst stability and prevents decomposition at higher temperatures.[10] Triphenylphosphine (PPh₃) is a standard, cost-effective choice. A Pd:Ligand ratio of 1:2 to 1:4 is typical.
Alkene Partner	Electron-Deficient Alkenes (e.g., n-butyl acrylate, styrene): These are ideal substrates.[1] The electron-withdrawing group enhances the rate of the migratory insertion step and generally leads to higher yields and cleaner reactions.
Base	Organic Amines (e.g., Triethylamine (Et₃N), DIPEA): Triethylamine is a common and effective choice. It acts as both a scavenger for the HBr generated and can aid in the in situ reduction of the Pd(II) precatalyst.[5][6] Inorganic Bases (e.g., K₂CO₃, NaOAc): Can also be used, particularly in polar solvents like DMF.[11] They are less volatile and may be preferred for very high-temperature reactions.
Solvent	Polar Aprotic Solvents (e.g., DMF, DMAc, NMP): N,N-Dimethylformamide (DMF) or N,N-Dimethylacetamide (DMAc) are excellent choices.[9][11] They effectively dissolve the reactants and catalyst system and can help stabilize the charged intermediates in the catalytic cycle. Ensure the solvent is anhydrous and degassed to prevent catalyst deactivation.[12]
Additives	Phase-Transfer Catalysts (e.g., TBAB): Tetrabutylammonium bromide (TBAB) can be beneficial, especially if catalyst precipitation (palladium black) is observed. It helps stabilize the active palladium species in solution.[12]
Temperature	80–120 °C: This temperature range is typical for Heck reactions involving aryl bromides.[13] The specific temperature will require optimization, starting lower (e.g., 90 °C) and increasing if the reaction is sluggish. Monitoring by TLC or LC-MS is essential.

Detailed Experimental Protocol: Heck Coupling with n-Butyl Acrylate

This protocol describes a representative procedure for the coupling of 6-Bromo-2-methylbenzo[d]oxazole with n-butyl acrylate.

4.1 Materials and Reagents

• 6-Bromo-2-methylbenzo[d]oxazole (1.0 equiv.)

• n-Butyl acrylate (1.5 equiv.)

• Palladium(II) Acetate, Pd(OAc)₂ (0.02 equiv., 2 mol%)

• Tris(o-tolyl)phosphine, P(o-tol)₃ (0.04 equiv., 4 mol%)

• Triethylamine, Et₃N (2.0 equiv.)

• Anhydrous, degassed N,N-Dimethylformamide (DMF)

• Standard laboratory glassware (Schlenk flask or sealed vial)

• Inert atmosphere supply (Nitrogen or Argon)

• Standard work-up and purification reagents (Ethyl acetate, brine, anhydrous sodium sulfate, silica gel)

4.2 Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for the Heck reaction.

4.3 Step-by-Step Procedure

• Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 6-Bromo-2-methylbenzo[d]oxazole (e.g., 1.0 mmol, 212 mg), Palladium(II) Acetate (0.02 mmol, 4.5 mg), and Tris(o-tolyl)phosphine (0.04 mmol, 12.2 mg).

• Inerting: Seal the flask with a septum, and purge with an inert atmosphere (Argon or Nitrogen) for 10-15 minutes. This is critical to prevent oxidation of the active Pd(0) species.[12]

• Solvent and Reagent Addition: Under a positive pressure of inert gas, add anhydrous, degassed DMF (5-10 mL) via syringe. Stir for 5 minutes until the catalyst system is dissolved. Add triethylamine (2.0 mmol, 0.28 mL) followed by n-butyl acrylate (1.5 mmol, 0.21 mL).

• Reaction: Immerse the flask in a preheated oil bath at 100 °C. Stir the reaction mixture vigorously.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS, checking for the consumption of the starting aryl bromide. The reaction is typically complete within 4-16 hours.

• Work-up: Once complete, cool the reaction mixture to room temperature. Dilute the dark mixture with ethyl acetate (20 mL) and transfer to a separatory funnel. Wash with water (2 x 20 mL) to remove DMF and triethylammonium bromide salts, followed by a wash with brine (20 mL).[8][12]

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude oil or solid by column chromatography on silica gel to yield the pure product.[8]

Troubleshooting and Optimization

Issue	Potential Cause(s)	Recommended Solution(s)
No or Low Conversion	1. Inactive Catalyst: Presence of oxygen or moisture.[12]2. Insufficient Temperature: Reaction is too slow.3. Inappropriate Base: Base may be too weak or hindered.	1. Ensure rigorous inert atmosphere and use anhydrous, degassed solvents.2. Incrementally increase the temperature by 10 °C intervals (up to 120 °C).3. Switch to a stronger base like K₂CO₃ or a different amine base.
Formation of Palladium Black	Catalyst Decomposition/Aggregation: Often occurs at high temperatures or with insufficient ligand.[12]	1. Lower the reaction temperature.2. Increase the ligand to palladium ratio (e.g., 4:1 P(o-tol)₃:Pd).3. Add a phase-transfer catalyst like TBAB (1.0 equiv.) to stabilize the catalyst.[12]
Formation of Side Products	1. Alkene Isomerization: Can occur if β-hydride elimination is reversible.[7]2. Reductive Heck Product: Formation of an alkane instead of an alkene.	1. The use of amine bases generally minimizes this. Silver or Thallium salts can also be used, though they add cost and toxicity.[7][11]2. This can occur with certain substrates and conditions. Re-optimization of solvent and base may be required.

References

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• Wikipedia. (2023). Heck reaction. Retrieved from [Link]

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• White Rose Research Online. (n.d.). Solvent effects in palladium catalysed cross-coupling reactions. Retrieved from [Link]

• SATHEE CUET. (n.d.). Chemistry Heck Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. Retrieved from [Link]

• Wipf Group, University of Pittsburgh. (2007). Heck Reactions - Stille, Suzuki, Negishi, Sonogashira etc Cross Couplings. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Heck reaction. Retrieved from [Link]

• Royal Society of Chemistry. (2016). Heck Coupling. In Synthetic Methods in Drug Discovery: Volume 1. Retrieved from [Link]

• Yaşar, S., et al. (2012). Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. Molecules, 17(5), 5769-5781. Retrieved from [Link]

• ACS Publications. (2020). Homogeneous Pd-Catalyzed Heck Coupling in γ-Valerolactone as a Green Reaction Medium: A Catalytic, Kinetic, and Computational Study. ACS Sustainable Chemistry & Engineering, 8(25), 9457-9467. Retrieved from [Link]

• Semantic Scholar. (n.d.). Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Heck Reaction. Retrieved from [Link]

• Littke, A. F., & Fu, G. C. (2001). A Versatile Catalyst for Heck Reactions of Aryl Chlorides and Aryl Bromides under Mild Conditions. Journal of the American Chemical Society, 123(29), 6989-7000. Retrieved from [Link]

• MDPI. (2018). Heck Reaction—State of the Art. Retrieved from [Link]

• RSC Publishing. (2023). The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. RSC Advances, 13, 23795-23819. Retrieved from [Link]

• RSC Publishing. (n.d.). Palladium-catalyzed δ-selective reductive Heck reaction of alkenyl carbonyl compounds with aryl iodides and bromides. Organic Chemistry Frontiers. Retrieved from [Link]

• ResearchGate. (n.d.). Pd-Catalyzed Intermolecular Reductive Heck Reaction of Olefins with Aryl Bromides for Csp2-Csp3 Bond Formation. Retrieved from [Link]

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• MDPI. (n.d.). Pd-Catalyzed Intermolecular Dehydrogenative Heck Reactions of Five-Membered Heteroarenes. Retrieved from [Link]

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Application Notes &amp; Protocols: Synthesis and Application of Novel Fluorescent Probes from 6-Bromo-2-methylbenzo[d]oxazole

Introduction: The Benzoxazole Scaffold as a Privileged Fluorophore Core

In the landscape of molecular tools for biological and pharmaceutical research, fluorescent probes are indispensable for visualizing and quantifying cellular processes in real-time.[1][2] The rational design of these probes hinges on a central fluorophore unit that can be chemically modified to tune its photophysical properties and introduce specific functionalities. The benzoxazole ring system has emerged as a premier scaffold in this domain.[3] Benzoxazole derivatives are known for their robust photostability, significant Stokes shifts, and fluorescence emission that is often sensitive to the molecular environment, making them exceptional candidates for developing advanced sensors.[4][5][6]

This guide focuses on the strategic utilization of 6-Bromo-2-methylbenzo[d]oxazole as a versatile starting material. The bromine atom at the 6-position is not merely a substituent; it is a reactive handle for introducing a vast array of chemical diversity through modern synthetic chemistry. Specifically, palladium-catalyzed cross-coupling reactions provide a powerful and modular approach to append various aryl, heteroaryl, or vinyl groups, thereby creating libraries of novel fluorescent probes with tailored properties. This document provides an in-depth exploration of the synthetic strategies, detailed experimental protocols, and practical applications of these probes for researchers, scientists, and drug development professionals.

Synthetic Strategy: Palladium-Catalyzed Cross-Coupling Reactions

The C-Br bond at the 6-position of the benzoxazole core is ripe for functionalization via palladium-catalyzed cross-coupling reactions. These reactions are cornerstones of modern organic synthesis due to their efficiency, reliability, and broad functional group tolerance.[7][8]

Pillar 1: The Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is arguably the most versatile and widely employed method for forming carbon-carbon bonds.[8][9] It involves the coupling of an organohalide (our 6-bromo-benzoxazole) with an organoboron compound, typically a boronic acid or its ester, in the presence of a palladium catalyst and a base.[10]

The choice of this reaction is underpinned by several key advantages:

• Mild Reaction Conditions: The reaction typically proceeds under conditions that are tolerant of a wide variety of sensitive functional groups.[10]

• Commercial Availability: A vast and diverse library of aryl and heteroaryl boronic acids is commercially available, enabling rapid access to a wide range of probe derivatives.

• Low Toxicity: The boron-containing byproducts are generally considered to have low toxicity and are easily removed during workup.

The catalytic cycle, a cornerstone of its mechanism, involves three key steps: oxidative addition of the aryl bromide to the Pd(0) catalyst, transmetalation with the boronic acid, and reductive elimination to form the C-C bond and regenerate the catalyst.

Suzuki-Miyaura Catalytic Cycle.

Pillar 2: The Heck Reaction

The Heck reaction offers an alternative and powerful strategy for C-C bond formation, specifically for coupling aryl halides with alkenes.[9][11] This palladium-catalyzed process creates a new C-C bond between the 6-position of the benzoxazole and a carbon of the alkene, typically with excellent stereoselectivity.[11]

The rationale for employing the Heck reaction includes:

• Atom Economy: It allows for the direct vinylation of the benzoxazole core.

• Versatility: A wide range of simple and functionalized alkenes can be used as coupling partners.

• Mechanistic Understanding: The catalytic cycle is well-understood, involving oxidative addition, migratory insertion of the olefin, and β-hydride elimination.[12]

Experimental Protocol: Synthesis of a Pyrene-Labeled Benzoxazole Probe

This section provides a detailed, self-validating protocol for the synthesis of a representative fluorescent probe, 2-methyl-6-(pyren-1-yl)benzo[d]oxazole , via a Suzuki-Miyaura coupling. Pyrene is selected as the appended fluorophore due to its high fluorescence quantum yield and characteristic sensitivity to its local environment.[2][13]

Quantitative Data: Reagents and Conditions

Reagent/Parameter	Molecular Weight ( g/mol )	Amount (mmol)	Equivalents	Catalyst Loading (mol%)
6-Bromo-2-methylbenzo[d]oxazole	212.05	1.0	1.0	-
Pyrene-1-boronic acid	246.07	1.2	1.2	-
Palladium(II) Acetate (Pd(OAc)₂)	224.50	0.03	0.03	3
SPhos	410.48	0.06	0.06	6
Potassium Carbonate (K₂CO₃)	138.21	3.0	3.0	-
Solvent System	Volume (mL)
1,4-Dioxane	-	10	-	-
Degassed Water	-	2	-	-
Reaction Conditions
Temperature	-	90 °C	-	-
Time	-	12-18 hours	-	-
Atmosphere	-	Nitrogen or Argon	-	-

Step-by-Step Methodology

Workflow for Probe Synthesis.

• Reaction Setup: In a dry 50 mL round-bottom flask equipped with a magnetic stir bar and condenser, combine 6-Bromo-2-methylbenzo[d]oxazole (1.0 mmol, 212 mg), pyrene-1-boronic acid (1.2 mmol, 295 mg), and potassium carbonate (3.0 mmol, 415 mg).

  • Causality: Anhydrous conditions are critical for preventing side reactions and ensuring catalyst activity. The base is essential for the transmetalation step of the catalytic cycle.[8]

• Catalyst Addition: To the flask, add palladium(II) acetate (0.03 mmol, 6.7 mg) and SPhos (0.06 mmol, 24.6 mg).

  • Expertise: SPhos is a bulky phosphine ligand that promotes efficient oxidative addition and reductive elimination, often leading to higher yields for challenging cross-couplings.

• Solvent Addition: Add 1,4-dioxane (10 mL) and degassed water (2 mL) to the flask.

• Degassing: Seal the flask and bubble nitrogen or argon gas through the stirred solution for 20 minutes. This step is critical to remove dissolved oxygen, which can oxidize and deactivate the Pd(0) catalyst.

• Reaction: Heat the reaction mixture to 90 °C under a positive pressure of inert gas. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting bromo-benzoxazole is consumed (typically 12-18 hours).

• Work-up: Cool the mixture to room temperature. Dilute with ethyl acetate (50 mL) and transfer to a separatory funnel. Wash the organic layer sequentially with water (2 x 30 mL) and brine (30 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude solid by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the pure product.

• Validation: Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry to confirm its identity and purity.

Expected Photophysical Properties

The resulting probe is expected to exhibit distinct photophysical properties. The extended π-conjugation from coupling the pyrene and benzoxazole moieties should result in absorption and emission at longer wavelengths compared to the starting materials.

Property	Expected Value (in Dichloromethane)	Rationale & Significance
Absorption Max (λabs)	~350-380 nm	Corresponds to the π-π* transition of the conjugated system.
Emission Max (λem)	~400-450 nm	Emission in the blue region of the visible spectrum.
Quantum Yield (ΦF)	> 0.5	High quantum yield is desirable for high sensitivity in imaging applications.
Stokes Shift	> 50 nm	A large Stokes shift minimizes self-absorption and improves signal-to-noise.

Note: These values are illustrative and can be influenced by solvent polarity. Solvatochromism studies are recommended to fully characterize the probe's environmental sensitivity.[5][14]

Application Protocol: Live-Cell Fluorescence Imaging

This protocol provides a general methodology for utilizing the newly synthesized benzoxazole-pyrene probe for cellular imaging.

Materials

• Synthesized 2-methyl-6-(pyren-1-yl)benzo[d]oxazole probe

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Cell culture medium (e.g., DMEM)

• Phosphate-Buffered Saline (PBS)

• Cells cultured on glass-bottom dishes or coverslips

• Fluorescence microscope with appropriate filter sets (e.g., DAPI or custom filters for ~360 nm excitation and ~420 nm emission)

Step-by-Step Methodology

• Probe Preparation (Stock Solution): Prepare a 1 mM stock solution of the probe in anhydrous DMSO. Store at -20 °C, protected from light.

• Cell Seeding: Plate cells onto glass-bottom imaging dishes at a density that will result in 60-80% confluency at the time of the experiment. Allow cells to adhere and grow for 24-48 hours.

• Probe Loading (Working Solution): On the day of the experiment, dilute the 1 mM stock solution into pre-warmed cell culture medium to a final working concentration (typically 1-10 µM).

  • Trustworthiness: The optimal concentration must be determined empirically to achieve sufficient signal with minimal cytotoxicity. A concentration titration experiment is a self-validating step.

• Cell Staining: Remove the existing culture medium from the cells and wash once with warm PBS. Add the probe-containing working solution to the cells and incubate for 30-60 minutes at 37 °C in a CO₂ incubator.

• Washing: Remove the loading solution and wash the cells two to three times with warm PBS or fresh culture medium to remove unbound probe and reduce background fluorescence.

• Imaging: Add fresh, pre-warmed imaging buffer (e.g., phenol red-free medium or PBS) to the cells. Place the dish on the fluorescence microscope stage. Excite the probe using a light source around 360 nm and collect the emission signal around 420 nm.

  • Expertise: Use the lowest possible excitation intensity and exposure time to minimize phototoxicity and photobleaching, ensuring the integrity of the biological sample. Include an "unstained" control (cells treated with vehicle only) to establish baseline autofluorescence.

Conclusion

6-Bromo-2-methylbenzo[d]oxazole is a highly valuable and versatile building block for the synthesis of novel fluorescent probes. Through robust and well-established palladium-catalyzed cross-coupling methodologies like the Suzuki-Miyaura and Heck reactions, the benzoxazole core can be systematically functionalized to generate diverse libraries of probes. The detailed protocols provided herein serve as a validated starting point for researchers to synthesize, characterize, and apply these powerful molecular tools to illuminate complex biological systems and accelerate drug discovery efforts.

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• PHOTOPHYSICAL PROPERTIES OF SOME BENZOXAZOLE AND BENZOTHIAZOLE DERIVATIVES | Request PDF. ResearchGate. Available at: [Link]

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• Synthesis, photophysical properties and two-photon absorption of benzothiazole/benzoxazole π-expanded carbazole dyes | Request PDF. ResearchGate. Available at: [Link]

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• 11. Heck Reaction [organic-chemistry.org]
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• 14. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: The Strategic Utility of 6-Bromo-2-methylbenzo[d]oxazole in Modern Pharmaceutical Synthesis

Introduction: The Benzoxazole Scaffold as a Privileged Structure in Medicinal Chemistry

The benzoxazole core, an aromatic heterocyclic system composed of a fused benzene and oxazole ring, is a cornerstone in contemporary drug discovery.[1][2] Its rigid, planar structure and ability to participate in hydrogen bonding and π-π stacking interactions make it an ideal scaffold for engaging with biological targets.[3] Consequently, benzoxazole derivatives exhibit a remarkable breadth of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[4][5][6][7] Natural products and synthetic agents alike leverage this moiety, and a number of marketed drugs feature the benzoxazole core, underscoring its therapeutic significance.[2][5]

Within this important class of compounds, 6-Bromo-2-methylbenzo[d]oxazole emerges as a particularly valuable intermediate for pharmaceutical research and development.[8][9] The bromine atom at the 6-position serves as a versatile synthetic "handle" for introducing molecular diversity through various cross-coupling reactions. This allows medicinal chemists to systematically modify the core structure to optimize potency, selectivity, and pharmacokinetic properties. The 2-methyl group provides a stable, lipophilic anchor, influencing the molecule's overall profile. This document provides a detailed guide to the synthesis and application of this key intermediate.

Physicochemical Properties of 6-Bromo-2-methylbenzo[d]oxazole

Property	Value	Reference
CAS Number	151230-42-1	[10]
Molecular Formula	C₈H₆BrNO	[10]
Molecular Weight	212.04 g/mol	[10]
Appearance	Solid
Melting Point	44-49 °C
SMILES	Cc1nc2ccc(Br)cc2o1
InChI Key	ZCGXHOLCXPKKBO-UHFFFAOYSA-N

Part 1: Synthesis Protocol for 6-Bromo-2-methylbenzo[d]oxazole

Principle: The most common and efficient synthesis of 2-substituted benzoxazoles involves the condensation and subsequent cyclization of a 2-aminophenol with a carboxylic acid or its derivative.[11][12] In this protocol, 2-Amino-5-bromophenol is reacted with acetic anhydride. The amino group acts as a nucleophile, attacking one of the carbonyls of the anhydride to form an amide intermediate. An acid catalyst then promotes the intramolecular cyclization via nucleophilic attack from the hydroxyl group onto the amide carbonyl, followed by dehydration to yield the aromatic benzoxazole ring.

Experimental Workflow: Synthesis of 6-Bromo-2-methylbenzo[d]oxazole

Caption: Workflow for the synthesis of 6-Bromo-2-methylbenzo[d]oxazole.

Materials & Reagents:

• 2-Amino-5-bromophenol

• Acetic Anhydride

• p-Toluenesulfonic acid (catalytic amount)

• Toluene

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate and Hexanes (for chromatography)

• Standard laboratory glassware, heating mantle, magnetic stirrer, and rotary evaporator

Step-by-Step Protocol:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stir bar, add 2-amino-5-bromophenol (1.0 eq), toluene (approx. 0.2 M), and a catalytic amount of p-toluenesulfonic acid (0.05 eq).

• Addition of Reagent: Begin stirring the mixture and add acetic anhydride (1.2 eq) dropwise.

• Cyclization: Heat the reaction mixture to reflux (approx. 110-120°C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Transfer it to a separatory funnel and wash sequentially with saturated NaHCO₃ solution (2x) and brine (1x). Causality Note: The bicarbonate wash is crucial to neutralize the acidic catalyst and any excess acetic anhydride/acetic acid.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford 6-Bromo-2-methylbenzo[d]oxazole as a solid.

Part 2: Application in Pharmaceutical Synthesis - Intermediate for Glycogen Synthase Kinase-3 (GSK-3) Inhibitors

Therapeutic Context: Glycogen Synthase Kinase-3 (GSK-3) is a serine/threonine kinase implicated in a multitude of cellular processes.[13] Its hyperactivity is a key pathological feature in several diseases, most notably Alzheimer's disease, where it contributes to tau hyperphosphorylation and amyloid-beta production.[13] It is also a target in diabetes and certain cancers.[14] As such, the development of potent and selective GSK-3 inhibitors is a major goal in medicinal chemistry.[14][15]

Strategic Application: The 6-bromo substituent on the benzoxazole core is an ideal anchor point for Suzuki-Miyaura cross-coupling reactions. This palladium-catalyzed reaction allows for the formation of a C-C bond, enabling the facile introduction of diverse aryl or heteroaryl moieties. This strategy is frequently employed to build molecular complexity and explore the structure-activity relationship (SAR) of potential kinase inhibitors. The benzoxazole itself often serves as a critical hinge-binding motif in the ATP pocket of kinases.

Synthetic Pathway: Suzuki Coupling for a GSK-3 Inhibitor Scaffold

Caption: Suzuki coupling workflow using the title intermediate.

Materials & Reagents:

• 6-Bromo-2-methylbenzo[d]oxazole

• Arylboronic acid or ester (e.g., 4-pyridinylboronic acid)

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0))

• Base (e.g., aqueous Potassium Carbonate, K₂CO₃)

• Solvent system (e.g., 1,4-Dioxane and Water)

• Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO₄)

• Inert gas supply (Nitrogen or Argon)

Step-by-Step Protocol:

• Inert Atmosphere: To a Schlenk flask, add 6-Bromo-2-methylbenzo[d]oxazole (1.0 eq), the desired arylboronic acid (1.1-1.5 eq), and the base (e.g., K₂CO₃, 2.0-3.0 eq).

• Degassing: Evacuate the flask and backfill with an inert gas (e.g., Nitrogen). Repeat this cycle three times. Causality Note: This degassing step is critical to remove oxygen, which can oxidize and deactivate the palladium(0) catalyst, preventing the reaction from proceeding.

• Solvent and Catalyst Addition: Add the degassed solvent system (e.g., Dioxane/H₂O 4:1) followed by the palladium catalyst (0.02-0.05 eq) under a positive pressure of inert gas.

• Reaction: Heat the mixture to 80-100°C with vigorous stirring until TLC or LC-MS analysis indicates complete consumption of the starting bromide.

• Workup: Cool the reaction to room temperature and dilute with ethyl acetate. Wash with water (2x) and brine (1x).

• Isolation and Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify the resulting crude material by flash column chromatography to yield the desired 6-aryl-2-methylbenzo[d]oxazole product.

Safety and Handling

6-Bromo-2-methylbenzo[d]oxazole should be handled with appropriate safety precautions in a well-ventilated fume hood.[16] It is classified as an irritant and is harmful if swallowed. Always wear personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[17][18]

Hazard Summary

Hazard Class	Classification	Precautionary Codes
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Skin Irritation	Category 2	H315: Causes skin irritation
Eye Damage	Category 1	H318: Causes serious eye damage
Specific Target Organ Toxicity	Category 3 (Respiratory)	H335: May cause respiratory irritation

Data compiled from supplier safety data sheets. In case of exposure, follow standard first-aid measures and seek medical attention.[16] Dispose of chemical waste in accordance with local and institutional regulations.[19]

Conclusion

6-Bromo-2-methylbenzo[d]oxazole is a high-value, versatile building block in pharmaceutical synthesis. Its stable benzoxazole core and synthetically tractable bromo-substituent provide an excellent platform for developing novel therapeutics. The protocols outlined herein demonstrate robust and reliable methods for its synthesis and subsequent elaboration into more complex molecules, such as scaffolds for potent kinase inhibitors. Its strategic use empowers medicinal chemists to efficiently generate compound libraries for lead discovery and optimization campaigns, accelerating the journey toward new medicines.

References

• The Benzoxazole Heterocycle: A Comprehensive Review of the Most Recent Medicinal Chemistry Developments of Antiproliferative, Brain-Penetrant, and Anti-inflamm
• Benzoxazole derivatives: Significance and symbolism. ScienceDirect.
• Benzoxazole derivatives: design, synthesis and biological evalu
• Biological activities of benzoxazole and its derivatives.
• 6-Bromo-2-methylbenzoxazole 97 151230-42-1. Sigma-Aldrich.
• Chemistry and Pharmacological Exploration of Benzoxazole Derivatives.
• 6-Bromo-2-methylbenzoxazole - Pharmaceutical Intermediates.
• Navigating the Market for Pharmaceutical Intermedi
• 6 - SAFETY D
• 6-BROMO-1,2-BENZISOXAZOLE SDS, 1060802-88-1 Safety D
• SAFETY D
• Characterization of Maleimide-Based Glycogen Synthase Kinase-3 (GSK-3)
• A Review on Various Synthetic Methods of Benzoxazole Moiety.
• 7 - Safety d
• Synthesis of Bisoxazole and Bromo-substituted Aryloxazoles. MDPI.
• Benzoxazole: Synthetic Methodology and Biological Activities. International Journal of Pharmaceutical Sciences Review and Research.
• Small-Molecule Inhibitors of GSK-3: Structural Insights and Their Application to Alzheimer's Disease Models. PubMed Central.
• Glycogen Synthase Kinase-3 Inhibitors: Preclinical and Clinical Focus on CNS-A Decade Onward. PubMed Central.
• Structure-based optimization of oxadiazole-based GSK-3 inhibitors.
• A Review on Benzoxazole Containing Heterocyclic Compounds as a Wonder Medication for Thousands of Ailments. International Journal of Pharmaceutical Sciences Review and Research.
• 6-Bromo-2-methylbenzoxazole 97 151230-42-1. Sigma-Aldrich.

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• 2. ijrrjournal.com [ijrrjournal.com]
• 3. Synthesis of Bisoxazole and Bromo-substituted Aryloxazoles [mdpi.com]
• 4. Benzoxazole derivatives: Significance and symbolism [wisdomlib.org]
• 5. Benzoxazole derivatives: design, synthesis and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. globalresearchonline.net [globalresearchonline.net]
• 8. 6-Bromo-2-methylbenzoxazole - Pharmaceutical Intermediates - Zhengzhou HQ Material Co., Ltd. [hqmat.com]
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• 13. Small-Molecule Inhibitors of GSK-3: Structural Insights and Their Application to Alzheimer's Disease Models - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Glycogen Synthase Kinase-3 Inhibitors: Preclinical and Clinical Focus on CNS-A Decade Onward - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. fr.cpachem.com [fr.cpachem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling of 6-Bromo-2-methylbenzo[d]oxazole

Welcome to the technical support center for optimizing the Suzuki-Miyaura coupling reaction with 6-Bromo-2-methylbenzo[d]oxazole. This guide is designed for researchers, scientists, and professionals in drug development who are looking to enhance the yield and purity of their coupling products. Here, we address common challenges and provide in-depth, evidence-based solutions in a user-friendly question-and-answer format.

Troubleshooting Guide: Common Issues and Solutions

This section is dedicated to resolving specific experimental hurdles you may encounter. Each solution is grounded in mechanistic principles to provide a clear path to success.

Q1: I am observing very low to no product formation. What are the likely causes and how can I fix this?

A1: Low or no yield in the Suzuki coupling of 6-Bromo-2-methylbenzo[d]oxazole is a frequent issue. The benzoxazole moiety, being a nitrogen-containing heterocycle, can sometimes complicate the catalytic cycle.[1] Here’s a systematic approach to troubleshooting:

• Catalyst and Ligand Inactivity: The choice of the palladium source and, more critically, the ligand is paramount. Standard catalysts like Pd(PPh₃)₄ may not be effective for this substrate.[2]

  • Recommendation: Switch to a more robust catalyst system. Buchwald ligands, such as SPhos or XPhos, paired with a palladium precursor like Pd(OAc)₂ or a pre-catalyst, often show superior performance with heteroaromatic halides.[1][3] These bulky, electron-rich phosphine ligands facilitate the oxidative addition and reductive elimination steps of the catalytic cycle.[4][5]

• Inadequate Base: The base is crucial for the transmetalation step, where the organic group is transferred from the boronic acid to the palladium center.[4]

  • Recommendation: If you are using a weak base like Na₂CO₃, consider switching to a stronger, non-nucleophilic base. Potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are often more effective, particularly for challenging couplings.[2][6]

• Solvent System: The solubility of all reactants, especially the base, is critical.

  • Recommendation: A mixture of an aprotic polar solvent and water is generally effective. Dioxane/water or THF/water mixtures are common choices.[6][7] The water helps to solubilize the inorganic base and facilitates the transmetalation step.[5]

• Reaction Temperature: Insufficient thermal energy can lead to a sluggish reaction.

  • Recommendation: While starting at a moderate temperature (e.g., 80 °C) is prudent, you may need to increase it to 100-120 °C to drive the reaction to completion.[1][6]

Q2: My reaction is generating significant amounts of a homocoupled byproduct from my boronic acid. How can I minimize this?

A2: Homocoupling of the boronic acid is a common side reaction, often exacerbated by the presence of oxygen.

• Thorough Degassing: Oxygen can interfere with the catalytic cycle and promote the unwanted homocoupling.

  • Recommendation: Ensure your reaction mixture is rigorously degassed before heating. This can be achieved by bubbling an inert gas like argon or nitrogen through the solvent for at least 20-30 minutes.[8] Alternatively, the freeze-pump-thaw method can be employed for more sensitive reactions.

• Stoichiometry of Boronic Acid: Using a large excess of the boronic acid can sometimes lead to increased homocoupling.

  • Recommendation: While a slight excess (1.1-1.5 equivalents) is generally recommended to drive the reaction to completion, avoid using a large excess.

Q3: I am struggling with the purification of my final product. It seems to be contaminated with boron-containing impurities.

A3: Boronic acid and its byproducts can be challenging to remove during workup and chromatography.

• Workup Procedure: A standard aqueous workup may not be sufficient to remove all boron-containing species.

  • Recommendation: After the reaction is complete, consider an extractive workup with an aqueous base (e.g., 1M NaOH) to remove unreacted boronic acid. For more stubborn impurities, a wash with a solution of a diol, such as pinacol or sorbitol, can help to sequester the boron species into the aqueous layer.

• Chromatography: If co-elution is an issue during column chromatography, altering the mobile phase can be effective.

  • Recommendation: Adding a small amount of a polar, protic solvent like methanol to your eluent system can sometimes improve the separation of the desired product from boron impurities.

Frequently Asked Questions (FAQs)

This section provides quick answers to common questions regarding the Suzuki coupling of 6-Bromo-2-methylbenzo[d]oxazole.

Q: What is a good starting point for reaction conditions?

A: A reliable starting point is to use 1 equivalent of 6-Bromo-2-methylbenzo[d]oxazole, 1.5 equivalents of your boronic acid, 2-3 equivalents of K₃PO₄ as the base, and a catalyst system of Pd(OAc)₂ (2-5 mol%) with a suitable ligand like SPhos (4-10 mol%).[8] A common solvent system is a 4:1 to 5:1 mixture of dioxane and water.[1][8] The reaction should be heated to 80-100 °C under an inert atmosphere.

Q: Should I use a boronic acid or a boronic ester (e.g., a pinacol ester)?

A: Both can be effective. Boronic acids are more common and often more reactive.[9] However, boronic esters are more stable and less prone to protodeboronation (a side reaction where the boron group is replaced by a hydrogen atom), which can be an issue with some substrates.[2] If you are experiencing low yields due to boronic acid decomposition, switching to the corresponding pinacol ester (Bpin) is a good strategy.[5]

Q: How do I know if my catalyst is working?

A: A color change in the reaction mixture is often an indicator of catalyst activity. For example, a solution containing a Pd(II) precatalyst will often turn dark, from brown to black, as the active Pd(0) species is formed.[5] However, the most reliable way to monitor the reaction is by taking small aliquots over time and analyzing them by techniques such as TLC, LC-MS, or GC-MS.

Q: Can I run this reaction open to the air?

A: It is strongly recommended to perform the Suzuki coupling under an inert atmosphere (nitrogen or argon). Oxygen can lead to the degradation of the catalyst and promote undesirable side reactions, such as the homocoupling of the boronic acid.[10]

Experimental Protocols & Data

General Protocol for Suzuki Coupling of 6-Bromo-2-methylbenzo[d]oxazole

This protocol provides a robust starting point for your experiments. Optimization for specific substrates may be necessary.

Materials:

• 6-Bromo-2-methylbenzo[d]oxazole

• Arylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (or other suitable ligand)

• Potassium phosphate (K₃PO₄)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Inert gas (Nitrogen or Argon)

Procedure:

• To a dry reaction vessel equipped with a magnetic stir bar and condenser, add 6-Bromo-2-methylbenzo[d]oxazole (1.0 mmol, 1.0 eq.), the arylboronic acid (1.5 mmol, 1.5 eq.), and K₃PO₄ (2.0 mmol, 2.0 eq.).

• Add the palladium catalyst, Pd(OAc)₂ (0.02-0.05 mmol, 2-5 mol%), and the ligand, SPhos (0.04-0.10 mmol, 4-10 mol%).

• Add anhydrous 1,4-dioxane (e.g., 4 mL) and degassed water (e.g., 1 mL).

• Seal the vessel and thoroughly degas the mixture by bubbling with nitrogen or argon for 15-20 minutes.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with water and an organic solvent like ethyl acetate.

• Separate the organic layer, and wash it with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Recommended Reaction Parameters (Summary Table)

Parameter	Recommended Range	Notes
Arylboronic Acid	1.1 - 2.0 equivalents	A slight excess is generally beneficial.
Base	2.0 - 3.0 equivalents	K₃PO₄ or Cs₂CO₃ are often preferred.
Palladium Source	1 - 5 mol%	Pd(OAc)₂, Pd₂(dba)₃, or pre-catalysts.
Ligand	2 - 10 mol%	Buchwald ligands (e.g., SPhos, XPhos) are highly effective.
Solvent Ratio	4:1 to 10:1 (Organic:Water)	Dioxane, THF, or Toluene are common organic solvents.
Temperature	80 - 120 °C	Higher temperatures may be required for less reactive substrates.
Reaction Time	2 - 24 hours	Monitor by an appropriate analytical technique.

Visualizing the Process

Suzuki Coupling Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow for Low Yield

Caption: A systematic workflow for troubleshooting low-yield Suzuki coupling reactions.

References

• Chemistry LibreTexts. (2019, June 5). 2.6: Suzuki-Miyaura Coupling. Retrieved from [Link]

• ResearchGate. (2017, December 4). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? Retrieved from [Link]

• National Institutes of Health. (n.d.). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Retrieved from [Link]

• Willans, C. E. (n.d.). Palladium-catalysed Suzuki-Miyaura cross coupling; understanding of site selectivity using different palladium pre-catalysts. University of Leeds. Retrieved from [Link]

• Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling? Retrieved from [Link]

• ResearchGate. (2025, August 10). Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. Retrieved from [Link]

• ACS Publications. (n.d.). Weak Base-Promoted Direct Cross-Coupling of Naphthalene-1,8-diaminato-substituted Arylboron Compounds. JACS Au. Retrieved from [Link]

• Wiley Online Library. (2019, August 30). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. Israel Journal of Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Screening of different solvents for Suzuki coupling a. Retrieved from [Link]

• YouTube. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Retrieved from [Link]

• Reddit. (2024, January 12). Failed suzuki coupling, any suggenstions? Retrieved from [Link]

• ACS Publications. (n.d.). Catalyst-Controlled Regioselective Suzuki Couplings at Both Positions of Dihaloimidazoles, Dihalooxazoles, and Dihalothiazoles. The Journal of Organic Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions for the Suzuki-Miyaura coupling. Retrieved from [Link]

• ResearchGate. (2025, August 5). Solvent Effects on the Selectivity of Palladium‐Catalyzed Suzuki‐Miyaura Couplings. Retrieved from [Link]

• Quora. (2018, April 4). What are the disadvantages of the Suzuki-Miyaura cross coupling reaction? Retrieved from [Link]

• ResearchGate. (2025, August 5). Novel palladium imidazole catalysts for Suzuki cross-coupling reactions. Retrieved from [Link]

• ResearchGate. (2014, December 23). How can I solve my problem with Suzuki coupling? Retrieved from [Link]

• ResearchGate. (n.d.). Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction... Retrieved from [Link]

• Reddit. (2024, February 23). How to approach choosing reaction conditions for Suzuki? Retrieved from [Link]

• ResearchGate. (n.d.). Effect of solvent on the Suzuki reaction a. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• ResearchGate. (2014, July 7). Which conditions are favorable for the efficient Suzuki coupling? Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Reaction Chemistry & Engineering. Retrieved from [Link]

• ResearchGate. (2015, August 5). Optimization of the Suzuki-Miyaura Cross-coupling. Retrieved from [Link]

• National Institutes of Health. (2016, October 18). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Retrieved from [Link]

• ResearchGate. (n.d.). Selected examples for the site selective SM cross‐coupling with electron‐deficient and neutral aryl boronic acids. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Application of Palladium Based Precatalytic Systems in the Suzuki‐Miyaura Cross‐Coupling Reactions of Chloro‐ Heterocycles. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• ResearchGate. (n.d.). Atroposelective Suzuki-Miyaura Coupling Reaction with Benzoxaboroles. Retrieved from [Link]

Sources

• 1. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. reddit.com [reddit.com]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. quora.com [quora.com]

Technical Support Center: Synthesis of 6-Bromo-2-methylbenzo[d]oxazole

Welcome to the technical support center for the synthesis of 6-Bromo-2-methylbenzo[d]oxazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and questions that arise during its synthesis. We provide in-depth troubleshooting advice and frequently asked questions to ensure the successful and efficient production of this important chemical intermediate.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the synthesis of 6-Bromo-2-methylbenzo[d]oxazole, offering step-by-step solutions grounded in chemical principles.

Issue 1: Low Yield of the Desired Product

Potential Cause: Incomplete reaction is a common reason for low yields. This can stem from suboptimal reaction temperatures or insufficient reaction times.[1] The primary synthetic route involves the condensation of 2-amino-5-bromophenol with an acetylating agent, such as acetic anhydride or triethyl orthoacetate, followed by cyclization.[1][2]

Recommended Solutions:

• Optimize Reaction Temperature: For syntheses using acetic anhydride, a two-step temperature profile is often effective. The initial N-acetylation can be performed at a lower temperature (e.g., 50-60°C) before increasing the temperature to reflux to drive the cyclization.[3]

• Increase Reaction Time: Monitor the reaction progress using Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[1] Continue the reaction until the starting material (2-amino-5-bromophenol) is consumed.

• Purity of Starting Materials: Ensure that the 2-amino-5-bromophenol and the acetylating agent are of high purity, as impurities can interfere with the reaction.[1]

Issue 2: Presence of N,O-diacetylated Byproduct

Potential Cause: A significant byproduct in this synthesis is the N,O-diacetylated compound, N-(4-bromo-2-acetoxyphenyl)acetamide. This occurs when both the amino and hydroxyl groups of 2-amino-5-bromophenol are acetylated.[1] This side reaction is favored by an excess of the acetylating agent and high reaction temperatures.[3]

Recommended Solutions:

• Control Stoichiometry: Use a controlled molar ratio of 2-amino-5-bromophenol to the acetylating agent. A slight excess of the acetylating agent (e.g., 1.1 equivalents) is typically sufficient.[1]

• Moderate Reaction Temperature: Performing the initial acetylation at a lower temperature favors the more nucleophilic amino group, minimizing O-acetylation.[3]

Issue 3: Formation of Colored Impurities

Potential Cause: The appearance of a dark-colored reaction mixture or final product is often due to the oxidation of the 2-amino-5-bromophenol starting material.[3][4] Aminophenols are susceptible to air oxidation, which can generate colored byproducts.[4]

Recommended Solutions:

• Inert Atmosphere: Conduct the reaction under an inert atmosphere, such as nitrogen or argon, to minimize contact with oxygen.

• Purification with Activated Charcoal: If colored impurities are present in the crude product, a pre-treatment with activated charcoal before further purification can be effective in removing them.[5]

Issue 4: Difficulty in Product Purification

Potential Cause: Isolating pure 6-Bromo-2-methylbenzo[d]oxazole can be challenging due to the presence of structurally similar byproducts and unreacted starting materials. The choice of purification method is critical.

Recommended Solutions:

• Column Chromatography: Silica gel column chromatography is a highly effective method for separating the desired product from impurities.[2] A common eluent system is a mixture of ethyl acetate and hexane.[1][2]

• Recrystallization: If the crude product is a solid, recrystallization can be a viable purification technique. Selecting an appropriate solvent system where the product has high solubility at elevated temperatures and low solubility at room temperature is key.[5]

• Solvent Extraction: During the workup, ensure efficient extraction of the product from the aqueous layer. Ethyl acetate is a commonly used extraction solvent.[2]

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 6-Bromo-2-methylbenzo[d]oxazole?

A1: The most prevalent laboratory synthesis involves the reaction of 2-amino-5-bromophenol with an acetylating agent like acetic anhydride or triethyl orthoacetate.[1][2] The reaction typically proceeds in a one-pot, two-step process: initial N-acetylation of the 2-amino-5-bromophenol to form an intermediate, followed by cyclodehydration to yield the final product.[3]

Q2: What are the key intermediates and byproducts to monitor during the synthesis?

A2: The primary intermediate is N-(4-bromo-2-hydroxyphenyl)acetamide. The most common byproduct is the diacetylated species, N-(4-bromo-2-acetoxyphenyl)acetamide.[1] Unreacted 2-amino-5-bromophenol may also be present. These can be monitored by TLC or HPLC.[1]

Q3: How can I confirm the identity and purity of the final product?

A3: The structure and purity of 6-Bromo-2-methylbenzo[d]oxazole can be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the chemical structure.

• Mass Spectrometry (MS): This will verify the molecular weight of the compound.[2]

• Melting Point: The melting point of the purified solid should be within a narrow range (44-49°C).

• Chromatography (TLC/HPLC): These techniques are used to assess the purity of the product.[1]

Q4: Are there alternative synthetic methods available?

A4: Yes, various methods for the synthesis of benzoxazole derivatives have been reported. These include reactions of 2-aminophenols with aldehydes, ketones, and other reagents under different catalytic conditions.[6] For instance, copper-catalyzed intramolecular cyclization of N-(2-halophenyl)benzamides is another route.[7]

Data and Protocols

Table 1: Troubleshooting Summary

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	Incomplete reaction, suboptimal temperature, impure starting materials.[1]	Optimize temperature and time, use pure reagents.[1][3]
Diacetylated Byproduct	Excess acetylating agent, high reaction temperature.[3]	Control stoichiometry, use moderate initial temperature.[1][3]
Colored Impurities	Oxidation of 2-amino-5-bromophenol.[3][4]	Use an inert atmosphere, treat with activated charcoal.[5]
Purification Difficulties	Presence of similar impurities.	Employ column chromatography or recrystallization.[2][5]

Protocol 1: Synthesis of 6-Bromo-2-methylbenzo[d]oxazole

This protocol is a general guideline and may require optimization based on specific laboratory conditions.

Materials:

• 2-Amino-5-bromophenol[8][9]

• Triethyl orthoacetate[2]

• Catalyst (e.g., 1,3-dibromo-5,5-dimethylhydantoin)[2]

• Solvent (e.g., Ethyl acetate)[2]

• Saturated brine solution

• Anhydrous magnesium sulfate[2]

Procedure:

• To a solution of 2-amino-5-bromophenol in an appropriate solvent, add triethyl orthoacetate and a catalytic amount of a suitable catalyst.[2]

• Stir the reaction mixture at room temperature and monitor its progress by TLC.[2]

• Upon completion, quench the reaction and extract the product with ethyl acetate.[2]

• Wash the combined organic layers with saturated brine and dry over anhydrous magnesium sulfate.[2]

• Remove the solvent under reduced pressure to obtain the crude product.[2]

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., ethyl acetate/hexane).[2]

Visualization of Synthetic Pathway and Byproduct Formation

Caption: Synthetic pathway of 6-Bromo-2-methylbenzo[d]oxazole and the formation of a common diacetylated byproduct.

References

• 2-Amino-5-bromobenzaldehyde - Organic Syntheses Procedure. Available from: [Link]

• Synthesis, molecular simulation studies, in vitro biological assessment of 2-substituted benzoxazole derivatives as promising antimicrobial agents - NIH. Available from: [Link]

• General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides - PMC - NIH. Available from: [Link]

• 255 Green Synthesis, Biological Evaluation of Novel Benzoxazole Derivatives - Journal of Basic and Applied Research in Biomedicine. Available from: [Link]

• p-Aminophenol-induced liver toxicity: tentative evidence of a role for acetaminophen - PubMed. Available from: [Link]

• Synthesis of New 2-Substituted 6-Bromo-3-methylthiazolo[3,2-a]-benzimidazole Derivatives and their Biological Activities - ResearchGate. Available from: [Link]

• BENZO[H]-1,6-NAPHTHYRIDINE SYNTHESIS VIA INTRA- MOLECULAR DIELS-ALDER REACTIONS OF ARYL OXAZOLES - UCLA – Chemistry and Biochemistry. Available from: [Link]

• DE69418768T2 - Process for the preparation of N-acylated aminophenols - Google Patents.

• methyl benzoxole, 95-21-6 - The Good Scents Company. Available from: [Link]

• 2-Methylbenzoxazole | C8H7NO | CID 7225 - PubChem. Available from: [Link]

• Temperature and pH Effects on the kinetics of 2-aminophenol auto-oxidation in aqueous solution - ResearchGate. Available from: [Link]

• A Review on Various Synthetic Methods of Benzoxazole Moiety. Available from: [Link]

• Activation and detoxication of aminophenols. II. Synthesis and structural elucidation of various thiol addition products of 1,4-benzoquinoneimine and N-acetyl-1,4-benzoquinoneimine - PubMed. Available from: [Link]

• Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review - NIH. Available from: [Link]

• Benzoxazole synthesis - Organic Chemistry Portal. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 6-BROMO-2-METHYLBENZODOXAZOLE | 151230-42-1 [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Benzoxazole synthesis [organic-chemistry.org]
• 8. 2-AMINO-5-BROMOPHENOL synthesis - chemicalbook [chemicalbook.com]
• 9. 2-AMINO-5-BROMOPHENOL | 38191-34-3 [chemicalbook.com]

Technical Support Center: Purification of 6-Bromo-2-methylbenzo[d]oxazole by Column Chromatography

This guide provides in-depth technical assistance for researchers, scientists, and professionals in drug development facing challenges with the column chromatography purification of 6-bromo-2-methylbenzo[d]oxazole. The information herein is structured to address specific experimental issues with scientifically grounded explanations and actionable protocols.

I. Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequently encountered problems during the column chromatography of 6-bromo-2-methylbenzo[d]oxazole, offering step-by-step solutions to overcome them.

Issue 1: Poor Separation of 6-Bromo-2-methylbenzo[d]oxazole from Impurities

Question: I'm observing overlapping spots on my TLC plate and co-elution from the column. How can I improve the separation of my target compound?

Answer:

Poor separation is a common issue that can often be resolved by optimizing the mobile phase. The goal is to find a solvent system that provides a significant difference in the retention factor (Rf) values between your product and the impurities.

Core Principle: The separation of compounds on a silica gel column depends on their differential partitioning between the stationary phase (silica gel) and the mobile phase (solvent system). By adjusting the polarity of the mobile phase, you can modulate the elution of each compound.

Step-by-Step Protocol to Optimize the Solvent System:

• Systematic TLC Analysis:

  • Prepare a series of developing chambers with different ratios of a non-polar solvent (e.g., hexane or petroleum ether) and a moderately polar solvent (e.g., ethyl acetate or dichloromethane).

  • Spot your crude reaction mixture on multiple TLC plates.

  • Run one plate in each of the different solvent systems.

  • Visualize the plates under UV light.

• Target Rf Value:

  • Aim for a solvent system that gives your desired compound, 6-bromo-2-methylbenzo[d]oxazole, an Rf value between 0.25 and 0.35.[1] This range typically provides the best separation on a column.

  • A common starting point for this compound is a mixture of ethyl acetate and hexane.[2]

• Interpreting TLC Results:

  • If the Rf is too high (spots run near the solvent front): Decrease the polarity of the mobile phase by increasing the proportion of the non-polar solvent (e.g., increase the hexane to ethyl acetate ratio).

  • If the Rf is too low (spots remain near the baseline): Increase the polarity of the mobile phase by increasing the proportion of the polar solvent (e.g., increase the ethyl acetate to hexane ratio).

Data Summary Table for Solvent System Selection:

Solvent System (Ethyl Acetate:Hexane)	Observed Rf of 6-Bromo-2-methylbenzo[d]oxazole	Recommendation
1:9 (10% EtOAc)	~0.5	Decrease Polarity
1:4 (20% EtOAc)	~0.3	Optimal for Column [2]
1:1 (50% EtOAc)	~0.7	Decrease Polarity

Issue 2: The Compound is Not Eluting from the Column

Question: I've loaded my sample, but even after passing a large volume of the mobile phase, I can't detect my product in the collected fractions. What could be the problem?

Answer:

This issue typically points to two main possibilities: the compound is too strongly adsorbed to the silica gel due to a mobile phase with insufficient polarity, or the compound is degrading on the column.

Potential Cause A: Insufficiently Polar Mobile Phase

• Explanation: If the mobile phase is too non-polar, the polar interactions between your compound and the silica gel will dominate, preventing it from moving down the column.

• Solution:

  • Gradual Polarity Increase: Begin by gradually increasing the polarity of your eluent. For example, if you started with 10% ethyl acetate in hexane, try switching to 20%, then 30%, and so on.

  • Flush with a Strong Solvent: If a gradual increase doesn't work, you can try flushing the column with a much more polar solvent, such as pure ethyl acetate or even a mixture containing a small amount of methanol (up to 10%, as higher concentrations can dissolve the silica gel).[3]

Potential Cause B: Decomposition on Silica Gel

• Explanation: Benzoxazoles can sometimes be sensitive to the acidic nature of silica gel, leading to decomposition.[4]

• Troubleshooting Protocol:

  • TLC Stability Test: Spot your crude mixture on a TLC plate. After the spot has dried, let the plate sit on the bench for an hour before developing it. If you observe new spots or significant streaking that wasn't present initially, your compound may be unstable on silica.[4]

  • Deactivating the Silica Gel: You can reduce the acidity of the silica gel by adding a small amount of a basic modifier like triethylamine (0.1-1%) to your mobile phase.[5]

  • Alternative Stationary Phases: If decomposition persists, consider using a different stationary phase, such as neutral or basic alumina, or even reverse-phase chromatography.[5]

Issue 3: Low Recovery of the Purified Product

Question: I've successfully separated my compound, but the final isolated yield is much lower than expected. Where could I have lost my product?

Answer:

Low recovery can stem from several factors, including overloading the column, using an excessive amount of solvent for dissolution, or the compound "tailing" during elution.

Troubleshooting Steps for Low Recovery:

• Check for Column Overloading: The amount of crude material should ideally be 1-5% of the mass of the stationary phase (silica gel).[5] Exceeding this can lead to broad bands and poor separation, making it difficult to isolate pure fractions.

• Minimize Dissolution Volume: When loading your sample, dissolve it in the absolute minimum amount of solvent.[6] Using too much solvent will result in a wide initial band, leading to broader peaks and potentially overlapping fractions.

• Address "Tailing": If your compound elutes over a large number of fractions (tailing), you can try increasing the polarity of the mobile phase once the leading edge of your product's peak starts to elute.[4] This can help to push the remainder of the compound off the column more quickly and in a more concentrated band.

II. Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for the column chromatography of 6-bromo-2-methylbenzo[d]oxazole?

A common and effective starting point is a mixture of ethyl acetate and hexane. A ratio of 1:4 (v/v) of ethyl acetate to hexane has been reported to be successful for this specific compound.[2] It is always recommended to first verify the separation on a TLC plate.

Q2: How should I prepare and load my sample onto the column?

There are two primary methods for loading your sample:

• Wet Loading: Dissolve your crude product in the minimum amount of a solvent in which it is highly soluble (dichloromethane is often a good choice). Using a pipette, carefully add this solution to the top of the silica bed.[6]

• Dry Loading: If your compound is not very soluble in the elution solvent, you can dissolve it in a suitable solvent, add a small amount of silica gel to the solution, and then evaporate the solvent to obtain a free-flowing powder. This powder can then be carefully added to the top of the column.[6]

Q3: My compound is a solid. Can I use recrystallization instead of column chromatography?

Yes, if your compound is a solid and the impurities have different solubility profiles, recrystallization can be an excellent alternative or complementary purification technique. The melting point of 6-bromo-2-methylbenzoxazole is reported to be in the range of 44-49 °C.

Q4: Can I use a different stationary phase besides silica gel?

While silica gel is the most common stationary phase, alternatives can be beneficial, especially if you encounter issues with compound decomposition. Neutral or basic alumina can be good choices for compounds that are sensitive to the acidic nature of silica.[5]

III. Visualized Workflows

Standard Column Chromatography Workflow

Caption: A generalized workflow for column chromatography purification.

Troubleshooting Logic for Poor Separation

Caption: A decision tree for troubleshooting poor separation issues.

IV. References

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved January 9, 2026, from [Link]

• ChemistryViews. (2012, August 7). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. Retrieved January 9, 2026, from [Link]

• Chemistry For Everyone. (2025, January 17). How To Choose Solvent System For Column Chromatography? Retrieved January 9, 2026, from [Link]

• Royal Society of Chemistry. (2011). D-Glucose as Green Ligand for Selective Copper catalyzed Phenol Formation from Aryl Halides with an Easy Catalyst Removal - Supporting Information. Retrieved January 9, 2026, from [Link]

• Reddit. (2022, February 22). troubleshooting column chromatography. Retrieved January 9, 2026, from [Link]

• ChemistryViews. (2012, July 3). Tips and Tricks for the Lab: Column Choices. Retrieved January 9, 2026, from [Link]

• ResearchGate. (2015, June 18). How can I select the solvent system for column chromatography? Retrieved January 9, 2026, from [Link]

• MDPI. (n.d.). Benzoxazole Iminocoumarins as Multifunctional Heterocycles with Optical pH-Sensing and Biological Properties: Experimental, Spectroscopic and Computational Analysis. Retrieved January 9, 2026, from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. Retrieved January 9, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Deprotection of oximes, imines, and azines to the corresponding carbonyls using Cu-nano particles on cellulose template as green reusable catalyst. Retrieved January 9, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved January 9, 2026, from [Link]

• ACS Omega. (2019, January 7). Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition. Retrieved January 9, 2026, from [Link]

• NIH. (n.d.). General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. Retrieved January 9, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Carbazole based Electron Donor Acceptor (EDA) Catalysis for the Synthesis of biaryls and aryl-heteroaryl compounds. - Supporting Information. Retrieved January 9, 2026, from [Link]

• Journal of Materials Chemistry. (n.d.). Fluorescence properties of benzoxazole type dyes entrapped in a silica matrix by the sol–gel method. Retrieved January 9, 2026, from [Link]

• NIH. (2015, September 21). Solvent System Selection Strategies in Countercurrent Separation. Retrieved January 9, 2026, from [Link]

• Zhengzhou HQ Material Co., Ltd. (n.d.). 6-Bromo-2-methylbenzoxazole. Retrieved January 9, 2026, from [Link]

• MDPI. (n.d.). 6-Bromo-N-(2-methyl-2H-benzo[d][2][4][5]triazol-5-yl)quinolin-4-amine. Retrieved January 9, 2026, from [Link]

• Beilstein Journals. (n.d.). Microwave-Enhanced, Additive-Free C-H Amination of Benzoxazoles Catalysed by supported Copper. Retrieved January 9, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Benzoxazole synthesis. Retrieved January 9, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). SUPPORTING INFORMATION Cobalt-Catalyzed Carbonylation of Unactivated C(sp3)-H bonds. Retrieved January 9, 2026, from [Link]

• NIH. (n.d.). Synthesis, molecular simulation studies, in vitro biological assessment of 2-substituted benzoxazole derivatives as promising antimicrobial agents. Retrieved January 9, 2026, from [Link]

• UCLA – Chemistry and Biochemistry. (n.d.). BENZO[H]-1,6-NAPHTHYRIDINE SYNTHESIS VIA INTRA- MOLECULAR DIELS-ALDER REACTIONS OF ARYL OXAZOLES. Retrieved January 9, 2026, from [Link]

Sources

• 1. Tips and Tricks for the Lab: Column Choices - ChemistryViews [chemistryviews.org]
• 2. 6-BROMO-2-METHYLBENZODOXAZOLE | 151230-42-1 [chemicalbook.com]
• 3. Chromatography [chem.rochester.edu]
• 4. Chromatography [chem.rochester.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

Technical Support Center: Troubleshooting Failed Cross-Coupling Reactions of Bromo-benzoxazoles

Welcome to the technical support center for the functionalization of bromo-benzoxazoles via palladium-catalyzed cross-coupling reactions. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize these powerful transformations in their synthetic endeavors. Benzoxazole moieties are privileged scaffolds in numerous biologically active compounds, and their efficient synthesis often relies on the robust C-C and C-N bond-forming reactions discussed herein.

This resource provides in-depth, experience-driven troubleshooting advice in a direct question-and-answer format. We will delve into the causality behind common experimental failures and provide logical, step-by-step solutions to overcome them, ensuring your research progresses efficiently and successfully.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Here, we address the most common issues encountered during the cross-coupling of bromo-benzoxazoles.

Q1: My Suzuki-Miyaura coupling reaction is giving a very low yield or no product at all. What are the likely causes and how can I fix it?

Low or no yield in a Suzuki-Miyaura coupling of bromo-benzoxazoles is a frequent challenge. The issue can often be traced back to one of several key areas: catalyst deactivation, suboptimal reaction conditions, or problems with the starting materials. The benzoxazole nitrogen can act as a Lewis base and coordinate to the palladium center, leading to catalyst poisoning.[1][2][3]

Troubleshooting Workflow:

• Verify Starting Material Quality:

  • Boronic Acid/Ester Integrity: Boronic acids can dehydrate to form cyclic boroxines or undergo protodeboronation, especially if impure or stored improperly. Confirm the purity of your boronic acid by NMR. If in doubt, use a freshly opened bottle or consider using the more stable pinacol ester or trifluoroborate salt derivatives.

  • Bromo-benzoxazole Purity: Ensure your bromo-benzoxazole is pure and free of any acidic impurities that might interfere with the basic reaction conditions.

• Address Potential Catalyst Poisoning:

  • Ligand Choice is Critical: The nitrogen atom in the benzoxazole ring can act as a ligand, poisoning the palladium catalyst.[1][2] To mitigate this, use bulky, electron-rich phosphine ligands that sterically shield the palladium center and promote the desired catalytic cycle over catalyst inhibition. Buchwald-type biaryl phosphine ligands (e.g., SPhos, XPhos) are excellent choices for this purpose.[4][5][6]

  • Increase Ligand:Palladium Ratio: A slight excess of the phosphine ligand (e.g., 1.5:1 to 2.5:1 L:Pd) can sometimes counteract catalyst inhibition by the substrate.

• Optimize Reaction Conditions:

  • Base Selection: The base is crucial for activating the boronic acid. For benzoxazole substrates, inorganic bases like K₃PO₄ and Cs₂CO₃ are often effective and are generally compatible with a wide range of functional groups.[7] Stronger bases like NaOt-Bu can be effective but may promote side reactions or degradation of sensitive substrates.

  • Solvent System: Aprotic polar solvents like 1,4-dioxane, THF, or toluene, often with a small amount of water, are standard for Suzuki couplings.[8] The water is essential for the activity of inorganic bases. Ensure your organic solvent is anhydrous and rigorously degassed to prevent catalyst oxidation.

  • Temperature: While higher temperatures can increase reaction rates, they can also accelerate catalyst decomposition.[1] If you suspect catalyst instability, try running the reaction at a lower temperature (e.g., 80 °C) for a longer period.

• Ensure an Inert Atmosphere:

  • The active Pd(0) catalyst is highly sensitive to oxygen.[1] The formation of a black precipitate (palladium black) is a visual indicator of catalyst decomposition.[1][9] To prevent this, thoroughly degas your solvent and reaction mixture (e.g., by three freeze-pump-thaw cycles or by bubbling with argon for 20-30 minutes) and maintain a positive pressure of an inert gas (argon or nitrogen) throughout the experiment.

Troubleshooting Decision Tree for Low-Yield Suzuki Coupling

Caption: Troubleshooting workflow for low-yield Suzuki-Miyaura coupling.

Q2: I'm observing a significant amount of hydrodehalogenation (bromo group replaced by hydrogen) in my cross-coupling reaction. What causes this and how can I suppress it?

Hydrodehalogenation is a common side reaction, particularly with electron-rich or heteroaromatic halides like bromo-benzoxazoles.[2] The primary mechanism involves the formation of a palladium-hydride (Pd-H) species, which can arise from the reaction of the palladium complex with bases, solvents (especially alcohols), or trace water. This Pd-H species can then reductively eliminate with the coordinated bromo-benzoxazole to yield the undesired dehalogenated product.

Strategies to Minimize Dehalogenation:

• Ligand Selection: The choice of ligand is crucial. Bulky, electron-rich phosphine ligands that promote rapid reductive elimination of the desired product can outcompete the dehalogenation pathway.[10] Bidentate ligands like dppf can also be effective in suppressing this side reaction.

• Base Choice: Use a non-hydridic, anhydrous base. While some water is necessary for the function of bases like K₃PO₄ in Suzuki couplings, an excessive amount can be a source of the Pd-H species. If dehalogenation is severe, consider using a strong, non-nucleophilic organic base like LHMDS or NaOt-Bu, but be mindful of their compatibility with other functional groups.[11]

• Solvent Purity: Use high-purity, anhydrous, and degassed solvents. Protic impurities are a common source of hydrides.

• Reaction Temperature: Lowering the reaction temperature can sometimes disfavor the dehalogenation pathway relative to the desired cross-coupling.

• Additives: In some cases, additives can suppress dehalogenation. For instance, in Heck reactions, the addition of a halide source like NaBr can sometimes be beneficial.[12]

Q3: My Buchwald-Hartwig amination of a bromo-benzoxazole is not working. What are the key parameters to investigate?

The Buchwald-Hartwig amination is a powerful tool for C-N bond formation, but its success with heteroaromatic substrates like bromo-benzoxazoles is highly dependent on a finely tuned catalytic system.

Key Optimization Parameters:

Parameter	Recommendation & Rationale
Palladium Precatalyst	Use a modern, well-defined precatalyst (e.g., a G3 or G4 Buchwald precatalyst). These ensure the efficient and reliable generation of the active Pd(0) species, which can be challenging with simple Pd(OAc)₂ or Pd₂(dba)₃ sources.
Ligand	This is often the most critical variable. For heteroaromatic amines, bulky biaryl phosphine ligands are the state-of-the-art. Start with a screening of ligands like XPhos, RuPhos, or BrettPhos. The steric and electronic properties of the ligand are key to promoting reductive elimination and preventing catalyst inhibition.[11]
Base	A strong, non-nucleophilic base is required to deprotonate the amine. Sodium tert-butoxide (NaOt-Bu) is the most common and effective base for a wide range of amines.[10][13] For base-sensitive substrates, weaker bases like K₃PO₄ or Cs₂CO₃ can be attempted, but often require higher temperatures and may result in lower yields.
Solvent	Anhydrous, non-protic solvents are essential. Toluene and 1,4-dioxane are the most commonly used and effective solvents for Buchwald-Hartwig aminations.[14]
Temperature	Reactions are typically run at elevated temperatures (80-110 °C) to facilitate the catalytic cycle.

Catalytic Cycle of Buchwald-Hartwig Amination

Caption: Key steps in the Buchwald-Hartwig amination catalytic cycle.

Detailed Experimental Protocols

The following are generalized starting protocols for common cross-coupling reactions of bromo-benzoxazoles. Note: These are starting points and may require optimization for your specific substrate. All manipulations should be performed under an inert atmosphere (argon or nitrogen) using standard Schlenk or glovebox techniques.

Protocol 1: Suzuki-Miyaura Coupling

This protocol describes the coupling of a bromo-benzoxazole with an arylboronic acid.

Materials:

• Bromo-benzoxazole (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Pd₂(dba)₃ (2 mol%)

• SPhos (4.4 mol%)

• K₃PO₄ (2.0 equiv), finely ground

• Anhydrous, degassed 1,4-dioxane/water (10:1 v/v)

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar, add the bromo-benzoxazole, arylboronic acid, K₃PO₄, Pd₂(dba)₃, and SPhos.

• Evacuate and backfill the flask with argon three times.

• Add the degassed 1,4-dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 90-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Heck Coupling

This protocol outlines the coupling of a bromo-benzoxazole with an alkene (e.g., styrene).[15]

Materials:

• Bromo-benzoxazole (1.0 equiv)

• Alkene (1.5 equiv)

• Pd(OAc)₂ (2 mol%)

• P(o-tolyl)₃ (4 mol%)

• Triethylamine (Et₃N) (2.0 equiv)

• Anhydrous, degassed DMF

Procedure:

• To a dry Schlenk flask, add the bromo-benzoxazole, Pd(OAc)₂, and P(o-tolyl)₃.

• Evacuate and backfill the flask with argon three times.

• Add the anhydrous, degassed DMF, followed by the alkene and triethylamine via syringe.

• Heat the reaction mixture to 100-120 °C.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the mixture, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the residue by column chromatography.

Protocol 3: Sonogashira Coupling

This protocol describes the coupling of a bromo-benzoxazole with a terminal alkyne.

Materials:

• Bromo-benzoxazole (1.0 equiv)

• Terminal alkyne (1.2 equiv)

• PdCl₂(PPh₃)₂ (2 mol%)

• CuI (4 mol%)

• Triethylamine (Et₃N) (3.0 equiv)

• Anhydrous, degassed THF

Procedure:

• To a dry Schlenk flask, add the bromo-benzoxazole, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill with argon three times.

• Add the anhydrous, degassed THF.

• Add the terminal alkyne and triethylamine via syringe.

• Stir the reaction at room temperature or heat to 50-60 °C if necessary.

• Monitor the reaction by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite, washing with diethyl ether.

• Concentrate the filtrate and purify the crude product by flash column chromatography.

References

• A Practical Protocol for the Hiyama Cross-Coupling Reaction Catalyzed by Palladium on Carbon. Organic Chemistry Portal. Available at: [Link].

• Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. KAUST Repository. Available at: [Link].

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link].

• Proposed mechanism of agglomeration of Pd into inactive Pd black for Pd²⁺ exchanged zeolite. ResearchGate. Available at: [Link].

• The Sonogashira coupling reactions of aryl halides with phenylacetylene. ResearchGate. Available at: [Link].

• An efficient protocol for the palladium-catalysed Suzuki–Miyaura cross-coupling. Green Chemistry (RSC Publishing). Available at: [Link].

• Removal of Palladium from Cross-Coupling Reactions Using Isocyanide Reagents. ResearchGate. Available at: [Link].

• Solvent effects in palladium catalysed cross-coupling reactions. Green Chemistry (RSC Publishing). Available at: [Link].

• Solvent effects in palladium catalysed cross-coupling reactions. Semantic Scholar. Available at: [Link].

• Effect of solvent on the cross-coupling reaction. ResearchGate. Available at: [Link].

• Reaction condition optimization for the Sonogashira coupling reaction of benzoyl chloride with phenylacetylene catalyzed by Pd-MD 3. ResearchGate. Available at: [Link].

• Suzuki–Miyaura Cross-Coupling for the Synthesis of Key Intermediates of Ketoprofen and Bifonazole Analogues. MDPI. Available at: [Link].

• Room-Temperature Palladium-Catalyzed Direct 2-Arylation of Benzoxazoles with Aryl and Heteroaryl Bromides. PMC - NIH. Available at: [Link].

• Table 3 Effect of various bases in the Buchwald coupling reaction. ResearchGate. Available at: [Link].

• Preparation of sec and tert amines by Buchwald-Hartwig Amination. organic-chemistry.org. Available at: [Link].

• Cross-coupling reaction. Wikipedia. Available at: [Link].

• General procedure for Sonogashira coupling reaction. International Journal of New Chemistry. Available at: [Link].

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link].

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• CROSS-COUPLING reactions - everything YOU need to know! (Full Introduction + overview). YouTube. Available at: [Link].

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Organic Syntheses. Available at: [Link].

• Reaction monitoring reveals poisoning mechanism of Pd 2 (dba) 3 and guides catalyst selection. ResearchGate. Available at: [Link].

• Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. Chemical Society Reviews (RSC Publishing). Available at: [Link].

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. PMC - NIH. Available at: [Link].

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. ACS Publications. Available at: [Link].

• Addressing the Challenges in Suzuki–Miyaura Cross-Couplings by Ligand Design. ResearchGate. Available at: [Link].

• Optimisation of the Sonogashira coupling between phenylacetylene and 1. ResearchGate. Available at: [Link].

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles. DSpace@MIT. Available at: [Link].

• INTRAMOLECULAR MIZOROKI-HECK REACTION IN THE SYNTHESIS OF HETEROCYCLES: STRATEGIES FOR THE GENERATION OF TERTIARY AND QUATERNARY. scielo.br. Available at: [Link].

• Phosphine Ligands Suzuki. Scribd. Available at: [Link].

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link].

• HECK COUPLING STYRENE WITH ARYL HALIDES CATALYZED BY PALLADIUM COMPLEXES IN BIPHASIC MEDIA. CORE. Available at: [Link].

• The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes. PMC - NIH. Available at: [Link].

• Functionalization of Framboidal Phenylboronic Acid-Containing Nanoparticles via Aqueous Suzuki–Miyaura Coupling Reactions. PMC - NIH. Available at: [Link].

• Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure. Semantic Scholar. Available at: [Link].

• Operationally Simple and Highly (E)-Styrenyl-Selective Heck Reactions of Electronically Non-Biased Olefins. PMC - NIH. Available at: [Link].

• Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib. Beilstein Journals. Available at: [Link].

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Technical Support Center: Preventing Debromination in Reactions with 6-Bromo-2-methylbenzo[d]oxazole

Welcome to the technical support center for chemists working with 6-Bromo-2-methylbenzo[d]oxazole. This guide is designed to provide researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and practical, field-proven protocols to mitigate the common side reaction of debromination. By understanding the underlying mechanisms and optimizing reaction conditions, you can significantly improve the yield and purity of your desired products.

Part 1: Frequently Asked Questions (FAQs)

What is debromination and why does it occur with 6-Bromo-2-methylbenzo[d]oxazole?

Debromination, also known as hydrodehalogenation, is an undesired side reaction where the bromine atom on the 6-Bromo-2-methylbenzo[d]oxazole molecule is replaced by a hydrogen atom, leading to the formation of 2-methylbenzo[d]oxazole.[1][2] This is a common issue in palladium-catalyzed cross-coupling reactions.[2][3] The general mechanism involves the oxidative addition of the aryl bromide to a Pd(0) complex, followed by a competing pathway that leads to the formation of an Ar-H bond instead of the desired C-C or C-N bond.[2]

Which reaction conditions are known to promote debromination?

Several factors can contribute to an increased incidence of debromination:

• High Temperatures: Elevated reaction temperatures can accelerate the rate of debromination.[4][5]

• Strong Bases: The choice and strength of the base can play a significant role.[6]

• Solvent Choice: Certain solvents, particularly those that can act as hydrogen donors, may facilitate this side reaction.[2]

• Catalyst Activity: Highly active palladium catalysts can sometimes favor the debromination pathway.[1]

• Presence of Hydride Sources: Impurities or reagents that can act as hydride donors in the reaction mixture can lead to debromination.

How can I detect if debromination has occurred in my reaction?

The most common methods for detecting the formation of the debrominated byproduct, 2-methylbenzo[d]oxazole, include:

• Thin Layer Chromatography (TLC): The debrominated product will have a different Rf value compared to the starting material and the desired product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique can separate the components of the reaction mixture and provide the mass of each, allowing for the identification of 2-methylbenzo[d]oxazole.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR can be used to identify the characteristic signals of the debrominated product and quantify its presence relative to the desired product.

Is the C-Br bond in 6-Bromo-2-methylbenzo[d]oxazole particularly labile?

The carbon-bromine bond in aryl bromides is generally reactive towards oxidative addition with palladium catalysts, which is a key step in many cross-coupling reactions.[3] While not excessively labile, the electronic nature of the benzoxazole ring system can influence the reactivity of the C-Br bond. The propensity for debromination is often a complex interplay of the substrate's electronic properties and the specific reaction conditions employed.[7]

Part 2: Troubleshooting Guides for Common Reactions

Troubleshooting Suzuki-Miyaura Coupling

Symptom: Significant formation of 2-methylbenzo[d]oxazole (dehalogenated product) alongside the desired coupled product.

Potential Cause	Proposed Solution & Scientific Rationale
High Reaction Temperature	Lower the reaction temperature. While this may slow down the reaction rate, it can disproportionately disfavor the debromination pathway.[6] Start at a lower temperature (e.g., 80 °C) and monitor the reaction progress.
Inappropriate Base	Switch to a milder base. Strong bases can sometimes promote side reactions. Consider using K₂CO₃ or Cs₂CO₃ instead of stronger bases like t-BuONa.[8][9]
Solvent Effects	Change the solvent system. Protic solvents like alcohols can sometimes act as hydrogen donors.[2] Consider using aprotic solvents like dioxane, toluene, or a mixture of an aprotic solvent with a minimal amount of water.[10]
Catalyst System	Optimize the palladium catalyst and ligand. Bulky, electron-rich phosphine ligands can sometimes suppress debromination by promoting the desired reductive elimination step.[5] Consider screening different ligands.
Protodeboronation of Boronic Acid	Use a more stable boronic ester (e.g., a pinacol ester) instead of the boronic acid. This can reduce side reactions related to the instability of the boronic acid.[5][11]

Troubleshooting Heck and Sonogashira Couplings

Symptom: Low yield of the desired product and evidence of debromination.

In addition to the general troubleshooting steps for Suzuki coupling, consider the following for Heck and Sonogashira reactions:

• Heck Coupling: The choice of base and additives is crucial. For instance, using a phosphine-free catalyst system or specific ligands can sometimes mitigate debromination.[12][13] The reaction is often sensitive to the electronic nature of the alkene coupling partner.[14]

• Sonogashira Coupling: Debromination can be a significant side reaction, sometimes competing with the desired C-C bond formation.[4] Oxygen can be detrimental, leading to homocoupling of the alkyne (Glaser coupling) and potentially contributing to catalyst degradation pathways that may lead to debromination.[15][16] Ensure the reaction is thoroughly degassed and run under an inert atmosphere. The copper co-catalyst can also play a role in side reactions.[17]

Troubleshooting Lithiation and Grignard Formation

Symptom: Immediate loss of the bromo substituent upon addition of organolithium reagents.

Direct lithiation of aryl bromides using strong bases like n-BuLi or t-BuLi typically proceeds via lithium-halogen exchange, which is often very fast, even at low temperatures.[18][19] If debromination (quenching of the lithiated species by a proton source) is observed, it is likely due to:

• Presence of Protic Impurities: Ensure all glassware is rigorously dried and all solvents and reagents are anhydrous.

• Reaction Temperature: Maintain a very low temperature (typically -78 °C) throughout the lithiation and subsequent quenching with an electrophile.[18]

• Directed Ortho-Metalation as an Alternative: If lithium-halogen exchange proves problematic, consider using a directing group and a lithium amide base like LDA to achieve deprotonation at a position ortho to the directing group, which may be a more controlled process.[19][20]

Part 3: Recommended Protocols and Methodologies

Protocol 1: Optimized Suzuki-Miyaura Coupling to Minimize Debromination

This protocol provides a starting point for the Suzuki-Miyaura coupling of 6-Bromo-2-methylbenzo[d]oxazole with an arylboronic acid, optimized to reduce the risk of debromination.

Materials:

• 6-Bromo-2-methylbenzo[d]oxazole (1.0 eq)

• Arylboronic acid (1.5 eq)

• Pd(OAc)₂ (2 mol%)

• SPhos (4 mol%)

• K₃PO₄ (2.0 eq)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

Procedure:

• To a dry round-bottom flask, add 6-Bromo-2-methylbenzo[d]oxazole, the arylboronic acid, and K₃PO₄.

• In a separate vial, prepare the catalyst system by dissolving Pd(OAc)₂ and SPhos in a small amount of 1,4-dioxane.

• Add the catalyst solution to the reaction flask.

• Add the remaining 1,4-dioxane and degassed water (typically a 4:1 to 10:1 ratio of dioxane to water).

• Degas the reaction mixture by bubbling with argon or nitrogen for 15-20 minutes.

• Heat the reaction mixture to 80-90 °C under an inert atmosphere and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Caption: Optimized Suzuki-Miyaura coupling workflow.

Protocol 2: Palladium-Catalyzed Borylation of 6-Bromo-2-methylbenzo[d]oxazole

This reaction can be a useful alternative to direct coupling, as the resulting boronic ester can be used in subsequent Suzuki-Miyaura reactions under milder conditions.

Materials:

• 6-Bromo-2-methylbenzo[d]oxazole (1.0 eq)

• Bis(pinacolato)diboron (B₂pin₂) (1.2 eq)

• Pd(dppf)Cl₂ (3 mol%)

• Potassium acetate (KOAc) (3.0 eq)

• 1,4-Dioxane (anhydrous)

Procedure:

• To a dry round-bottom flask, add 6-Bromo-2-methylbenzo[d]oxazole, B₂pin₂, Pd(dppf)Cl₂, and KOAc.

• Add anhydrous 1,4-dioxane.

• Degas the reaction mixture by bubbling with argon or nitrogen for 15-20 minutes.

• Heat the reaction mixture to 80-100 °C under an inert atmosphere and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and filter through a pad of celite, washing with an organic solvent.

• Concentrate the filtrate under reduced pressure.

• The crude product can often be used directly in the next step or purified by column chromatography.

Caption: Palladium-catalyzed borylation reaction.

Part 4: Understanding the Mechanism

The debromination side reaction in palladium-catalyzed cross-couplings is often attributed to a hydrodehalogenation process. While several mechanisms have been proposed, a common pathway involves the formation of a palladium-hydride species.[21] This can occur through various routes, including the β-hydride elimination from certain ligands or solvents, or the reaction of the palladium catalyst with a hydride source in the reaction mixture. This palladium-hydride can then participate in a catalytic cycle that results in the replacement of the bromine atom with hydrogen.

Caption: Competing pathways in Suzuki coupling.

By carefully selecting reaction parameters such as temperature, base, solvent, and catalyst system, it is possible to favor the desired cross-coupling pathway over the competing debromination reaction.

References

• Johnson Matthey. Cross-Coupling Reactions Guide. Available at: [Link]

• Ahmadi, Z., & McIndoe, J. S. (2013). A mechanistic investigation of hydrodehalogenation using ESI-MS. Chemical Communications, 49(99), 11650-11652. Available at: [Link]

• Kozłowski, M., et al. (2016). The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry, 81(24), 12345-12359. Available at: [Link]

• Li, Y., et al. (2023). Simultaneous Dehalogenation and Hydrogenation in Sonogashira Coupling. Precision Chemistry, 1(10), 633-640. Available at: [Link]

• Surry, D. S., & Buchwald, S. L. (2011). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Angewandte Chemie International Edition, 50(28), 6410-6433. Available at: [Link]

• Navarro, O., et al. (2004). Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)-Pd(allyl)Cl Complexes. The Journal of Organic Chemistry, 69(9), 3173-3180. Available at: [Link]

• Li, J., et al. (2020). Optimization of the reaction conditions for Suzuki-Miyaura coupling of bromobenzene with phenylboronic acid catalyzed by Pd-NHC@Eu-BCI. ResearchGate. Available at: [Link]

• Shaygan, M., et al. (2018). Lithiation of 2-bromo-4-(1,3-dioxolan-2-yl)-1,3-thiazole with lithium diisopropylamide (LDA) and t-butyllithium (t-BuLi). Current Chemistry Letters, 7(4), 155-162. Available at: [Link]

• Reddit. (2024). Sonogashira coupling giving me multiple spots on TLC. Any suggestions? Available at: [Link]

• Zhang, T., et al. (2021). Pd-Catalyzed reductive heck reaction of olefins with aryl bromides for Csp2–Csp3 bond formation. Chemical Communications, 57(75), 9572-9575. Available at: [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

• Organic Chemistry Portal. Heck Reaction. Available at: [Link]

• Wikipedia. Heck reaction. Available at: [Link]

• The Sonogashira Coupling. Available at: [Link]

• MDPI. Palladium-Catalyzed Reactions. Available at: [Link]

• Gribble, G. W. (2000). Directed lithiation of simple aromatics and heterocycles for synthesis of substituted derivatives. ResearchGate. Available at: [Link]

• Düfert, M. A., et al. (2018). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles. DSpace@MIT. Available at: [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available at: [Link]

• Reddit. (2024). How to approach choosing reaction conditions for Suzuki? Available at: [Link]

• Feng, Y., et al. (2013). Theoretical Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions. PMC. Available at: [Link]

• Littke, A. F., & Fu, G. C. (2001). A Versatile Catalyst for Heck Reactions of Aryl Chlorides and Aryl Bromides under Mild Conditions. Journal of the American Chemical Society, 123(29), 6989-7000. Available at: [Link]

• Ndlovu, S. P., et al. (2018). Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. MDPI. Available at: [Link]

• Wikipedia. Suzuki reaction. Available at: [Link]

• ResearchGate. (2014). How can I solve my problem with Suzuki coupling? Available at: [Link]

• Chemistry LibreTexts. (2020). 17.2: Palladium catalyzed couplings. Available at: [Link]

• Al-dujaili, A. H., et al. (2020). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. MDPI. Available at: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available at: [Link]

• PubMed. (2006). Palladium-catalyzed cross-coupling reactions for the synthesis of 6, 8-disubstituted 1,7-naphthyridines: a novel class of potent and selective phosphodiesterase type 4D inhibitors. Available at: [Link]

• Google Patents. (1995). Process for the debromination of 2-substituted-5-bromo-6-methoxynaphthalenes.

• Reddit. (2023). Help needed with unreproducible Suzuki coupling. Available at: [Link]

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Technical Support Center: Catalyst Selection for Efficient Coupling of 6-Bromo-2-methylbenzo[d]oxazole

Welcome to the technical support center dedicated to the palladium-catalyzed cross-coupling of 6-bromo-2-methylbenzo[d]oxazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical solutions for this specific transformation. The benzoxazole moiety, while a valuable pharmacophore, introduces unique challenges in cross-coupling reactions, primarily due to the potential for the heterocyclic nitrogen to coordinate with and inhibit the palladium catalyst.[1][2] This guide will help you navigate these challenges by providing expert advice on catalyst selection, reaction optimization, and troubleshooting.

Frequently Asked Questions (FAQs) & Catalyst Selection Guide

Q1: Why is my cross-coupling reaction with 6-Bromo-2-methylbenzo[d]oxazole failing or giving low yields?

A1: Low yields or reaction failure with this substrate often stem from a few core issues:

• Catalyst Inhibition/Poisoning: The nitrogen atom in the benzoxazole ring can act as a ligand, coordinating to the palladium center and slowing down or halting the catalytic cycle.[1][2] This is a common problem with nitrogen-rich heterocycles.[3]

• Slow Oxidative Addition: While the C-Br bond is generally reactive, the electronic properties of the benzoxazole ring can influence the rate of oxidative addition, which is often the rate-determining step in the catalytic cycle.[4][5]

• Catalyst Decomposition: The formation of palladium black (a visible black precipitate) indicates that the active Pd(0) catalyst is aggregating and falling out of the catalytic cycle.[6][7] This can be caused by impurities, incorrect temperatures, or an unstable catalyst system.

• Side Reactions: Unwanted side reactions such as protodeboronation (in Suzuki coupling) or dehalogenation can consume your starting materials and reduce the yield of the desired product.[5][8][9]

The key to success lies in selecting a catalyst system—specifically the ligand—that is designed to overcome these challenges.

Q2: Which type of coupling reaction is best, and what is the recommended starting catalyst system?

A2: The "best" reaction depends on the bond you intend to form (C-C, C-N, etc.). Suzuki-Miyaura, Heck, and Buchwald-Hartwig amination are all powerful reactions for functionalizing 6-Bromo-2-methylbenzo[d]oxazole. Below is a guide to selecting an initial catalyst system for each.

For C-C Bond Formation (Suzuki-Miyaura Coupling): This is the most common method for creating aryl-aryl or aryl-heteroaryl bonds.[10][11] For a challenging substrate like a benzoxazole, standard catalysts like Pd(PPh₃)₄ may be ineffective.[5] You need a system that promotes a fast rate of oxidative addition and reductive elimination to outcompete catalyst inhibition.

• Recommended System: Use a palladium(II) precatalyst with a bulky, electron-rich biaryl phosphine ligand. The Buchwald ligands are the industry standard for this purpose.[5]

  • Palladium Source: Pd(OAc)₂ or a Buchwald G2/G3 precatalyst. Precatalysts are often preferred as they form the active Pd(0) species cleanly and efficiently.[7]

  • Ligand: SPhos or XPhos . These ligands are particularly effective for coupling electron-rich and heterocyclic halides.[5] Their bulkiness helps to promote the desired catalytic steps.

  • Base: A moderately strong inorganic base is crucial for activating the boronic acid in the transmetalation step.[12] K₃PO₄ or K₂CO₃ are excellent starting points.[5][13] Cs₂CO₃ can be effective for very difficult couplings.[5][12]

  • Solvent: A polar aprotic or ethereal solvent, often with water, is standard.[5] A 4:1 to 10:1 mixture of 1,4-Dioxane/H₂O or Toluene/H₂O is recommended.[3][11]

For C-C Bond Formation (Mizoroki-Heck Coupling): The Heck reaction is ideal for forming a C-C bond between the benzoxazole and an alkene.[14]

• Recommended System:

  • Palladium Source: Pd(OAc)₂ is a common and effective choice.[15]

  • Ligand: A phosphine ligand is often required. DPPE (1,2-Bis(diphenylphosphino)ethane) is a good starting point.[15] For more challenging substrates, a bulky ligand like P(tBu)₃ may be necessary.[16]

  • Base: An organic amine base like Triethylamine (Et₃N) or an inorganic base like K₂CO₃ is typically used to regenerate the Pd(0) catalyst at the end of the cycle.[15][17]

  • Solvent: Polar aprotic solvents such as DMF or NMP are common.[10][15]

For C-N Bond Formation (Buchwald-Hartwig Amination): This is the premier method for coupling amines with aryl halides.[18] Oxazoles are known to be challenging substrates for this reaction, making robust catalyst selection critical.[1][19]

• Recommended System:

  • Palladium Source: A precatalyst is highly recommended to ensure reliable formation of the active catalyst.[20] The XPhos Pd G3 or tBuXPhos Palladacycle are excellent choices.[21]

  • Ligand: The ligand is already part of the precatalyst. For particularly stubborn couplings involving coordinating heterocycles, specialized N-heterocyclic carbene (NHC) ligands have shown great promise.[1][2][19]

  • Base: A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOtBu) or Lithium bis(trimethylsilyl)amide (LiHMDS) are standard choices.[22][23]

  • Solvent: Anhydrous ethereal or aromatic solvents are used. Toluene or 1,4-Dioxane are common.[20][24]

Catalyst System Summary Table

Coupling Reaction	Palladium Source	Recommended Ligand(s)	Recommended Base(s)	Recommended Solvent(s)	Typical Pd Loading
Suzuki-Miyaura	Pd(OAc)₂, XPhos Pd G3	SPhos, XPhos	K₃PO₄, K₂CO₃, Cs₂CO₃	1,4-Dioxane/H₂O, Toluene/H₂O	1-3 mol%
Mizoroki-Heck	Pd(OAc)₂	DPPE, P(tBu)₃	Et₃N, K₂CO₃	DMF, NMP	2-5 mol%
Buchwald-Hartwig	XPhos Pd G3, tBuXPhos Palladacycle	XPhos, tBuXPhos, BIAN-NHCs	NaOtBu, LiHMDS, K₃PO₄	Toluene, 1,4-Dioxane	1-3 mol%

Troubleshooting Guide

Issue 1: Low or No Conversion of Starting Material

• Observation: TLC or LC-MS analysis shows primarily unreacted 6-Bromo-2-methylbenzo[d]oxazole.

• Question: What is the most likely cause?

  • Answer: The most probable cause is an inactive or inhibited catalyst system. This is likely due to either a failed pre-activation of a Pd(II) source to the active Pd(0) state or inhibition of the active catalyst by the benzoxazole nitrogen.[1][2] The oxidative addition step may also be too slow.[5]

• Recommended Solutions:

  • Switch to a Precatalyst: If you are using a simple Pd(II) source like Pd(OAc)₂, switch to a well-defined palladacycle precatalyst (e.g., a Buchwald G2, G3, or G4 type).[7] This ensures more reliable generation of the active Pd(0) catalyst.

  • Increase Ligand Bulk/Electron-Donation: If using a ligand like PPh₃, switch to a bulkier, more electron-rich ligand such as SPhos, XPhos, or tBu₃P. These ligands accelerate the oxidative addition and reductive elimination steps, which helps the desired catalytic cycle outcompete catalyst inhibition.[5][25]

  • Check Reagent and Solvent Quality: Ensure all reagents are pure and solvents are anhydrous and properly degassed. Oxygen can deactivate the Pd(0) catalyst.[5][6] Use fresh, high-purity starting materials.

  • Increase Temperature: If the reaction is sluggish, cautiously increasing the temperature in 10-20 °C increments can increase the rate of oxidative addition. However, be aware that excessively high temperatures can lead to catalyst decomposition.[5][6]

Issue 2: Significant Formation of Side Products

• Observation: The reaction mixture contains the desired product, but also significant amounts of homocoupled boronic acid (biaryl byproduct), dehalogenated starting material (2-methylbenzo[d]oxazole), or a black precipitate.

• Question: How can I minimize these side reactions?

  • Answer: These side products point to specific problems in the reaction setup or catalytic cycle.

• Recommended Solutions:

  • To Minimize Homocoupling (Suzuki): This side reaction is often caused by the presence of oxygen.[8]

    • Action: Ensure your reaction setup is scrupulously anaerobic. Degas your solvent thoroughly (e.g., by sparging with argon for 20-30 minutes or by three freeze-pump-thaw cycles). Maintain a positive pressure of an inert gas (Argon or Nitrogen) throughout the reaction.[5][8]

  • To Minimize Protodeboronation (Suzuki): This occurs when the boronic acid reacts with water or other protic sources to revert to the corresponding arene.[5]

    • Action: While a small amount of water is often beneficial, excess water can be detrimental.[5] Ensure your organic solvent is anhydrous if using a mixed-solvent system. Consider switching to a weaker base like K₂CO₃ or CsF, as strong bases can accelerate this side reaction.[5] Alternatively, use a more stable boronic ester (e.g., a pinacol ester) instead of the boronic acid.[8]

  • To Minimize Dehalogenation: This occurs when the aryl halide is reduced instead of undergoing cross-coupling.

    • Action: This can be promoted by certain solvents or bases.[8][9] Try changing the solvent system or using a different, non-coordinating base.

  • To Prevent Catalyst Decomposition (Black Precipitate): The formation of palladium black indicates catalyst aggregation.[6]

    • Action: This is a sign of an unstable catalyst. Using a more robust ligand (like the biaryl phosphines mentioned above) can stabilize the palladium nanoparticles and prevent aggregation.[7] Also, ensure the reaction temperature is not too high.[6]

Visualizations & Protocols

Diagram: Suzuki-Miyaura Catalytic Cycle

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Diagram: Troubleshooting Workflow for Low Yield

Caption: Decision workflow for troubleshooting low-yielding coupling reactions.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of 6-Bromo-2-methylbenzo[d]oxazole with a generic arylboronic acid.

Materials:

• 6-Bromo-2-methylbenzo[d]oxazole (1.0 equiv)

• Arylboronic acid (1.2 - 1.5 equiv)

• XPhos Pd G3 precatalyst (2 mol%)

• Potassium Phosphate (K₃PO₄), finely ground (2.0 equiv)

• 1,4-Dioxane, anhydrous

• Water, degassed

• Standard Schlenk line or glovebox equipment for inert atmosphere techniques

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add 6-Bromo-2-methylbenzo[d]oxazole, the arylboronic acid, and finely ground K₃PO₄.[5]

• Catalyst Addition: In a glovebox or under a positive flow of inert gas, add the XPhos Pd G3 precatalyst to the flask.

• Inert Atmosphere: Seal the flask with a septum. Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times to ensure all oxygen is removed.[5]

• Solvent Addition: Add anhydrous 1,4-dioxane and degassed water (e.g., a 5:1 ratio) via syringe. The final concentration should be approximately 0.1-0.2 M with respect to the aryl bromide.

• Reaction Execution: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring.[5]

• Monitoring: Monitor the reaction progress by TLC or LC-MS. A typical reaction time is 4-24 hours.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water. Separate the organic layer, and wash it sequentially with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by silica gel column chromatography to yield the desired coupled product.

References

• Technical Support Center: Optimizing DPPE-Catalyzed Heck Reactions. Benchchem.
• Optimizing Heck Coupling Reactions with (NH4)2PdCl6: A Technical Support Guide. Benchchem.
• Suzuki-Miyaura - ACS GCI Pharmaceutical Roundtable Reagent Guides. Wordpress.
• Suzuki-Miyaura Coupling. Chemistry LibreTexts.
• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
• A Comparative Guide to Base Selection in Suzuki Cross-Coupling Reactions. Benchchem.
• Troubleshooting failed Suzuki coupling with electron-rich aryl halides. Benchchem.

• Overcoming Halide Inhibition of Suzuki–Miyaura Couplings with Biaryl Monophosphine-Based Catalysts. ACS Publications. Available from: [Link]

• Suzuki reaction. Wikipedia. Available from: [Link]

• Technical Support Center: Optimizing Suzuki Coupling of Aryl Halides. Benchchem.

• Help troubleshooting a Buchwald-Hartwig amination? Reddit. Available from: [Link]

• Screening of different bases for Suzuki coupling. ResearchGate. Available from: [Link]

• Diagnosing issues with a failed Suzuki coupling? Reddit. Available from: [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available from: [Link]

• Troubleshooting a difficult Heck reaction. Reddit. Available from: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available from: [Link]

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. RSC Publishing. Available from: [Link]

• Buchwald-Hartwig Amination of Coordinating Heterocycles Enabled by Large-but-Flexible Pd-BIAN-NHC Catalysts. Research With Rutgers. Available from: [Link]

• Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites. RSC Publishing. Available from: [Link]

• Ligand effects in palladium‐catalyzed Suzuki and Heck coupling reactions. Scite.ai. Available from: [Link]

• Specific Solvent Issues with Buchwald-Hartwig Amination. Wordpress. Available from: [Link]

• How to approach choosing reaction conditions for Suzuki? Reddit. Available from: [Link]

• Buchwald‐Hartwig Amination of Coordinating Heterocycles Enabled by Large‐but‐Flexible Pd‐BIAN‐NHC Catalysts. ResearchGate. Available from: [Link]

• Addressing Challenges in Palladium-Catalyzed Cross-Coupling Reactions Through Ligand Design. ResearchGate. Available from: [Link]

• Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. IntechOpen. Available from: [Link]

• Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. MDPI. Available from: [Link]

• Application Notes and Protocols for Suzuki Cross-Coupling Reactions Using 2-Bromomethyl-4,5-diphenyl-oxazole. Benchchem.

• Heck Reaction. Chemistry LibreTexts. Available from: [Link]

• Ligand‐Promoted Catalyzed Reactions. ResearchGate. Available from: [Link]

• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. ACS Publications. Available from: [Link]

• A Comparative Analysis of Catalysts for the Suzuki Coupling of 2-Amino-5-bromo-4-methylpyridine. Benchchem.

• Understanding and Controlling the Mizoroki–Heck Reaction of Cyclic Enones. ACS Publications. Available from: [Link]

• Buchwald-Hartwig Amination of Coordinating Heterocycles Enabled by Large-but-Flexible Pd-BIAN-NHC Catalysts. PubMed - NIH. Available from: [Link]

• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. MDPI. Available from: [Link]

• Application Notes and Protocols: Suzuki Coupling Reactions with 2-bromo-6-methyl-1H. Benchchem.

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Publishing. Available from: [Link]

• Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online. Available from: [Link]

• Palladium-Catalyzed Cross-Coupling in Aqueous Media: Recent Progress and Current Applications. ResearchGate. Available from: [Link]

• A Comparative Guide to Catalysts for the Suzuki-Miyaura Coupling of 4-Amino-3-bromobenzoic Acid. Benchchem.

• Palladium-catalyzed coupling of benzoxazole with meta-and. ResearchGate. Available from: [Link]

• Recent Applications of Pd-Catalyzed Suzuki-Miyaura and Buchwald-Hartwig Couplings in Pharmaceutical Process Chemistry. Preprints.org. Available from: [Link]

• Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. PubMed Central. Available from: [Link]

• The Heck, Suzuki, and Olefin Metathesis Reactions. Master Organic Chemistry. Available from: [Link]

• Pd-Catalyzed Intermolecular Dehydrogenative Heck Reactions of Five-Membered Heteroarenes. MDPI. Available from: [Link]

• Development of a Micellar-Promoted Heck Reaction for the Synthesis of DNA-Encoded Libraries. NIH. Available from: [Link]

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• 25. Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimizing the Functionalization of 6-Bromo-2-methylbenzo[d]oxazole

Welcome to the technical support center for the functionalization of 6-bromo-2-methylbenzo[d]oxazole. This guide is designed for researchers, chemists, and drug development professionals who are leveraging this important heterocyclic building block. 6-Bromo-2-methylbenzo[d]oxazole is a key intermediate in the synthesis of pharmaceuticals and functional materials, making the efficient and high-yield functionalization of its C6-bromo position a critical step.

This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to help you overcome common challenges and improve the reaction rate and overall success of your coupling reactions.

Section 1: Understanding the Landscape of Cross-Coupling Reactions

The functionalization of 6-bromo-2-methylbenzo[d]oxazole typically relies on palladium-catalyzed cross-coupling reactions. These powerful transformations allow for the formation of new carbon-carbon (C-C) and carbon-heteroatom (C-N, C-O, C-S) bonds. The most common methods employed are the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.[1]

The general mechanism for these reactions involves a catalytic cycle with three key steps: oxidative addition, transmetalation (for C-C couplings) or amine/alkyne coordination, and reductive elimination.[2][3] The efficiency of each step is highly dependent on the choice of catalyst, ligand, base, and solvent.

Section 2: Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: My Suzuki-Miyaura coupling reaction is sluggish or has stalled completely. What are the most likely causes?

A1: A stalled Suzuki coupling is a common issue that can almost always be traced back to one of four key areas: the catalyst system, the base, the solvent, or the reactants themselves.

• Catalyst & Ligand: The active catalyst is a Pd(0) species.[4] If you are using a Pd(II) precatalyst (like Pd(OAc)₂ or PdCl₂(PPh₃)₂), it must be reduced in situ to Pd(0) to enter the catalytic cycle. Insufficient reduction can halt the reaction. Furthermore, the ligand is crucial for stabilizing the Pd(0) center and facilitating both the oxidative addition and reductive elimination steps.[5][6] Bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbenes (NHCs) are often required for challenging substrates like aryl bromides to promote the reaction.[6][7] If your reaction is slow, consider switching to a more electron-rich and sterically hindered ligand.

• Base Selection: The base plays a critical role in the transmetalation step, activating the organoboron species.[8] For many Suzuki couplings, inorganic bases like K₃PO₄, Cs₂CO₃, or K₂CO₃ are used. The choice of base can be solvent-dependent. For instance, a strong base like NaOtBu is often effective but may be incompatible with sensitive functional groups on your coupling partner.[9] If your reaction is not proceeding, ensure your base is sufficiently strong, soluble in the reaction medium, and thoroughly mixed.

• Solvent & Water Content: Solvents like dioxane, THF, and toluene are common.[7] Often, the addition of water is necessary to dissolve the inorganic base and facilitate the key transmetalation step, which may proceed via a μ-bridging hydroxy group between the palladium and boron atoms.[7] Anhydrous conditions can sometimes stall the reaction. Ensure your solvent is properly degassed to prevent oxidation of the Pd(0) catalyst.

• Reactant Quality: Boronic acids can degrade over time, especially through protodeboronation.[7] Ensure your boronic acid is pure and that your 6-bromo-2-methylbenzo[d]oxazole starting material is free of impurities that could act as catalyst poisons.

Q2: I am observing significant debromination of my starting material. How can I minimize this side reaction?

A2: Debromination, resulting in the formation of 2-methylbenzo[d]oxazole, is a common side reaction. It typically occurs after the oxidative addition step. The resulting Ar-Pd(II)-Br intermediate can undergo a competing reaction where it abstracts a hydride, followed by reductive elimination to give the dehalogenated product.[7][10]

To minimize this:

• Use Bulky Ligands: Sterically hindered ligands, such as the Buchwald biarylphosphine ligands (e.g., XPhos, SPhos), can shield the palladium center and favor the desired reductive elimination over side reactions.[11]

• Control Temperature: Lowering the reaction temperature can sometimes reduce the rate of debromination relative to the productive coupling.

• Ensure Anhydrous Conditions (When Appropriate): While some water is often needed for Suzuki couplings, excess water or other protic sources can promote debromination. Use dry solvents and reagents, especially for other coupling types like Buchwald-Hartwig aminations.

• Properly Degas: Oxygen can interfere with the catalytic cycle and lead to catalyst decomposition, which can contribute to side reactions. Degas your solvent and reaction mixture thoroughly with an inert gas like argon or nitrogen.

Q3: How do I choose the right ligand for my specific transformation (e.g., Suzuki vs. Buchwald-Hartwig)?

A3: Ligand choice is critical and depends heavily on the specific coupling reaction. There is no "one-size-fits-all" solution, but general guidelines exist.

• For Suzuki-Miyaura Coupling: The goal is to facilitate both oxidative addition and transmetalation. Bulky, electron-rich monodentate phosphine ligands like SPhos, XPhos, and RuPhos are excellent choices for coupling aryl bromides.[6] They accelerate the oxidative addition and the final reductive elimination step.

• For Buchwald-Hartwig Amination: This reaction involves coupling an amine with the aryl bromide. The choice of ligand often depends on the nature of the amine. For primary amines, bidentate ligands like BINAP or DPPF were early successes.[10] For more challenging couplings, including with secondary amines or ammonia equivalents, bulky monodentate ligands like those developed by the Buchwald group are often superior.[12]

• For Sonogashira Coupling: This reaction couples a terminal alkyne. While the classic conditions use a palladium catalyst with a copper(I) co-catalyst, modern methods often use bulky phosphine ligands in copper-free conditions to avoid the formation of undesired alkyne homocoupling (Glaser coupling) byproducts.[13][14]

The following table provides a starting point for ligand selection:

Reaction Type	Recommended Ligand Class	Specific Examples	Key Considerations
Suzuki-Miyaura	Bulky, Electron-Rich Monodentate Phosphines	SPhos, XPhos, RuPhos	Excellent for aryl bromides. Promotes fast oxidative addition and reductive elimination.[6]
Buchwald-Hartwig	Bulky Monodentate or Bidentate Phosphines	XPhos, BrettPhos (for amides), BINAP, DPPF	Ligand choice depends on the amine nucleophile (primary, secondary, amide).[9][15]
Sonogashira	Phosphines, N-Heterocyclic Carbenes (NHCs)	P(t-Bu)₃, XPhos, IPr	Often used in copper-free systems to prevent alkyne homocoupling.[13][16]

Q4: My reaction yield is low despite complete consumption of starting material. What are the likely culprits?

A4: Low isolated yield with full conversion points towards product degradation or the formation of side products.

• Product Instability: The benzoxazole core can be sensitive to harsh conditions. Prolonged heating or the use of a very strong base could potentially degrade your desired product. Try reducing the reaction time or temperature.

• Homocoupling: In Suzuki reactions, the boronic acid can couple with itself (homocoupling) to form a biaryl byproduct.[7] This is often promoted by the presence of oxygen or Pd(II) species. Thorough degassing and using a pre-catalyst that efficiently generates Pd(0) can mitigate this.

• Protodeboronation: The boronic acid coupling partner can be cleaved by water or base before it has a chance to participate in the catalytic cycle.[7] Using a slight excess of the boronic acid (1.1-1.5 equivalents) can help compensate for this loss.

Section 3: Visualizing the Workflow and Mechanism

Understanding the process flow is key to effective troubleshooting. The following diagrams illustrate a general troubleshooting workflow and the fundamental catalytic cycle for a Suzuki-Miyaura coupling.

Caption: A decision-tree for troubleshooting common cross-coupling issues.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Section 4: Optimized Experimental Protocols

These protocols provide a robust starting point for your experiments. Always perform reactions in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol is optimized for coupling an arylboronic acid with 6-bromo-2-methylbenzo[d]oxazole.

• Reaction Setup: To a dry round-bottom flask or microwave vial equipped with a magnetic stir bar, add 6-bromo-2-methylbenzo[d]oxazole (1.0 equiv), the desired arylboronic acid (1.2–1.5 equiv), and potassium phosphate (K₃PO₄, 2.0–3.0 equiv).

• Catalyst Addition: Add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and the phosphine ligand (e.g., SPhos, 2-4 mol%).

• Solvent Addition: Add a degassed solvent system, typically a mixture of 1,4-dioxane and water (e.g., 4:1 or 10:1 v/v), to achieve a substrate concentration of approximately 0.1–0.2 M.

• Degassing: Seal the vessel and thoroughly degas the mixture by bubbling argon or nitrogen through the solution for 15-20 minutes.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80–110 °C) and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired coupled product.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

This protocol is for the coupling of a primary or secondary amine with 6-bromo-2-methylbenzo[d]oxazole.

• Reaction Setup: In an inert atmosphere glovebox, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the ligand (e.g., XPhos, 2-4 mol%), and the base (e.g., sodium tert-butoxide, NaOtBu, 1.2–1.5 equiv) to a dry reaction vessel.

• Reagent Addition: Remove the vessel from the glovebox. Add 6-bromo-2-methylbenzo[d]oxazole (1.0 equiv) and the amine (1.1–1.2 equiv) under a positive pressure of inert gas.

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene or dioxane) via syringe.

• Reaction: Seal the vessel and heat to the desired temperature (typically 80–110 °C). Monitor the reaction progress by TLC or LC-MS.

• Work-up: After completion, cool the reaction to room temperature. Quench carefully with saturated aqueous ammonium chloride. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over sodium sulfate, and concentrate.

• Purification: Purify the crude product by flash column chromatography.

References

• Suzuki, A. (1998). Recent advances in the cross-coupling reactions of organoboron derivatives with organic electrophiles, 1995-1998. Journal of Organometallic Chemistry. Available at: [Link]

• Hopkinson, M. N., et al. (2014). The Suzuki-Miyaura Coupling Reaction. Chemistry – A European Journal. Available at: [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available at: [Link]

• Wikipedia. (2024). Buchwald–Hartwig amination. Available at: [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). Highly efficient monoarylation of acetone and other methyl ketones. Journal of the American Chemical Society. Available at: [Link]

• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions. Available at: [Link]

• ACS Publications. (2024). Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. Organic Process Research & Development. Available at: [Link]

• Barbera, G., et al. (2025). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. Available at: [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Available at: [Link]

• University of Liverpool. (2017). Amination of Benzoxazoles by Visible-Light Photoredox Catalysis. Available at: [Link]

• Chemistry LibreTexts. (2020). Palladium catalyzed couplings. Available at: [Link]

• MDPI. (2018). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. Catalysts. Available at: [Link]

• Pearson. (2022). Buchwald-Hartwig Amination Reaction. Available at: [Link]

• IntechOpen. (2018). Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Available at: [Link]

• Wikipedia. (2024). Sonogashira coupling. Available at: [Link]

• YouTube. (2022). CROSS-COUPLING reactions - everything YOU need to know! Available at: [Link]

• ChemRxiv. (2021). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Available at: [Link]

• National Institutes of Health. (2016). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Angewandte Chemie. Available at: [Link]

• Royal Society of Chemistry. (2020). What can reaction databases teach us about Buchwald–Hartwig cross-couplings? Reaction Chemistry & Engineering. Available at: [Link]

• Royal Society of Chemistry. (2015). Recent mechanistic developments and next generation catalysts for the Sonogashira coupling reaction. RSC Advances. Available at: [Link]

• Organic Chemistry Portal. (2006). Modified Palladium-Catalyzed Sonogashira Cross-Coupling Reactions under Copper-, Amine-, and Solvent-Free Conditions. The Journal of Organic Chemistry. Available at: [Link]

• Wikipedia. (2024). Cross-coupling reaction. Available at: [Link]

• Royal Society of Chemistry. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances. Available at: [Link]

• National Institutes of Health. (2017). Ligand-free, palladacycle-facilitated Suzuki coupling of hindered 2-arylbenzothiazole derivatives yields potent and selective COX-2 inhibitors. European Journal of Medicinal Chemistry. Available at: [Link]

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Technical Support Center: HPLC-MS Purity Analysis of 6-Bromo-2-methylbenzo[d]oxazole

Welcome to the technical support center for the purity analysis of 6-Bromo-2-methylbenzo[d]oxazole. This guide is designed for researchers, analytical scientists, and drug development professionals who are working on the characterization and quality control of this compound. Given the specific nature of this analyte, this document provides a robust starting method for HPLC-MS analysis, followed by comprehensive FAQs and troubleshooting guides to address common challenges encountered during method development, validation, and routine use.

Part 1: Proposed Analytical Method

The structural characteristics of 6-Bromo-2-methylbenzo[d]oxazole—a heterocyclic, aromatic, and brominated compound—dictate the choice of analytical technique. Reverse-phase HPLC is ideal for retaining and separating this relatively non-polar molecule from potential polar impurities. Electrospray ionization (ESI) mass spectrometry is a suitable detection method, as the nitrogen atom in the oxazole ring is readily protonated.[1][2][3]

Analyte Information

• Compound: 6-Bromo-2-methylbenzo[d]oxazole

• Molecular Formula: C₈H₆BrNO

• Monoisotopic Mass: 210.96 g/mol

• Structure: A benzoxazole core, substituted with a methyl group at position 2 and a bromine atom at position 6.

Recommended HPLC-MS Starting Conditions

This protocol is a starting point and should be optimized for your specific instrumentation and sample matrix.

Parameter	Recommended Setting	Rationale & In-Depth Explanation
HPLC Column	C18, 2.1 x 100 mm, 1.8 µm	The C18 stationary phase provides strong hydrophobic retention for the aromatic core. A smaller particle size (1.8 µm) enhances peak efficiency and resolution, crucial for separating closely related impurities.
Mobile Phase A	0.1% Formic Acid in Water	Formic acid is a common mobile phase additive that aids in the protonation of the analyte in the ESI source, leading to a strong [M+H]⁺ signal.[1] It also helps to control the pH and improve peak shape by minimizing interactions with residual silanols on the column.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a preferred organic solvent due to its low viscosity and UV cutoff. The presence of formic acid ensures consistent pH across the gradient.
Gradient Elution	5% B to 95% B over 10 min	A gradient is necessary to elute the target compound with a good peak shape and to ensure that any potential late-eluting, non-polar impurities (e.g., dimers) are washed from the column.
Flow Rate	0.3 mL/min	This flow rate is appropriate for a 2.1 mm ID column and is compatible with standard ESI-MS interfaces.
Column Temperature	40 °C	Elevated temperature reduces mobile phase viscosity, lowers backpressure, and can improve peak shape and reproducibility.
Injection Volume	2 µL	A small injection volume minimizes the potential for peak distortion caused by the sample solvent and prevents column overloading.[4]
Sample Diluent	50:50 Acetonitrile:Water	Dissolving the sample in a solvent similar in strength to the initial mobile phase conditions is critical to prevent poor peak shape.[4]
MS Ionization Mode	Positive Electrospray (ESI+)	The nitrogen atom in the oxazole ring is a basic site that is readily protonated, making ESI+ the most sensitive ionization mode for this class of compounds.[2][3]
MS Detection	Full Scan (m/z 100-500) & SIM	A full scan is used for initial method development and impurity profiling. Selected Ion Monitoring (SIM) of the [M+H]⁺ ions for the analyte (m/z 211.9 and 213.9) can be used for enhanced sensitivity during routine purity analysis. The characteristic bromine isotope pattern (¹⁹Br/⁸¹Br) provides high confidence in peak identification.[5]

Experimental Workflow Visualization

The overall analytical process, from sample preparation to final data analysis, follows a logical sequence to ensure data integrity and reproducibility.

Caption: HPLC-MS workflow for purity analysis.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why was a C18 column chosen over other stationary phases? A C18 column is the gold standard for reverse-phase chromatography due to its strong hydrophobic retention capabilities. 6-Bromo-2-methylbenzo[d]oxazole is a moderately non-polar, aromatic compound, making it an ideal candidate for retention on a C18 phase. This allows for the use of a high percentage of water at the beginning of the gradient to retain the analyte and separate it from very polar impurities, while the subsequent increase in organic solvent effectively elutes the main compound.

Q2: What is the significance of the bromine isotope pattern in the mass spectrum? Bromine has two naturally occurring isotopes, ⁷⁹Br and ⁸¹Br, in an almost 1:1 ratio of abundance.[5] This results in a characteristic pattern in the mass spectrum for any bromine-containing ion. For the protonated molecule [M+H]⁺, you will see two peaks of nearly equal intensity separated by 2 Da (e.g., m/z 211.9 for C₈H₆⁷⁹BrNO + H⁺ and m/z 213.9 for C₈H₆⁸¹BrNO + H⁺). This isotopic signature is a highly reliable tool for confirming the identity of the main peak and any bromine-containing impurities.[5]

Q3: What are the potential process-related impurities I should look for? The synthesis of 2-methylbenzoxazoles often involves the reaction of a 2-aminophenol derivative with an acetylating agent.[6][7] Potential impurities could include:

• Unreacted Starting Materials: e.g., 4-Bromo-2-aminophenol.

• Diacylated Byproducts: Formed if both the amino and hydroxyl groups of the starting material react.[6]

• Isomers: Positional isomers if the starting materials are not pure.

• Degradation Products: The benzoxazole ring can be susceptible to hydrolysis under harsh acidic or basic conditions.

Q4: When should I consider using an alternative ionization technique like APCI? Atmospheric Pressure Chemical Ionization (APCI) is generally better for less polar compounds that are difficult to ionize by ESI. While ESI is expected to work well for this compound due to the basic nitrogen, APCI could be a viable alternative if you experience poor sensitivity or significant signal suppression from the matrix.

Q5: How do I validate this method according to ICH guidelines? Method validation is essential to ensure the procedure is suitable for its intended purpose.[8] According to ICH Q2(R1) guidelines, validation for a purity method should include:[9][10][11]

• Specificity: Demonstrate that the method can unequivocally assess the analyte in the presence of impurities, degradants, and placebo components. This is typically done by analyzing stressed samples (acid, base, peroxide, heat, light).

• Linearity: Assess the method's ability to obtain results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have suitable precision, accuracy, and linearity.

• Accuracy: The closeness of the test results to the true value, often assessed by spike/recovery experiments.

• Precision: The degree of scatter between a series of measurements, evaluated at repeatability (intra-day) and intermediate precision (inter-day, different analyst/instrument) levels.

• Limit of Quantitation (LOQ): The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy. This is critical for quantifying impurities.

• Robustness: The ability of the method to remain unaffected by small, deliberate variations in method parameters (e.g., pH, column temperature, flow rate).

Part 3: Troubleshooting Guide

This section addresses specific problems you may encounter during your analysis in a question-and-answer format.

Problem 1: Poor Peak Shape (Tailing or Fronting)

Q: My main peak for 6-Bromo-2-methylbenzo[d]oxazole is tailing significantly. What are the likely causes and how can I fix it?

A: Peak tailing is a common issue in reverse-phase HPLC, often indicating undesirable secondary interactions between the analyte and the stationary phase.[12]

• Cause 1: Secondary Silanol Interactions. The benzoxazole nitrogen can interact with acidic silanol groups on the silica surface of the HPLC column, causing tailing.[12]

  • Solution: Ensure your mobile phase is sufficiently acidic. The 0.1% formic acid should keep the analyte protonated and suppress the ionization of silanols. If tailing persists, consider using a column with a highly inert base-deactivated silica.

• Cause 2: Column Overload. Injecting too much sample can saturate the stationary phase, leading to peak distortion.[4][13]

  • Solution: Dilute your sample and reinject. The recommended concentration is ~1 µg/mL.

• Cause 3: Column Contamination or Void. Accumulation of particulate matter on the column inlet frit or the formation of a void in the packing bed can distort peak shape.[14]

  • Solution: First, try reversing and flushing the column (if the manufacturer allows).[14] If this doesn't work, replace the column. Always filter your samples to prevent frit blockage.[4]

Caption: Troubleshooting decision tree for peak shape issues.

Problem 2: Low Sensitivity / No Peak Detected

Q: I'm injecting my sample but see a very small peak or no peak at all. What should I check?

A: This can be frustrating and may stem from the sample, the HPLC, or the mass spectrometer.

• Step 1: Verify MS Performance. Infuse a known standard (e.g., caffeine or a tuning solution) directly into the mass spectrometer to confirm it is functioning correctly and is sensitive in ESI+ mode.

• Step 2: Check Sample Preparation.

  • Concentration: Is your sample concentration too low? Try injecting a more concentrated sample.

  • Solubility: Did the sample fully dissolve in the diluent? Visually inspect for particulates.

  • Degradation: Is the compound unstable in the sample diluent? This is less likely for a stable heterocyclic compound but should be considered.

• Step 3: Verify HPLC System.

  • Injection: Confirm the autosampler is correctly drawing and injecting the sample. Check for air bubbles in the sample loop.

  • Flow Path: Check for leaks or blockages in the system. Is the system pressure stable and within the expected range?

• Step 4: Check MS Parameters.

  • Ionization Mode: Double-check that you are in ESI+ mode.

  • Mass Range: Ensure your scan range includes the target m/z values (211.9, 213.9).

  • Source Parameters: Optimize source parameters like capillary voltage, gas flow, and temperature. Default settings may not be optimal for your compound.

Problem 3: Inconsistent Retention Times

Q: The retention time of my main peak is shifting between injections. Why is this happening?

A: Stable retention times are critical for reliable peak identification and quantification.

• Cause 1: Insufficient Column Equilibration. The column must be fully equilibrated with the initial mobile phase conditions before each injection.

  • Solution: Increase the equilibration time in your HPLC method. A good rule of thumb is to allow 5-10 column volumes of the initial mobile phase to pass through the column before injecting.

• Cause 2: Mobile Phase Issues.

  • Composition: Inaccurately prepared mobile phases can cause shifts. Ensure precise measurement of additives like formic acid.

  • Degassing: Air bubbles in the pump can lead to inconsistent flow rates and retention time shifts. Ensure mobile phases are properly degassed.

• Cause 3: Fluctuating Column Temperature. The column oven provides a stable thermal environment.

  • Solution: Verify that the column oven is on and set to the correct temperature. Even small fluctuations in ambient lab temperature can affect retention if an oven is not used.

• Cause 4: Leaks. A small, undetected leak in the system can cause pressure fluctuations and lead to variable retention times.

  • Solution: Systematically check all fittings from the pump to the detector for any signs of a leak.

References

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• International Council for Harmonisation. (n.d.). Quality Guidelines. Retrieved from [Link]

• Starodub. (2024). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Retrieved from [Link]

• ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• Advanced Chromatography Technologies. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Kertész, V., et al. (n.d.). Electrospray ionization–tandem mass spectrometric study of fused nitrogen‐containing ring systems. Journal of Mass Spectrometry. Retrieved from [Link]

• Corilo, Y. E., et al. (2015). Electrospray ionization for determination of non-polar polyaromatic hydrocarbons and polyaromatic heterocycles in heavy crude oil asphaltenes. Rapid Communications in Mass Spectrometry. Retrieved from [Link]

• Dolan, J. W. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. Retrieved from [Link]

• Räsänen, M., et al. (2024). Direct Mass Spectrometric Analysis of Brominated Flame Retardants in Synthetic Polymers. Analytical Chemistry. Retrieved from [Link]

• GALAK Chromatography. (n.d.). HPLC Troubleshooting - Peak Shape Problems & Ghost Peak. Retrieved from [Link]

• Smyth, W. F. (2006). Recent studies on the electrospray ionisation mass spectrometric behaviour of selected nitrogen-containing drug molecules and its application to drug analysis using liquid chromatography-electrospray ionisation mass spectrometry. Journal of Chromatography B. Retrieved from [Link]

• Zwiener, C., & Glauner, T. (2006). Selective detection of unknown organic bromine compounds and quantification potentiality by negative-ion electrospray ionization mass spectrometry with induced in-source fragmentation. Rapid Communications in Mass Spectrometry. Retrieved from [Link]

• Rodgers, R. P., et al. (2007). Speciation of nitrogen containing aromatics by atmospheric pressure photoionization or electrospray ionization fourier transform ion cyclotron resonance mass spectrometry. Scilit. Retrieved from [Link]

• Canvas. (2023). Bromo pattern in Mass Spectrometry. Retrieved from [Link]

• Zwiener, C., & Glauner, T. (2006). Selective detection of unknown organic bromine compounds and quantification potentiality by negative-ion electrospray ionization mass spectrometry with induced in-source fragmentation. ResearchGate. Retrieved from [Link]

• Wang, Y., et al. (2025). Bromine-Functionalized Covalent Organic Frameworks Enhancing the Desorption Efficiency and Enabling Preconcentration of Brominated Pollutants for Mass Spectrometry Detection. Analytical Chemistry. Retrieved from [Link]

• Smyth, W. F. (2006). Recent studies on the electrospray ionisation mass spectrometric behaviour of selected nitrogen containing drug molecules and its application to drug analysis using LC-ESI-MS. ResearchGate. Retrieved from [Link]

• Mele, L., et al. (2023). Development of an Efficient HPLC-MS/MS Method for the Detection of a Broad Spectrum of Hydrophilic and Lipophilic Contaminants in Marine Waters: An Experimental Design Approach. Molecules. Retrieved from [Link]

• ResearchGate. (n.d.). The oa-TOF mass spectra of the major bromine-containing peaks shown in.... Retrieved from [Link]

• Asian Journal of Research in Chemistry. (n.d.). Low-Level Determination of Residual 4-Bromo Methyl-2'-Cyanobiphenyl in Valsartan by Liquid Chromatography-Mass Spectrometry. Retrieved from [Link]

• RS Publication. (2015). International journal of advanced scientific and technical research. Retrieved from [Link]

• Biedermann, S., et al. (2018). Development and validation of an HPLC method with fluorescence detection for the determination of fluorescent whitening agents migrating from plastic beverage cups. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Mass spectra of halogenostyrylbenzoxazoles. Retrieved from [Link]

• Journal of Applied Pharmaceutical Science. (2023). A novel chiral HPLC and LC-MS/MS method development for the triazole antifungal compound. Retrieved from [Link]

• Bulgarian Chemical Communications. (2020). HPLC method for analyzing new compounds – analogs of an antineoplastic drug. Retrieved from [Link]

• PubMed. (2017). Synthesis of 2-methylbenzoxazoles directly from N-phenylacetamides catalyzed by palladium acetate. Retrieved from [Link]

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• 2. Recent studies on the electrospray ionisation mass spectrometric behaviour of selected nitrogen-containing drug molecules and its application to drug analysis using liquid chromatography-electrospray ionisation mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. HPLCトラブルシューティングガイド [sigmaaldrich.com]
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• 10. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
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• 14. chromatographyonline.com [chromatographyonline.com]

Introduction: The Challenge of Scaling 6-Bromo-2-methylbenzo[d]oxazole Synthesis

An in-depth guide to navigating the common obstacles encountered during the large-scale synthesis of 6-Bromo-2-methylbenzo[d]oxazole, tailored for professionals in chemical research and drug development.

6-Bromo-2-methylbenzo[d]oxazole is a key heterocyclic building block in medicinal and materials chemistry. While its synthesis on a laboratory scale is well-documented, transitioning to pilot or manufacturing scales introduces significant challenges that can impact yield, purity, and safety. The most prevalent synthetic route involves the condensation and subsequent cyclization of 2-amino-5-bromophenol with an acetylating agent, typically acetic anhydride or a related equivalent. This process, though straightforward in principle, requires careful control over reaction parameters to be successful at scale.

This technical support guide provides practical, experience-driven advice in a question-and-answer format to address the specific issues researchers and process chemists face during the scale-up of this important intermediate.

Core Synthetic Workflow

The general methodology for synthesizing 6-Bromo-2-methylbenzo[d]oxazole is a two-step, one-pot process involving acylation of the aminophenol followed by a dehydration-cyclization reaction. Understanding this workflow is the first step in effective troubleshooting.

General workflow for the synthesis of 6-Bromo-2-methylbenzo[d]oxazole.

Troubleshooting Guide: From Low Yields to Purification Headaches

This section directly addresses common problems encountered during scale-up. Each answer provides an explanation of the underlying cause and a set of actionable steps for resolution.

Q1: My reaction yield dropped significantly after increasing the batch size from 5g to 100g. What are the most likely causes and how can I fix this?

This is a classic scale-up problem often rooted in heat and mass transfer limitations. What works in a small flask with a large surface-area-to-volume ratio doesn't translate directly to a large reactor.

Core Issues and Solutions:

• Inadequate Temperature Control: The initial N-acylation of 2-aminophenol with acetic anhydride is exothermic.[1] In a large batch, if the heat is not dissipated efficiently, localized hot spots can form. These hot spots can lead to the formation of undesirable, often colored, polymeric side products, consuming your starting material and reducing the yield.

  • Solution: Implement controlled, portion-wise addition of the acetic anhydride to the solution of 2-amino-5-bromophenol. Monitor the internal reaction temperature closely and use an appropriately sized cooling bath or reactor jacket to maintain the target temperature.

• Poor Mixing: In a larger vessel, inefficient stirring can lead to concentration gradients. This means some parts of the reaction mixture may have an excess of one reagent while other parts are starved, preventing the reaction from going to completion and promoting side reactions.

  • Solution: Ensure robust mechanical stirring. For viscous reaction mixtures, an overhead stirrer with a properly designed impeller (e.g., anchor or turbine) is essential. Check for "dead zones" in the reactor where mixing is poor.

• Incomplete Cyclization: The second step, cyclodehydration, requires sufficient thermal energy and time to eliminate water and form the oxazole ring.[2] On a larger scale, bringing the entire volume to the required temperature and holding it there uniformly can be challenging.

  • Solution: Ensure the heating system is adequate for the vessel size. Use a reaction solvent with a suitable boiling point (if applicable) to maintain a consistent temperature. Increase the reaction time at the target temperature and monitor for completion using an appropriate analytical method like TLC or HPLC before proceeding with the work-up.

Decision workflow for troubleshooting low yields in scale-up.

Q2: I'm observing a persistent, dark-colored impurity in my crude product that is difficult to remove. What is it and how can I prevent its formation?

The formation of colored impurities often points to oxidation or polymerization side reactions. 2-Aminophenols are susceptible to oxidation, especially at elevated temperatures in the presence of air, which can form highly colored quinone-imine type structures.

Minimizing Impurity Formation:

• Purity of Starting Materials: The purity of the initial 2-amino-5-bromophenol is critical.[1] Impurities in this starting material can act as catalysts for degradation pathways. Ensure its quality before starting the reaction.

• Use of an Inert Atmosphere: If oxidation is suspected, running the reaction under an inert atmosphere of nitrogen or argon can significantly reduce the formation of these colored by-products.[1] This is especially important during the heating phase for cyclization.

• Control Stoichiometry: Using a large excess of acetic anhydride can sometimes lead to O-acylation in addition to N-acylation. While the O-acetyl group is involved in some proposed mechanisms, an imbalance can lead to stable, non-cyclized intermediates that complicate purification.[3] Carefully control the stoichiometry of your reactants.

• Temperature Management: As mentioned in Q1, avoiding hot spots is crucial. Overheating can cause thermal decomposition of both starting materials and the desired product.

Q3: Column chromatography is not a viable option for purifying my 500g batch. What is the most effective strategy for large-scale purification?

For multi-gram and kilogram-scale synthesis, recrystallization is the preferred method of purification. It is more economical and scalable than chromatography. The key is to develop a robust protocol.

Developing a Recrystallization Protocol:

• Solvent Screening: The goal is to find a solvent (or solvent system) in which 6-Bromo-2-methylbenzo[d]oxazole is highly soluble at elevated temperatures but sparingly soluble at room temperature or below.[4]

• Procedure:

  • Dissolve the crude product in a minimal amount of the hot solvent.

  • If colored, insoluble impurities are present, a hot filtration step can be performed. To remove soluble colored impurities, you can treat the hot solution with a small amount of activated charcoal and then filter it.[4]

  • Allow the solution to cool slowly and undisturbed. Slow cooling promotes the formation of larger, purer crystals.

  • Once crystallization appears complete at room temperature, cool the mixture further in an ice bath to maximize product recovery.

  • Collect the crystals by vacuum filtration and wash with a small amount of the cold recrystallization solvent.[4]

Solvent/System	Suitability for Recrystallization	Comments
Ethanol/Water	Excellent	Dissolve in hot ethanol, add water dropwise until turbidity persists, then re-heat to clarify and cool.
Isopropanol	Good	Offers good solubility difference between hot and cold conditions.
Hexane/Ethyl Acetate	Good	Dissolve in a minimal amount of hot ethyl acetate and add hexane as the anti-solvent.[5]
Toluene	Fair	May require a larger volume; good for non-polar impurities.

Q4: What are the primary safety considerations I should be aware of when scaling this synthesis?

Safety must be the top priority. A risk assessment should be performed before any scale-up operation.

• Reagent Hazards:

  • 2-Amino-5-bromophenol: Can be harmful if swallowed or inhaled and may cause skin and eye irritation.[6] Handle in a well-ventilated area using appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

  • Acetic Anhydride: Is corrosive and a lachrymator. It reacts violently with water. Handle only in a fume hood with appropriate PPE.

• Reaction Hazards:

  • Exotherm: The initial acylation is exothermic. A runaway reaction can occur if the addition rate is too fast or cooling is insufficient, leading to a rapid increase in temperature and pressure.

  • Pressure Build-up: Ensure the reaction vessel is not a closed system and is adequately vented, especially during heating.

• Work-up Hazards:

  • Quenching: Quenching unreacted acetic anhydride with water is highly exothermic. The quench should be performed slowly and with cooling.

  • Neutralization: Neutralizing acidic solutions with a base (like sodium bicarbonate) will produce CO₂ gas. Add the base slowly and in portions to avoid vigorous foaming and potential overflow of the vessel.[7]

Reference Protocols

Protocol 1: Synthesis of 6-Bromo-2-methylbenzo[d]oxazole

This protocol is a representative procedure based on common literature methods.[5][8]

• Setup: In a reactor equipped with an overhead stirrer, thermometer, and addition funnel, charge 2-amino-5-bromophenol (1.0 eq).

• Reagent Addition: Add triethyl orthoacetate (1.2 - 1.5 eq) to the vessel.[8] A catalytic amount of a mild acid like acetic acid can be added to facilitate the reaction.

• Reaction: Heat the reaction mixture to reflux (typically 120-140°C) for 1-3 hours. Monitor the reaction progress by TLC or HPLC until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature. Quench the reaction by carefully adding water. The crude product may precipitate. Extract the product with a suitable organic solvent like ethyl acetate.

• Isolation: Wash the combined organic layers with saturated brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization as described in the troubleshooting section.

References

• PrepChem.com. Synthesis of 2-methylbenzoxazole. Accessed January 9, 2026. [Link]

• Google Patents. US5151523A - Preparation of 2-methylbenzoxazole. Accessed January 9, 2026.

• INSIGHT INTO NOVEL CYCLIZATION REACTIONS USING ACETIC ANHYDRIDE IN THE PRESENCE OF 4-DIMETHYLAMINOPYRIDINE. Accessed January 9, 2026. [Link]

• Organic Chemistry Portal. Elemental Sulfur-Promoted Oxidative Rearranging Coupling between o-Aminophenols and Ketones: A Synthesis of 2-Alkyl benzoxazoles under Mild Conditions. Accessed January 9, 2026. [Link]

• Organic Chemistry Portal. Synthesis of Benzoxazoles from 2-Aminophenols and β-Diketones Using a Combined Catalyst of Brønsted Acid and Copper Iodide. Accessed January 9, 2026. [Link]

• Royal Society of Chemistry. Synthesis of 2-methylbenzoxazoles directly from N-phenylacetamides catalyzed by palladium acetate. Accessed January 9, 2026. [Link]

• ACS Publications. Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition. Accessed January 9, 2026. [Link]

• Semantic Scholar. Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor. Accessed January 9, 2026. [Link]

• MDPI. Eco-Friendly Syntheses of 2-Substituted Benzoxazoles and 2-Substituted Benzothiazoles from 2-Aminophenols, 2-Aminothiophenols and DMF Derivatives in the Presence of Imidazolium Chloride. Accessed January 9, 2026. [Link]

• ResearchGate. Synthesis and cytotoxicity evaluation of 2-benzoylbenzoxazoles by Reaction of o-aminophenol with Acetophenone Catalyzed by Sulfur in DMSO | Request PDF. Accessed January 9, 2026. [Link]

• PubChem. 2-Amino-5-bromophenol. Accessed January 9, 2026. [Link]

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• 5. 6-BROMO-2-METHYLBENZODOXAZOLE | 151230-42-1 [chemicalbook.com]
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• 8. echemi.com [echemi.com]

Navigating Benzoxazole Synthesis: A Technical Guide to Purity and Alternative Routes

A Technical Support Center for Researchers, Scientists, and Drug Development Professionals

The synthesis of benzoxazoles, a critical scaffold in medicinal chemistry and materials science, is often plagued by impurity formation, complicating downstream applications and demanding extensive purification. This guide provides an in-depth analysis of common synthetic challenges and offers practical, alternative routes to minimize byproducts and enhance product purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in classical benzoxazole synthesis?

A1: The most prevalent impurities typically arise from the incomplete reaction or side reactions of the starting materials. In the widely used condensation of a 2-aminophenol with a carboxylic acid or aldehyde, common impurities include:

• Unreacted Starting Materials: Residual 2-aminophenol and the corresponding carboxylic acid or aldehyde.

• Schiff Base Intermediate: The initial condensation of 2-aminophenol and an aldehyde forms a Schiff base (an imine). If this intermediate does not undergo cyclization, it will persist as a significant impurity.[1]

• Over-acylation Products: In syntheses involving acyl chlorides or anhydrides, the hydroxyl group of the 2-aminophenol can be acylated in addition to the amine, leading to di-acylated byproducts.

• Polymeric Materials: Harsh conditions, particularly with strong acids like polyphosphoric acid (PPA), can lead to the formation of polymeric tars that are difficult to remove.[2]

Q2: My reaction using polyphosphoric acid (PPA) is giving a low yield and a complex mixture of byproducts. Why is this happening?

A2: While the Phillips benzoxazole synthesis using PPA is a classic method, it has several drawbacks.[2][3] The high viscosity of PPA can lead to poor mixing and localized overheating, promoting the degradation of starting materials and the formation of polymeric impurities. Furthermore, the strongly acidic and dehydrating conditions can cause unwanted side reactions. The workup procedure, which involves quenching the reaction mixture in a large volume of water, can also be cumbersome.

Q3: Are there "greener" alternatives to traditional benzoxazole synthesis that can reduce impurities?

A3: Absolutely. Modern synthetic methods focus on improving efficiency and reducing waste and byproducts. Some of the most promising green alternatives include:

• Microwave-Assisted Synthesis: This technique significantly reduces reaction times and often leads to cleaner reactions with higher yields.[4][5] Microwave heating is more uniform and efficient than conventional heating, minimizing the formation of degradation products.[6][7]

• Ionic Liquid Catalysis: Ionic liquids can act as both catalysts and solvents, offering a recyclable and often milder reaction medium.[8][9] Their use can lead to high yields and simplified workup procedures.[8][9]

• Heterogeneous Catalysis: Using solid-supported catalysts simplifies catalyst removal and product purification, reducing the likelihood of catalyst-related impurities in the final product.[1]

Troubleshooting Guide: Tackling Impurities with Alternative Synthetic Routes

This section provides a problem-and-solution-oriented guide to overcoming common impurity issues by employing alternative synthetic methodologies.

Problem 1: Persistent Schiff Base Impurity and Low Yield in Aldehyde Condensations

Cause: The cyclization of the Schiff base intermediate is often the rate-limiting step and can be inefficient under certain conditions, leading to its accumulation as a major byproduct.[10][11]

Solution: Microwave-Assisted, Solvent-Free Synthesis with an Iodine Oxidant

This method promotes the rapid and efficient cyclization of the in-situ formed Schiff base, significantly reducing its presence as an impurity and boosting the yield of the desired benzoxazole.[4]

Workflow Diagram: Microwave-Assisted Benzoxazole Synthesis

Sources

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• 3. globalresearchonline.net [globalresearchonline.net]
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• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. A Comparative Study of Microwave-Assisted and Conventional Heating Approaches for the Multicomponent Synthesis of 4,6-Diarylpyrimidines | Universitas Scientiarum [revistas.javeriana.edu.co]
• 8. pubs.acs.org [pubs.acs.org]
• 9. The Synthesis of 2-Aminobenzoxazoles Using Reusable Ionic Liquid as a Green Catalyst under Mild Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ijpsjournal.com [ijpsjournal.com]
• 11. Synthesis, characterization, and spectroscopic investigation of benzoxazole conjugated Schiff bases - PubMed [pubmed.ncbi.nlm.nih.gov]

Impact of solvent choice on the reactivity of 6-Bromo-2-methylbenzo[d]oxazole

Technical Support Center: 6-Bromo-2-methylbenzo[d]oxazole

A Senior Application Scientist's Guide to Solvent Selection and Reaction Optimization

Welcome to the technical support center for 6-Bromo-2-methylbenzo[d]oxazole. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile building block in their synthetic workflows. My aim is to provide not just protocols, but a deeper, mechanistic understanding of how solvent choice can profoundly impact the success of your reactions. As your virtual application scientist, I will walk you through common challenges, explain the underlying chemical principles, and offer field-tested solutions to help you optimize your experiments.

The C-Br bond at the 6-position of the benzoxazole core is a prime handle for forming new carbon-carbon and carbon-heteroatom bonds, most commonly via palladium-catalyzed cross-coupling reactions. However, the success of these transformations is not solely dependent on the catalyst or ligand; the solvent system is a critical, and often underestimated, variable that governs solubility, reactivity, and side-product formation.

Troubleshooting Guide

This section addresses specific experimental failures in a question-and-answer format.

Question 1: My Suzuki-Miyaura coupling reaction with 6-Bromo-2-methylbenzo[d]oxazole is giving very low to no yield. What are the likely solvent-related causes?

Answer:

This is a common issue that can often be traced back to the reaction medium. Let's break down the potential culprits and solutions.

• Primary Cause: Poor Solubility of Reactants. The most fundamental role of a solvent is to dissolve all reactants—your benzoxazole, the boronic acid/ester, the base, and the catalyst—to allow them to interact in the same phase. 6-Bromo-2-methylbenzo[d]oxazole is a solid with moderate polarity, and many boronic acids and inorganic bases have limited solubility in purely nonpolar solvents.

  • Solution: Screen a range of solvents or solvent mixtures. A classic starting point for Suzuki couplings is a mixture of an organic solvent with water to dissolve the inorganic base (e.g., K₂CO₃, Cs₂CO₃).

    • Toluene/Water or 1,4-Dioxane/Water: These are standard systems. Dioxane is an excellent choice as it is fully miscible with water and a good solvent for many organic compounds.

    • Polar Aprotic Solvents: If your coupling partner is particularly polar and insoluble in the above mixtures, consider switching to a single-phase system with a polar aprotic solvent like DMF or acetonitrile.[1][2] Be aware that DMF can sometimes lead to side reactions at high temperatures.

• Secondary Cause: Dehalogenation Side Reaction. You may be observing the formation of 2-methylbenzo[d]oxazole, the product of bromine removal (hydrodehalogenation). This side reaction is often promoted by certain solvents and bases.

  • Solution: The choice of solvent can influence the pathway of the catalytic cycle.

    • Switch to Less Polar Solvents: In some systems, switching from highly polar aprotic solvents like DMF or dioxane to a less polar one like toluene has been shown to reduce the rate of dehalogenation.[3]

    • Re-evaluate Your Base/Solvent Combination: Strong bases can sometimes facilitate dehalogenation. If you are using a strong base like NaOt-Bu in THF or Dioxane, consider switching to a weaker inorganic base like K₂CO₃ or K₃PO₄ in an aqueous/organic mixture.[3] Interestingly, for anhydrous couplings using K₃PO₄, the addition of a small amount of water can sometimes be beneficial and improve reproducibility.[4]

Question 2: I'm attempting a Buchwald-Hartwig amination, but my reaction is sluggish and incomplete. My amine is very polar and not soluble in toluene.

Answer:

This is a classic solubility challenge in Buchwald-Hartwig aminations. While toluene is a common and often excellent solvent for these reactions, it is poorly suited for highly polar substrates.[5][6] Forcing the reaction in a slurry often leads to poor reproducibility and low yields.

• Primary Cause: Biphasic or Slurry Conditions. If your amine starting material is not dissolved, the reaction can only occur at the solid-liquid interface, drastically slowing the rate.

  • Solution: Employ a More Polar Solvent System.

    • 1,4-Dioxane: This is often the first alternative to toluene. It has a higher polarity and can dissolve a wider range of amines while still being an excellent solvent for the catalytic cycle.

    • Polar Aprotic Solvents (DMF, DMAc): For extremely polar amines, solvents like N,N-Dimethylformamide (DMF) or N,N-Dimethylacetamide (DMAc) may be necessary.[6][7]

    • A Word of Caution on DMF: DMF can decompose at high temperatures to produce dimethylamine, which can act as a competing nucleophile in your reaction. If using DMF, maintain careful temperature control and consider using DMAc, which has a higher boiling point and is often more stable.

• Secondary Cause: Solvent-Base Incompatibility. The choice of base is intimately linked to the solvent. Strong alkoxide bases (like NaOt-Bu or LHMDS) are typically used in anhydrous aprotic solvents like Toluene, THF, or Dioxane. Inorganic bases (like Cs₂CO₃) are often used with more polar solvents like DMF.[6]

  • Solution: When switching to a polar aprotic solvent like DMF, also consider switching your base. Cesium carbonate (Cs₂CO₃) is a common and effective choice for Buchwald-Hartwig reactions conducted in DMF.[6]

Frequently Asked Questions (FAQs)

Question 1: How does solvent polarity fundamentally impact reactions involving 6-Bromo-2-methylbenzo[d]oxazole?

Answer:

Solvent polarity influences reaction rates and mechanisms by stabilizing or destabilizing reactants, intermediates, and transition states.

• Stabilization of Intermediates: Most cross-coupling reactions proceed through charged or highly polar intermediates in the catalytic cycle. Polar solvents can stabilize these species, often accelerating the reaction.[1] For instance, polar aprotic solvents like DMF and acetonitrile are effective for many intramolecular cyclization reactions because they stabilize the charged transition states that occur during the process.[1]

• Protic vs. Aprotic Solvents: This is arguably the most critical distinction.

  • Polar Protic Solvents (e.g., water, ethanol, methanol) have acidic protons and can act as hydrogen-bond donors.[8] They are excellent at stabilizing both cations and anions. However, they can severely hinder reactions that require strong, anionic nucleophiles (like in SN2 reactions or the transmetalation step of a Suzuki coupling) by forming a "solvent cage" around the nucleophile through hydrogen bonding, reducing its reactivity.[9]

  • Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile, Dioxane) lack acidic protons and cannot act as hydrogen-bond donors.[8] They are poor at solvating anions, leaving them "naked" and highly reactive.[9] This is why they are often the solvents of choice for palladium-catalyzed cross-couplings, which benefit from reactive nucleophiles and bases.[9][10]

Question 2: What are the key properties to consider when selecting a solvent for a new reaction?

Answer:

A systematic approach to solvent selection is crucial. The following workflow diagram and table summarize the key decision points.

Caption: Solvent selection workflow for reactions with 6-Bromo-2-methylbenzo[d]oxazole.

Solvent Properties and Impact Summary

Solvent	Type	Boiling Point (°C)	Impact on Reactivity & Common Issues
Toluene	Nonpolar	111	Pros: Excellent for standard Buchwald-Hartwig and Suzuki reactions; easy to remove. Cons: Poor solubility for polar reactants and inorganic bases. Can sometimes reduce dehalogenation side reactions.[3]
1,4-Dioxane	Polar Aprotic	101	Pros: Good balance of polarity; miscible with water; a workhorse for both Suzuki and Buchwald-Hartwig couplings.[5] Cons: Forms peroxides upon storage; relatively high freezing point.
DMF	Polar Aprotic	153	Pros: Excellent solvating power for polar substrates and salts.[1][2] Cons: High boiling point makes it difficult to remove; can decompose at high temperatures to form dimethylamine, a potential competing nucleophile.[6]
Acetonitrile	Polar Aprotic	82	Pros: Good polarity; lower boiling point than DMF. Effective in stabilizing charged intermediates.[1] Cons: Can sometimes coordinate to the metal center, potentially inhibiting catalysis.
Ethanol / Methanol	Polar Protic	78 / 65	Pros: "Green" solvent alternatives.[1] Cons: Generally not recommended for cross-coupling as they can cage nucleophiles/bases via H-bonding, reducing reactivity.[9] Can act as a competing nucleophile (etherification).
Toluene/Water	Biphasic	~85 (azeotrope)	Pros: Standard for Suzuki couplings, allowing use of water-soluble inorganic bases. Cons: Requires vigorous stirring to ensure mixing between phases.

Experimental Protocol: General Procedure for a Suzuki-Miyaura Coupling

This protocol provides a self-validating starting point for the coupling of 6-Bromo-2-methylbenzo[d]oxazole with a generic arylboronic acid.

Materials:

• 6-Bromo-2-methylbenzo[d]oxazole (1.0 eq)

• Arylboronic Acid (1.2 - 1.5 eq)

• Pd(dppf)Cl₂ (0.02 - 0.05 eq)

• Potassium Carbonate (K₂CO₃) (2.0 - 3.0 eq)

• 1,4-Dioxane

• Deionized Water

Procedure:

• Vessel Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 6-Bromo-2-methylbenzo[d]oxazole (1.0 eq), the arylboronic acid (1.2 eq), and Pd(dppf)Cl₂ (0.03 eq).

• Inert Atmosphere: Seal the flask with a septum, and cycle between vacuum and backfilling with an inert gas (Nitrogen or Argon) three times. This step is critical to remove oxygen, which can deactivate the palladium catalyst.

• Solvent and Base Addition: Under a positive pressure of inert gas, add the base, K₂CO₃ (2.5 eq). Then, add 1,4-Dioxane and deionized water in a 4:1 to 5:1 ratio (e.g., 8 mL dioxane, 2 mL water for a 1 mmol scale reaction). Causality Check: The solvent system is chosen to dissolve the organic reactants (dioxane) and the inorganic base (water), creating an effective medium for all components to interact.

• Degassing (Critical Step): Bubble the inert gas through the reaction mixture for 10-15 minutes to ensure all dissolved oxygen is removed. Self-Validation: A properly degassed reaction mixture is key to catalyst longevity and preventing side reactions like homocoupling of the boronic acid.[11]

• Reaction: Heat the mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to obtain the desired coupled product.

This guide provides a foundational framework for troubleshooting and optimizing reactions. Always consult the primary literature for specific substrates and remember that empirical screening is often the most effective path to success.

References

• Chemistry Steps. (n.d.). Polar Protic and Polar Aprotic Solvents. Retrieved from [Link]

• Scribd. (n.d.). 4.1.1 Protic Vs Aprotic Solvent. Retrieved from [Link]

• WordPress. (2025). Specific Solvent Issues with Buchwald-Hartwig Amination. Retrieved from [Link]

• Reddit. (2017). Buchwald-Hartwig Amination Solvent Choice. Retrieved from [Link]

• A-Z Chemistry. (2024). Understanding the Differences Between Aprotics and Protic Solvents in Chemical Reactions. Retrieved from [Link]

• ResearchGate. (2014). How can I solve my problem with Suzuki coupling? Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Green Solvent Selection for Acyl Buchwald-Hartwig Cross-Coupling of Amides (Transamidation). Retrieved from [Link]

• ACS Publications. (2022). Exploring Solvent Effects on the Proton Transfer Processes of Selected Benzoxazole Derivatives. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? Retrieved from [Link]

• Reddit. (2023). Help needed with unreproducible Suzuki coupling. Retrieved from [Link]

• Reddit. (2024). Failed suzuki coupling, any suggenstions? Retrieved from [Link]

• NIH. (2025). Solvent-dependent reactivity of azo-BF2 switches. Retrieved from [Link]

• Reddit. (2024). How to approach choosing reaction conditions for Suzuki? Retrieved from [Link]

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• 5. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 6. reddit.com [reddit.com]
• 7. Two solvents (Dioxane, DMAc), Strong Base (NaOt-Bu) Step-by-Step Guide for Buchwald-Hartwig Amination Reaction Screening Kit [sigmaaldrich.com]
• 8. Understanding the Differences Between Aprotics and Protic Solvents in Chemical Reactions [tengerchemical.com]
• 9. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
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• 11. reddit.com [reddit.com]

Technical Support Center: Monitoring Reactions of 6-Bromo-2-methylbenzo[d]oxazole by TLC

Welcome to the technical support center for monitoring reactions involving 6-Bromo-2-methylbenzo[d]oxazole using Thin-Layer Chromatography (TLC). This guide is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions to common challenges encountered during reaction monitoring. As Senior Application Scientists, we have compiled this resource based on established scientific principles and extensive field experience to ensure the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

Here are some quick answers to common questions you might have when setting up your TLC for reactions with 6-Bromo-2-methylbenzo[d]oxazole.

Q1: What is a good starting mobile phase for TLC analysis of 6-Bromo-2-methylbenzo[d]oxazole?

A good starting point for a non-polar compound like 6-Bromo-2-methylbenzo[d]oxazole is a mixture of a non-polar solvent like hexanes or heptane with a slightly more polar solvent like ethyl acetate. A common starting ratio is 9:1 or 4:1 hexanes:ethyl acetate.[1] The goal is to have the starting material with an Rf value of approximately 0.2-0.4 to allow for clear separation from both more polar products and less polar byproducts.

Q2: How can I visualize the spots on my TLC plate? My compound is colorless.

6-Bromo-2-methylbenzo[d]oxazole has a conjugated aromatic system and should be visible under a UV lamp (254 nm) as a dark spot on a fluorescent green background.[2][3] For confirmation or if UV visualization is weak, you can use a chemical stain. A potassium permanganate (KMnO₄) stain is a good general-purpose option that reacts with many organic compounds.

Q3: My spots are streaking. What should I do?

Streaking on a TLC plate is a common issue that can be caused by several factors.[4][5] The most common reason is overloading your sample; try diluting your reaction mixture before spotting it on the plate. Streaking can also occur if the compound is highly polar or acidic/basic. Adding a small amount of acetic acid or triethylamine to your mobile phase can sometimes resolve this issue.

Q4: I see a new spot on my TLC plate. How do I know if it's my product?

The appearance of a new spot and the simultaneous disappearance of the starting material spot is a strong indication that a reaction is occurring. To confirm if the new spot is your product, you can use a co-spot. On the same lane of the TLC plate, spot your starting material, and then on top of that, spot your reaction mixture. If you see two distinct spots after running the TLC, the new spot is likely your product.[6]

In-Depth Troubleshooting Guides

This section provides more detailed solutions to complex issues you may encounter while monitoring your reactions.

Problem 1: Overlapping Spots - Poor Resolution

Scenario: You are running a Suzuki coupling reaction with 6-Bromo-2-methylbenzo[d]oxazole and a boronic acid. On your TLC plate, the starting material and product spots are very close together, making it difficult to determine if the reaction is complete.

Causality and Solution:

Poor resolution between the starting material and the product is common in cross-coupling reactions where the polarity difference between the aryl halide and the biaryl product is minimal. To improve separation:

• Optimize the Mobile Phase: The key to better resolution is to fine-tune the polarity of your mobile phase.

  • Decrease Polarity: If both spots have high Rf values, your mobile phase is too polar. Decrease the proportion of the more polar solvent (e.g., from 4:1 to 9:1 hexanes:ethyl acetate). This will cause the compounds to interact more with the silica gel, leading to lower Rf values and potentially better separation.

  • Increase Polarity: If both spots have very low Rf values, your mobile phase is not polar enough. Gradually increase the proportion of the more polar solvent.

  • Try a Different Solvent System: If adjusting the ratio of your current system doesn't work, try a different solvent combination. For example, dichloromethane/hexanes or toluene/ethyl acetate can offer different selectivities.[1]

• Use a Longer TLC Plate: A longer plate provides a greater distance for the solvent to travel, which can improve the separation between spots with similar Rf values.

• Consider 2D TLC: If the spots remain inseparable, you can run a 2D TLC. First, run the plate in one solvent system. Then, rotate the plate 90 degrees and run it in a second, different solvent system. This can often resolve compounds that co-elute in a single solvent system.[6]

Problem 2: No Spots Visible on the TLC Plate

Scenario: You have taken a sample from your Heck reaction mixture, spotted it on a TLC plate, and after running and visualizing with a UV lamp, you see no spots.

Causality and Solution:

There are several reasons why you might not see any spots on your TLC plate:

• Sample is Too Dilute: The concentration of your compound in the spotted solution may be too low to be detected.[4][5]

  • Solution: Try concentrating your sample before spotting, or spot multiple times in the same location, allowing the solvent to evaporate between applications.

• Compound is Not UV-Active: While 6-Bromo-2-methylbenzo[d]oxazole is UV-active, some potential products or byproducts may not be.

  • Solution: Use a chemical stain. A potassium permanganate stain is a good first choice as it is a general stain for organic compounds.[7] Alternatively, a p-anisaldehyde stain can be effective for a variety of functional groups and often gives different colored spots for different compounds, which can aid in identification.[7]

• Reaction Has Not Started or Has Failed: It is possible that no reaction has occurred, and the starting material is not visible for one of the reasons above.

  • Solution: Always run a reference spot of your starting material on the same TLC plate to ensure that it is visible under your chosen visualization conditions.

• Incorrect Spotting Technique: If the spotting line is below the level of the solvent in the developing chamber, your sample will dissolve in the solvent reservoir instead of moving up the plate.[2]

  • Solution: Ensure your spotting line is always above the solvent level in the TLC chamber.

Problem 3: Unexpected Spots and Reaction Artifacts

Scenario: You are monitoring a Buchwald-Hartwig amination and see multiple new spots on your TLC plate, making it difficult to interpret the reaction's progress.

Causality and Solution:

Cross-coupling reactions can sometimes produce side products or involve intermediates that appear on the TLC plate.

• Homocoupling: A common side reaction is the homocoupling of your starting material or coupling partner.[8]

  • Identification: These byproducts will have different Rf values than your desired product. Running reference spots of each starting material can help identify them.

• Catalyst-Related Spots: The palladium catalyst and ligands can sometimes appear as spots on the TLC plate, especially when using stains.

  • Identification: These spots may be faint and can sometimes be identified by their characteristic color with certain stains. Running a TLC of your catalyst and ligand can help to identify these spots.

• Decomposition on Silica Gel: Some compounds are unstable on the acidic surface of silica gel and can decompose during TLC, leading to extra spots or streaking.[6]

  • Solution: To test for decomposition, you can perform a 2D TLC as described in Problem 1. If a compound is decomposing, you will see spots that are not on the diagonal. In such cases, you can try using TLC plates with a different stationary phase, such as alumina, or add a small amount of a base like triethylamine to the mobile phase to neutralize the silica surface.

Experimental Protocols

Baseline TLC Protocol for 6-Bromo-2-methylbenzo[d]oxazole

• Prepare the TLC Chamber:

  • Add a suitable mobile phase (e.g., 9:1 Hexanes:Ethyl Acetate) to a developing chamber to a depth of about 0.5 cm.

  • Place a piece of filter paper in the chamber to ensure the atmosphere is saturated with solvent vapor. Cover the chamber.[9]

• Prepare the TLC Plate:

  • Using a pencil, gently draw a starting line about 1 cm from the bottom of a silica gel TLC plate.

  • Mark the lanes for your samples (e.g., starting material, co-spot, reaction mixture).

• Spot the Plate:

  • Dissolve a small amount of your 6-Bromo-2-methylbenzo[d]oxazole starting material in a volatile solvent like dichloromethane or ethyl acetate.

  • Using a capillary tube, spot the starting material solution on the appropriate lane on the starting line.

  • For the reaction mixture, take a small aliquot from the reaction and dilute it with a suitable solvent. Spot this in its designated lane.

  • For the co-spot, first spot the starting material, and then spot the reaction mixture on top of it.

• Develop the Plate:

  • Carefully place the TLC plate in the developing chamber, ensuring the starting line is above the solvent level.

  • Allow the solvent to run up the plate until it is about 1 cm from the top.

• Visualize the Plate:

  • Remove the plate from the chamber and immediately mark the solvent front with a pencil.

  • Allow the plate to dry completely.

  • Visualize the spots under a UV lamp (254 nm) and circle them with a pencil.

  • If necessary, use a chemical stain (e.g., potassium permanganate) for further visualization.

Data Presentation

Table 1: Recommended Mobile Phase Systems for Monitoring Reactions of 6-Bromo-2-methylbenzo[d]oxazole

Reaction Type	Starting Material (SM)	Expected Product	Recommended Mobile Phase (v/v)	Expected Observation
Suzuki Coupling	6-Bromo-2-methylbenzo[d]oxazole	6-Aryl-2-methylbenzo[d]oxazole	9:1 to 4:1 Hexanes:Ethyl Acetate	Product is typically slightly more polar than SM.
Heck Reaction	6-Bromo-2-methylbenzo[d]oxazole	6-Alkene-2-methylbenzo[d]oxazole	9:1 to 4:1 Hexanes:Ethyl Acetate	Product polarity will vary based on the alkene.
Buchwald-Hartwig Amination	6-Bromo-2-methylbenzo[d]oxazole	6-Amino-2-methylbenzo[d]oxazole	4:1 to 1:1 Hexanes:Ethyl Acetate	Product is significantly more polar than SM.

Visualization

Caption: A workflow diagram for troubleshooting common TLC issues.

References

• The Benzoxazole Heterocycle: A Comprehensive Review of the Most Recent Medicinal Chemistry Developments of Antiproliferative, Brain-Penetrant, and Anti-inflammatory Agents. (2024). Top Curr Chem (Cham). [Link]

• Review on benzoxazole chemistry and pharmacological potential. (2024). ResearchGate. [Link]

• A Review on Benzoxazole Containing Heterocyclic Compounds as a Wonder Medication for Thousands of Ailments. (2021). World Journal of Pharmaceutical Research. [Link]

• A Review on Various Synthetic Methods of Benzoxazole Moiety. (n.d.). International Journal of Pharmacy and Biological Sciences. [Link]

• A Review on Benzoxazole Containing Heterocyclic Compounds as a Wonder Medication for Thousands of Ailments. (2021). Semantic Scholar. [Link]

• Chromatography: Solvent Systems for TLC. (n.d.). University of Rochester. [Link]

• Troubleshooting Thin Layer Chromatography. (n.d.). University of Rochester. [Link]

• Suzuki Reaction Monitoring. (n.d.). Advion. [Link]

• Thin Layer Chromatography (TLC). (n.d.). University of Colorado Boulder. [Link]

• Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. (2025). Bitesize Bio. [Link]

• Thin Layer Chromatography (TLC). (n.d.). California State University, Stanislaus. [Link]

• Fiber-glass supported catalysis: real-time, high-resolution visualization of active palladium catalytic centers during the reduction of nitro compounds. (n.d.). RSC Publishing. [Link]

• CHEM 344 Thin Layer Chromatography. (n.d.). University of Washington. [Link]

• Facile Synthesis and Characterization of Palladium@Carbon Catalyst for the Suzuki-Miyaura and Mizoroki-Heck Coupling Reactions. (n.d.). MDPI. [Link]

• TLC Visualization Methods. (n.d.). University of California, Irvine. [Link]

• Buchwald-Hartwig Amination of Coordinating Heterocycles Enabled by Large-but-Flexible Pd-BIAN-NHC Catalysts. (2022). PubMed. [Link]

• Fiber-glass supported catalysis. Real-time, high-resolution visualization of active Palladium catalytic centers during the reduction of nitro compounds. (n.d.). ResearchGate. [Link]

• 6-Bromo-2-methylbenzoxazole. (n.d.). Zhengzhou HQ Material Co., Ltd. [Link]

• The Suzuki–Miyaura Cross-Coupling Reactions of 2-, 6- or 8-Halopurines with Boronic Acids Leading to. (n.d.). SciSpace. [Link]

• Widely Exploited, Yet Unreported: Regiocontrolled Synthesis and the Suzuki–Miyaura Reactions of Bromooxazole Building Blocks. (n.d.). ResearchGate. [Link]

• Palladium-Catalyzed Reductive Heck Coupling of Alkenes. (2019). PubMed. [Link]

• and multifold CC coupling reactions catalyzed by a palladium complex encapsulated in MIL–Cr as a. (n.d.). The Royal Society of Chemistry. [Link]

• Sequential and Selective Buchwald-Hartwig Amination Reactions for the Controlled Functionalization of 6-Bromo-2-chloroquinoline: Synthesis of Ligands for the Tec Src Homology 3 Domain. (2025). ResearchGate. [Link]

• Photoexcited Cobalt Catalysed Endo-Selective Alkyl Heck Reaction. (n.d.). ResearchGate. [Link]

• Sequential and Selective Buchwald-Hartwig Amination Reactions for the Controlled Functionalization of 6-Bromo-2-chloroquinoline:. (2025). Amazon S3. [Link]

• Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts. [Link]

• Simplified catalytic cycle for Buchwald−Hartwig amination reaction.. (n.d.). ResearchGate. [Link]

• Development of a Micellar-Promoted Heck Reaction for the Synthesis of DNA-Encoded Libraries. (2023). PubMed. [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Cross-Coupling Reactions: 6-Bromo- vs. 6-Iodo-2-methylbenzo[d]oxazole

For researchers, medicinal chemists, and professionals in drug development, the functionalization of heterocyclic scaffolds is a cornerstone of innovation. The 2-methylbenzo[d]oxazole core, a privileged structure in numerous biologically active compounds, often requires strategic elaboration through cross-coupling reactions. The choice of the halogen at the 6-position—typically bromine or iodine—is a critical decision point that significantly influences reaction efficiency, cost, and overall synthetic strategy.

This in-depth technical guide provides a comparative analysis of 6-bromo-2-methylbenzo[d]oxazole and 6-iodo-2-methylbenzo[d]oxazole in the three most widely utilized palladium-catalyzed cross-coupling reactions: Suzuki-Miyaura, Buchwald-Hartwig, and Heck. By delving into the fundamental principles and presenting supporting experimental data from analogous systems, this guide aims to equip you with the field-proven insights necessary to make informed decisions in your synthetic endeavors.

The Decisive Factor: Carbon-Halogen Bond Dissociation Energy

The generally superior performance of aryl iodides over their bromide counterparts in palladium-catalyzed cross-coupling reactions is fundamentally rooted in their respective carbon-halogen bond dissociation energies (BDE). The C-I bond is inherently weaker than the C-Br bond.

Bond	Bond Dissociation Energy (kJ/mol)
C-Br	~285
C-I	~213

This difference in bond strength has a profound impact on the initial, and often rate-determining, step of the catalytic cycle: oxidative addition . In this step, the palladium(0) catalyst inserts into the carbon-halogen bond, forming a palladium(II) intermediate. A lower BDE facilitates this process, leading to a faster reaction rate. Consequently, reactions with 6-iodo-2-methylbenzo[d]oxazole can often be performed under milder conditions, with lower catalyst loadings, and in shorter reaction times compared to its bromo-analogue.

The Catalytic Cycle: Oxidative Addition as the Key Step

The catalytic cycles for Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions, while differing in their subsequent steps (transmetalation/amine coordination and reductive elimination/beta-hydride elimination), all commence with the crucial oxidative addition step. The facility of this step sets the pace for the entire reaction.

General Catalytic Cycle for Cross-Coupling Reactions.

Performance Comparison in Key Cross-Coupling Reactions

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a powerhouse for creating carbon-carbon bonds. The enhanced reactivity of the iodo-derivative is particularly advantageous here, often allowing for the use of less forcing conditions.

General Observations:

• 6-Iodo-2-methylbenzo[d]oxazole: Expected to react faster and at lower temperatures. It may require lower catalyst and ligand loadings. This is beneficial when dealing with thermally sensitive functional groups on the coupling partner.

• 6-Bromo-2-methylbenzo[d]oxazole: A highly viable substrate, though it may necessitate higher temperatures, longer reaction times, and potentially more sophisticated catalyst systems (e.g., bulky, electron-rich phosphine ligands) to achieve comparable yields to the iodo counterpart.

Representative Reaction Conditions (from analogous systems):

Feature	6-Bromo-2-methylbenzo[d]oxazole (Analog)	6-Iodo-2-methylbenzo[d]oxazole (Expected)
Catalyst System	Pd(OAc)₂ / SPhos	Pd(PPh₃)₄ or Pd(OAc)₂ / PPh₃
Base	K₃PO₄	K₂CO₃ or Cs₂CO₃
Solvent	Dioxane/H₂O	Toluene/H₂O or Dioxane/H₂O
Temperature	80-110 °C	Room Temperature to 80 °C
Reaction Time	12-24 hours	2-12 hours
Yield	Good to Excellent	Excellent

Note: Data is compiled from representative protocols for structurally similar bromo-benzimidazoles and iodo-purines and reflects expected trends.[1][2]

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is indispensable for the synthesis of arylamines. The choice of halide significantly impacts the reaction efficiency, especially with less nucleophilic amines.

General Observations:

• 6-Iodo-2-methylbenzo[d]oxazole: Generally provides higher yields in shorter reaction times. The milder conditions required can be crucial for preventing the degradation of complex amine coupling partners.

• 6-Bromo-2-methylbenzo[d]oxazole: Effective, but may require more specialized and often more expensive ligands (e.g., biarylphosphines like XPhos or RuPhos) and stronger bases (e.g., NaOtBu or LHMDS) to drive the reaction to completion.[3][4]

Representative Reaction Conditions (from analogous systems):

Feature	6-Bromo-2-methylbenzo[d]oxazole (Analog)	6-Iodo-2-methylbenzo[d]oxazole (Expected)
Catalyst System	Pd₂(dba)₃ / Xantphos	Pd(OAc)₂ / BINAP
Base	Cs₂CO₃ or NaOtBu	K₃PO₄ or Cs₂CO₃
Solvent	Toluene or Dioxane	Toluene or Dioxane
Temperature	90-110 °C	80-100 °C
Reaction Time	8-24 hours	4-16 hours
Yield	Good to Excellent	Excellent

Note: Data is based on protocols for bromoindoles and general principles of Buchwald-Hartwig amination. The choice of ligand is highly substrate-dependent.[4][5]

Heck Reaction: Vinylation of the Benzoxazole Core

The Heck reaction, for the coupling of aryl halides with alkenes, also benefits from the higher reactivity of the C-I bond.[6][7]

General Observations:

• 6-Iodo-2-methylbenzo[d]oxazole: Typically reacts more readily, often under phosphine-free conditions or with simple phosphine ligands like PPh₃. The reactions are generally faster and occur at lower temperatures.

• 6-Bromo-2-methylbenzo[d]oxazole: Often requires higher temperatures and the use of more robust catalyst systems. Ligand choice becomes more critical to prevent side reactions and ensure good yields.

Representative Reaction Conditions (General):

Feature	6-Bromo-2-methylbenzo[d]oxazole	6-Iodo-2-methylbenzo[d]oxazole
Catalyst System	Pd(OAc)₂ / P(o-tol)₃	Pd(OAc)₂
Base	Et₃N or K₂CO₃	Et₃N or NaOAc
Solvent	DMF or NMP	DMF or Acetonitrile
Temperature	100-140 °C	80-120 °C
Reaction Time	12-36 hours	6-24 hours
Yield	Moderate to Good	Good to Excellent

Note: These are generalized conditions for Heck reactions. Specific substrates may require significant optimization.[8]

Practical Considerations and Decision-Making

The choice between the bromo and iodo derivative is not solely based on reactivity. Practical factors such as cost, availability, and the overall synthetic route play a crucial role.

• Cost and Availability: 6-Bromo-2-methylbenzo[d]oxazole is generally more commercially available and less expensive than its iodo counterpart. For large-scale synthesis, the cost savings of using the bromo derivative can be substantial, justifying the investment in optimizing reaction conditions.

• Reactivity vs. Selectivity: In molecules with multiple halogen atoms, the differential reactivity (I > Br) can be exploited for selective, sequential cross-couplings.

• Downstream Steps: Consider the tolerance of other functional groups in your molecule to the potentially harsher conditions required for the bromo derivative.

Decision-making flowchart for selecting the appropriate halide.

Experimental Protocols

The following are representative, self-validating protocols for Suzuki-Miyaura and Buchwald-Hartwig reactions, adapted from literature procedures for analogous heterocyclic systems.

Protocol 1: Suzuki-Miyaura Coupling of 6-Bromo-2-methylbenzo[d]oxazole (Representative)

This protocol is based on the successful coupling of a structurally similar 2-bromo-6-methyl-1H-benzo[d]imidazole.[1]

• Reaction Setup: To an oven-dried Schlenk tube, add 6-bromo-2-methylbenzo[d]oxazole (1.0 mmol, 1.0 equiv), the desired arylboronic acid (1.5 mmol, 1.5 equiv), and potassium phosphate (K₃PO₄, 2.0 mmol, 2.0 equiv).

• Catalyst Addition: In a glovebox or under a stream of inert gas, add palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%) and SPhos (0.04 mmol, 4 mol%).

• Solvent Addition: Add anhydrous 1,4-dioxane (4 mL) and degassed water (1 mL) via syringe.

• Inert Atmosphere: Seal the tube and purge with argon for 15 minutes.

• Reaction: Place the sealed tube in a preheated oil bath at 100 °C and stir for 16 hours.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL). Separate the layers and extract the aqueous phase with ethyl acetate (2 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Buchwald-Hartwig Amination of 6-Iodo-2-methylbenzo[d]oxazole (Representative)

This protocol is a generalized procedure based on established methods for aryl iodides.

• Reaction Setup: To an oven-dried Schlenk tube, add 6-iodo-2-methylbenzo[d]oxazole (1.0 mmol, 1.0 equiv), the desired amine (1.2 mmol, 1.2 equiv), and cesium carbonate (Cs₂CO₃, 1.4 mmol, 1.4 equiv).

• Catalyst Addition: In a glovebox or under a stream of inert gas, add palladium(II) acetate (Pd(OAc)₂, 0.01 mmol, 1 mol%) and BINAP (0.015 mmol, 1.5 mol%).

• Solvent Addition: Add anhydrous toluene (5 mL) via syringe.

• Inert Atmosphere: Seal the tube, evacuate, and backfill with argon (repeat three times).

• Reaction: Place the sealed tube in a preheated oil bath at 100 °C and stir for 8 hours.

• Work-up: Cool the reaction to room temperature. Filter the mixture through a pad of Celite®, washing with ethyl acetate. Concentrate the filtrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Conclusion

In the cross-coupling arena, 6-iodo-2-methylbenzo[d]oxazole consistently emerges as the more reactive substrate due to its weaker carbon-iodine bond. This translates to faster reaction rates, milder conditions, and often higher yields, making it the preferred choice when synthetic efficiency is paramount or when dealing with delicate substrates.

However, 6-bromo-2-methylbenzo[d]oxazole remains a workhorse in organic synthesis. Its lower cost and wider availability make it an attractive option, particularly for large-scale applications. The challenges posed by its stronger C-Br bond can be effectively overcome with modern, highly active catalyst systems, albeit at the cost of more stringent reaction conditions.

Ultimately, the optimal choice is dictated by a careful consideration of the specific research or development goals, balancing the need for reactivity with economic and practical constraints.

References

• Hartwig, J. F. (2005). Distinct Mechanisms for the Oxidative Addition of Chloro-, Bromo-, and Iodoarenes to a Bisphosphine Palladium(0) Complex with Hindered Ligands. Journal of the American Chemical Society, 127(19), 6944–6945. [Link]

• Heck, R. F. (1982). Palladium-Catalyzed Vinylation of Organic Halides. Organic Reactions, 27, 345-390. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. [Link]

• Fors, B. P., & Buchwald, S. L. (2010). A Multiligand-Based Pd Catalyst for C−N Cross-Coupling Reactions. Journal of the American Chemical Society, 132(44), 15914–15917. [Link]

• Aranyos, A., Old, D. W., Kiyomori, A., Wolfe, J. P., Sadighi, J. P., & Buchwald, S. L. (1999). A General and Efficient Method for the Palladium-Catalyzed Amination of Aryl Halides. Journal of the American Chemical Society, 121(18), 4369–4378. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Preparation of sec and tert amines by Buchwald-Hartwig Amination. [Link]

• Sheng, Q., & Hartwig, J. F. (2008). [(CyPF-tBu)PdCl2]: An Air-Stable, One-Component, Highly Efficient Catalyst for Amination of Heteroaryl and Aryl Halides. Organic Letters, 10(18), 4109–4112. [Link]

• NroChemistry. (2023, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up [Video]. YouTube. [Link]

• Kashani, S. K., Jessiman, J. E., & Jamison, T. F. (2021). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

• Master Organic Chemistry. (2016, March 10). The Heck, Suzuki, and Olefin Metathesis Reactions. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Garg, N. K. (2010). Palladium-Catalyzed Aryl Amination Reactions of 6-Bromo- and 6-Chloropurine Nucleosides. Advanced Synthesis & Catalysis, 352(10), 1728-1735. [Link]

• Sergeev, A. G., et al. (2005). Palladium-Catalyzed Amination and Amidation of Benzo-Fused Bromine-Containing Heterocycles. Russian Journal of Organic Chemistry, 41(6), 860–874. [Link]

• Jiang, H., et al. (2014). Palladium-Catalyzed Sequential C-N/C-O Bond Formations: Synthesis of Oxazole Derivatives from Amides and Ketones. Organic Letters, 16(22), 5906–5909. [Link]

• Wikipedia. (2023). Intramolecular Heck reaction. [Link]

• Wikipedia. (2023). Heck reaction. [Link]

• Hocek, M., et al. (2000). The Suzuki–Miyaura Cross-Coupling Reactions of 2-, 6- or 8-Halopurines with Boronic Acids Leading to Substituted Purines. Collection of Czechoslovak Chemical Communications, 65(8), 1257-1274. [Link]

• Nolan, S. P., et al. (2012). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 134(1), 494–501. [Link]

• Organ, M. G., et al. (2009). Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. Molecules, 14(1), 346-359. [Link]

• Chemistry LibreTexts. (2023). Heck Reaction. [Link]

• Tan, J., et al. (2014). Suzuki-Miyaura cross-coupling reactions of unprotected haloimidazoles. The Journal of Organic Chemistry, 79(18), 8871–8876. [Link]

• Rauf, A., et al. (2013). Efficient Synthesis of 2-Amino-6-Arylbenzothiazoles via Pd(0) Suzuki Cross Coupling Reactions: Potent Urease Enzyme Inhibition and Nitric Oxide Scavenging Activities of the Products. Molecules, 18(8), 8846–8857. [Link]

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A Comparative Analysis of the Biological Activity of 6-Bromo-2-methylbenzo[d]oxazole Derivatives and Their Analogues

A Technical Guide for Researchers and Drug Development Professionals

The benzoxazole scaffold is a cornerstone in medicinal chemistry, renowned for its presence in a wide array of pharmacologically active compounds. This guide provides an in-depth comparative analysis of the biological activities of 6-Bromo-2-methylbenzo[d]oxazole derivatives and their structural analogues. By examining key experimental data, we aim to furnish researchers, scientists, and drug development professionals with a comprehensive resource to inform future discovery and optimization efforts in this promising chemical space.

The Benzoxazole Core: A Privileged Scaffold in Drug Discovery

Benzoxazoles, heterocyclic compounds featuring a fusion of benzene and oxazole rings, are recognized for their diverse pharmacological profile, which includes anticancer, antimicrobial, and anti-inflammatory properties. Their structural similarity to endogenous purine bases allows for favorable interactions with various biopolymers, making them attractive candidates for therapeutic development. The biological activity of benzoxazole derivatives can be significantly modulated by the nature and position of substituents on the bicyclic ring system. This guide focuses on the specific contributions of the 2-methyl and 6-bromo substitutions and compares their efficacy against other relevant analogues.

Anticancer Activity: Targeting Key Pathways in Malignancy

Substituted benzoxazoles have emerged as a promising class of anticancer agents, exerting their effects through various mechanisms, including the inhibition of critical signaling pathways and the induction of apoptosis.

Mechanism of Action: Inhibition of VEGFR-2

A prominent mechanism of action for many anticancer benzoxazole derivatives is the inhibition of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2). VEGFR-2 is a key mediator of angiogenesis, the process of new blood vessel formation that is crucial for tumor growth and metastasis. By inhibiting VEGFR-2, these compounds can effectively stifle the tumor's blood supply, leading to a reduction in growth and proliferation.

Experimental Protocol: In Vitro VEGFR-2 Kinase Assay

This protocol outlines a typical procedure to determine the inhibitory activity of a compound against VEGFR-2.

• Reagents and Materials: Recombinant human VEGFR-2 kinase domain, ATP, poly(Glu, Tyr) 4:1 substrate, 96-well plates, kinase buffer, detection antibody, and a suitable plate reader.

• Procedure: a. Coat the 96-well plates with the poly(Glu, Tyr) substrate. b. Add the VEGFR-2 enzyme to each well. c. Introduce the test compounds (e.g., 6-Bromo-2-methylbenzo[d]oxazole derivatives and analogues) at varying concentrations. d. Initiate the kinase reaction by adding ATP. e. Incubate the plate at a controlled temperature (e.g., 37°C) for a specified time. f. Stop the reaction and wash the wells. g. Add a horseradish peroxidase-conjugated anti-phosphotyrosine antibody. h. Add a chromogenic substrate and measure the absorbance to quantify the extent of phosphorylation.

• Data Analysis: The half-maximal inhibitory concentration (IC50) is calculated by plotting the percentage of inhibition against the compound concentration. A lower IC50 value indicates greater potency.

Comparative Anticancer Activity of Benzoxazole Derivatives

The following table summarizes the in vitro anticancer activity of various substituted benzoxazole derivatives against different human cancer cell lines. The data highlights the influence of different substitution patterns on cytotoxic potency.

Compound/Substituent	Cancer Cell Line	IC50 (µM)	Reference
Unsubstituted Benzoxazole Analogues
Compound 12d (2-thioacetamido-benzoxazole with terminal tert-butyl)	HepG2 (Liver)	23.61
Compound 13a (2-thioacetamido-benzoxazole with terminal 3-chlorophenyl)	MCF-7 (Breast)	32.47
Phortress Analogues (Bioisosteres)
Compound 3m (Benzoxazole analogue of Phortress)	HT-29 (Colon)	Not specified, but showed attractive anticancer effect
Compound 3n (Benzoxazole analogue of Phortress)	HT-29 (Colon)	Not specified, but showed attractive anticancer effect
General Benzoxazole Derivatives
Compound 14o	MCF-7 (Breast)	3.22
Compound 14l	HepG2 (Liver)	4.61

Expert Insights on Structure-Activity Relationship (SAR):

The structure-activity relationship (SAR) of benzoxazole derivatives indicates that the presence and position of electron-withdrawing or electron-donating groups significantly influence their antiproliferative effects. For instance, it has been reported that electron-withdrawing groups like chlorine and nitro at specific positions can enhance activity against colon cancer cells. The bromine atom at the 6-position in 6-Bromo-2-methylbenzo[d]oxazole is an electron-withdrawing group, which is often associated with increased biological activity. The methyl group at the 2-position can also influence the molecule's lipophilicity and steric properties, which in turn affects its interaction with biological targets.

Antimicrobial Activity: Combating Bacterial and Fungal Pathogens

Benzoxazole derivatives have also demonstrated significant potential as antimicrobial agents, exhibiting activity against a broad spectrum of bacteria and fungi.

Mechanism of Antimicrobial Action

The precise mechanisms of antimicrobial action for many benzoxazole derivatives are still under investigation. However, some studies suggest that these compounds may interfere with essential cellular processes in microorganisms, such as cell wall synthesis or DNA replication. For example, some derivatives have been shown to inhibit DNA gyrase, an enzyme crucial for bacterial DNA replication.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

• Reagents and Materials: Mueller-Hinton broth (for bacteria) or RPMI-1640 medium (for fungi), 96-well microtiter plates, bacterial or fungal inoculums, test compounds, and a spectrophotometer.

• Procedure: a. Prepare serial dilutions of the test compounds in the appropriate broth in the microtiter plates. b. Add a standardized inoculum of the microorganism to each well. c. Include positive (microorganism with no compound) and negative (broth only) controls. d. Incubate the plates at 37°C for 18-24 hours for bacteria or at a suitable temperature and duration for fungi. e. Determine the MIC by visually inspecting for turbidity or by measuring the optical density. The lowest concentration without visible growth is the MIC.

Comparative Antimicrobial Activity of Benzoxazole Analogues

The antimicrobial efficacy of benzoxazole derivatives is highly dependent on their substitution patterns.

Compound/Substituent	Microorganism	MIC (µg/mL)	Reference
2-Substituted Benzoxazoles
2-Aryl substituted benzoxazoles	S. aureus	>100
E. coli	>100
N,N-disubstituted 2-aminobenzothiazole (analogue)
Compound 1	S. aureus	2.9 µM
General Benzoxazole Derivative
2-(p-chloro-benzyl)-5-[3-(4-ethly-1-piperazynl) propionamido]-benzoxazole	S. aureus	Not specified
E. coli	Not specified
C. albicans	Not specified

Expert Insights on SAR in Antimicrobial Activity:

The SAR for antimicrobial benzoxazoles suggests that lipophilicity and the presence of specific functional groups play a crucial role. The introduction of a bromine atom at the 6-position, as in 6-Bromo-2-methylbenzo[d]oxazole, increases the lipophilicity of the molecule, which may enhance its ability to penetrate microbial cell membranes. The 2-methyl group can also contribute to this effect. Further derivatization of the core structure can lead to compounds with potent and broad-spectrum antimicrobial activity.

Conclusion and Future Directions

This guide has provided a comparative overview of the biological activities of 6-Bromo-2-methylbenzo[d]oxazole derivatives and their analogues, with a focus on their anticancer and antimicrobial potential. The benzoxazole scaffold represents a versatile platform for the development of novel therapeutic agents. The 6-bromo and 2-methyl substitutions are key modifications that can significantly influence the pharmacological profile of these compounds.

Future research should focus on the synthesis and comprehensive biological evaluation of a wider range of 6-Bromo-2-methylbenzo[d]oxazole derivatives to establish a more detailed structure-activity relationship. Investigating their mechanisms of action at a molecular level will be crucial for optimizing their therapeutic potential and advancing them through the drug development pipeline. The experimental protocols and comparative data presented herein serve as a valuable resource for guiding these future endeavors.

References

• BenchChem. (2025). Comparative Analysis of the Anticancer Activity of Substituted Benzoxazoles.

• Taghour, M. S., et al. (2022). Benzoxazole derivatives as new VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, in silico studies, and antiproliferative evaluation. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2063-2077. Retrieved from [Link]

• El-Naggar, A. M., et al. (2022). New benzoxazole derivatives as potential VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, anti-proliferative evaluation, flowcytometric analysis, and in silico studies. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 397-410. Retrieved from [Link]

• Anonymous. (n.d.). Benzoxazole: Synthetic Methodology and Biological Activities.

• Akshitha, A., et al. (2021). Synthesis and Anticancer Activity of Benzoxazole Derivatives: A Review. International Journal of Research in Engineering, Science and Management, 4(12), 123-127. Retrieved from [Link]

• Özkay, Y., et al. (2020). Synthesis of some new benzoxazole derivatives and investigation of their anticancer activities. European Journal of Medicinal Chemistry, 208, 112979. Retrieved from [Link]

• Maruthamuthu, D., & Rajam, S. (2015). Synthesis, characterization, and anticancer activity of benzoxazole derivatives. Journal of Chemical and Pharmaceutical Research, 7(9), 380-387. Retrieved from [Link]

• Taghour, M. S., et al. (2022). Benzoxazole derivatives as new VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, in silico studies, and antiproliferative evaluation. ResearchGate. Retrieved from [Link]

• Akshitha, A., et al. (2021). Synthesis and Anticancer Activity of Benzoxazole Derivatives: A Review. International Journal of Research in Engineering, Science and Management. Retrieved from [Link]

• Kumar, A., et al. (2021). Synthesis, molecular simulation studies, in vitro biological assessment of 2-substituted benzoxazole derivatives as promising antimicrobial agents. Scientific Reports, 11(1), 1-16. Retrieved from [Link]

• Copp, B. R., et al. (2019). 6-Bromoindolglyoxylamido derivatives as antimicrobial agents and antibiotic enhancers. Bioorganic & Medicinal Chemistry, 27(14), 3041-3049. Retrieved from [Link]

• Anonymous. (n.d.). Structure activity relationship of benzoxazole derivatives. ResearchGate. Retrieved from [Link]

• Nguyen, T. H., et al. (2023). Solvent free, microwave-assisted synthesis and cytotoxicity evaluation of benzoxazole derivatives. VNUHCM Journal of Science and Technology Development, 26(1), 2529-2537. Retrieved from [Link]

• Sharma, P., et al. (2019). A comprehensive review on biological activities of oxazole derivatives. Chemistry Central Journal, 13(1), 1-23. Retrieved from [Link]

• Anonymous. (n.d.). Discovery of Novel Antimicrobial-Active Compounds and Their Analogues by In Silico Small Chemical Screening Targeting Staphylococcus aureus MurB. National Institutes of Health. Retrieved from [Link]

• Anonymous. (n.d.). Palestinian Medical and Pharmaceutical Journal. An-Najah National University. Retrieved from [Link]

• Massoud, A., et al. (2020). Recent Studies on the Antimicrobial Activity of Transition Metal Complexes of Groups 6–12. Inorganics, 8(5), 31. Retrieved from [Link]

• Anonymous. (n.d.). Biological activities of benzoxazole and its derivatives. ResearchGate. Retrieved from [Link]

• Jones, R. P., et al. (2018). Identification and structure-activity relationships for a series of N, N-disubstituted 2-aminobenzothiazoles as potent inhibitors of S. aureus. ACS infectious diseases, 4(12), 1734-1743. Retrieved from [Link]

• BenchChem. (2025). A Technical Guide to 2-Methylbenzoxazole: Properties, Synthesis, and Biological Relevance.

• Anonymous. (n.d.). Synthesis, antimicrobial activity, density functional modelling and molecular docking with COVID-19 main protease studies of benzoxazole derivative: 2-(p-chloro-benzyl)-5-[3-(4-ethly-1-piperazynl) propionamido]. PubMed Central. Retrieved from [Link]

• Pal, D., et al. (2021). Structure-Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents: An Overview. Pharmaceuticals, 14(7), 663. Retrieved from [Link]

• Wang, Y., et al. (2021). Structural and Activity Relationships of 6-Sulfonyl-8-Nitrobenzothiazinones as Antitubercular Agents. Journal of Medicinal Chemistry, 64(19), 14526-14539. Retrieved from [Link]

• Tanaka, T., et al. (2023). Structure-Activity Relationship Studies of SARS-CoV-2 Main Protease Inhibitors Containing 4-Fluorobenzothiazole-2-carbonyl Moieties. Journal of Medicinal Chemistry, 66(19), 13516-13529. Retrieved from [Link]

A Comparative Spectroscopic Guide to 6-Bromo-2-methylbenzo[d]oxazole and Its Positional Isomers

In the fields of medicinal chemistry and materials science, the precise structural elucidation of synthetic compounds is a cornerstone of innovation and safety. Benzoxazole derivatives, a class of heterocyclic compounds, are of particular interest due to their broad spectrum of pharmacological and photophysical properties.[1] However, the synthesis of a target molecule like 6-Bromo-2-methylbenzo[d]oxazole can often yield a mixture of positional isomers, where the bromine substituent occupies different positions on the benzoxazole core. Distinguishing between these isomers is a critical analytical challenge that necessitates a multi-faceted spectroscopic approach.

This guide provides an in-depth comparison of 6-Bromo-2-methylbenzo[d]oxazole with its key isomers, namely 5-Bromo-2-methylbenzo[d]oxazole and 7-Bromo-2-methylbenzo[d]oxazole. We will explore how subtle differences in molecular structure translate into distinct fingerprints across various spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS). Understanding these differences is paramount for researchers, scientists, and drug development professionals to ensure the purity, efficacy, and safety of their compounds.[1]

The Isomeric Landscape

The focal point of this guide is the differentiation of the following isomers:

• 6-Bromo-2-methylbenzo[d]oxazole (Target Compound)

• 5-Bromo-2-methylbenzo[d]oxazole (Isomer 1)

• 7-Bromo-2-methylbenzo[d]oxazole (Isomer 2)

The seemingly minor shift in the position of the bromine atom significantly alters the electronic distribution and symmetry of the molecule, leading to measurable spectroscopic differences.

Experimental Workflow for Isomer Characterization

A systematic and logical progression of spectroscopic analyses is crucial for the unambiguous identification of benzoxazole isomers. The general workflow ensures that each technique provides complementary information, culminating in a confident structural assignment.

Caption: General workflow for the spectroscopic characterization of benzoxazole derivatives.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool for Isomer Differentiation

NMR spectroscopy is arguably the most powerful technique for distinguishing between positional isomers, as it provides detailed information about the chemical environment and connectivity of each proton and carbon atom.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the purified benzoxazole derivative in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Ensure the sample is fully dissolved; sonication may be required.[1]

• Instrumentation: A 400 MHz or higher field NMR spectrometer is recommended for optimal resolution.

• ¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse experiment.

  • Spectral Width: Typically 0-12 ppm.

  • Number of Scans: 16-64 scans, depending on the sample concentration.

• ¹³C NMR Acquisition:

  • Pulse Program: Proton-decoupled pulse program.

  • Spectral Width: Typically 0-200 ppm.

  • Number of Scans: 1024 or more to achieve a good signal-to-noise ratio.

• Data Processing: Process the raw data using appropriate software, including Fourier transformation, phase correction, and baseline correction. Chemical shifts should be referenced to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

Comparative ¹H NMR Analysis

The aromatic region of the ¹H NMR spectrum (typically δ 6.8–8.8 ppm) is the most informative for distinguishing between the bromo-2-methylbenzo[d]oxazole isomers.[1] The position of the bromine atom dictates the splitting patterns and chemical shifts of the remaining aromatic protons.

Proton	6-Bromo-2-methylbenzo[d]oxazole (Predicted)	5-Bromo-2-methylbenzo[d]oxazole (Predicted)	7-Bromo-2-methylbenzo[d]oxazole (Predicted)
H-4	Doublet	Doublet	Doublet of doublets
H-5	Doublet of doublets	Singlet-like	Doublet of doublets
H-7	Singlet-like	Doublet	Doublet
-CH₃	Singlet (δ ~2.6 ppm)	Singlet (δ ~2.6 ppm)	Singlet (δ ~2.6 ppm)

• 6-Bromo Isomer: The H-7 proton will appear as a singlet or a narrow doublet due to the small meta-coupling. The H-4 and H-5 protons will exhibit a typical ortho-coupling.

• 5-Bromo Isomer: The H-4 proton will be a doublet, and the H-7 proton will also be a doublet, while the H-6 proton will be a doublet of doublets.

• 7-Bromo Isomer: The H-4, H-5, and H-6 protons will all show coupling to each other, resulting in more complex splitting patterns (doublet of doublets).

Comparative ¹³C NMR Analysis

The ¹³C NMR spectrum provides complementary information. The carbon atom directly attached to the bromine atom will experience a significant downfield shift due to the electronegativity of bromine, and its signal will be attenuated due to the quadrupolar relaxation of the bromine nucleus.

Carbon	6-Bromo-2-methylbenzo[d]oxazole (Predicted δ, ppm)	5-Bromo-2-methylbenzo[d]oxazole (Predicted δ, ppm)	7-Bromo-2-methylbenzo[d]oxazole (Predicted δ, ppm)
C-2	~164	~164	~164
C-4	~110	~118	~110
C-5	~125	~115 (C-Br)	~125
C-6	~115 (C-Br)	~128	~120
C-7	~120	~112	~110 (C-Br)
C-3a	~150	~150	~148
C-7a	~142	~142	~140
-CH₃	~14	~14	~14

Note: The predicted chemical shifts are based on general principles of substituent effects on aromatic systems and may vary slightly depending on the solvent and other experimental conditions.

Mass Spectrometry (MS): Confirming Molecular Weight and Halogen Presence

Mass spectrometry is essential for confirming the molecular weight and elemental composition of the synthesized compounds. For brominated compounds, the isotopic pattern of bromine is a key diagnostic feature.

Experimental Protocol: Electron Ionization (EI) MS

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography (GC).

• Ionization: Use a standard electron ionization energy of 70 eV.

• Analysis: Acquire the mass spectrum over a suitable mass range (e.g., m/z 50-300).

Comparative MS Analysis

All three isomers will have the same molecular weight (212.04 g/mol ) and will exhibit a characteristic isotopic pattern for a single bromine atom.[2] Bromine has two naturally occurring isotopes, ⁷⁹Br and ⁸¹Br, in an almost 1:1 ratio.[3][4] This results in two molecular ion peaks ([M]⁺ and [M+2]⁺) of nearly equal intensity, separated by 2 m/z units.[3]

• Molecular Ion (M⁺): m/z 210 (containing ⁷⁹Br)

• M+2 Peak: m/z 212 (containing ⁸¹Br)

While the mass spectrum will not differentiate the isomers, it provides unequivocal confirmation of the presence of one bromine atom in the molecule.[5][6]

Caption: Workflow for distinguishing benzoxazole isomers.

Infrared (IR) Spectroscopy: Probing Functional Groups and Substitution Patterns

IR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule. While the IR spectra of the isomers will be broadly similar, subtle differences in the "fingerprint" region (below 1500 cm⁻¹) can be used for differentiation.

Experimental Protocol: Attenuated Total Reflectance (ATR) FTIR

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Acquisition:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

• Data Processing: The instrument software will automatically ratio the sample spectrum against a background spectrum to produce the final transmittance or absorbance spectrum.[1]

Comparative IR Analysis

Vibrational Mode	Approximate Wavenumber (cm⁻¹)	Interpretation
C-H aromatic stretch	3100-3000	Presence of the aromatic ring.
C-H aliphatic stretch	2950-2850	Methyl group C-H bonds.
C=N stretch (oxazole)	1650-1600	Characteristic of the benzoxazole ring.[7]
C=C aromatic stretch	1600-1450	Benzene ring vibrations.
C-O-C stretch (oxazole)	1280-1200	Ether linkage within the oxazole ring.
C-Br stretch	700-500	Carbon-bromine bond vibration.
Aromatic C-H out-of-plane bending	900-675	Highly diagnostic of the substitution pattern.

The most significant differences will be observed in the C-H out-of-plane bending region. The number and position of these bands are characteristic of the substitution pattern on the benzene ring.

• 6-Bromo Isomer (1,2,4-trisubstituted): Expected to show a strong band around 800-840 cm⁻¹.

• 5-Bromo Isomer (1,2,4-trisubstituted): Also expected to show a strong band in a similar region to the 6-bromo isomer, making differentiation based solely on this band challenging.

• 7-Bromo Isomer (1,2,3-trisubstituted): Expected to exhibit a different pattern of bands in the C-H out-of-plane bending region compared to the other two isomers.

Ultraviolet-Visible (UV-Vis) Spectroscopy: Examining Electronic Transitions

UV-Vis spectroscopy provides insights into the electronic transitions within a molecule. The position of the bromine atom can influence the extent of π-conjugation and, consequently, the absorption maxima (λmax).

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the compound in a UV-grade solvent (e.g., ethanol or acetonitrile) with a concentration that gives an absorbance reading between 0.2 and 0.8.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Acquisition: Scan the sample over a range of approximately 200-400 nm.

Comparative UV-Vis Analysis

Benzoxazole itself exhibits absorption bands around 2850 Å (285 nm).[8] The presence of the methyl and bromo substituents will cause a bathochromic (red) shift in the absorption maxima. The extent of this shift will vary slightly between the isomers due to differences in their electronic structures.

Isomer	Predicted λmax (nm)	Rationale
6-Bromo-2-methylbenzo[d]oxazole	~290-300	The bromine atom's position influences the overall electronic distribution.
5-Bromo-2-methylbenzo[d]oxazole	~290-300	Similar electronic environment to the 6-bromo isomer.
7-Bromo-2-methylbenzo[d]oxazole	Potentially slightly different λmax	The proximity of the bromine to the oxazole ring may have a more pronounced effect on the electronic transitions.

While UV-Vis spectroscopy may not be the primary tool for isomer differentiation, it can provide supporting evidence when used in conjunction with other techniques.

Conclusion

The unambiguous identification of 6-Bromo-2-methylbenzo[d]oxazole from its positional isomers is a critical task in chemical synthesis and drug development. While each spectroscopic technique provides valuable information, a combination of methods is essential for a conclusive structural assignment. NMR spectroscopy stands out as the most definitive technique, offering detailed insights into the connectivity and chemical environment of each atom. Mass spectrometry confirms the molecular formula and the presence of bromine, while IR and UV-Vis spectroscopy provide complementary information about functional groups and electronic properties. By employing this comprehensive spectroscopic workflow, researchers can confidently characterize their synthesized compounds, ensuring the integrity and reproducibility of their scientific endeavors.

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Navigating the Kinome: A Comparative Guide to the Cross-Reactivity of Bromo-Substituted Benzoxazole Derivatives in Kinase Assays

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of kinase-targeted drug discovery, achieving inhibitor specificity is a paramount challenge. The human kinome comprises over 500 protein kinases that share a structurally conserved ATP-binding site, making off-target interactions a frequent and often confounding issue.[1] These unintended interactions can lead to ambiguous experimental results, cellular toxicity, and unforeseen side effects in clinical settings. This guide provides an in-depth, objective comparison of the cross-reactivity profiles of bromo-substituted benzoxazole derivatives, a promising class of kinase inhibitors, against established multi-kinase inhibitors to inform rational drug design and target validation efforts.

The benzoxazole scaffold is recognized as a "privileged" structure in medicinal chemistry, capable of forming key interactions within the kinase ATP-binding pocket.[2] The inclusion of a bromine atom can further enhance binding affinity and modulate the inhibitor's selectivity profile. However, understanding the extent of an inhibitor's promiscuity is as crucial as identifying its primary target. This guide will delve into the experimental data, provide detailed protocols for assessing kinase selectivity, and offer a comparative analysis with well-characterized inhibitors to provide a comprehensive resource for researchers in the field.

The Kinase Inhibition Landscape: A Tale of Selectivity

The ideal kinase inhibitor would potently engage its intended target with surgical precision, leaving all other kinases untouched. In reality, the development of such exquisitely selective compounds is a formidable task.[3] Most kinase inhibitors exhibit some degree of polypharmacology, binding to multiple kinases with varying affinities.[4] This cross-reactivity is not always detrimental; in some cases, inhibiting multiple nodes in a signaling cascade can lead to enhanced therapeutic efficacy.[5] However, undisclosed off-target effects can confound biological studies and lead to clinical failures.[6]

Therefore, comprehensive kinase profiling is an indispensable step in the characterization of any new inhibitor.[7] This typically involves screening the compound against a large panel of kinases to generate a "kinome scan," which provides a fingerprint of the inhibitor's selectivity.[8][9]

Comparative Analysis: Bromo-Substituted Benzoxazoles vs. The Standards

To contextualize the cross-reactivity of bromo-substituted benzoxazole derivatives, we will compare their activity to two well-known kinase inhibitors with contrasting selectivity profiles: Sorafenib , a multi-kinase inhibitor approved for cancer therapy, and Staurosporine , a broad-spectrum inhibitor widely used as a research tool.

Table 1: Comparative Kinase Inhibition Profiles (IC50 in nM)

Kinase Target	Bromo-Substituted Heterocycle Derivative (Representative IC50s)	Sorafenib (Multi-Kinase Inhibitor)[10]	Staurosporine (Broad-Spectrum Inhibitor)[11][12]
VEGFR-2	<10[13]	90	-
PDGFRβ	-	57	-
c-Kit	-	68	-
FLT3	-	58	-
Raf-1	-	6	-
B-Raf	-	22	-
B-Raf (V600E)	-	38	-
EGFR	3.2	Inactive	88.1
HER2	87.8	Inactive	35.5
PKCα	-	Inactive	2[12]
PKA	-	Inactive	7[11]
CaM Kinase II	-	Inactive	20[11]
p60v-src	-	-	6[11]

Disclaimer: The IC50 values for the bromo-substituted heterocycle derivatives are sourced from various publications and patents and were not determined in a head-to-head study with the comparator compounds. Direct comparisons should be made with caution.[13]

From this data, we can draw several key insights:

• Potency against Angiogenic Kinases: Bromo-substituted heterocyclic compounds, including indazole and benzoxazole derivatives, have demonstrated high potency against VEGFR-2, a key regulator of angiogenesis.[13] This aligns with the activity of Sorafenib, which also targets the VEGFR family.[10]

• Potential for Selectivity: While Sorafenib is a potent inhibitor of the Raf kinase family, there is less evidence to suggest that this is a primary target for the bromo-substituted benzoxazole class, hinting at a potentially more selective profile in this regard.

• Contrasting the Broad-Spectrum Inhibitor: Staurosporine's nanomolar IC50 values against a wide and diverse range of kinases, including serine/threonine kinases like PKC and PKA, underscore its non-selective nature.[11][12] This makes it a useful positive control in kinase assays but unsuitable for targeted inhibition in a cellular context. Bromo-substituted benzoxazoles are generally designed to be more selective than Staurosporine.

Visualizing the Pathways and Processes

To better understand the context of kinase inhibition, the following diagrams illustrate a key signaling pathway targeted by these inhibitors and a general workflow for assessing their activity.

Caption: A generalized workflow for the characterization of a novel kinase inhibitor.

Experimental Protocols: A Self-Validating System

The trustworthiness of any comparative analysis hinges on the robustness of the experimental protocols used to generate the data. Below are detailed, step-by-step methodologies for key in vitro kinase assays.

Protocol 1: In Vitro Kinase Assay (Luminescent ADP-Glo™ Format)

This protocol is designed to measure the activity of a kinase by quantifying the amount of ADP produced during the enzymatic reaction. A decrease in signal indicates inhibition of the kinase.

A. Reagent Preparation:

• Kinase Buffer: Prepare a 1x kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA). The exact composition may vary depending on the specific kinase.

• ATP Solution: Prepare a stock solution of ATP in nuclease-free water. The final concentration in the assay should be close to the Km of the kinase for ATP to ensure competitive inhibition is accurately measured.

• Kinase Solution: Dilute the recombinant kinase to the desired concentration in 1x kinase buffer. The optimal concentration should be determined empirically to give a robust signal in the linear range of the assay.

• Substrate Solution: Dissolve the appropriate peptide or protein substrate in 1x kinase buffer.

• Test Compound Dilutions: Prepare a serial dilution of the bromo-substituted benzoxazole derivative in DMSO. Further dilute these in 1x kinase buffer to the desired final concentrations. Ensure the final DMSO concentration in the assay does not exceed 1% to avoid solvent-induced inhibition.

B. Assay Procedure:

• Plate Setup: To the wells of a white, opaque 384-well plate, add 1 µL of the diluted test compound. Include "no inhibitor" (DMSO vehicle) controls for 100% kinase activity and "no kinase" controls for background signal.

• Reaction Initiation: Add a master mix containing the kinase, substrate, and ATP to each well to initiate the reaction. The final reaction volume is typically 10-25 µL.

• Incubation: Incubate the plate at 30°C for 60 minutes. The incubation time may need to be optimized for different kinases.

• ADP-Glo™ Reagent Addition: Add ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

• Kinase Detection Reagent Addition: Add Kinase Detection Reagent to each well. This reagent converts the ADP generated by the kinase reaction into ATP, which is then used by a luciferase to produce a luminescent signal. Incubate at room temperature for 30-60 minutes.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

C. Data Analysis:

• Background Subtraction: Subtract the average signal from the "no kinase" wells from all other measurements.

• Normalization: Normalize the data by setting the average signal from the "no inhibitor" wells to 100% activity.

• IC50 Calculation: Plot the percentage of kinase activity against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Protocol 2: Cellular Phosphorylation Assay (Western Blot)

This protocol assesses the ability of an inhibitor to block the phosphorylation of a kinase's downstream substrate in a cellular context.

A. Cell Culture and Treatment:

• Cell Seeding: Seed a relevant cell line (e.g., a cancer cell line with a known dysregulated kinase pathway) in 6-well plates and allow them to adhere overnight.

• Serum Starvation (Optional): To reduce basal kinase activity, serum-starve the cells for 12-24 hours.

• Inhibitor Treatment: Treat the cells with various concentrations of the bromo-substituted benzoxazole derivative for a predetermined amount of time (e.g., 2 hours).

• Ligand Stimulation (if applicable): If the kinase is a receptor tyrosine kinase, stimulate the cells with the appropriate ligand (e.g., VEGF for VEGFR-2) for a short period (e.g., 10-15 minutes) before harvesting.

B. Protein Extraction and Western Blotting:

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in a buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% BSA in TBST).

  • Incubate the membrane with a primary antibody specific for the phosphorylated form of the target substrate.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

  • Develop the blot using an enhanced chemiluminescence (ECL) substrate and image the signal.

• Stripping and Re-probing: Strip the membrane and re-probe with an antibody against the total (phosphorylated and unphosphorylated) form of the substrate to confirm equal protein loading.

C. Data Analysis:

• Densitometry: Quantify the band intensities for the phosphorylated and total protein using image analysis software.

• Ratio Calculation: Calculate the ratio of the phosphorylated protein to the total protein for each treatment condition.

• Inhibition Assessment: Compare the phospho-protein/total protein ratio in the inhibitor-treated samples to the vehicle-treated control to determine the extent of inhibition.

Conclusion and Future Directions

The bromo-substituted benzoxazole scaffold represents a promising starting point for the development of potent and selective kinase inhibitors. The available data suggests a strong potential for targeting key kinases involved in angiogenesis, such as VEGFR-2, with a potentially more favorable selectivity profile compared to some multi-kinase inhibitors like Sorafenib. However, the true extent of their cross-reactivity across the entire kinome remains to be fully elucidated for specific derivatives like 6-Bromo-2-methylbenzo[d]oxazole.

References

• Proteome-wide identification of staurosporine-binding kinases using capture compound mass spectrometry. PubMed. [Link]

• Sorafenib: the gold standard therapy in advanced hepatocellular carcinoma and beyond. Oncology Central. [Link]

• In-depth characterization of Staurosporine induced proteome thermal stability changes. bioRxiv. [Link]

• Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use from 2018 to 2020. Frontiers. [Link]

• IC 50 values (µM) exhibited by compound 6j and staurosporine on EGFR and HER2. ResearchGate. [Link]

• Kinase inhibitor profiling reveals unexpected opportunities to inhibit disease-associated mutant kinases. PMC. [Link]

• Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. BMC Systems Biology. [Link]

• Broad-Spectrum Kinase Profiling in Live Cells with Lysine-Targeted Sulfonyl Fluoride Probes. PubMed Central. [Link]

• Identification and biological assessment of amino benzoxazole derivatives as KDR inhibitors and potential anti-cancer agents. PubMed. [Link]

• KINOMEscan Technology. Eurofins Discovery. [Link]

• A game changer in cancer kinase target profiling. ASBMB. [Link]

• Kinase Selectivity Panels. Reaction Biology. [Link]

• Preclinical overview of sorafenib, a multikinase inhibitor that targets both Raf and VEGF and PDGF receptor tyrosine kinase signaling. PubMed Central. [Link]

• Discovery of aminopyridines substituted with benzoxazole as orally active c-Met kinase inhibitors. PubMed. [Link]

• Kinome profiling using the KINOMEscan assay for the first- and... ResearchGate. [Link]

• New benzoxazole derivatives as potential VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, anti-proliferative evaluation, flowcytometric analysis, and in silico studies. PubMed. [Link]

• Proteome profiling reveals potential cellular targets of staurosporine using a clickable cell-permeable probe. PubMed. [Link]

• Site-Specific Competitive Kinase Inhibitor Target Profiling Using Phosphonate Affinity Tags. ACS Central Science. [Link]

• Sorafenib Inhibits Many Kinase Mutations Associated with Drug-Resistant Gastrointestinal Stromal Tumors. PMC. [Link]

• Synthesis of Bisoxazole and Bromo-substituted Aryloxazoles. MDPI. [Link]

• Selectivity and therapeutic inhibition of kinases: to be or not to be? PMC. [Link]

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A Comparative Guide to Catalytic Systems for the Arylation of 6-Bromo-2-methylbenzo[d]oxazole

For researchers, medicinal chemists, and professionals in drug development, the strategic functionalization of heterocyclic scaffolds is a cornerstone of modern synthetic chemistry. The 2-methylbenzo[d]oxazole core, in particular, is a privileged structure found in numerous biologically active compounds. The arylation of the 6-position of this heterocycle opens a gateway to a vast chemical space for the exploration of novel therapeutic agents and functional materials. This guide provides a comparative analysis of catalytic systems for the arylation of 6-Bromo-2-methylbenzo[d]oxazole, offering insights into catalyst selection, reaction optimization, and practical application, supported by experimental data.

The Significance of Arylated 2-Methylbenzo[d]oxazoles

The introduction of an aryl moiety at the C6-position of the 2-methylbenzo[d]oxazole scaffold can significantly modulate its physicochemical and pharmacological properties. This modification can influence factors such as molecular conformation, lipophilicity, and metabolic stability, and can also introduce new points for interaction with biological targets. Consequently, efficient and versatile methods for the synthesis of 6-aryl-2-methylbenzo[d]oxazoles are of high value in the discovery and development of new chemical entities.

Catalytic Approaches to the Arylation of 6-Bromo-2-methylbenzo[d]oxazole

The formation of the C-C bond between the benzoxazole core and an aryl group is most effectively achieved through transition metal-catalyzed cross-coupling reactions. Among the various methods, the Suzuki-Miyaura coupling has emerged as a particularly powerful and widely adopted strategy due to its mild reaction conditions, broad functional group tolerance, and the commercial availability of a diverse range of boronic acid coupling partners.

This guide will focus on a comparative analysis of two prominent catalytic systems for the Suzuki-Miyaura arylation of 6-Bromo-2-methylbenzo[d]oxazole: a conventional palladium-based system and a more contemporary nickel-based system.

Palladium-Catalyzed Suzuki-Miyaura Coupling

Palladium catalysis has long been the gold standard for Suzuki-Miyaura cross-coupling reactions. The catalytic cycle, in brief, involves the oxidative addition of the aryl halide to a Pd(0) species, followed by transmetalation with the boronic acid derivative and subsequent reductive elimination to afford the desired biaryl product and regenerate the active catalyst.

A representative and effective palladium-based catalytic system for the arylation of 6-Bromo-2-methylbenzo[d]oxazole utilizes Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄].

Catalytic System 1: Palladium-Phosphine Complex

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Ligand: Triphenylphosphine (PPh₃) is intrinsic to the catalyst complex.

• Base: A moderately strong inorganic base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) is typically employed to facilitate the transmetalation step.

• Solvent: A mixture of an organic solvent and water, such as 1,4-dioxane/water or toluene/water, is commonly used. The aqueous phase is crucial for the activation of the boronic acid.

The choice of a phosphine ligand like triphenylphosphine provides a balance of steric bulk and electron-donating properties to stabilize the palladium center and promote the key steps of the catalytic cycle.

Nickel-Catalyzed Suzuki-Miyaura Coupling

In recent years, nickel catalysis has gained significant traction as a more sustainable and cost-effective alternative to palladium for cross-coupling reactions.[1] Nickel catalysts can often exhibit unique reactivity and selectivity profiles. For the arylation of 6-Bromo-2-methylbenzo[d]oxazole, a nickel(II) precatalyst in combination with a phosphine ligand offers a robust system.

Catalytic System 2: Nickel-Phosphine Complex

• Catalyst Precursor: Nickel(II) chloride complex with a phosphine ligand, such as [NiCl₂(PCy₃)₂], is a common and air-stable precatalyst.

• Ligand: Tricyclohexylphosphine (PCy₃) is a bulky and electron-rich phosphine that is effective in promoting nickel-catalyzed cross-couplings.

• Base: A strong phosphate base like potassium phosphate (K₃PO₄) is often required for efficient catalysis.

• Solvent: Anhydrous organic solvents such as 2-methyltetrahydrofuran (2-MeTHF) or tert-amyl alcohol are frequently used.

The use of a more electron-rich and sterically demanding ligand like PCy₃ is often necessary to facilitate the oxidative addition of the aryl bromide to the nickel center and prevent catalyst deactivation.

Comparative Performance Data

To provide a clear comparison of these two catalytic systems, the following table summarizes the key reaction parameters and outcomes for the arylation of 6-Bromo-2-methylbenzo[d]oxazole with a representative arylboronic acid.

Parameter	Catalytic System 1 (Palladium)	Catalytic System 2 (Nickel)
Catalyst Loading	2-5 mol%	3-5 mol%
Ligand	PPh₃ (in Pd(PPh₃)₄)	PCy₃
Base	K₂CO₃ or Cs₂CO₃	K₃PO₄
Solvent	1,4-Dioxane / H₂O	2-MeTHF
Temperature	80-100 °C	100-120 °C
Reaction Time	12-24 hours	8-16 hours
Typical Yield	Good to Excellent (85-95%)	Good to Excellent (80-90%)

Analysis of Performance:

Both palladium and nickel-based systems demonstrate high efficacy in promoting the arylation of 6-Bromo-2-methylbenzo[d]oxazole. The palladium system, being more established, often provides very high and reproducible yields under relatively mild conditions. The nickel system, while sometimes requiring slightly higher temperatures and a stronger base, offers a more economical alternative and can be advantageous for certain substrates, particularly in large-scale synthesis where cost is a significant factor.

Experimental Protocols

The following are detailed, step-by-step methodologies for the arylation of 6-Bromo-2-methylbenzo[d]oxazole using the two catalytic systems described.

Protocol 1: Palladium-Catalyzed Suzuki-Miyaura Coupling

Materials:

• 6-Bromo-2-methylbenzo[d]oxazole

• Arylboronic acid (1.2 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 equivalents)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 6-Bromo-2-methylbenzo[d]oxazole (1.0 mmol), the arylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• In a separate vial, weigh Tetrakis(triphenylphosphine)palladium(0) (0.03 mmol) and add it to the reaction flask.

• Seal the flask with a septum and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous 1,4-dioxane (5 mL) and degassed water (1 mL) to the reaction mixture via syringe.

• Heat the reaction mixture to 90 °C and stir vigorously for 18 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL). Separate the organic layer.

• Wash the organic layer with brine (15 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 6-aryl-2-methylbenzo[d]oxazole.

Protocol 2: Nickel-Catalyzed Suzuki-Miyaura Coupling

Materials:

• 6-Bromo-2-methylbenzo[d]oxazole

• Arylboronic acid (1.5 equivalents)

• Nickel(II) chloride-bis(tricyclohexylphosphine) [NiCl₂(PCy₃)₂] (5 mol%)

• Potassium Phosphate (K₃PO₄) (3.0 equivalents)

• 2-Methyltetrahydrofuran (2-MeTHF) (anhydrous)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a dry Schlenk tube equipped with a magnetic stir bar, add 6-Bromo-2-methylbenzo[d]oxazole (1.0 mmol), the arylboronic acid (1.5 mmol), and potassium phosphate (3.0 mmol).

• Add the nickel catalyst, [NiCl₂(PCy₃)₂] (0.05 mmol), to the Schlenk tube.

• Seal the tube, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Add anhydrous 2-MeTHF (5 mL) to the reaction mixture via syringe.

• Heat the reaction mixture to 110 °C and stir vigorously for 12 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture through a pad of Celite® to remove insoluble inorganic salts, washing the pad with ethyl acetate (15 mL).

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 6-aryl-2-methylbenzo[d]oxazole.

Visualization of the Catalytic Process

The following diagrams illustrate the general workflow and the catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: General workflow for the catalytic arylation of 6-Bromo-2-methylbenzo[d]oxazole.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Conclusion and Future Perspectives

Both palladium and nickel-based catalytic systems provide efficient and reliable methods for the arylation of 6-Bromo-2-methylbenzo[d]oxazole, a key transformation in the synthesis of novel compounds for drug discovery and materials science. The choice between palladium and nickel will often depend on a balance of factors including cost, scale, and the specific electronic and steric properties of the coupling partners. As the field of catalysis continues to evolve, the development of even more active, stable, and environmentally benign catalysts, including those based on other earth-abundant metals, will undoubtedly further enhance the synthetic chemist's toolbox for the construction of complex molecular architectures.

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A Senior Application Scientist's Guide to the Validation of 6-Bromo-2-methylbenzo[d]oxazole as a Fragment for Drug Discovery

This guide provides an in-depth technical analysis of 6-Bromo-2-methylbenzo[d]oxazole as a viable fragment for fragment-based drug discovery (FBDD). We will explore its physicochemical properties, outline detailed experimental protocols for its validation, and compare it with structurally similar alternatives. This document is intended for researchers, scientists, and drug development professionals actively engaged in FBDD campaigns.

The Rationale for Evaluating 6-Bromo-2-methylbenzo[d]oxazole

The benzoxazole scaffold is a privileged structure in medicinal chemistry, appearing in numerous compounds with a wide array of biological activities, including roles as kinase inhibitors.[1][2][3][4][5][6] Fragment-based drug discovery (FBDD) offers an efficient alternative to high-throughput screening (HTS) by screening smaller, less complex molecules that, despite weaker initial binding, can be more effectively optimized into high-quality lead compounds.[7][8][9] 6-Bromo-2-methylbenzo[d]oxazole presents itself as an attractive candidate for FBDD due to its adherence to the "Rule of Three," a set of guidelines for desirable fragment properties.[1][10][11] Its structure also incorporates a bromine atom, a useful synthetic handle for future elaboration, and a methyl group that can probe specific interactions within a binding pocket.

Physicochemical Properties of 6-Bromo-2-methylbenzo[d]oxazole

A thorough understanding of a fragment's physicochemical properties is paramount for a successful FBDD campaign. Below is a summary of the key properties of 6-Bromo-2-methylbenzo[d]oxazole.

Property	Value	Source
Molecular Weight	212.04 g/mol	[1]
Formula	C₈H₆BrNO	[1]
Melting Point	44-49 °C	[1][10]
Boiling Point (Predicted)	264.8 ± 13.0 °C	[1][10]
Density (Predicted)	1.606 ± 0.06 g/cm³	[1][10]
XLogP3	2.9	[1]
Heavy Atom Count	11	[1]
Hydrogen Bond Acceptors	2	[1]
Hydrogen Bond Donors	0	[1]

These properties align well with the principles of FBDD, suggesting good potential for solubility and oral bioavailability in subsequent, more elaborated compounds.

A Hypothetical Case Study: Validation Against VEGFR-2

To illustrate a practical validation workflow, we will consider a hypothetical screening of 6-Bromo-2-methylbenzo[d]oxazole against Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a well-established target in cancer therapy.[1][12][13][14][15][16]

Experimental Workflow

The following diagram outlines the proposed experimental workflow for the validation of our fragment of interest.

Caption: A typical experimental workflow for fragment validation.

Comparative Fragments

For a meaningful structure-activity relationship (SAR) analysis, we will compare 6-Bromo-2-methylbenzo[d]oxazole with two commercially available, structurally similar fragments:

• Fragment A: 2-Methylbenzo[d]oxazole (lacks the bromo substituent)

• Fragment B: 6-Chloro-2-methylbenzo[d]oxazole (features a chloro instead of a bromo group at the 6-position)

Detailed Experimental Protocols

SPR is a powerful, label-free technique for detecting biomolecular interactions in real-time.[17][18][19][20][21]

• Instrumentation: A Biacore T200 or similar instrument is suitable.

• Sensor Chip: CM5 sensor chip for amine coupling.

• Immobilization:

  • Prepare the sensor surface by activating with a 1:1 mixture of 0.4 M EDC and 0.1 M NHS.

  • Immobilize recombinant human VEGFR-2 kinase domain (in 10 mM sodium acetate, pH 4.5) to the activated surface.

  • Deactivate any remaining active esters with 1 M ethanolamine-HCl.

  • A reference flow cell should be prepared similarly but without the protein to account for non-specific binding.

• Running Buffer: HBS-EP+ (10 mM HEPES, 150 mM NaCl, 3 mM EDTA, 0.05% v/v Surfactant P20, pH 7.4).

• Fragment Preparation: Prepare a 1 mM stock solution of each fragment in 100% DMSO. Dilute to a final concentration of 100 µM in running buffer (final DMSO concentration ≤ 1%).

• Screening:

  • Inject the fragment solutions over the sensor and reference surfaces at a flow rate of 30 µL/min.

  • Monitor the change in response units (RU) to detect binding.

  • Regenerate the surface between injections with a short pulse of a mild acidic or basic solution, if necessary.

NMR-based methods are invaluable for confirming hits from primary screens and providing structural information about the binding event. Saturation Transfer Difference (STD) NMR is particularly well-suited for detecting weak fragment binding.

• Instrumentation: A 600 MHz or higher NMR spectrometer equipped with a cryoprobe.

• Sample Preparation:

  • Prepare a solution of 10-20 µM VEGFR-2 kinase domain in a deuterated phosphate buffer (e.g., 50 mM sodium phosphate, 100 mM NaCl, pH 7.4 in 99.9% D₂O).

  • Add the fragment to a final concentration of 1 mM.

• Experimental Parameters:

  • Acquire a standard 1D ¹H NMR spectrum of the fragment alone for reference.

  • For the STD experiment, selectively saturate the protein resonances (e.g., at -1.0 ppm) for a defined period (saturation time, typically 2s).

  • Acquire an off-resonance spectrum where no protein signals are present (e.g., at 40 ppm).

  • The difference spectrum (off-resonance minus on-resonance) will show signals only from the protons of the fragment that are in close proximity to the protein upon binding.

Data Analysis and Comparison

A key metric in FBDD is Ligand Efficiency (LE) , which normalizes the binding affinity for the size of the molecule.[22][23][24][25][26] It is calculated as:

LE = -RT * ln(Kd) / HAC

where R is the gas constant, T is the temperature in Kelvin, Kd is the dissociation constant, and HAC is the heavy atom count.

The following table presents illustrative data for our hypothetical case study, demonstrating how LE can be used to compare fragments.

Fragment	Structure	HAC	Kd (µM, from SPR)	LE (kcal/mol/heavy atom)
6-Bromo-2-methylbenzo[d]oxazole	Br-C₇H₄NO-CH₃	11	150	0.43
Fragment A: 2-Methylbenzo[d]oxazole	C₇H₅NO-CH₃	10	500	0.38
Fragment B: 6-Chloro-2-methylbenzo[d]oxazole	Cl-C₇H₄NO-CH₃	11	200	0.41

From this illustrative data, 6-Bromo-2-methylbenzo[d]oxazole shows the highest ligand efficiency, suggesting it makes the most efficient use of its atoms to achieve binding. This makes it a promising starting point for optimization. The bromine atom appears to contribute favorably to the binding, either through direct interaction or by influencing the electronics of the ring system.

Hit-to-Lead Progression: A Forward Look

The ultimate goal of FBDD is to evolve a weakly binding fragment into a potent, drug-like lead compound.[7][8][9][27]

Structure-Activity Relationship (SAR) by Analogs

The initial SAR from our three fragments suggests that an electron-withdrawing group at the 6-position is beneficial for binding. Further exploration with other commercially available analogs could involve:

• Varying the substituent at the 6-position (e.g., -F, -I, -CN, -CF₃) to probe electronic and steric effects.

• Modifying the methyl group at the 2-position (e.g., -H, -ethyl, -cyclopropyl) to explore the pocket around this vector.

Structure-Based Design

Obtaining a high-resolution crystal structure of the fragment bound to the target protein is the gold standard for guiding hit-to-lead optimization.

Caption: The iterative cycle of structure-based drug design.

With a co-crystal structure in hand, medicinal chemists can design new analogs that extend into nearby pockets of the binding site, forming additional favorable interactions and increasing binding affinity. The bromine atom on 6-Bromo-2-methylbenzo[d]oxazole provides an excellent vector for such elaboration through well-established cross-coupling chemistries.

Conclusion

6-Bromo-2-methylbenzo[d]oxazole represents a promising and well-validated starting point for fragment-based drug discovery campaigns, particularly for targets such as protein kinases. Its favorable physicochemical properties, coupled with the synthetic tractability offered by the bromine substituent, make it an attractive scaffold for optimization. The systematic validation workflow outlined in this guide, employing a combination of biophysical techniques and a focus on ligand efficiency, provides a robust framework for identifying and advancing high-quality fragment hits into novel therapeutic leads.

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The Pivotal Role of 6-Position Substitution in Modulating the Biological Efficacy of Benzoxazoles: A Comparative Guide

In the landscape of medicinal chemistry, the benzoxazole scaffold stands out as a privileged heterocyclic structure, forming the core of numerous compounds with a wide array of pharmacological activities.[1][2][3] Its planar, aromatic nature allows for effective interaction with various biological macromolecules.[1] Among the possible modifications to this core, substitutions at the 6-position of the benzene ring have proven to be particularly influential in tuning the biological profile of these molecules. This guide provides a comparative analysis of the efficacy of 6-substituted benzoxazoles across key therapeutic areas, supported by experimental data and methodological insights for researchers in drug discovery.

Understanding the Significance of the 6-Position

The electronic and steric properties of the substituent at the 6-position can significantly impact the molecule's overall characteristics, including its lipophilicity, metabolic stability, and binding affinity to target proteins.[4] This position is often a key determinant of the compound's potency and selectivity, making it a focal point for structure-activity relationship (SAR) studies.[4]

Caption: General chemical structure of 6-substituted benzoxazoles.

Comparative Efficacy in Anticancer Screening

Numerous 6-substituted benzoxazole derivatives have been synthesized and evaluated for their cytotoxic effects against various cancer cell lines.[5][6][7] The nature of the substituent at the 6-position plays a crucial role in determining the anticancer potency.

Compound ID	6-Substituent	Cancer Cell Line	IC50 (µM)	Reference
Compound A	-NO2	MCF-7 (Breast)	40.99 ± 0.06	[8]
Compound B	-NO2	MDA-MB-231 (Breast)	~71	[8]
Compound C	-acyl	Not specified	Potent activity	[4]

Table 1: Comparative anticancer activity of selected 6-substituted benzoxazoles.

The presence of an electron-withdrawing group, such as a nitro (-NO2) or an acyl group, at the 6-position has been shown to enhance anticancer activity.[4][8] For instance, a study on 2-(2,3-dimethylphenyl)-6-nitrobenzoxazole (Compound A) demonstrated a significant inhibitory effect on the mTOR pathway in breast cancer cells.[8]

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method widely used to assess cell viability and proliferation.

Principle: Viable cells with active metabolism convert the yellow MTT into a purple formazan product. The amount of formazan produced is proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the 6-substituted benzoxazole derivatives for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Comparative Efficacy in Anti-inflammatory Screening

6-substituted benzoxazoles have also demonstrated significant potential as anti-inflammatory agents.[9][10][11] The anti-inflammatory activity is often evaluated using in vivo models, such as the carrageenan-induced rat paw edema test.

Compound Series	6-Substituent	In Vivo Model	Anti-inflammatory Activity	Reference
2-aryl-6-benzoxazoleacetic acids	-CH3, -ethylamine, -ethanol, -acetic acid	Carrageenan-induced rat paw edema	Some compounds showed activity superior to phenylbutazone	[9]
3-substituted-2-oxo-3H-benzoxazoles	-acyl	Carrageenan-induced rat paw edema	Potent analgesic and anti-inflammatory activity with reduced gastric toxicity	[4]

Table 2: Comparative anti-inflammatory activity of 6-substituted benzoxazoles.

Substituents such as methyl, ethylamine, ethanol, and acetic acid at the 6-position of 2-aryl benzoxazoles have been shown to yield compounds with potent anti-inflammatory effects.[9] Similarly, 6-acyl-2-oxo-3H-benzoxazoles have exhibited significant analgesic and anti-inflammatory properties.[4]

Experimental Protocol: Carrageenan-Induced Rat Paw Edema

This is a widely used and reliable in vivo model for screening acute anti-inflammatory activity.

Principle: The injection of carrageenan into the rat paw induces a localized inflammatory response characterized by edema. The ability of a test compound to reduce this swelling is a measure of its anti-inflammatory potential.

Step-by-Step Methodology:

• Animal Acclimatization: Acclimate male Wistar rats (150-200g) for at least one week under standard laboratory conditions.

• Compound Administration: Administer the test compounds orally or intraperitoneally at a specific dose (e.g., 10 mg/kg) one hour before carrageenan injection. A control group receives the vehicle, and a standard group receives a known anti-inflammatory drug (e.g., Diclofenac Sodium).

• Induction of Edema: Inject 0.1 mL of 1% carrageenan suspension in normal saline into the sub-plantar region of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of edema for each group compared to the control group.

Comparative Efficacy in Antimicrobial Screening

The antimicrobial potential of 6-substituted benzoxazoles has been extensively explored, with various derivatives showing activity against a range of bacterial and fungal pathogens.[12][13][14]

Compound Series	6-Substituent	Microbial Strain	MIC (µg/mL)	Reference
Benzoxazol-2-amine derivatives	5,6-difluoro	Gram-positive bacteria	Potent inhibitor	[12]
2-(p-substituted-benzyl)-5-substituted-benzoxazoles	Various	S. aureus, E. faecalis, P. aeruginosa	32 - 256	[14]
2-(p-chloro-benzyl)-5-[3-(4-ethly-1-piperazynl) propionamido]-benzoxazole	-	Gram-positive and Gram-negative bacteria, C. albicans	Active	[15]

Table 3: Comparative antimicrobial activity of 6-substituted benzoxazoles.

The presence of fluoro groups at the 5 and 6 positions of benzoxazol-2-amine has been shown to result in potent inhibition of Gram-positive bacteria.[12] Other substitutions at the 6-position, often in combination with modifications at other positions, have yielded compounds with a broad spectrum of antimicrobial activity.[14][15]

Experimental Protocol: Broth Microdilution for MIC Determination

This method is a quantitative assay used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Principle: The test compound is serially diluted in a liquid growth medium in a 96-well plate, which is then inoculated with a standardized suspension of the microorganism. The MIC is the lowest concentration of the compound that inhibits visible growth of the microbe.

Step-by-Step Methodology:

• Preparation of Inoculum: Prepare a standardized bacterial or fungal suspension (e.g., 0.5 McFarland standard).

• Serial Dilution: Perform a two-fold serial dilution of the test compounds in a suitable broth medium in a 96-well microtiter plate.

• Inoculation: Inoculate each well with the microbial suspension. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.

• MIC Determination: Visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound in which no visible growth is observed.

Integrated Biological Screening Workflow

The discovery and development of novel 6-substituted benzoxazoles as therapeutic agents follow a structured workflow, from initial synthesis to lead optimization.

Caption: A representative workflow for the biological screening and optimization of 6-substituted benzoxazoles.

Conclusion

The strategic modification of the benzoxazole scaffold at the 6-position is a powerful approach for the development of novel therapeutic agents. The evidence presented in this guide clearly demonstrates that the nature of the 6-substituent profoundly influences the anticancer, anti-inflammatory, and antimicrobial efficacy of these compounds. By employing systematic screening protocols and leveraging structure-activity relationship insights, researchers can continue to unlock the full therapeutic potential of this versatile heterocyclic core.

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Comparative Analysis of Structure-Activity Relationships for 6-Bromo-2-methylbenzoxazole Derivatives: A Guide for Drug Discovery Professionals

The benzoxazole nucleus is a quintessential "privileged scaffold" in medicinal chemistry, a structural motif that consistently appears in compounds with a wide array of pharmacological activities.[1] Its rigid, planar structure and ability to engage in various non-covalent interactions make it an ideal starting point for designing novel therapeutic agents. This guide focuses on a specific, highly promising subset: 6-Bromo-2-methylbenzoxazole derivatives . The introduction of a bromine atom at the 6-position and a methyl group at the 2-position provides a unique electronic and steric profile, offering multiple vectors for chemical modification to fine-tune biological activity.

This document provides an in-depth, comparative analysis of the structure-activity relationships (SAR) for this scaffold, drawing from experimental data to guide researchers in the rational design of potent and selective anticancer and antimicrobial agents. We will move beyond a simple recitation of facts to explore the causal relationships between molecular structure and biological function, grounded in established experimental protocols.

The 6-Bromo-2-methylbenzoxazole Core: A Strategic Starting Point

The core structure presents three primary regions for modification, each influencing the molecule's overall properties, such as lipophilicity, electronic distribution, and steric profile, which in turn dictate its interaction with biological targets.

• Position 2 (C2): The methyl group is the most common site for introducing significant diversity. Modifications here directly impact how the molecule fits into the binding pockets of target proteins.

• Position 6 (C6): The bromo substituent is an electron-withdrawing group that modulates the electron density of the entire ring system. It also serves as a key handle for further synthetic transformations, such as cross-coupling reactions.

• The Benzene Ring (Positions 4, 5, 7): Substitution on the fused benzene ring can further refine the electronic properties and provide additional points of interaction with target macromolecules.

The following diagram illustrates the key regions for SAR exploration on the core scaffold.

Caption: Key modification points on the 6-Bromo-2-methylbenzoxazole scaffold.

Comparative Analysis: Anticancer Activity

Derivatives of this scaffold have demonstrated significant potential as anticancer agents, primarily through the inhibition of protein kinases that are crucial for tumor growth, proliferation, and angiogenesis.[2][3]

Key Target: Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2)

VEGFR-2 is a receptor tyrosine kinase that plays a central role in angiogenesis, the process of forming new blood vessels that tumors need to grow and metastasize.[4] Inhibition of this pathway is a clinically validated strategy for cancer therapy. Several 6-Bromo-2-methylbenzoxazole derivatives have been designed as potent VEGFR-2 inhibitors.

The general SAR trend suggests that incorporating a urea or amide linkage at the C2-methyl position, connected to a substituted aryl ring, is highly favorable for VEGFR-2 inhibition. The bromination at C6 often enhances this activity.

Caption: Inhibition of the VEGFR-2 signaling pathway by benzoxazole derivatives.

Quantitative Comparison of Anticancer Potency

The following table summarizes the in vitro anticancer activity (IC₅₀ values) of representative derivatives against various human cancer cell lines. Lower IC₅₀ values indicate higher potency.

Compound ID	Modification at C2-Methyl Position	Cancer Cell Line	IC₅₀ (µM)	Reference
12l	Substituted with an N-(4-chlorophenyl) acetamide moiety	HepG2 (Liver)	10.50
12l	Substituted with an N-(4-chlorophenyl) acetamide moiety	MCF-7 (Breast)	15.21
ii	2-(2,3-dimethylphenyl)	MDA-MB-231 (Breast)	40.99	[5]
10b	Benzoxazole-1,3,4-Oxadiazole Hybrid with 3,4,5-trimethoxy substitution	A549 (Lung)	0.13	[2]
10b	Benzoxazole-1,3,4-Oxadiazole Hybrid with 3,4,5-trimethoxy substitution	MCF-7 (Breast)	0.10	[2]

Analysis of SAR for Anticancer Activity:

• Aryl Substituents: The nature and position of substituents on the terminal aryl ring are critical. Electron-withdrawing groups, such as chlorine (as in compound 12l ), often enhance activity.[4]

• Linker Chemistry: The linker connecting the benzoxazole core to the terminal aryl group influences conformation and binding. Amide and urea functionalities are common and effective.

• Heterocyclic Hybrids: Fusing or linking the benzoxazole scaffold with other heterocyclic rings, like oxadiazole, can dramatically increase potency, as seen with compound 10b .[2] This strategy can introduce additional hydrogen bond donors/acceptors and improve target engagement.

• Substitution on the Benzoxazole Core: While this guide focuses on 6-bromo derivatives, studies on related scaffolds show that the position of electron-withdrawing groups like nitro (NO₂) can significantly impact cytotoxicity. For instance, a nitro group at position 6 can be more effective than at position 5 in certain contexts.[5]

Comparative Analysis: Antimicrobial Activity

The 6-Bromo-2-methylbenzoxazole scaffold is also a fertile ground for the development of novel antimicrobial agents.[6][7] The mechanism often involves the inhibition of essential bacterial enzymes or the disruption of cell membrane integrity.[1][8]

SAR for Antibacterial and Antifungal Effects

Modifications that increase the molecule's lipophilicity or introduce specific functional groups capable of interacting with bacterial targets are key to enhancing antimicrobial activity.

• Substitution at C2: Introduction of substituted aryl rings or long alkyl chains at the C2 position can modulate the compound's ability to penetrate bacterial cell walls.

• Urea and Amide Derivatives: Similar to the anticancer agents, incorporating arylureido groups at the C2 position has proven effective. The electronic properties of the substituent on the aryl ring play a crucial role. Compounds with electron-withdrawing groups (e.g., -Cl, -F) often exhibit potent activity.[7]

• Piperazine Moieties: The inclusion of piperazine rings, as seen in some derivatives, can enhance activity, possibly by improving solubility and interaction with bacterial targets.[9]

Quantitative Comparison of Antimicrobial Potency

The table below presents the Minimum Inhibitory Concentration (MIC) values for selected derivatives against various microbial strains. Lower MIC values indicate greater efficacy.

Compound ID	Key Structural Feature	Microbial Strain	MIC (µg/mL)	Reference
5b	2-(3-(4-fluorophenyl)ureido)	S. aureus (Gram +)	< 10	[7]
5h	2-(3-(4-chlorophenyl)ureido)	E. coli (Gram -)	< 10	[7]
5i	2-(3-(4-bromophenyl)ureido)	C. albicans (Fungus)	< 10	[7]
VId	2-mercapto-N-(4-methoxyphenyl)	B. subtilis (Gram +)	12.5	[6]
VId	2-mercapto-N-(4-methoxyphenyl)	E. coli (Gram -)	25	[6]

Analysis of SAR for Antimicrobial Activity:

• Halogenation: A clear trend shows that halogen substitution on the terminal phenylurea moiety (F, Cl, Br) leads to potent broad-spectrum antimicrobial activity (compounds 5b, 5h, 5i ).[7] These groups increase lipophilicity and may engage in halogen bonding with the target enzyme.

• Electron-Donating vs. Electron-Withdrawing Groups: While electron-withdrawing halogens are highly effective, electron-donating groups like methoxy (-OCH₃) can also confer good activity, as seen in compound VId , although its potency is generally lower than the halogenated urea derivatives.[6] This highlights that the optimal electronic properties can be target-specific.

Experimental Protocols: A Self-Validating System

General Workflow for Derivative Screening

The following diagram outlines a logical workflow for the synthesis and evaluation of a new series of benzoxazole derivatives.

Caption: Experimental workflow for SAR analysis of benzoxazole derivatives.

Protocol: In Vitro Anticancer Cytotoxicity (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability. The reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by mitochondrial dehydrogenases in living cells is the basis of this colorimetric assay.

Causality-Driven Methodology:

• Cell Seeding: Cancer cells (e.g., MCF-7, HepG2) are seeded in a 96-well plate at a density of 5,000-10,000 cells/well. This density is chosen to ensure cells are in the logarithmic growth phase during the experiment, providing a robust signal and preventing contact inhibition which could confound results.

• Adherence: Cells are incubated for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for attachment to the plate surface. Proper adherence is critical for cell health and ensures that the observed effects are due to the compound, not detachment-induced cell death (anoikis).

• Compound Treatment: Prepare serial dilutions of the benzoxazole derivatives in the appropriate cell culture medium. The final solvent concentration (e.g., DMSO) should be kept constant and low (<0.5%) across all wells, including a vehicle control. Aspirate the old medium and add 100 µL of the compound-containing medium to the wells. A vehicle control is essential to confirm that the solvent used to dissolve the compounds does not have any intrinsic toxicity.

• Incubation: Incubate the plates for 48-72 hours. This duration is typically sufficient to observe effects on cell proliferation and viability.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. During this time, only viable cells with active mitochondria will reduce the MTT to formazan.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the purple formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot it against the compound concentration to determine the IC₅₀ value using non-linear regression analysis.

Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

This method determines the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Causality-Driven Methodology:

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., S. aureus) equivalent to a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. Dilute this suspension in cation-adjusted Mueller-Hinton Broth (MHB) to achieve a final concentration of 5 x 10⁵ CFU/mL in the test wells. Standardization of the inoculum is the most critical step for reproducibility; too high an inoculum can overwhelm the drug, while too low may result in a falsely low MIC.

• Compound Dilution: Perform a two-fold serial dilution of the benzoxazole derivatives in a 96-well microtiter plate using MHB.

• Inoculation: Add the standardized bacterial inoculum to each well containing the diluted compounds.

• Controls: Include a positive control (broth + inoculum, no drug) to ensure bacterial growth and a negative control (broth only) to check for sterility. These controls validate the assay; if the positive control shows no growth or the negative control is turbid, the results are invalid.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Result Interpretation: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth).

Conclusion and Future Outlook

The 6-Bromo-2-methylbenzoxazole scaffold is a remarkably versatile platform for the development of targeted therapeutics. The structure-activity relationships explored in this guide reveal clear and actionable insights for medicinal chemists:

• Anticancer SAR: Potency is driven by the introduction of substituted aryl amides/ureas at the C2 position. Hybridizing the scaffold with other heterocycles is a powerful strategy to achieve sub-micromolar activity. Key targets include kinases like VEGFR-2.

• Antimicrobial SAR: Broad-spectrum activity is strongly associated with halogenated phenylurea substituents at the C2 position, highlighting the importance of both lipophilicity and specific electronic interactions.

Future research should focus on optimizing the pharmacokinetic properties (ADME - Absorption, Distribution, Metabolism, and Excretion) of the most potent leads. The 6-bromo position serves as an excellent synthetic handle for introducing functionalities that can improve solubility and metabolic stability without compromising target engagement. Furthermore, exploring novel biological targets beyond kinase inhibition and general antimicrobial action could unlock new therapeutic applications for this privileged scaffold.

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Navigating Metabolic Hurdles: A Comparative Guide to the In Vitro Stability of 6-Substituted Benzoxazoles

In the landscape of modern drug discovery, the benzoxazole scaffold stands out as a privileged structure, forming the core of numerous compounds with a wide array of biological activities. However, the journey from a promising hit to a viable drug candidate is fraught with challenges, a primary one being the optimization of its metabolic stability. A compound that is rapidly metabolized by the body will struggle to achieve and maintain the necessary therapeutic concentrations, rendering it ineffective.[1][2] This guide provides an in-depth comparison of the in vitro metabolic stability of 6-bromo-substituted benzoxazoles against other analogs bearing different substituents at the 6-position. By understanding the influence of these substitutions, researchers can make more informed decisions in the design and optimization of novel benzoxazole-based therapeutics.

The liver is the primary site of drug metabolism, with the cytochrome P450 (CYP) family of enzymes playing a pivotal role in the biotransformation of a vast majority of drugs.[3][4] Therefore, assessing the stability of new chemical entities in liver-derived in vitro systems is a cornerstone of early drug discovery.[5][6] This guide will delve into the experimental data from two key assays: the Liver Microsomal Stability Assay and the Hepatocyte Stability Assay.

Comparative In Vitro Metabolic Stability of 6-Substituted Benzoxazoles

The data presented below is a compilation from various studies to provide a comparative overview. It is important to note that direct head-to-head comparisons in a single study are not always available, and thus, variations in experimental conditions may exist. The primary metrics for comparison are the in vitro half-life (t½), which is the time taken for 50% of the parent compound to be metabolized, and the intrinsic clearance (CLint), a measure of the inherent metabolic capacity of the liver for a given compound.[5]

6-Substituent	In Vitro Half-life (t½, min)	In Vitro Intrinsic Clearance (CLint, µL/min/mg protein or /10^6 cells)
-Br (Bromo)	[Data not publicly available in a directly comparable format]	[Data not publicly available in a directly comparable format]
-Cl (Chloro)	Moderate to High	Moderate
-F (Fluoro)	High	Low
-CH₃ (Methyl)	Low to Moderate	High
-OCH₃ (Methoxy)	Low	Very High

Note: This table is illustrative and compiled from general principles of drug metabolism and data on related aromatic compounds. Specific values can vary significantly based on the full molecular structure and assay conditions.

Structure-Metabolism Relationships: The Impact of the 6-Substituent

The nature of the substituent at the 6-position of the benzoxazole ring can profoundly influence its metabolic fate. This is primarily due to the electronic and steric effects of the substituent on the susceptibility of the aromatic ring to oxidative metabolism by CYP enzymes.

The Case for Bromine and Other Halogens:

Halogenation is a common strategy in medicinal chemistry to modulate the metabolic stability of aromatic compounds. The introduction of a halogen atom, such as bromine or chlorine, can block a potential site of metabolism. These electron-withdrawing groups can deactivate the aromatic ring towards oxidative attack by CYP enzymes.[7]

Generally, the metabolic stability of halogenated aromatic compounds follows the trend F > Cl > Br > I. The carbon-fluorine bond is exceptionally strong and less prone to cleavage, often leading to increased metabolic stability. While both chlorine and bromine can enhance stability compared to an unsubstituted ring, bromine is a larger atom and can be more susceptible to metabolic dehalogenation than chlorine.[1][3] The metabolism of halogenated aromatic hydrocarbons can proceed via oxidative or reductive pathways mediated by cytochrome P450.[3][8]

Alkyl and Alkoxy Substituents:

In contrast, electron-donating groups like methyl (-CH₃) and methoxy (-OCH₃) tend to increase the electron density of the aromatic ring, making it more susceptible to oxidative metabolism. The methyl group can be a primary site for hydroxylation, a common metabolic pathway. The methoxy group is particularly prone to O-dealkylation, often a rapid metabolic process, leading to lower metabolic stability.

Experimental Protocols for Assessing In Vitro Metabolic Stability

To ensure the trustworthiness and reproducibility of metabolic stability data, standardized and well-validated protocols are essential. Below are detailed methodologies for the two most common in vitro assays.

Liver Microsomal Stability Assay

This assay is a primary screen to evaluate the contribution of Phase I metabolic enzymes, particularly CYPs, to a compound's metabolism.[4]

Protocol:

• Preparation of Reagents:

  • Test compound stock solution (e.g., 10 mM in DMSO).

  • Pooled liver microsomes (from human or other species) are thawed on ice.

  • NADPH regenerating system (containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) is prepared in phosphate buffer (pH 7.4).

• Incubation:

  • The test compound is diluted in phosphate buffer to the final desired concentration (typically 1 µM).

  • Liver microsomes are added to the diluted compound to a final protein concentration of 0.5-1.0 mg/mL.

  • The mixture is pre-incubated at 37°C for 5-10 minutes.

  • The metabolic reaction is initiated by the addition of the pre-warmed NADPH regenerating system.

• Time-Point Sampling:

  • Aliquots are taken at specific time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).

  • The reaction in each aliquot is immediately quenched by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Analysis:

  • The quenched samples are centrifuged to precipitate the proteins.

  • The supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis:

  • The percentage of the parent compound remaining at each time point is plotted against time.

  • The in vitro half-life (t½) is determined from the slope of the natural logarithm of the percent remaining versus time plot.

  • The intrinsic clearance (CLint) is then calculated from the half-life.[9][10]

Liver Microsomal Stability Assay Workflow.

Hepatocyte Stability Assay

This assay provides a more comprehensive assessment of metabolic stability as it utilizes intact liver cells, which contain both Phase I and Phase II metabolic enzymes and their necessary cofactors.[6]

Protocol:

• Preparation of Hepatocytes:

  • Cryopreserved hepatocytes are thawed according to the supplier's instructions and resuspended in incubation medium.

  • Cell viability is determined (e.g., by trypan blue exclusion) to ensure the health of the cells.

• Incubation:

  • The test compound is added to the hepatocyte suspension at the desired final concentration (e.g., 1 µM).

  • The cell suspension is incubated at 37°C in a humidified incubator with 5% CO₂, often with gentle shaking.

• Time-Point Sampling:

  • Aliquots of the cell suspension are taken at various time points (e.g., 0, 15, 30, 60, 90, and 120 minutes).

  • The reaction is terminated by adding a cold organic solvent with an internal standard.

• Sample Analysis:

  • Samples are processed (e.g., centrifugation or protein precipitation) to remove cell debris.

  • The supernatant is analyzed by LC-MS/MS to determine the concentration of the parent compound.

• Data Analysis:

  • The disappearance of the parent compound over time is used to calculate the in vitro half-life and intrinsic clearance, similar to the microsomal assay.[11]

Hepatocyte Stability Assay Workflow.

Potential Metabolic Pathways of 6-Substituted Benzoxazoles

The primary metabolic transformations of benzoxazole derivatives are expected to be mediated by CYP enzymes and involve oxidation of the aromatic rings.

Potential Metabolic Pathways for 6-Substituted Benzoxazoles.

Conclusion

The selection of a substituent at the 6-position of the benzoxazole scaffold is a critical decision in the drug design process that significantly impacts metabolic stability. While electron-donating groups like methyl and methoxy often lead to rapid metabolism, halogenation can provide a shield against oxidative degradation. The choice between different halogens, such as bromine and chlorine, requires careful consideration of their electronic properties and susceptibility to dehalogenation. Although a definitive ranking requires head-to-head experimental data for a specific series of compounds, the principles and methodologies outlined in this guide provide a robust framework for researchers to assess and optimize the metabolic stability of their novel benzoxazole derivatives, ultimately increasing the probability of advancing a successful drug candidate.

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A Head-to-Head Comparison of Palladium Ligands for the Cross-Coupling of 6-Bromo-2-methylbenzo[d]oxazole

Introduction: The Significance of the 2-Methylbenzoxazole Scaffold in Modern Chemistry

The 2-methylbenzo[d]oxazole core is a privileged heterocyclic motif frequently encountered in medicinal chemistry and materials science. Its derivatives exhibit a wide spectrum of biological activities and are integral components of various pharmaceuticals and functional materials. The ability to functionalize this core, particularly at the 6-position, through carbon-carbon (C-C) and carbon-nitrogen (C-N) bond-forming reactions is paramount for the exploration of new chemical space and the development of novel molecular entities.

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination, stand as the most powerful and versatile methods for these transformations. The success of these reactions, however, is critically dependent on the choice of ligand that coordinates to the palladium center. The ligand modulates the catalyst's stability, activity, and selectivity by influencing its electronic and steric properties. This guide provides a head-to-head comparison of different classes of palladium ligands for the coupling of 6-bromo-2-methylbenzo[d]oxazole, offering insights into ligand selection based on experimental data from analogous systems and established mechanistic principles.

The Role of Ligands in Palladium-Catalyzed Cross-Coupling

The catalytic cycle of a palladium-catalyzed cross-coupling reaction generally involves three key steps: oxidative addition, transmetalation (for Suzuki-Miyaura) or amine coordination and deprotonation (for Buchwald-Hartwig), and reductive elimination. The ligand plays a crucial role in each of these steps. Electron-rich and sterically bulky ligands are often preferred as they promote the oxidative addition of the aryl bromide and facilitate the final reductive elimination step to release the product and regenerate the active Pd(0) catalyst.[1]

Two major classes of ligands have proven to be particularly effective in these transformations: phosphine-based ligands and N-heterocyclic carbenes (NHCs).

Comparative Analysis of Ligand Performance

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura coupling is a robust method for the formation of biaryl structures. The choice of ligand is critical, especially when dealing with heteroaryl halides which can sometimes poison the catalyst.

Table 1: Comparison of Ligands for the Suzuki-Miyaura Coupling of Heteroaryl Bromides

Ligand	Ligand Type	Coupling Partner	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Reference (Analogous System)
SPhos	Buchwald Biaryl Phosphine	Phenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene	RT	~98	[1]
XPhos	Buchwald Biaryl Phosphine	4-Tolylboronic acid	Pd₂(dba)₃ / XPhos	K₃PO₄	Dioxane	100	High	[2]
RuPhos	Buchwald Biaryl Phosphine	Arylboronic acid	Pd₂(dba)₃ / RuPhos	K₃PO₄	Dioxane/H₂O	80	High	[3]
IMes	N-Heterocyclic Carbene	2-Naphthylboronic acid	Pd₂(dba)₃ / IMes	Cs₂CO₃	Dioxane	100	~96	[4]
PPh₃	Simple Triarylphosphine	Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	100	Low to Moderate	[5][6]

Discussion:

• Buchwald Biaryl Phosphines (SPhos, XPhos, RuPhos): These ligands are characterized by their steric bulk and electron-rich nature, which accelerates both the oxidative addition and reductive elimination steps of the catalytic cycle.[2] SPhos, for instance, has been shown to be highly effective for the Suzuki coupling of a bromo-benzimidazole derivative, a close analog of our target molecule.[7] The high yields obtained at room temperature with SPhos highlight its exceptional reactivity.[1]

• N-Heterocyclic Carbenes (IMes): NHCs are strong σ-donating ligands that form very stable complexes with palladium, leading to highly active and long-lived catalysts.[8] The high yield reported for the coupling of a similar substrate with IMes underscores the utility of this ligand class, particularly for challenging substrates.[4]

• Simple Triarylphosphines (PPh₃): While historically significant, triphenylphosphine often provides lower yields and requires higher temperatures compared to the more advanced biaryl phosphine and NHC ligands, especially with heteroaryl bromides that can be less reactive or prone to side reactions.[5][6]

Buchwald-Hartwig Amination: Constructing C-N Linkages

The Buchwald-Hartwig amination is the premier method for the synthesis of arylamines from aryl halides.[9] Ligand selection is crucial for achieving high efficiency and broad substrate scope.

Table 2: Comparison of Ligands for the Buchwald-Hartwig Amination of Heteroaryl Bromides

Ligand	Ligand Type	Amine	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Reference (Analogous System)
XPhos	Buchwald Biaryl Phosphine	Morpholine	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	High	[10]
RuPhos	Buchwald Biaryl Phosphine	Secondary Amines	RuPhos Pd G3	NaOtBu	Toluene	100	High	[3]
BrettPhos	Buchwald Biaryl Phosphine	Primary Amines	BrettPhos Pd G3	K₂CO₃	t-AmylOH	110	High	[11]
BINAP	Bidentate Phosphine	Morpholine	Pd₂(dba)₃ / BINAP	NaOtBu	Toluene	100	~71	[3]
dppf	Bidentate Phosphine	Aniline	Pd(OAc)₂ / dppf	NaOtBu	Toluene	100	Moderate to High	[12]

Discussion:

• Buchwald Biaryl Phosphines (XPhos, RuPhos, BrettPhos): This class of ligands has revolutionized C-N cross-coupling, enabling the use of a wide range of amines and aryl halides under relatively mild conditions.[9] For the amination of 6-bromo-2-chloroquinoline, XPhos was identified as an optimal ligand for coupling with cyclic amines.[10] The development of pre-formed palladium catalysts (precatalysts) incorporating these ligands, such as RuPhos Pd G3, has further simplified their application and improved reproducibility.[3]

• Bidentate Phosphines (BINAP, dppf): Bidentate ligands like BINAP and dppf were among the second generation of catalysts for Buchwald-Hartwig amination and are still widely used.[9] They can be quite effective, though they may require higher catalyst loadings or longer reaction times compared to the more recently developed biaryl phosphines.[12]

Experimental Protocols

The following are generalized, step-by-step protocols for the Suzuki-Miyaura and Buchwald-Hartwig coupling of 6-bromo-2-methylbenzo[d]oxazole. Note: These are starting points and may require optimization for specific substrates.

General Procedure for Suzuki-Miyaura Coupling

Caption: General workflow for the Suzuki-Miyaura coupling.

• Reaction Setup: In a glovebox or under a stream of inert gas, add 6-bromo-2-methylbenzo[d]oxazole (1.0 mmol), the desired arylboronic acid (1.2 mmol), and potassium phosphate (2.0 mmol) to an oven-dried reaction vessel.

• Catalyst Addition: In a separate vial, weigh the palladium source (e.g., palladium(II) acetate, 0.02 mmol) and the chosen ligand (e.g., SPhos, 0.04 mmol) and add them to the reaction vessel.

• Solvent Addition: Add anhydrous toluene (5 mL) to the vessel.

• Reaction: Seal the vessel and stir the mixture at the desired temperature (e.g., room temperature or 100 °C) until the starting material is consumed as monitored by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate). The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel to afford the desired 6-aryl-2-methylbenzo[d]oxazole.

General Procedure for Buchwald-Hartwig Amination

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A Senior Application Scientist's Guide to Quantitative NMR (qNMR) for the Purity Validation of 6-Bromo-2-methylbenzo[d]oxazole

In the landscape of pharmaceutical development and chemical manufacturing, the absolute purity of a compound is not merely a quality metric; it is a cornerstone of safety, efficacy, and regulatory compliance. For novel heterocyclic entities such as 6-Bromo-2-methylbenzo[d]oxazole, a precise and accurate purity value is paramount. While chromatographic techniques like HPLC are workhorses in quality control, they are relative methods that depend on the availability of a highly characterized, identical reference standard.[1][2] This guide presents Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy as a primary, direct analytical method for purity validation, offering a robust and often more efficient alternative.

At its core, the principle of qNMR is elegantly simple: the integrated area of an NMR signal is directly proportional to the number of atomic nuclei giving rise to that signal.[3][4][5] This fundamental relationship allows for the determination of a compound's purity by co-dissolving a precisely weighed amount of the analyte with a precisely weighed amount of a certified internal standard (IS) and comparing their respective signal integrals.[5] This approach bypasses the need for a specific reference standard of the analyte itself, making qNMR an invaluable tool, especially in early-stage development when such standards are scarce or not yet fully characterized.[6][7]

This guide will provide a comprehensive framework for developing and validating a ¹H qNMR method for the purity assessment of 6-Bromo-2-methylbenzo[d]oxazole, compare its performance characteristics against traditional methods, and explain the critical causality behind each experimental choice.

The qNMR Advantage: A Primary Ratio Method

Unlike chromatographic methods where response factors can vary significantly between the analyte and its impurities, qNMR offers near-universal detection for all protons in a molecule.[8] This makes it a primary ratio method, capable of delivering a result with metrological traceability to the International System of Units (SI).[9][10] The purity is calculated directly from fundamental constants and the measured signal ratios, providing a high degree of confidence in the result.[11] The versatility and non-destructive nature of the technique further enhance its appeal, as the sample can be recovered for subsequent analyses.[3]

Method Development: A Rationale-Driven Approach

The success of a qNMR experiment hinges on meticulous planning and the careful selection of experimental parameters.[4] The process can be broken down into four key stages: method planning, sample preparation, data acquisition, and data processing.[4]

Analyte and Internal Standard (IS) Selection

Analyte: 6-Bromo-2-methylbenzo[d]oxazole

• Structure: C₈H₆BrNO[12]

• Properties: A solid with a melting point of 44-49°C, soluble in common organic solvents like DMSO-d₆ and CDCl₃.[12][13][14]

• ¹H NMR Profile: The structure features a methyl group (~2.6 ppm) and three distinct aromatic protons, all of which are potential candidates for quantification. The key is to select signals that are well-resolved and free from overlap with impurity or solvent signals.

Internal Standard: Maleic Acid The choice of an internal standard is the most critical decision in developing a qNMR assay.[15] An ideal IS must meet several criteria:[16][17]

• High Purity: Must be a certified reference material (CRM) with a known, high purity (typically >99.5%).

• Chemical Stability: Should be non-reactive with the analyte, solvent, and ambient conditions (e.g., non-hygroscopic, non-volatile).[4][17]

• Simple Spectrum: Should exhibit one or a few simple, sharp signals (a singlet is ideal) in a region of the spectrum that is free from analyte or impurity signals.[16][17]

• Solubility: Must be fully soluble in the chosen deuterated solvent along with the analyte.[16]

Maleic acid is an excellent choice for this application. It is available as a CRM, is highly stable, and displays a sharp singlet for its two olefinic protons at ~6.3 ppm in DMSO-d₆, a region typically clear of signals from the analyte.

Solvent Selection

The deuterated solvent must completely dissolve both the analyte and the internal standard to ensure a homogeneous solution, which is critical for accurate results.[4][16] Dimethyl sulfoxide-d₆ (DMSO-d₆) is a suitable choice due to its excellent solvating power for a wide range of organic compounds, including 6-Bromo-2-methylbenzo[d]oxazole and maleic acid. Its residual proton signal appears around 2.5 ppm, which is unlikely to interfere with the key aromatic signals of the analyte or the maleic acid signal.

Experimental Workflow and Protocol

The following diagram and protocol outline the comprehensive workflow for qNMR purity determination.

Caption: End-to-end workflow for qNMR purity determination.

Detailed Step-by-Step Protocol

• Sample Preparation:

  • Using a calibrated analytical balance with at least 0.01 mg readability, accurately weigh approximately 15 mg of 6-Bromo-2-methylbenzo[d]oxazole into a clean, dry NMR tube. Record the mass (m_a).[18]

  • Accurately weigh approximately 10 mg of certified maleic acid internal standard into the same NMR tube. Record the mass (m_std).

  • Add approximately 0.7 mL of DMSO-d₆ to the tube.

  • Securely cap the tube and vortex for at least 60 seconds to ensure complete dissolution and homogeneity. A brief sonication may be used if necessary.

• NMR Data Acquisition (e.g., 400 MHz spectrometer):

  • Insert the sample into the spectrometer and allow it to equilibrate to the probe temperature (e.g., 298 K).

  • Perform standard instrument setup procedures: locking onto the deuterium signal of the solvent, tuning and matching the probe, and automated shimming.

  • Crucial Acquisition Parameters: The choice of acquisition parameters is vital for ensuring the signal intensity is directly proportional to the number of nuclei.[6]

    • Pulse Angle (PW): Set to a 90° pulse. This maximizes the signal for a single scan and ensures consistent excitation conditions.[4]

    • Relaxation Delay (D1): This is the most critical parameter for quantification. The delay must be long enough to allow all protons of interest (in both the analyte and standard) to fully relax back to thermal equilibrium before the next pulse. A conservative value of D1 ≥ 5 * T₁, where T₁ is the longest spin-lattice relaxation time of any peak being integrated, is recommended.[4] For small molecules, a D1 of 30-60 seconds is often sufficient.

    • Number of Scans (NS): A sufficient number of scans should be acquired to achieve a high signal-to-noise ratio (S/N > 250:1) for the peaks to be integrated, which minimizes integration errors.[19] Typically, 16 to 64 scans are adequate.[19]

    • Acquisition Time (AQ): Set to 2-4 seconds to ensure the Free Induction Decay (FID) has fully decayed, preventing signal truncation.[4]

• Data Processing:

  • Apply a Fourier transform to the FID. Minimal line broadening (e.g., 0.1-0.3 Hz) can be applied to improve S/N without significantly distorting the peak shape.[4][18]

  • Manually perform phase and baseline correction. Automated routines can introduce significant errors, so manual adjustment across the entire spectrum, especially around the integrated peaks, is essential for accuracy.[4][18]

  • Integrate the selected, well-resolved signal for 6-Bromo-2-methylbenzo[d]oxazole (I_a) and the singlet for maleic acid (I_std). The integration region should span at least 20-30 times the width of the peak at half-height.

Purity Calculation and Data Interpretation

The weight/weight (w/w) purity of the analyte is calculated using the following equation:[4]

Purity (% w/w) = (I_a / I_std) * (N_std / N_a) * (M_a / M_std) * (m_std / m_a) * P_std

Caption: Relationship of variables in the qNMR purity equation.

Where:

• I_a, I_std: Integral values for the analyte and standard.

• N_a, N_std: Number of protons for the integrated signals (e.g., N_a = 1 for a single aromatic proton; N_std = 2 for maleic acid).

• M_a, M_std: Molar masses of the analyte (212.04 g/mol ) and standard (116.07 g/mol ).

• m_a, m_std: Weighed masses of the analyte and standard.

• P_std: Purity of the internal standard (as stated on the certificate of analysis).

Method Validation: Ensuring Trustworthiness

To be used in a regulated environment, the qNMR method must be validated according to ICH Q2(R2) guidelines.[20][21] Key validation parameters include:

• Specificity: Demonstrated by the absence of interfering signals at the chemical shifts of the analyte and standard peaks.

• Linearity: Assessed by preparing samples at different concentration ratios of analyte to standard (e.g., 50-150%) and plotting the integral ratio vs. the mass ratio. An R² value > 0.999 is expected.[19]

• Accuracy: Determined by analyzing a sample of known purity or by spike-recovery experiments. Recoveries should typically be within 98-102%.

• Precision (Repeatability & Intermediate Precision): Assessed by repeated measurements on the same homogeneous sample. The relative standard deviation (RSD) should typically be less than 1.0%.[19]

• Range: The concentration range over which the method is shown to be linear, accurate, and precise.

Comparative Analysis: qNMR vs. HPLC

While both qNMR and HPLC are powerful analytical tools, they have distinct advantages and disadvantages for purity determination.

Feature	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC-UV)
Principle	Primary ratio method based on direct proportionality of signal to molar concentration.[5][8]	Relative comparison method based on UV absorbance.
Reference Standard	Requires a certified internal standard of a different structure.[3]	Requires a highly purified, identical reference standard of the analyte.[1][3]
Accuracy	High, often within ±1-2%, directly traceable to SI units.[3][11]	High (±1-2%), but accuracy depends entirely on the purity of the reference standard.[3]
Selectivity	Excellent spectral dispersion allows for the resolution of individual proton signals.	High separation efficiency for complex mixtures.
Universality	Near-universal response for protons; "NMR silent" impurities (e.g., salts) are not detected.	Response is dependent on the presence of a chromophore; impurities without a chromophore are not detected.
Method Development	Generally faster; relies on optimizing a standard set of acquisition parameters.[7]	Can be time-consuming, requiring screening of columns, mobile phases, and gradient conditions.[1]
Sample Throughput	Moderate; long relaxation delays can increase experiment time.	High, especially with modern UHPLC systems.
Sample Prep	Simple dissolution and weighing.	May require filtration and more complex mobile phase preparation.
Destructive?	No, the sample can be fully recovered.[3]	Yes, the sample is consumed.

Conclusion

Quantitative NMR spectroscopy stands as a highly accurate, precise, and reliable primary method for the purity validation of small molecules like 6-Bromo-2-methylbenzo[d]oxazole. Its fundamental principle, which directly links signal intensity to the number of nuclei, provides a direct measure of purity without the dependency on an identical, well-characterized reference standard that constrains chromatographic methods.[3][22] By carefully selecting an appropriate internal standard and optimizing critical acquisition parameters—most notably the relaxation delay—qNMR delivers a self-validating system that provides not only a quantitative purity value but also simultaneous structural confirmation. While HPLC remains an indispensable tool for impurity profiling, qNMR offers a powerful, efficient, and often superior orthogonal technique for absolute purity assignment, making it an essential capability for modern research, development, and quality control laboratories.[1][23]

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Safety & Regulatory Compliance

Disposal Protocol: A Comprehensive Guide for 6-Bromo-2-methylbenzo[d]oxazole

This document provides a detailed protocol for the safe and compliant disposal of 6-Bromo-2-methylbenzo[d]oxazole (CAS No: 151230-42-1). As a brominated heterocyclic compound, its disposal requires strict adherence to protocols for halogenated organic waste to ensure personnel safety, environmental protection, and regulatory compliance. This guide is intended for researchers, scientists, and laboratory personnel engaged in drug development and chemical synthesis.

Core Principle: Segregation and Classification

The foundational principle for the proper disposal of 6-Bromo-2-methylbenzo[d]oxazole lies in its chemical identity. The presence of a carbon-bromine bond places it unequivocally in the category of halogenated organic compounds . This classification is critical because halogenated waste streams are incompatible with non-halogenated streams and are subject to specific, more stringent disposal regulations and technologies, primarily high-temperature incineration.[1][2]

Mishandling this classification can lead to regulatory violations and, more critically, dangerous chemical reactions if mixed with incompatible waste. The U.S. Environmental Protection Agency (EPA) heavily regulates halogenated organic compounds (HOCs) under the Resource Conservation and Recovery Act (RCRA), often prohibiting their land disposal.[3][4]

Hazard Profile Summary

Before handling, it is essential to recognize the inherent hazards of 6-Bromo-2-methylbenzo[d]oxazole. This dictates the necessary safety precautions during handling and disposal.

Hazard Classification	Description	Primary Precaution
Acute Toxicity 4, Oral	Harmful if swallowed.[5]	Avoid ingestion. Do not eat, drink, or smoke in the handling area.[6]
Skin Irritation, Category 2	Causes skin irritation upon contact.[5]	Wear appropriate chemical-resistant gloves and a lab coat.[7]
Serious Eye Damage, Category 1	Causes serious, potentially irreversible, eye damage.	Use chemical safety goggles and/or a face shield.[7][8]
STOT SE 3	May cause respiratory irritation.[5]	Handle exclusively in a certified chemical fume hood.[1][9]

Procedural Guide: From Benchtop to Final Disposal

This section outlines the step-by-step operational and disposal plans. The logic behind this workflow is to systematically contain, identify, and segregate the waste at the point of generation to ensure a seamless and safe disposal pathway.

Required Personal Protective Equipment (PPE)

Proper PPE is non-negotiable. The causality is direct: to prevent chemical exposure via inhalation, ingestion, or dermal contact.

Equipment	Specification	Rationale
Eye/Face Protection	Chemical safety goggles meeting OSHA 29 CFR 1910.133 or EN166 standards.[7] A face shield is recommended for splash risks.	Protects against splashes that can cause serious eye damage.
Hand Protection	Nitrile or other chemically-resistant gloves.	Prevents skin contact and irritation.[7]
Body Protection	A chemically-resistant lab coat.	Protects against contamination of personal clothing.[7][9]
Respiratory Protection	Work must be conducted in a chemical fume hood.[1][10]	Prevents inhalation of dust or vapors, which can cause respiratory irritation.[10]

Step-by-Step Waste Collection Protocol

• Select the Correct Waste Container :

  • Use a dedicated, leak-proof container compatible with halogenated organic waste. Many institutions provide color-coded containers (e.g., green carboys) for this waste stream.[11] The container must have a secure, threaded cap.[12]

  • Causality : Using a designated container is the first and most crucial step in waste segregation, preventing accidental mixing with incompatible waste streams like acids, bases, or non-halogenated solvents.[11][2]

• Properly Label the Container :

  • Before adding any waste, affix a "Hazardous Waste" label.[1][2]

  • Clearly write the full chemical name, "6-Bromo-2-methylbenzo[d]oxazole," and list any solvents or other chemicals mixed with it, including their approximate percentages.[12][13] Do not use abbreviations.

  • Causality : Accurate labeling is a regulatory requirement and provides critical information for Environmental Health & Safety (EHS) personnel, ensuring the waste is handled and consolidated correctly for final disposal.

• Transfer Waste Safely :

  • Conduct all waste transfers inside a chemical fume hood to contain any dust or vapors.

  • Keep the waste container closed at all times, except when actively adding waste.[1][12]

  • Causality : A closed container prevents the release of volatile organic compounds (VOCs) into the laboratory atmosphere, protecting personnel and maintaining air quality.

• Store the Waste Container :

  • Store the sealed container in a designated Satellite Accumulation Area (SAA) within the lab.

  • Ensure the storage location is away from heat sources or direct sunlight.[14]

  • The container should be kept in secondary containment (e.g., a chemical-resistant tub or tray) to contain any potential leaks.[13]

  • Causality : Secondary containment is a failsafe to prevent environmental contamination and larger spills in the event of primary container failure.

Disposal Decision Workflow

The following diagram illustrates the logical flow for managing 6-Bromo-2-methylbenzo[d]oxazole from generation to disposal.

Disposal Workflow for 6-Bromo-2-methylbenzo[d]oxazole

Emergency Protocol: Spill Management

Accidents require immediate and correct action. Follow this procedure for spills.

• Evacuate and Alert : Alert personnel in the immediate area. If the spill is large or involves other hazardous materials, evacuate the lab and contact your institution's emergency services.

• Secure the Area : Restrict access to the spill area. Remove all ignition sources.[8][9]

• Don PPE : Wear, at a minimum, double gloves, chemical safety goggles, a face shield, and a lab coat.

• Contain and Absorb :

  • Prevent the spill from entering drains or waterways.[6][15]

  • For solid spills, carefully sweep up the material and place it in the hazardous waste container.[7] Avoid creating dust.[9]

  • For solutions, cover with an inert absorbent material like sand, diatomite, or a universal binder.[6][12]

• Collect Waste :

  • Using spark-proof tools if flammables are present, carefully scoop the absorbent material into a suitable container.[9]

  • Seal the container and label it as "Spill Debris containing 6-Bromo-2-methylbenzo[d]oxazole."

• Decontaminate :

  • Clean the spill area with an appropriate solvent or soap and water.

  • Collect all cleaning materials (wipes, paper towels) as hazardous waste.

  • Contaminated clothing must be removed immediately and decontaminated before reuse.[15]

Final Disposal Pathway

Once the laboratory waste container is full or reaches its designated accumulation time limit, a pickup must be scheduled with your institution's Environmental Health & Safety (EHS) department. EHS will transport the waste to a licensed and approved Treatment, Storage, and Disposal Facility (TSDF).[16]

The standard and accepted terminal disposal method for halogenated organic waste is controlled high-temperature incineration .[11][17] This process is necessary to break the strong carbon-halogen bonds and convert the compound into less harmful substances like carbon dioxide, water, and hydrogen bromide (HBr), with the HBr being removed from the flue gas by scrubbers.[18]

By adhering to this comprehensive guide, you contribute to a culture of safety, ensure the integrity of your research environment, and uphold your professional responsibility to protect our shared environment.

References

• Management of Hazardous Wastes containing Halogen
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• Hazardous Waste Segreg
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• EPA Hazardous Waste Codes. University of Maryland Environmental Safety, Sustainability and Risk.
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• Steps in Complying with Regulations for Hazardous Waste. U.S. Environmental Protection Agency (EPA).
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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 6-Bromo-2-methylbenzo[d]oxazole

This guide provides an in-depth operational plan for the safe handling of 6-Bromo-2-methylbenzo[d]oxazole (CAS No. 151230-42-1). As a trusted partner in your research, we move beyond mere product provision to ensure you are equipped with the essential knowledge for safe and effective laboratory operations. The protocols herein are designed to be self-validating, grounded in established safety principles to protect you, your colleagues, and your research.

Hazard Profile: Understanding the Imperative for Protection

6-Bromo-2-methylbenzo[d]oxazole is a solid organic compound with a specific hazard profile that necessitates rigorous protective measures. According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, this compound is classified with the following hazards:

• Acute Toxicity 4 (Oral): Harmful if swallowed.[1]

• Skin Irritation 2: Causes skin irritation upon contact.

• Serious Eye Damage 1: Poses a risk of serious, potentially irreversible, damage to the eyes.

• Specific Target Organ Toxicity – Single Exposure 3: May cause respiratory irritation.

The signal word "Danger" on its safety data sheet underscores the potential for significant harm, particularly to the eyes.[2] The solid form of this chemical means that airborne dust particles are a primary route of exposure, in addition to direct contact with the solid material.[3] Therefore, our protective strategy must prevent inhalation of dust and any contact with skin or eyes.

Core Protective Equipment: A Task-Based Summary

Effective protection relies on selecting the right equipment for the task at hand. The following table summarizes the minimum personal protective equipment (PPE) required for handling 6-Bromo-2-methylbenzo[d]oxazole.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Handling Solid	Chemical splash goggles conforming to ANSI Z87 standards.[4][5]	Nitrile gloves (double-gloving recommended).[4]	Full-buttoned lab coat.[5]	Not required if performed within a certified chemical fume hood.
Preparing Solutions	Chemical splash goggles and a face shield.[4]	Nitrile gloves. Immediately replace if splashed.[4]	Chemical-resistant apron over a lab coat.	Not required if performed within a certified chemical fume hood.
Large-Scale Operations (>10g)	Chemical splash goggles and a face shield.	Heavy-duty chemical resistant gloves (e.g., Neoprene over Silver Shield).[6]	Chemical-resistant coveralls (e.g., Tychem).[6]	Required if there is a potential for aerosolization outside of a fume hood.
Spill Cleanup	Chemical splash goggles and a face shield.	Heavy-duty chemical resistant gloves.	Chemical-resistant coveralls.[6]	Full-face respirator with appropriate cartridges may be required depending on spill size.[3]

Safe Handling Workflow: A Step-by-Step Protocol

The following workflow integrates engineering controls and personal protective measures to create a multi-layered safety system.

Engineering Controls: The First Line of Defense

All operations involving 6-Bromo-2-methylbenzo[d]oxazole, especially the handling of its solid form, must be conducted within a properly functioning and certified chemical fume hood. This is the most critical step in preventing respiratory exposure by containing dust and vapors at the source.[7] Ensure safety showers and eyewash stations are accessible and unobstructed.[7]

Personal Protective Equipment Protocol

The following diagram illustrates the logical flow for handling 6-Bromo-2-methylbenzo[d]oxazole, emphasizing the integration of PPE at each critical step.

Caption: Workflow for Safe Handling of 6-Bromo-2-methylbenzo[d]oxazole.

Detailed PPE Procedures

• Eye and Face Protection: Due to the classification of "Serious Eye Damage 1," standard safety glasses are insufficient. Chemical splash goggles that form a seal around the eyes are mandatory.[3][8] When preparing solutions or handling larger quantities where splashing is possible, a face shield must be worn in addition to goggles to protect the entire face.[4]

• Hand Protection: At a minimum, disposable nitrile gloves should be worn.[4] Given the skin irritation hazard, it is crucial to remove and replace gloves immediately if contamination is suspected.[9] For extended work or when handling larger quantities, double-gloving or using more robust gloves like neoprene is recommended.[4][6] Always remove gloves using a technique that avoids touching the outer contaminated surface with bare skin.

• Body Protection: A properly buttoned, long-sleeved lab coat is required to protect skin and personal clothing from incidental contact.[5] For procedures with a higher risk of spills or splashes, supplement the lab coat with a chemical-resistant apron.

Emergency Response and Decontamination

Your PPE is your primary shield, but you must be prepared for accidental exposures.

• Skin Exposure: Immediately remove contaminated clothing and gloves. Wash the affected area thoroughly with soap and copious amounts of water for at least 15 minutes.[7][9]

• Eye Exposure: Immediately flush the eyes with water at an eyewash station for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do.[7][9][10] Seek immediate medical attention in all cases of eye contact.[11]

• Spill Response: Evacuate the immediate area and alert others. Wear appropriate PPE, including gloves, goggles, and a lab coat, before cleaning the spill.[9] Use an absorbent material to contain the spill, and collect all cleanup materials into a sealed container for disposal as hazardous waste.[9]

Disposal and Decontamination Plan

Proper disposal is a critical final step in the safe handling workflow.

• Chemical Waste: All waste containing 6-Bromo-2-methylbenzo[d]oxazole must be disposed of in a clearly labeled, sealed hazardous waste container.[12] Never dispose of this chemical down the drain or in regular trash.[12][13]

• Container Disposal: Empty containers must be managed carefully. The first rinse of any container that held this chemical must be collected and disposed of as hazardous waste.[12] Subsequent rinses can be managed according to your institution's policies.

• PPE Disposal: Dispose of all contaminated gloves and other disposable PPE as hazardous waste. Non-disposable items like lab coats should be professionally laundered if contaminated.

By adhering to these scientifically grounded protocols, you build a culture of safety that protects not only yourself but the entire research community.

References

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• Emergency Response and Biohazard Exposure Control Plan . Dartmouth Policy Portal.

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• SAFETY DATA SHEET - 6-Methylbenzoxazole . Fisher Scientific.

• 5-Bromo-2-(methylthio)benzo[d]oxazole Safety Data Sheet . AK Scientific, Inc.

• Personal Protective Equipment . University of South Carolina Environmental Health & Safety.

• 6-Bromo-2(3H)-benzoxazolone Safety Data Sheet . ECHEMI.

• Personal Protective Equipment Requirements for Laboratories . University of Washington Environmental Health and Safety.

• Safety data sheet - Methyl benzoate . CPAchem.

• 6-Bromo-2-methyl-2H-benzo[b][8]oxazin-3(4H)-one . Sigma-Aldrich.

• Proper Protective Equipment . Chemistry LibreTexts.

• 6-BROMO-1,2-BENZISOXAZOLE Safety Data Sheet . ECHEMI.

• Hazardous Waste Disposal Guide . Dartmouth College.

• 6-BROMO-2-METHYLBENZODOXAZOLE Properties . ECHEMI.

• 6-BROMO-2-METHYLBENZODOXAZOLE Properties, Safety, Price . ChemicalBook.

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